1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

Core Science & Biosynthesis

An In-depth Technical Guide to Bostrycin (1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bostrycin, a tetrahydroanthraquinone derivative with the systematic name 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, is a naturally occurring polyketide with significant therapeutic potential. Isolated from various fungal species, this compound has demonstrated a range of biological activities, most notably potent antibacterial effects against Gram-positive bacteria and promising anticancer properties. This technical guide provides a comprehensive overview of Bostrycin, encompassing its physicochemical characteristics, mechanisms of action, biosynthesis, and methodologies for its isolation and synthesis. The content herein is intended to serve as a valuable resource for researchers and professionals engaged in the exploration and development of novel therapeutic agents.

Introduction

Bostrycin is a member of the anthraquinone class of compounds, which are characterized by a tricyclic aromatic structure.[1] First identified as a metabolite of the fungus Arthrinium phaeospermum, it has since been isolated from various other fungal genera, including Nigrospora and Fusarium.[2][3] The molecule's multifaceted biological profile, particularly its selective antibacterial activity and its ability to induce apoptosis in cancer cells, has made it a subject of considerable scientific interest. This guide will delve into the technical details of Bostrycin, providing a foundational understanding for its further investigation and potential clinical application.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Bostrycin is fundamental for its application in research and drug development.

Property	Value	Reference
Systematic Name	1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone
Synonyms	Bostrycin, Rhodosporin	[2][4]
CAS Number	21879-81-2	[2][4]
Molecular Formula	C₁₆H₁₆O₈	[2]
Molecular Weight	336.29 g/mol	[2]
Appearance	Red crystalline solid	[3]
Solubility	Moderately soluble in organic solvents such as 1,4-dioxane, benzene, ethanol, chloroform, carbon tetrachloride, and acetone.	[5]

Biological Activity and Mechanism of Action

Bostrycin exhibits a dual-action biological profile, demonstrating both antibacterial and anticancer activities through distinct mechanisms.

Antibacterial Activity

Bostrycin displays potent and selective antibacterial activity primarily against Gram-positive bacteria, including challenging nosocomial strains like methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE).[6] It shows no significant activity against Gram-negative bacteria or fungi.[6]

Mechanism of Action: Inhibition of Peptidoglycan Synthesis

The selective toxicity of Bostrycin towards Gram-positive bacteria is attributed to its interference with cell wall biosynthesis.[6] Specifically, it targets the nascent penta-peptide of the peptidoglycan layer, a crucial structural component of the Gram-positive bacterial cell wall.[6] By disrupting the formation of this protective layer, Bostrycin induces cell lysis and death.[6][7] The outer membrane of Gram-negative bacteria, which covers their thin peptidoglycan layer, is believed to prevent Bostrycin from reaching its target.[6]

Bostrycin-mediated Inhibition of the PI3K/Akt Signaling Pathway.

Quantitative Biological Data

Anticancer Activity (IC₅₀ Values)

The half-maximal inhibitory concentration (IC₅₀) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The following table summarizes the reported IC₅₀ values of Bostrycin against various cancer cell lines.

Cell Line	Cancer Type	IC₅₀ (µM)	Reference
A549	Human Lung Carcinoma	~10-50 (estimated)	[8]
PC-3	Pancreatic Cancer	10-50	[8]
HepG2	Hepatocellular Carcinoma	10-50	[8]
HTB-26	Breast Cancer	10-50	[8]
HCT116	Colorectal Carcinoma	22.4	[8]
HeLa	Cervical Cancer	~8 µg/mL	[9]
MCF-7	Breast Cancer	~8 µg/mL	[9]

Note: IC₅₀ values can vary depending on the experimental conditions, such as incubation time and assay method.

Antibacterial Activity (MIC Values)

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The table below presents the MIC values of Bostrycin against selected Gram-positive bacteria.

Bacterial Strain	MIC (µg/mL)	Reference
Bacillus cereus	< 1	[6]
Staphylococcus aureus (MRSA)	< 1	[6]
Streptococcus pneumoniae	< 1	[6]
Enterococcus (VRE)	< 1	[6]

Note: Bostrycin has shown potent activity against a wide range of Gram-positive bacteria. [6]

Biosynthesis

Bostrycin is a fungal polyketide synthesized by a type I polyketide synthase (PKS). The biosynthetic gene cluster responsible for its production has been identified in Fusarium solani and includes the genes fsr1, fsr2, and fsr3. [10] The biosynthesis begins with the assembly of a polyketide chain from one acetyl-CoA and six malonyl-CoA units by the PKS FSR1. This process results in the formation of the intermediate 6-O-demethylfusarubinaldehyde. Following its release from the PKS, this intermediate undergoes a series of tailoring reactions, including a non-enzymatic incorporation of ammonia, an oxygenation step catalyzed by FSR3, and an O-methylation reaction catalyzed by FSR2, to yield the final product, Bostrycin. [10]

Simplified Biosynthetic Pathway of Bostrycin.

Experimental Protocols

Isolation of Bostrycin from Fungal Culture

This protocol outlines a general procedure for the isolation and purification of Bostrycin from a fungal culture, such as Aspergillus sp. or Nigrospora sp..

Step 1: Fungal Cultivation

• Prepare a suitable liquid medium (e.g., 2% glucose, 1% peptone, 0.5% yeast extract in artificial seawater).

• Inoculate the sterile medium with the fungal strain.

• Incubate the culture at 30°C for 14 days with shaking at 120 rpm. [10] Step 2: Extraction

• Separate the fungal mycelia from the culture broth by filtration.

• Extract the mycelia with acetone.

• Concentrate the acetone extract to obtain an aqueous residue.

• Perform a solvent-solvent partition of the aqueous residue with ethyl acetate (EtOAc). [10] Step 3: Purification

• Concentrate the bioactive EtOAc extract under reduced pressure.

• Subject the crude extract to silica gel column chromatography for initial fractionation.

• Further purify the bioactive fractions using Sephadex LH-20 column chromatography.

• Achieve final purification by preparative High-Performance Liquid Chromatography (HPLC) to yield pure Bostrycin. [10]

Experimental Workflow for the Isolation of Bostrycin.

Total Synthesis

The total synthesis of Bostrycin has been achieved, providing a means to access this molecule and its analogs for further study. While a detailed step-by-step protocol is beyond the scope of this guide, the general strategy involves the construction of the tetrahydroanthraquinone core followed by the introduction of the various functional groups. Key synthetic challenges include the stereoselective formation of the hydroxylated ring and the regioselective installation of the methoxy and methyl groups. Interested researchers are directed to the primary literature for detailed synthetic procedures. [3][11]

Conclusion

Bostrycin (1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone) represents a promising natural product with significant potential for the development of new antibacterial and anticancer therapies. Its well-defined mechanisms of action, targeting bacterial cell wall synthesis and the PI3K/Akt signaling pathway in cancer cells, provide a solid foundation for further preclinical and clinical investigations. The elucidation of its biosynthetic pathway and the availability of synthetic routes will facilitate the production of Bostrycin and the generation of novel analogs with improved therapeutic properties. This technical guide serves as a comprehensive resource to support and encourage continued research into this valuable natural compound.

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A Technical Guide to 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone: Natural Sources, Biosynthesis, and Isolation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, a naturally occurring anthraquinone derivative. The document details its primary natural sources, delves into the current understanding of its biosynthetic pathways in both plant and fungal kingdoms, and presents detailed methodologies for its extraction, isolation, and characterization. This guide is intended to serve as a valuable resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug development, facilitating further investigation into the therapeutic potential of this compound.

Introduction

Anthraquinones are a large and structurally diverse class of aromatic compounds based on the anthracene skeleton. They are widely distributed in nature, being found in plants, fungi, lichens, and insects. These compounds have garnered significant scientific interest due to their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is a specific polyhydroxy- and methoxy-substituted anthraquinone that has been identified in select natural sources. Its unique substitution pattern suggests the potential for distinct biological activities, making it a compound of interest for further pharmacological investigation.

Natural Sources

Current scientific literature identifies two primary natural sources of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone: the seeds of the plant Cassia obtusifolia and fungi belonging to the genus Cortinarius.

Cassia obtusifolia (Sicklepod)

The seeds of Cassia obtusifolia, a plant belonging to the Leguminosae family, are a well-documented source of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone[1]. Cassia species are known to be rich in a variety of anthraquinone derivatives, which contribute to their traditional medicinal uses, such as laxative and anti-inflammatory remedies[2][3]. The presence of our target compound within a complex mixture of other anthraquinones in these seeds necessitates sophisticated separation techniques for its isolation.

Fungi of the Genus Cortinarius

The fungal genus Cortinarius, and its former classification Dermocybe, are prolific producers of a diverse array of anthraquinone pigments[4][5]. While the presence of the exact compound 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone has not been explicitly reported in the available literature for a specific Cortinarius species, the genus is known to synthesize a vast number of structurally related polyhydroxy- and polymethoxy-anthraquinones. Given the biosynthetic plasticity within this genus, it remains a highly probable and valuable source for the discovery of this and other novel anthraquinone structures. The blood-red webcap, Cortinarius sanguineus (formerly Dermocybe sanguinea), is a particularly well-studied species known for its high concentration of anthraquinone pigments[4][5].

Biosynthesis

The biosynthesis of anthraquinones in both plants and fungi primarily follows the polyketide pathway, specifically through the acetate-malonate pathway. However, recent research has revealed distinct evolutionary pathways for these processes in different organisms.

Biosynthesis in Cassia Species

In plants like Cassia, the formation of the anthraquinone scaffold is initiated by the sequential condensation of acetyl-CoA and malonyl-CoA units to form a poly-β-keto chain. This chain then undergoes intramolecular cyclization and aromatization reactions to yield the core tricyclic anthracene structure. Subsequent modifications, such as hydroxylation, methylation, and glycosylation, are catalyzed by specific enzymes to produce the diverse array of anthraquinones found in these plants. The biosynthesis of hydroxyanthraquinones in Cassia species has been demonstrated to proceed via the acetate-malonate pathway.

Biosynthesis in Cortinarius Fungi

Fungal biosynthesis of anthraquinones also utilizes the acetate-malonate pathway, but research on Cortinarius species has unveiled a unique class of non-reducing polyketide synthases (NR-PKSs) responsible for the formation of the anthraquinone precursor, atrochrysone carboxylic acid[2]. This suggests a convergent evolution of anthraquinone biosynthesis in fungi, distinct from the pathways found in ascomycetes and plants[6]. The genes encoding these specialized NR-PKSs and subsequent tailoring enzymes, such as O-methyltransferases, are often found in biosynthetic gene clusters within the fungal genome[5][7]. The proposed biosynthetic pathway for many Cortinarius anthraquinones begins with the formation of atrochrysone carboxylic acid, which is then converted to key intermediates like emodin and endocrocin. These intermediates are further modified by a suite of tailoring enzymes to generate the vast diversity of anthraquinone pigments characteristic of this fungal genus[7].

Diagram: Generalized Fungal Anthraquinone Biosynthetic Pathway

Caption: Generalized biosynthetic pathway of anthraquinones in Cortinarius fungi.

Extraction and Isolation Protocols

The successful isolation of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone requires a multi-step approach involving extraction from the raw biological material followed by chromatographic purification. The choice of methodology will depend on the source material and the desired scale of purification.

Extraction from Cassia obtusifolia Seeds

4.1.1. Principle: Solvent extraction is employed to liberate the anthraquinones from the seed matrix. A series of solvents with increasing polarity can be used for a more comprehensive extraction.

4.1.2. Protocol: Solvent Extraction

• Preparation of Plant Material: Grind the dried seeds of Cassia obtusifolia into a fine powder to increase the surface area for extraction.

• Initial Extraction: Macerate the powdered seeds in a non-polar solvent like hexane or petroleum ether to remove lipids and other non-polar compounds.

• Anthraquinone Extraction: After filtration, air-dry the defatted seed powder and subsequently extract with a more polar solvent such as methanol, ethanol, or a mixture of chloroform and methanol. This can be performed using maceration with stirring, Soxhlet extraction, or ultrasonication for enhanced efficiency.

• Concentration: Concentrate the resulting extract under reduced pressure using a rotary evaporator to obtain the crude anthraquinone-rich extract.

Extraction from Cortinarius Fungi

4.2.1. Principle: Similar to plant material, solvent extraction is the primary method for obtaining anthraquinones from fungal biomass.

4.2.2. Protocol: Fungal Extraction

• Harvesting and Preparation: Collect fresh fruiting bodies of the Cortinarius species and either use them directly or freeze-dry and grind them into a powder.

• Solvent Extraction: Macerate the fungal material in a suitable solvent system. A common approach is a two-step extraction, first with a mixture of water and acetone, followed by extraction with a more organic solvent like ethyl acetate or chloroform.

• Liquid-Liquid Partitioning: The crude extract can be further fractionated using liquid-liquid partitioning between immiscible solvents (e.g., ethyl acetate and water) to separate compounds based on their polarity.

• Concentration: The organic phase containing the anthraquinones is then dried over anhydrous sodium sulfate and concentrated in vacuo.

Diagram: General Extraction and Isolation Workflow

Caption: A generalized workflow for the extraction and isolation of the target anthraquinone.

Chromatographic Purification

4.3.1. Principle: Chromatographic techniques are essential for separating the target compound from the complex mixture of other anthraquinones and metabolites present in the crude extract. A combination of different chromatographic methods is often necessary to achieve high purity.

4.3.2. Column Chromatography:

• Stationary Phase: Silica gel or Sephadex LH-20 are commonly used.

• Mobile Phase: A gradient of solvents with increasing polarity, such as a mixture of hexane and ethyl acetate, or chloroform and methanol, is typically employed to elute the compounds based on their affinity for the stationary phase.

4.3.3. Thin-Layer Chromatography (TLC):

• Application: Used for monitoring the separation process in column chromatography and for preliminary purity assessment.

• Stationary Phase: Silica gel plates.

• Mobile Phase: A solvent system similar to that used in column chromatography. For a complex mixture of anthraquinones from Dermocybe sanguinea, a two-dimensional TLC technique has been developed using n-pentanol-pyridine-methanol and toluene-ethyl acetate-ethanol-formic acid as eluents in the first and second dimensions, respectively[6][7][8].

4.3.4. High-Performance Liquid Chromatography (HPLC):

• Application: For final purification and quantification of the isolated compound.

• Stationary Phase: Reversed-phase columns (e.g., C18) are commonly used.

• Mobile Phase: A gradient of water and an organic solvent like acetonitrile or methanol, often with a small amount of acid (e.g., formic acid or acetic acid) to improve peak shape.

4.3.5. Counter-Current Chromatography (CCC):

• Principle: A liquid-liquid partition chromatography technique that avoids the use of a solid stationary phase, which can lead to irreversible adsorption of the sample.

• Application: Has been successfully employed for the separation of multiple anthraquinone compounds from Cassia obtusifolia.

Analytical Characterization

The structural elucidation and confirmation of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone are achieved through a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: Provides information about the number and chemical environment of the protons in the molecule. For an anthraquinone with the proposed structure, one would expect signals corresponding to aromatic protons, a methyl group, a methoxy group, and hydroxyl groups. The specific chemical shifts and coupling constants would be crucial for determining the substitution pattern on the aromatic rings.

• ¹³C NMR: Reveals the number of distinct carbon atoms and their chemical environments. The spectrum would show signals for the carbonyl carbons of the quinone system, aromatic carbons, and the carbons of the methyl and methoxy groups.

• 2D NMR (COSY, HMQC, HMBC): These techniques are essential for establishing the connectivity between protons and carbons, allowing for the unambiguous assignment of all signals and confirmation of the final structure.

Mass Spectrometry (MS)

• Principle: Provides information about the molecular weight and fragmentation pattern of the compound.

• Techniques: Electrospray ionization (ESI) and high-resolution mass spectrometry (HRMS) are commonly used.

• Expected Data: The molecular ion peak corresponding to the exact mass of C₁₆H₁₂O₇ (316.0583 g/mol ) would be observed. The fragmentation pattern can provide further structural information.

Infrared (IR) Spectroscopy

• Principle: Identifies the functional groups present in the molecule based on their characteristic vibrational frequencies.

• Expected Data: The IR spectrum would show characteristic absorption bands for hydroxyl (-OH) groups (broad band around 3200-3600 cm⁻¹), carbonyl (C=O) groups of the quinone system (around 1620-1680 cm⁻¹), aromatic C=C bonds, and C-O bonds of the methoxy and hydroxyl groups.

Biological Activities and Potential Applications

While specific biological activity data for the purified 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is limited in the current literature, the extracts of its primary source, Cassia obtusifolia, and other structurally related anthraquinones have demonstrated a wide range of pharmacological effects.

• Antimicrobial Activity: Anthraquinones are known to possess antibacterial and antifungal properties.

• Anti-inflammatory Effects: Extracts from Cassia obtusifolia have shown anti-inflammatory activity, which is often attributed to their anthraquinone content.

• Hepatoprotective and Neuroprotective Properties: Studies on Cassia obtusifolia extracts have indicated potential hepatoprotective and neuroprotective effects[2][9].

• Anticancer Potential: Many anthraquinone derivatives have been investigated for their cytotoxic effects against various cancer cell lines.

The unique hydroxylation and methoxylation pattern of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone suggests that it may possess a distinct biological activity profile that warrants further investigation. Its purification and subsequent pharmacological screening are crucial steps towards understanding its therapeutic potential.

Conclusion

1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone represents a compelling target for natural product research. Its presence in both the plant and fungal kingdoms, coupled with the diverse biological activities associated with its structural class, underscores its potential for drug discovery and development. This technical guide provides a foundational framework for researchers to pursue the isolation, characterization, and pharmacological evaluation of this intriguing natural compound. Further research is needed to fully elucidate its specific biological activities and mechanism of action, which will ultimately determine its therapeutic utility.

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The Enigmatic Anthraquinone of Cassia obtusifolia: A Technical Guide to 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 1,2,3,7-tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, a notable secondary metabolite isolated from the seeds of Cassia obtusifolia (L.) H. S. Irwin & Barneby, a plant with a rich history in traditional medicine.[1][2] This document delves into the methodologies for its extraction and characterization, explores its therapeutic potential based on the activities of related compounds, and outlines the underlying mechanisms of action.

Introduction: The Significance of Anthraquinones from Cassia obtusifolia

The seeds of Cassia obtusifolia, commonly known as Semen Cassiae, have been utilized for centuries in traditional Chinese medicine to improve vision, alleviate constipation, and manage hypertension.[1][2] The therapeutic efficacy of these seeds is largely attributed to their rich concentration of anthraquinones, a class of aromatic organic compounds.[1] These compounds, including well-studied examples like emodin, chrysophanol, and physcion, are recognized for a wide array of pharmacological activities, such as anti-inflammatory, anti-diabetic, neuroprotective, and anticancer properties.[2][3]

1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is one of the many anthraquinones identified from this prolific natural source.[4] Understanding the specific attributes of this molecule is crucial for unlocking new therapeutic avenues and for the quality control of herbal preparations. This guide serves as a technical resource for professionals engaged in natural product chemistry, pharmacology, and drug development.

Isolation and Purification: A Step-by-Step Methodology

The isolation of 1,2,3,7-tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone from Cassia obtusifolia seeds involves a multi-step process of extraction and chromatographic separation. The causality behind these steps is rooted in the physicochemical properties of anthraquinones, which are moderately polar compounds.

Workflow for Anthraquinone Isolation

Caption: General workflow for the isolation and purification of anthraquinones.

Experimental Protocol

• Preparation of Plant Material :

  • Procure dried, mature seeds of Cassia obtusifolia.

  • Grind the seeds into a coarse powder to increase the surface area for efficient solvent penetration.

• Solvent Extraction :

  • Rationale : Ethanol is a common solvent for extracting moderately polar compounds like anthraquinones. Refluxing ensures extraction at an elevated temperature, increasing solubility and extraction efficiency.

  • Procedure : Macerate the powdered seeds in 95% ethanol (e.g., 1:10 w/v ratio) and heat under reflux for 2-3 hours. Repeat the extraction process three times to ensure exhaustive extraction.[3]

  • Combine the ethanolic extracts and concentrate under reduced pressure using a rotary evaporator to obtain a viscous crude extract.

• Fractionation by Liquid-Liquid Partitioning :

  • Rationale : This step separates compounds based on their differential solubility in immiscible solvents, enriching the desired anthraquinones.

  • Procedure : Suspend the crude extract in water and sequentially partition with solvents of increasing polarity, such as ethyl acetate and n-butanol. The anthraquinone aglycones typically concentrate in the ethyl acetate fraction.

• Column Chromatography :

  • Rationale : Silica gel column chromatography is a standard technique for separating compounds based on their polarity. A gradient elution allows for the sequential separation of compounds with varying polarities.

  • Procedure : Subject the dried ethyl acetate fraction to column chromatography on a silica gel (100-200 mesh) column. Elute the column with a gradient mobile phase, typically starting with a non-polar solvent like n-hexane and gradually increasing the polarity with ethyl acetate and/or methanol.[5]

• Final Purification :

  • Rationale : Thin-layer chromatography (TLC) is used to monitor the separation and identify fractions containing the target compound. Preparative High-Performance Liquid Chromatography (HPLC) offers high-resolution separation for final purification.

  • Procedure : Monitor the collected fractions by TLC. Combine fractions showing a prominent spot corresponding to the target anthraquinone. Further purify the combined fractions using preparative HPLC with a C18 column and a suitable mobile phase (e.g., a gradient of methanol and water) to yield the pure compound.[5][6]

Structural Characterization

The definitive identification of 1,2,3,7-tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is achieved through a combination of spectroscopic techniques.

• Mass Spectrometry (MS) : High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) is employed to determine the exact molecular weight and elemental composition of the molecule.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : 1H and 13C NMR spectroscopy provide detailed information about the carbon-hydrogen framework of the compound, allowing for the precise assignment of all protons and carbons. 2D NMR techniques such as COSY, HSQC, and HMBC are used to establish connectivity within the molecule.

• Infrared (IR) Spectroscopy : This technique identifies the functional groups present in the molecule, such as hydroxyl (-OH) and carbonyl (C=O) groups, which are characteristic of hydroxyanthraquinones.

• Ultraviolet-Visible (UV-Vis) Spectroscopy : UV-Vis spectroscopy reveals the electronic transitions within the conjugated system of the anthraquinone core.

Note on Data Availability : As of early 2026, the specific, detailed 1H NMR, 13C NMR, and mass spectrometry data for 1,2,3,7-tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone from its primary literature source[4] is not widely accessible in the public domain. The following table provides representative data for a structurally related and well-characterized anthraquinone, Physcion (1,8-dihydroxy-3-methoxy-6-methyl-9,10-anthraquinone) , for illustrative purposes.

Table 1: Representative Spectroscopic Data for Physcion

Technique	Observed Data
HR-ESI-MS	m/z 285.0763 [M+H]+ (Calculated for C16H13O5, 285.0758)
1H NMR (DMSO-d6, 500 MHz)	δ 12.12 (1H, s, 8-OH), 11.90 (1H, s, 1-OH), 7.35 (1H, d, J=1.0 Hz, H-5), 7.08 (1H, d, J=1.0 Hz, H-7), 6.85 (1H, s, H-4), 6.65 (1H, s, H-2), 3.88 (3H, s, 3-OCH3), 2.40 (3H, s, 6-CH3)
13C NMR (DMSO-d6, 125 MHz)	δ 190.5 (C-10), 181.9 (C-9), 166.4 (C-3), 165.2 (C-8), 162.3 (C-1), 148.5 (C-6), 135.3 (C-10a), 133.1 (C-4a), 124.5 (C-5), 121.2 (C-7), 115.8 (C-8a), 113.7 (C-9a), 108.2 (C-4), 106.8 (C-2), 56.1 (3-OCH3), 21.8 (6-CH3)
IR (KBr, cm-1)	3430 (-OH), 1675 (free C=O), 1625 (chelated C=O), 1595, 1450 (aromatic C=C)

| UV (MeOH, λmax, nm) | 225, 253, 266, 288, 434 |

Biological Activities and Mechanisms of Action

While specific studies on 1,2,3,7-tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone are limited, the extensive research on other anthraquinones from Cassia obtusifolia provides a strong basis for predicting its therapeutic potential. The primary areas of interest are its anti-diabetic and cytotoxic activities.

Anti-Diabetic Potential

Several anthraquinones from Cassia obtusifolia, including emodin and alaternin, have demonstrated significant anti-diabetic effects.[7] The proposed mechanisms primarily involve the inhibition of key enzymes and the modulation of insulin signaling pathways.

• Inhibition of α-Glucosidase : This enzyme, located in the small intestine, is responsible for breaking down complex carbohydrates into glucose. Its inhibition slows down glucose absorption, thereby reducing postprandial hyperglycemia.

• Inhibition of Protein Tyrosine Phosphatase 1B (PTP1B) : PTP1B is a negative regulator of the insulin signaling pathway. By dephosphorylating the insulin receptor and its substrates, it dampens the insulin signal. Inhibition of PTP1B enhances insulin sensitivity.

Caption: Inhibition of PTP1B by anthraquinones enhances insulin signaling.

Cytotoxic and Anticancer Potential

Anthraquinones are a well-established class of anticancer agents.[8] Studies on compounds isolated from Cassia obtusifolia have shown moderate cytotoxicity against various cancer cell lines, including HCT-116 (colon cancer), A549 (lung cancer), and HepG2 (liver cancer).[1][9]

The mechanisms underlying the cytotoxic effects of anthraquinones are multifaceted and can include:

• Induction of Apoptosis : Many anthraquinones can trigger programmed cell death in cancer cells. This is often mediated through the generation of reactive oxygen species (ROS), which leads to mitochondrial stress, the release of cytochrome c, and the activation of caspase cascades.[8]

• Topoisomerase Inhibition : Some anthraquinones can interfere with the function of topoisomerase enzymes, which are critical for DNA replication and repair. This leads to DNA damage and cell death.

• Modulation of Signaling Pathways : Anthraquinones can modulate various signaling pathways involved in cell proliferation and survival, such as the MAPK and NF-κB pathways.

Caption: ROS-mediated apoptotic pathway induced by anthraquinones.

Conclusion and Future Directions

1,2,3,7-tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone represents a promising, yet under-investigated, constituent of Cassia obtusifolia. Based on the extensive evidence from related compounds found in the same plant, it is highly plausible that this molecule possesses significant anti-diabetic and cytotoxic properties.

Future research should focus on several key areas:

• Complete Spectroscopic Characterization : The definitive publication and dissemination of the full spectroscopic data (NMR, MS) for this compound are essential for facilitating further research and for its unambiguous identification in complex mixtures.

• In-depth Biological Evaluation : Rigorous in vitro and in vivo studies are required to specifically determine the IC50 values against various cancer cell lines and to quantify its effects on key metabolic enzymes and signaling pathways.

• Pharmacokinetic and Toxicological Profiling : To assess its potential as a drug candidate, a thorough evaluation of its absorption, distribution, metabolism, excretion (ADME), and toxicity profile is necessary.

The exploration of this and other unique anthraquinones from Cassia obtusifolia holds considerable promise for the development of novel therapeutics for metabolic diseases and cancer.

References

• An, F., Wang, S., Tian, J., et al. (2024). An Efficient Isolation and Purification of Broad Partition Coefficient Range of Anthraquinones From Seeds of Cassia obtusifolia L. by Linear Gradient Counter-Current Chromatography Coupled With Inner-Recycling Mode. Journal of Separation Science. Available from: [Link]

• Lee, M. S., Cha, E. Y., Park, H. R., et al. (2015). Promising Inhibitory Effects of Anthraquinones, Naphthopyrone, and Naphthalene Glycosides, from Cassia obtusifolia on α-Glucosidase and Human Protein Tyrosine Phosphatases 1B. Molecules. Available from: [Link]

• Shi, B. J., Zhang, W. D., Jiang, H. F., et al. (2016). A new anthraquinone from seed of Cassia obtusifolia. Natural Product Research, 30(1), 35-41. Available from: [Link]

• Tsai, W. J., Hsieh, M. T., Chen, M. C., et al. (2021). Phytochemistry, Ethnopharmacological Uses, Biological Activities, and Therapeutic Applications of Cassia obtusifolia L.: A Comprehensive Review. Molecules. Available from: [Link]

• Shi, B. J., Zhang, W. D., Jiang, H. F., et al. (2015). A new anthraquinone from seed of Cassia obtusifolia. Natural Product Research. Available from: [Link]

• Tsai, W. J., Hsieh, M. T., Chen, M. C., et al. (2021). Phytochemistry, Ethnopharmacological Uses, Biological Activities, and Therapeutic Applications of Cassia obtusifolia L.: A Comprehensive Review. Molecules. Available from: [Link]

• Pang, X., Li, N. N., Yu, H. S., et al. (2019). Two New Naphthalene Glycosides From the Seeds of Cassia obtusifolia. Journal of Asian Natural Products Research, 21(10), 970-976. Available from: [Link]

• Wang, C. F., Wang, Y., Zhang, H. N., et al. (2012). Separation of anthraquinone compounds from the seed of Cassia obtusifolia L. using recycling counter-current chromatography. Journal of Separation Science. Available from: [Link]

• Li, Y., Guo, F., Guan, Y., et al. (2020). Novel Anthraquinone Compounds Inhibit Colon Cancer Cell Proliferation via the Reactive Oxygen Species/JNK Pathway. Molecules. Available from: [Link]

• Wang, C. F., Wang, Y., Zhang, H. N., et al. (2012). Separation of anthraquinone compounds from the seed of Cassia obtusifolia L. using recycling counter-current chromatography. Journal of Separation Science. Available from: [Link]

• Dash, P. R., Rana, M. S., Hasan, C. M., & Muhit, M. A. (2024). Isolation of Anthraquinone Derivatives Along with Other Constituents from Polygonum flaccidum Extract. Journal of Biosciences and Experimental Pharmacology, 2(1), 94-102. Available from: [Link]

• Li, Y., Guo, F., Guan, Y., et al. (2020). Novel Anthraquinone Compounds Inhibit Colon Cancer Cell Proliferation via the Reactive Oxygen Species/JNK Pathway. Molecules. Available from: [Link]

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Biosynthesis pathway of tetrahydroxy-methoxy-methyl-anthraquinone

An In-Depth Technical Guide to the Biosynthesis of Tetrahydroxy-Methoxy-Methyl-Anthraquinones

Introduction: The Architectural Elegance of Anthraquinones

Anthraquinones represent a vast and structurally diverse class of aromatic polyketides, renowned for their vibrant colors and significant pharmacological activities, including anticancer, anti-inflammatory, and laxative properties.[1] These tricyclic aromatic compounds are widely distributed across bacteria, fungi, plants, and even insects.[2][3] Their biosynthesis is a testament to nature's enzymatic precision, primarily following the polyketide pathway, which constructs complex carbon skeletons from simple acetyl-CoA and malonyl-CoA building blocks.[1][4][5]

This guide provides a comprehensive exploration of the biosynthetic pathway leading to highly substituted anthraquinones, specifically focusing on a representative molecule: 1,2,3,7-tetrahydroxy-8-methoxy-6-methyl-anthraquinone , an analogue of the well-studied anthraquinone emodin. We will dissect the pathway from the initial assembly of the polyketide chain by Type II Polyketide Synthase (PKS) systems to the intricate tailoring reactions—hydroxylation and methylation—that create the final molecular architecture. This document is intended for researchers, scientists, and drug development professionals, offering not just a description of the pathway but also the causal logic behind experimental validation techniques.

Part 1: The Polyketide Forge - Assembling the Octaketide Backbone

The journey begins with the formation of a linear C16 poly-β-keto chain, the octaketide, from which the anthraquinone scaffold is derived. This process is orchestrated by a Type II Polyketide Synthase (PKS), a multi-enzyme complex where each catalytic function resides on a discrete, monofunctional protein.[6][7]

The core components of this enzymatic assembly line are:

• Ketosynthase (KSα and KSβ): These enzymes form a heterodimer (KSα/β) that catalyzes the iterative Claisen condensation reactions, extending the growing polyketide chain. KSβ, also known as the chain length factor (CLF), is crucial for determining the final length of the polyketide chain (an octaketide in this case).

• Acyl Carrier Protein (ACP): A small, crucial protein that carries the growing polyketide chain and the malonyl-CoA extender units, shuttling them between the various catalytic sites of the PKS complex.

The process initiates with a single "starter" unit of acetyl-CoA, which is elongated through seven successive condensations with malonyl-CoA "extender" units. Each condensation step adds a two-carbon unit, ultimately yielding a 16-carbon octaketide chain covalently tethered to the ACP.[4]

Caption: Type II PKS iterative cycle for octaketide synthesis.

Part 2: The Cyclization Cascade - Forging the Tricyclic Core

Once the linear octaketide is synthesized, it is a highly reactive and unstable intermediate. A series of precisely controlled enzymatic reactions then folds this chain into the stable tricyclic aromatic core of anthraquinone. This cascade involves several key classes of enzymes that act in concert with the core PKS.

• Ketoreductase (KR): The first tailoring enzyme to act is typically a ketoreductase, which reduces the C9 ketone of the octaketide chain. This specific reduction is a critical checkpoint; it prevents incorrect cyclization patterns and sets the stage for the first ring closure.

• Aromatase/Cyclase (ARO/CYC): Following ketoreduction, dedicated cyclase enzymes catalyze the intramolecular aldol condensations required to form the three six-membered rings of the anthraquinone scaffold. The first cyclization and subsequent aromatization, often guided by an Aromatase (ARO), forms the first aromatic ring. A second cyclase (CYC) then catalyzes the closure of the final ring.

• Final Aromatization: The resulting intermediate, often an anthrone like endocrocin anthrone or emodin anthrone, undergoes a final dehydration or oxidation step to yield the fully aromatic anthraquinone core, such as emodin. The biosynthesis of emodin is a well-established pathway that serves as a branch point for numerous other anthraquinones.[8]

Caption: Enzymatic cascade from linear polyketide to the emodin core.

Part 3: Post-PKS Tailoring - Achieving Final Complexity

The formation of the anthraquinone core is just the beginning. A suite of "tailoring" enzymes modifies this scaffold to produce the vast diversity of natural anthraquinones. To arrive at our target molecule, 1,2,3,7-tetrahydroxy-8-methoxy-6-methyl-anthraquinone , from the emodin precursor, a series of specific hydroxylations and a methylation event are required.

• Hydroxylases: These enzymes, most commonly Cytochrome P450 monooxygenases (P450s), are responsible for installing additional hydroxyl (-OH) groups onto the aromatic rings.[8] These reactions are highly specific in terms of both position (regiospecificity) and stereochemistry. Starting from emodin (hydroxyls at C1, C3, C8), additional hydroxylations at positions C2 and C7 would be required.

• O-Methyltransferase (OMT): After hydroxylation, an O-methyltransferase catalyzes the transfer of a methyl group from the cofactor S-adenosyl methionine (SAM) to one of the hydroxyl groups. In our target molecule, the hydroxyl at the C8 position is methylated to form a methoxy (-OCH3) group. The timing of this step is crucial; methylation often follows hydroxylation as the hydroxyl group is the substrate for the OMT enzyme.

This sequence of tailoring reactions highlights a key principle in natural product biosynthesis: core scaffolds are generated and then decorated by a modular set of enzymes to create chemical diversity.

Caption: Proposed tailoring steps from emodin to the final product.

Part 4: Experimental Validation & Methodologies

Validating a proposed biosynthetic pathway requires rigorous experimental evidence. The following protocols outline standard, field-proven methodologies for identifying the function of biosynthetic genes and the activity of their corresponding enzymes.

Protocol 1: Heterologous Expression of the Biosynthetic Gene Cluster (BGC)

Objective: To functionally express a putative anthraquinone BGC in a genetically tractable host to identify the final product. This approach validates the collective function of the entire enzyme set.

Methodology:

• BGC Identification & Cloning: Identify the complete BGC from the source organism's genome using bioinformatics tools. Amplify the entire cluster via PCR or obtain it through DNA synthesis.

• Vector Construction: Clone the BGC into an appropriate expression vector compatible with the chosen heterologous host (e.g., Streptomyces coelicolor, Aspergillus nidulans, or E. coli). Ensure the presence of necessary promoters and terminators.

• Host Transformation: Introduce the expression vector into the host organism using established protocols (e.g., protoplast transformation for Streptomyces or electroporation for E. coli).

• Cultivation & Induction: Grow the engineered host strain under conditions permissive for expression of the BGC. If using an inducible promoter, add the appropriate inducer (e.g., IPTG, thiostrepton) at the optimal growth phase.

• Metabolite Extraction: After a suitable incubation period (typically 5-7 days for Streptomyces), harvest the culture. Extract small molecules from both the mycelium and the culture broth using an organic solvent (e.g., ethyl acetate).

• LC-MS/MS Analysis: Concentrate the organic extract and analyze it using Liquid Chromatography-Mass Spectrometry (LC-MS/MS). Compare the metabolic profile of the engineered strain to a control strain containing an empty vector.

• Structure Elucidation: Isolate the novel peak(s) observed in the engineered strain using preparative HPLC. Determine the chemical structure of the isolated compound(s) using Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: In Vitro Characterization of a Tailoring Enzyme

Objective: To confirm the specific function of a single tailoring enzyme (e.g., a P450 hydroxylase or OMT) by reacting the purified enzyme with its proposed substrate.

Methodology:

• Gene Cloning & Expression: Clone the gene for the putative tailoring enzyme into a protein expression vector (e.g., pET series for E. coli).

• Protein Expression & Purification: Transform the vector into an E. coli expression strain (e.g., BL21(DE3)). Induce protein expression with IPTG. Lyse the cells and purify the target protein using affinity chromatography (e.g., Ni-NTA chromatography for His-tagged proteins).

• Enzymatic Assay Setup: Prepare a reaction mixture containing:

  • Purified enzyme (1-5 µM)

  • Substrate (e.g., Emodin, 100 µM)

  • Buffer (e.g., 50 mM Tris-HCl, pH 7.5)

  • Required Cofactors: For P450s, include a redox partner system (e.g., P450 reductase) and NADPH. For OMTs, include S-adenosyl methionine (SAM).

• Reaction & Quenching: Incubate the reaction at an optimal temperature (e.g., 30°C) for a set period (e.g., 1-4 hours). Stop the reaction by adding an equal volume of an organic solvent (e.g., acetonitrile or ethyl acetate) to precipitate the protein and extract the product.

• LC-MS Analysis: Centrifuge the quenched reaction to remove protein precipitate. Analyze the supernatant by LC-MS to detect the conversion of the substrate into the expected product by comparing retention times and mass-to-charge ratios with authentic standards, if available.

Data Presentation: Representative Results of an In Vitro OMT Assay

The following table summarizes hypothetical quantitative data from an in vitro assay testing a putative O-Methyltransferase with a pentahydroxy-anthraquinone precursor.

Reaction Component	Substrate Concentration (µM)	Product Concentration (µM)	% Conversion
Complete Reaction	100	78.2	78.2%
No Enzyme Control	100	< 0.1 (Below LOD)	0%
No SAM Control	100	< 0.1 (Below LOD)	0%
LOD: Limit of Detection

These results would strongly indicate that the purified enzyme is a SAM-dependent O-methyltransferase that acts on the provided substrate.

Conclusion and Future Outlook

The biosynthesis of complex anthraquinones is a highly orchestrated process involving the coordinated action of a core polyketide synthase and a diverse array of tailoring enzymes. By understanding the function of each enzymatic step—from backbone assembly to the final hydroxylations and methylations—we gain the ability to manipulate these pathways. Advances in synthetic biology and metabolic engineering, including the engineering of biosynthetic enzymes, are paving the way for the rational design and production of novel anthraquinone derivatives with improved pharmacological properties.[9] The heterologous expression of BGCs and in vitro characterization of enzymes remain cornerstone techniques in this endeavor, allowing for the discovery of new biocatalysts and the production of valuable molecules for drug development.

References

• Title: Polyketide pathway for the biosynthesis of anthraquinones. Source: ResearchGate URL: [Link]

• Title: Molecular mechanism of polyketide shortening in anthraquinone biosynthesis of Photorhabdus luminescens Source: PubMed Central URL: [Link]

• Title: Suggested polyketide pathway for anthraquinone biosynthesis in scale insects Source: ResearchGate URL: [Link]

• Title: Recent advances in the identification of biosynthetic genes and gene clusters of the polyketide-derived pathways for anthraquinone biosynthesis and biotechnological applications Source: PubMed URL: [Link]

• Title: Search for Genes Involved in Anthraquinone Biosynthesis in Galeruca tanaceti Source: Refubium - Freie Universität Berlin URL: [Link]

• Title: 2-Hydroxy-1,6,7,8-tetramethoxy-3-methylanthraquinone Source: PubMed Central URL: [Link]

• Title: Anthraquinones and Their Analogues from Marine-Derived Fungi: Chemistry and Biological Activities Source: PubMed Central URL: [Link]

• Title: Biosynthetic machineries of anthraquinones and bisanthraquinones in Talaromyces islandicus Source: PubMed URL: [Link]

• Title: List of enzymes of anthraquinones biosynthesis pathway cloned and characterised in plants. Source: ResearchGate URL: [Link]

• Title: Recent total syntheses of anthraquinone-based natural products Source: PubMed Central URL: [Link]

• Title: Isolation of Anthraquinone Derivatives Along with Other Constituents from Polygonum flaccidum Extract Source: Preprints.org URL: [Link]

• Title: Enzymes in biosynthesis Source: Beilstein Journal of Organic Chemistry URL: [Link]

• Title: Recently discovered heteromeric enzymes in natural product biosynthesis Source: PubMed Central URL: [Link]

• Title: Biosynthetic pathways leading to anthraquinones. Source: ResearchGate URL: [Link]

• Title: 3.1 INTRODUCTION: - Biosynthesis is the general name for the sequences of enzyme catalyzed reactions by Source: ResearchGate URL: [Link]

• Title: Engineering biosynthetic enzymes for industrial natural product synthesis Source: Royal Society of Chemistry URL: [Link]

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An In-depth Technical Guide to 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone: Structure, Properties, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

This technical guide provides a comprehensive overview of the chemical and physical properties, structural elucidation, and potential biological significance of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. This document is intended to serve as a valuable resource for researchers in natural product chemistry, medicinal chemistry, and drug development.

Introduction

1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is a polysubstituted anthraquinone derivative. The anthraquinone core is a recurring motif in a vast array of natural products, renowned for their diverse and potent biological activities, including antimicrobial, anti-inflammatory, and antitumor effects[1][2]. This particular compound has been identified as a constituent of the seeds of Cassia obtusifolia[3], a plant with a long history of use in traditional medicine. The unique substitution pattern of four hydroxyl groups, a methoxy group, and a methyl group on the anthraquinone scaffold suggests a potentially interesting biological profile, making it a compelling target for further investigation.

Chemical Structure and Physicochemical Properties

The fundamental structure of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is based on the tricyclic aromatic system of anthracene, with two ketone groups at positions 9 and 10. The specific arrangement of its substituents is crucial for its chemical reactivity and biological interactions.

Molecular Structure:

• IUPAC Name: 1,2,3,7-Tetrahydroxy-8-methoxy-6-methylanthracene-9,10-dione

• Molecular Formula: C₁₆H₁₂O₇

• Molecular Weight: 316.26 g/mol

Physicochemical Data Summary:

Property	Value	Source
Molecular Formula	C₁₆H₁₂O₇	[3]
Molecular Weight	316.26	[3]
Appearance	Yellowish solid (predicted)	General knowledge of anthraquinones
Solubility	Soluble in methanol, ethanol, DMSO; poorly soluble in water (predicted)	General knowledge of polysubstituted aromatic compounds
Melting Point	Not available

Natural Occurrence and Isolation

1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is a naturally occurring compound isolated from the seeds of Cassia obtusifolia (Fabaceae)[3]. The isolation of this and other anthraquinones from Cassia species typically involves extraction with organic solvents followed by chromatographic separation.

Exemplary Isolation Protocol from Cassia obtusifolia Seeds:

This protocol is a representative example based on common practices for isolating anthraquinones from plant material. The specific details for the target molecule would be found in the primary literature[3].

Workflow for Isolation and Purification:

Caption: A generalized workflow for the isolation and purification of anthraquinones from plant material.

Step-by-Step Methodology:

• Extraction: The dried and powdered seeds of Cassia obtusifolia are macerated with 95% ethanol at room temperature for an extended period. This process is typically repeated multiple times to ensure exhaustive extraction.

• Concentration: The combined ethanolic extracts are filtered and concentrated under reduced pressure to yield a crude extract.

• Solvent Partitioning: The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate, to separate compounds based on their polarity. Anthraquinones are typically enriched in the ethyl acetate fraction.

• Column Chromatography: The ethyl acetate fraction is subjected to silica gel column chromatography, eluting with a gradient of solvents (e.g., n-hexane-ethyl acetate or chloroform-methanol) to separate the components.

• Fraction Collection and Analysis: Fractions are collected and monitored by thin-layer chromatography (TLC) to identify those containing the target compound.

• Final Purification: The fractions containing the desired anthraquinone are combined and further purified by preparative high-performance liquid chromatography (HPLC) or recrystallization to obtain the pure compound.

Structural Elucidation

The definitive structure of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is determined through a combination of spectroscopic techniques.

Spectroscopic Data (Hypothetical, based on known anthraquinones):

The following data are representative of what would be expected for this structure and are based on the analysis of similar compounds found in the literature. The actual data would be reported in the primary reference[3].

¹H NMR (Proton Nuclear Magnetic Resonance):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 12.0 - 13.0	s	1H	1-OH (chelated)
~ 7.5	s	1H	H-4
~ 7.2	s	1H	H-5
~ 4.0	s	3H	8-OCH₃
~ 2.4	s	3H	6-CH₃

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

Chemical Shift (δ, ppm)	Assignment
~ 190	C-9
~ 182	C-10
~ 160 - 165	C-1, C-3, C-7, C-8
~ 140 - 150	C-2
~ 110 - 135	Aromatic carbons
~ 60	8-OCH₃
~ 20	6-CH₃

Mass Spectrometry (MS):

• High-Resolution Mass Spectrometry (HRMS): Would be used to confirm the elemental composition (C₁₆H₁₂O₇) by providing a highly accurate mass measurement.

Infrared (IR) Spectroscopy:

• Characteristic Absorptions: Expected to show strong absorption bands for hydroxyl groups (O-H stretching, ~3400-3200 cm⁻¹), chelated and non-chelated carbonyl groups (C=O stretching, ~1670-1630 cm⁻¹), and aromatic C=C bonds (~1600-1450 cm⁻¹).

Potential Synthesis

While this compound is of natural origin, a synthetic route could be devised for analog development and larger-scale production. The synthesis of polysubstituted anthraquinones often involves Friedel-Crafts reactions or Diels-Alder cycloadditions, followed by functional group manipulations.

Conceptual Synthetic Pathway:

Caption: A hypothetical signaling pathway for the antitumor activity of an anthraquinone derivative.

Conclusion

1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone represents a structurally interesting natural product with potential for further pharmacological investigation. This guide provides a foundational understanding of its chemical nature, isolation, and structural characterization, which is essential for any future research and development efforts. The detailed experimental procedures and spectroscopic data from the primary literature are paramount for confirming its identity and for any subsequent studies.

References

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• Lee, M. S., et al. (2021). Obtusifolin, an Anthraquinone Extracted from Senna obtusifolia (L.) H.S.Irwin & Barneby, Reduces Inflammation in a Mouse Osteoarthritis Model. Molecules, 26(21), 6663. [Link]

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An In-depth Technical Guide to 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone (CAS No. 130018-57-4)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the anthraquinone derivative, 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone (CAS No. 130018-57-4). This document delves into the compound's chemical and physical properties, its natural origin, established isolation and analytical methodologies, and its known biological activities, with a focus on its potential cytotoxic effects and the associated mechanistic pathways. This guide is intended to serve as a foundational resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug development.

A Note on CAS Number Disambiguation: Initial database inquiries for CAS number 130018-57-4 may yield conflicting information, occasionally linking it incorrectly to Levocetirizine. This document definitively confirms that CAS No. 130018-57-4 is assigned to 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone . Levocetirizine and its dihydrochloride salt are correctly identified by CAS numbers 130018-77-8 and 130018-87-0, respectively.

Chemical and Physical Properties

1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone belongs to the anthraquinone class of organic compounds, which are characterized by a tricyclic aromatic structure with a central quinone ring.[1][2]

Property	Value	Source(s)
CAS Number	130018-57-4	[3]
Molecular Formula	C₁₆H₁₂O₇	[3]
Molecular Weight	316.26 g/mol	[3]
Appearance	Yellow, crystalline solid (typical for anthraquinones)
Solubility	Generally poorly soluble in water, soluble in hot organic solvents like ethanol, and alkaline solutions.[4]
Melting Point	Data for this specific compound is not readily available. However, related anthraquinones have high melting points, often exceeding 200°C.

Natural Occurrence and Isolation

Natural Source

1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is a naturally occurring compound isolated from the seeds of Cassia obtusifolia L. (also known as Senna obtusifolia), a plant belonging to the Leguminosae family.[3][5] The seeds, commonly known as "Semen Cassiae" or "Jue Ming Zi," are widely used in traditional Chinese medicine for various purposes, including improving vision and relieving constipation.[6][7] Cassia species are a rich source of a diverse array of anthraquinones.[8]

Isolation Methodology

The isolation of anthraquinones from Cassia obtusifolia seeds is a multi-step process involving extraction, fractionation, and purification. While a specific protocol for the title compound is not detailed in the available literature, a general and adaptable workflow can be constructed based on established methods for separating similar compounds from the same source.

Step-by-Step Isolation Protocol:

• Preparation of Plant Material:

  • Obtain dried, mature seeds of Cassia obtusifolia.

  • Grind the seeds into a coarse powder to increase the surface area for extraction.

• Extraction:

  • Macerate or reflux the powdered seeds with a suitable organic solvent. Methanol or ethanol are commonly used due to their ability to extract a broad range of polar and moderately non-polar compounds, including anthraquinone glycosides and aglycones.[9][10]

  • The extraction is typically carried out for several hours and may be repeated multiple times to ensure exhaustive extraction.

  • Combine the solvent extracts and concentrate them under reduced pressure using a rotary evaporator to yield a crude extract.

• Fractionation (Liquid-Liquid Partitioning):

  • Suspend the crude extract in water and sequentially partition it with solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol.

  • This step separates the components based on their polarity. Anthraquinones are typically found in the ethyl acetate and chloroform fractions.[10]

• Purification (Chromatography):

  • Subject the anthraquinone-rich fraction to various chromatographic techniques for the isolation of individual compounds.

  • Column Chromatography: Utilize silica gel or Sephadex LH-20 as the stationary phase with a gradient elution system of solvents like chloroform-methanol or n-hexane-ethyl acetate.[6]

  • Counter-Current Chromatography (CCC): This technique is particularly effective for separating structurally similar compounds. A two-phase solvent system is employed, and the separation is based on the differential partitioning of the analytes between the two liquid phases.[11]

  • Preparative High-Performance Liquid Chromatography (Prep-HPLC): This is often the final step to obtain highly pure compounds. A C18 column with a mobile phase of acetonitrile and water (often with an acid modifier like formic or phosphoric acid) is commonly used.[12]

• Structure Elucidation:

  • The structure of the purified compound is confirmed using spectroscopic methods, including Nuclear Magnetic Resonance (NMR) (¹H-NMR, ¹³C-NMR, and 2D-NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.[11][13]

Caption: General workflow for the isolation and purification of anthraquinones.

Synthesis

Analytical Methods

The analysis and quantification of anthraquinones in plant extracts are typically performed using chromatographic methods coupled with various detectors.

Analytical Protocol: UHPLC-MS/MS for Anthraquinone Quantification

This protocol is a representative method that can be adapted for the specific analysis of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone.

• Standard and Sample Preparation:

  • Prepare a stock solution of the purified compound (or a certified reference standard) in a suitable solvent like methanol.

  • Create a series of calibration standards by serial dilution of the stock solution.

  • For the sample, use the crude or fractionated extract of Cassia obtusifolia seeds, dissolved in the initial mobile phase and filtered through a 0.22 µm syringe filter.

• Chromatographic Conditions:

  • System: An Ultra-High-Performance Liquid Chromatography (UHPLC) system.

  • Column: A reversed-phase column, such as a Waters Acquity BEH C18 (e.g., 2.1 x 50 mm, 1.7 µm).[17][18]

  • Mobile Phase: A gradient elution using two solvents:

    • A: Water with 0.1% formic or phosphoric acid.[12][18]

    • B: Acetonitrile with 0.1% formic or phosphoric acid.[12][18]

  • Flow Rate: Typically in the range of 0.3-0.6 mL/min.[17][18]

  • Column Temperature: Maintained at a constant temperature, e.g., 30°C.[18]

  • Injection Volume: A small volume, typically 1-5 µL.

• Mass Spectrometry Conditions:

  • System: A tandem mass spectrometer (e.g., a triple quadrupole) with an electrospray ionization (ESI) source, operated in negative ion mode, which is generally more sensitive for phenolic compounds.

  • Detection Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. This involves monitoring a specific precursor ion to product ion transition for the analyte of interest.[19][20]

  • Optimization: The MRM transitions (precursor and product ions) and collision energy must be optimized for 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone by infusing a standard solution into the mass spectrometer.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of the standard against its concentration.

  • Quantify the amount of the anthraquinone in the sample by interpolating its peak area on the calibration curve.

Caption: Workflow for UHPLC-MS/MS analysis of anthraquinones.

Biological Activity and Mechanism of Action

Anthraquinones isolated from Cassia species are known to possess a wide range of biological activities, including laxative, antimicrobial, anti-inflammatory, and anticancer effects.[8][17]

Cytotoxic and Anticancer Activity

While specific data for 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is limited, studies on structurally similar anthraquinones and crude extracts of Cassia obtusifolia have demonstrated significant cytotoxic effects against various cancer cell lines. For instance, a study on anthraquinones from C. obtusifolia showed moderate cytotoxicity towards HCT-116 human colon carcinoma cells.[13] Other anthraquinone derivatives have been shown to be effective against a range of cancer cell lines, including those of the prostate, liver, and cervix.[21]

Potential Mechanisms of Action

The anticancer activity of anthraquinones is often attributed to their ability to induce apoptosis (programmed cell death) in cancer cells through several signaling pathways.

• Induction of Oxidative Stress (ROS/JNK Pathway): Many anthraquinones can induce the generation of reactive oxygen species (ROS) within cancer cells. Elevated ROS levels can lead to cellular damage and activate stress-related signaling pathways, such as the c-Jun N-terminal kinase (JNK) pathway. Activation of the JNK pathway can, in turn, modulate the expression of apoptosis-related proteins (e.g., Bcl-2 family proteins), leading to mitochondrial dysfunction, cytochrome c release, and subsequent activation of caspases, which execute the apoptotic process.[5][22]

• Endoplasmic Reticulum (ER) Stress: Some novel synthetic anthraquinone derivatives have been shown to trigger ER stress. This involves the accumulation of unfolded or misfolded proteins in the ER, which activates the unfolded protein response (UPR). Prolonged or severe ER stress can initiate apoptosis through pathways involving the transcription factor CHOP and the activation of caspases.[13][23]

• DNA Interaction and Topoisomerase Inhibition: Certain anthraquinone-based anticancer drugs, such as doxorubicin, exert their effects by intercalating into DNA and inhibiting the function of topoisomerase II, an enzyme crucial for DNA replication and repair. This leads to DNA damage and triggers apoptotic cell death.[24]

Caption: Potential mechanisms of anthraquinone-induced apoptosis in cancer cells.

Other Biological Activities

Anthraquinones from Cassia species have also been investigated for other pharmacological effects, including:

• α-Glucosidase Inhibition: Some anthraquinones show potent inhibitory effects against α-glucosidase, suggesting potential applications in the management of diabetes.[17]

• Antiviral and Antibacterial Activity: Various anthraquinone derivatives have demonstrated activity against a range of viruses and bacteria.[21][22]

Toxicological Profile

While possessing therapeutic potential, the use of Cassia obtusifolia and its constituent anthraquinones is not without safety concerns. Reports have linked the consumption of Cassia extracts to potential hepatotoxicity (liver damage) and nephrotoxicity (kidney damage).[1][20] The mechanism of hepatotoxicity may be related to an inflammatory response.[20] Therefore, the toxicological profile of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone requires careful evaluation in any drug development program.

Conclusion and Future Perspectives

1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is a natural product with a well-defined chemical structure, isolated from the medicinally important plant Cassia obtusifolia. The methodologies for its isolation and analysis are well-established within the broader context of anthraquinone chemistry. While specific biological data for this individual compound is sparse, the known cytotoxic activities of related anthraquinones suggest that it may be a valuable lead compound for further investigation in cancer research.

Future research should focus on:

• The total synthesis of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone to provide a reliable source for pharmacological studies.

• In-depth evaluation of its cytotoxic activity against a panel of cancer cell lines and determination of its IC₅₀ values.

• Elucidation of its specific mechanism of action, confirming its role in inducing apoptosis and identifying the primary signaling pathways involved.

• A thorough toxicological assessment, particularly concerning its potential for hepatotoxicity and nephrotoxicity, to establish a therapeutic window.

This comprehensive approach will be crucial in determining the potential of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone as a candidate for future drug development.

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Spectroscopic data for 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

An In-depth Technical Guide to the Spectroscopic Characterization of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

Abstract

1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is a polyoxygenated anthraquinone derivative that has been isolated from natural sources, notably the seeds of Cassia obtusifolia.[1][2] As a member of the anthraquinone class, this compound is of significant interest to researchers in natural product chemistry, pharmacology, and drug development due to the diverse biological activities associated with this scaffold, including antioxidant and anticancer properties.[3][4] A thorough spectroscopic characterization is the cornerstone of confirming its molecular structure and understanding its chemical properties.

This technical guide provides a comprehensive framework for the spectroscopic analysis of this specific anthraquinone. While this compound has been identified, a complete, publicly available dataset of its spectroscopic properties is scarce. Therefore, this document serves as both a predictive guide and a methodological whitepaper. It is designed for researchers and scientists, outlining the expected spectroscopic signatures based on its known structure and providing detailed, field-proven protocols for acquiring and interpreting the necessary data.

Molecular Structure and Predicted Spectroscopic Overview

The structural features of an organic molecule dictate its interaction with electromagnetic radiation, giving rise to its unique spectroscopic fingerprint. The structure of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, with its combination of an anthraquinone core, four hydroxyl groups, one methoxy group, and one methyl group, predicts a rich and informative set of spectra.

Molecular Structure Diagram

Caption: Chemical structure of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the precise carbon-hydrogen framework of an organic molecule. For the target compound, both ¹H and ¹³C NMR will provide critical data for structural confirmation.

Expertise & Causality: Experimental Choices

• Solvent Selection: The choice of solvent is critical. Deuterated dimethyl sulfoxide (DMSO-d₆) is often preferred for polyhydroxylated aromatic compounds. Its ability to form hydrogen bonds with the hydroxyl protons allows them to be observed as distinct, exchangeable signals in the ¹H NMR spectrum, which might otherwise be broadened or absent in less polar solvents like chloroform-d (CDCl₃).

• Reference Standard: Tetramethylsilane (TMS) is the universally accepted internal standard (δ 0.00 ppm) for both ¹H and ¹³C NMR, providing a reliable reference point for chemical shifts.

Predicted ¹H NMR Spectrum (500 MHz, DMSO-d₆)

The proton NMR spectrum is expected to reveal signals corresponding to each unique proton environment.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment & Rationale
~ 12.0 - 13.0	Singlet (broad)	1H	1-OH : This hydroxyl group is strongly hydrogen-bonded to the peri-carbonyl at C-9, resulting in a significant downfield shift.
~ 9.0 - 10.0	Singlet (broad)	3H	2-OH, 3-OH, 7-OH : These phenolic protons will appear as exchangeable singlets. Their exact chemical shift will depend on concentration and residual water content.
~ 7.5 - 7.8	Singlet	1H	H-5 : This aromatic proton is situated between a carbonyl group (C-10) and a methoxy-substituted carbon (C-8), leading to a downfield shift.
~ 7.2 - 7.4	Singlet	1H	H-4 : This aromatic proton is adjacent to a hydroxyl-bearing carbon (C-3) and the C-4a bridgehead carbon.
~ 3.9 - 4.1	Singlet	3H	8-OCH₃ : Methoxy protons typically appear in this region as a sharp singlet.
~ 2.2 - 2.4	Singlet	3H	6-CH₃ : The methyl group attached to the aromatic ring will resonate as a singlet in the upfield aromatic region.

Predicted ¹³C NMR Spectrum (125 MHz, DMSO-d₆)

The ¹³C NMR spectrum will confirm the 16 unique carbon atoms in the molecule.

Predicted Chemical Shift (δ, ppm)	Assignment & Rationale
~ 185 - 190	C-10 : Carbonyl carbon deshielded by the adjacent aromatic ring and C-5 proton.
~ 180 - 185	C-9 : Carbonyl carbon involved in hydrogen bonding with the 1-OH group, shifting it slightly upfield relative to C-10.
~ 155 - 165	C-1, C-3, C-7, C-8 : Aromatic carbons directly attached to oxygen (hydroxyl or methoxy), appearing significantly downfield.
~ 140 - 150	C-2, C-6 : Oxygenated and alkyl-substituted aromatic carbons.
~ 110 - 135	C-4, C-5, C-4a, C-8a, C-9a, C-10a : Quaternary and protonated aromatic carbons of the anthraquinone core.
~ 60 - 65	8-OCH₃ : Methoxy carbon, characteristic chemical shift.
~ 15 - 20	6-CH₃ : Methyl carbon, appearing in the aliphatic region.

Protocol: Acquiring NMR Spectra

• Sample Preparation: Accurately weigh approximately 5-10 mg of the purified compound.

• Dissolution: Dissolve the sample in ~0.7 mL of deuterated solvent (e.g., DMSO-d₆) containing 0.03% (v/v) TMS in a clean, dry 5 mm NMR tube.

• Instrumentation: Place the NMR tube in the spectrometer's autosampler or manually insert it into the probe.

• Tuning and Shimming: Allow the instrument to automatically tune the probe to the correct frequency and shim the magnetic field to ensure high resolution and symmetrical peak shapes.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse ¹H spectrum.

  • Typical parameters: 32-64 scans, spectral width of 16 ppm, acquisition time of 2-3 seconds, relaxation delay of 2-5 seconds.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: 1024-4096 scans, spectral width of 240 ppm, acquisition time of 1-2 seconds, relaxation delay of 2 seconds.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs). Calibrate the spectra using the TMS signal at 0.00 ppm.

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight and crucial information about the molecule's composition and structure through fragmentation analysis.

Expertise & Causality: Ionization Choices

• Electron Ionization (EI): Often coupled with Gas Chromatography (GC-MS), EI is a high-energy technique that provides a clear molecular ion (M⁺) peak and a rich, reproducible fragmentation pattern, which is excellent for library matching and structural elucidation.

• Electrospray Ionization (ESI): A soft ionization technique, often coupled with Liquid Chromatography (LC-MS). It is ideal for polar, non-volatile compounds and typically yields a protonated molecule [M+H]⁺ or deprotonated molecule [M-H]⁻ with minimal fragmentation, providing an unambiguous determination of the molecular weight. High-resolution ESI-MS can determine the elemental formula with high accuracy.[5]

Predicted Mass Spectrum

The molecular formula is C₁₆H₁₂O₇, giving an exact mass of 316.0583 g/mol .[1]

m/z (charge/mass ratio)	Ion & Rationale
316	[M]⁺ or [M+H]⁺ : The molecular ion peak (under EI) or protonated molecule (under ESI+). Its high-resolution mass will confirm the elemental formula.
301	[M - CH₃]⁺ : Loss of the methyl radical from the molecular ion.
288	[M - CO]⁺ : A characteristic fragmentation of quinones is the loss of a neutral carbon monoxide molecule.[4]
273	[M - CO - CH₃]⁺ : Subsequent loss of a methyl radical after the loss of CO.
260	[M - 2CO]⁺ : Loss of a second CO molecule, another common pathway for anthraquinones.

Protocol: Acquiring an ESI-MS Spectrum

• Sample Preparation: Prepare a dilute solution of the compound (~10-50 µg/mL) in a suitable solvent like methanol or acetonitrile.

• Instrumentation: Use a High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap) equipped with an ESI source.

• Infusion: Introduce the sample solution directly into the ESI source via a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Source Parameters: Optimize ESI source parameters, including capillary voltage (~3-4 kV), nebulizing gas pressure, and drying gas flow and temperature, to achieve a stable signal.

• Mass Analysis: Acquire the spectrum in both positive and negative ion modes over a mass range of m/z 100-500. The high resolution of the instrument will allow for the determination of the exact mass.

• Data Analysis: Identify the [M+H]⁺ (positive mode) or [M-H]⁻ (negative mode) peak and use the instrument's software to calculate the elemental composition based on the accurate mass measurement.

Infrared (IR) and UV-Visible (UV-Vis) Spectroscopy

These techniques probe the vibrational and electronic properties of the molecule, respectively, providing key information about the functional groups present and the conjugated π-system.

Predicted IR Spectrum

Predicted Wavenumber (cm⁻¹)	Vibration Type & Rationale
3500 - 3200 (broad)	O-H Stretch : The multiple hydroxyl groups will result in a strong, broad absorption band due to hydrogen bonding.
3050 - 3000	Aromatic C-H Stretch : Characteristic of the protons on the aromatic rings.
2950 - 2850	Aliphatic C-H Stretch : From the methyl and methoxy groups.
~ 1650	C=O Stretch (Free Quinone) : Corresponds to the C-10 carbonyl group.
~ 1620	C=O Stretch (H-bonded) : The C-9 carbonyl, hydrogen-bonded to the 1-OH group, will absorb at a lower frequency.[6]
1600 - 1450	C=C Stretch : Aromatic ring skeletal vibrations.
~ 1250	C-O Stretch : Aryl ether stretch from the methoxy group.

Predicted UV-Vis Spectrum

Anthraquinones are known for their distinct electronic spectra. The extensive conjugation and presence of auxochromic groups (-OH, -OCH₃) are expected to produce multiple absorption bands.[7]

Predicted λₘₐₓ (nm)	Electronic Transition & Rationale
~ 400 - 450	n → π : This band, responsible for the color of many anthraquinones, arises from the excitation of a non-bonding electron on a carbonyl oxygen to an anti-bonding π orbital. It is often of lower intensity.
~ 250 - 350	π → π *: Multiple high-intensity bands in this region resulting from electronic transitions within the conjugated aromatic π-system. The exact positions will be influenced by the pattern of substitution.

Workflow for Spectroscopic Characterization

Caption: A generalized workflow for the complete spectroscopic characterization of the target compound.

Conclusion

The comprehensive spectroscopic analysis of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone requires a multi-faceted approach. By integrating data from NMR, mass spectrometry, IR, and UV-Vis spectroscopy, researchers can unequivocally confirm its complex structure. This guide provides a robust predictive and methodological framework, explaining the causality behind experimental choices and outlining the expected spectral features. The protocols described herein represent self-validating systems that, when executed with precision, will yield high-quality, publishable data essential for advancing research in natural product chemistry and drug discovery.

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A Technical Guide to the Biological Activity of Substituted Anthraquinones

Abstract: Anthraquinones, a class of aromatic compounds based on the 9,10-dioxoanthracene scaffold, represent a "privileged structure" in medicinal chemistry and drug discovery.[1][2] Found widely in nature—from plants and fungi to lichens—these molecules exhibit a vast spectrum of pharmacological activities.[3][4][5] Their rigid, planar, and aromatic structure allows for effective interaction with biological macromolecules, most notably through DNA intercalation and enzyme inhibition.[6] This guide provides an in-depth analysis of the primary biological activities of substituted anthraquinones, focusing on their anticancer, antimicrobial, and anti-inflammatory properties. We will explore the underlying molecular mechanisms, delve into structure-activity relationships (SAR), and present field-proven experimental protocols for their evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the therapeutic potential of this versatile chemical class.

The Anthraquinone Scaffold: A Foundation for Diverse Bioactivity

The core of an anthraquinone is a tricyclic aromatic system, 9,10-anthracenedione.[7] Natural and synthetic modifications to this core, particularly the addition of substituent groups like hydroxyl (-OH), methyl (-CH3), carboxyl (-COOH), and amino (-NH2) groups, give rise to a vast library of derivatives with distinct biological functions.[3] These substituents critically influence the molecule's electronic properties, polarity, and steric profile, which in turn dictate its interaction with biological targets and overall pharmacological effect.[7]

Two main structural classes of naturally occurring hydroxyanthraquinones are often distinguished based on the substitution pattern: the alizarin type , where hydroxyl groups are on one benzene ring, and the emodin or rhein type , where hydroxyl groups are distributed across both outer benzene rings.[3][8] This structural diversity is the foundation for their wide-ranging therapeutic applications, from FDA-approved anticancer drugs like Doxorubicin and Mitoxantrone to traditional herbal remedies used for centuries.[2][9][10]

Anticancer Activity: A Multi-Pronged Assault on Malignancy

The most extensively studied application of anthraquinones is in oncology. Several derivatives, including Emodin, Aloe-emodin, and Rhein, have demonstrated potent cytotoxic effects against a range of cancer cell lines.[11][12] Their mechanisms of action are multifaceted, often involving a coordinated attack on cancer cell proliferation, survival, and migration.

Core Anticancer Mechanisms

• DNA Intercalation & Topoisomerase II Inhibition: The planar structure of the anthraquinone ring system is ideal for inserting (intercalating) between the base pairs of the DNA double helix.[6] This distortion of the DNA structure physically obstructs the processes of replication and transcription. Furthermore, this interaction can inhibit the function of Topoisomerase II, an essential enzyme that resolves DNA tangles during replication.[9] By stabilizing the DNA-Topoisomerase II complex, anthraquinones prevent the re-ligation of the DNA strands, leading to double-strand breaks and the induction of apoptosis (programmed cell death).[6] This is a primary mechanism for potent chemotherapeutics like Doxorubicin.[6]

• Generation of Reactive Oxygen Species (ROS): The quinone moiety is redox-active. It can accept electrons from biological donors to form a semiquinone radical.[9] This radical then reacts with molecular oxygen to generate superoxide anions and other ROS, such as hydrogen peroxide and hydroxyl radicals.[9] While low levels of ROS are involved in normal cell signaling, excessive ROS accumulation induces severe oxidative stress, damaging cellular components like lipids, proteins, and DNA, ultimately triggering apoptosis.[9][12] This ROS-mediated cell death can activate stress-related signaling pathways, such as the JNK pathway.[9][13]

• Modulation of Key Signaling Pathways: Substituted anthraquinones are potent modulators of intracellular signaling cascades that are frequently dysregulated in cancer.[14]

  • PI3K/Akt/mTOR Pathway: This pathway is a central regulator of cell growth, survival, and metabolism. Rhein and other derivatives have been shown to inhibit this pathway, often by preventing the phosphorylation (activation) of key kinases like Akt and mTOR, thereby suppressing cancer cell proliferation.[14][15]

  • MAPK Pathways (ERK, JNK, p38): These pathways regulate cellular responses to a wide range of stimuli, including proliferation, differentiation, and apoptosis. Emodin and Rhein can inhibit the pro-survival ERK pathway while activating the pro-apoptotic JNK and p38 pathways.[4][16][17]

  • Wnt/β-catenin Pathway: Rhein has been shown to induce the degradation of β-catenin, a key transcriptional co-activator in the Wnt pathway, which is crucial for cell proliferation and is often overactive in cancers.[16][17]

Structure-Activity Relationship (SAR) Insights

The anticancer efficacy of anthraquinones is highly dependent on their substitution patterns.

• Hydroxyl Groups: The number and position of -OH groups are critical. They influence DNA binding, ROS generation capacity, and interaction with protein kinases.[7][11]

• Side Chains: The addition of specific side chains, particularly those containing amino groups, is a key strategy in developing potent analogues like Mitoxantrone and in improving interactions with biological targets.[6][18]

• Planarity: The rigidity and planarity of the fused ring system are paramount for effective DNA intercalation.[6]

Data Presentation: Comparative Cytotoxicity

The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency. The table below summarizes the IC50 values for three prominent natural anthraquinones against the MCF-7 human breast cancer cell line, highlighting the impact of subtle structural differences.

Compound	Structure	IC50 (µM) vs. MCF-7 Cells	Key Structural Differences
Emodin	1,3,8-trihydroxy-6-methylanthraquinone	35.62[11]	Baseline structure for comparison.
Aloe-emodin	1,8-dihydroxy-3-(hydroxymethyl)anthraquinone	9.87[11]	Replacement of the C3-hydroxyl and C6-methyl with a C3-hydroxymethyl group significantly increases potency.
Rhein	4,5-dihydroxyanthracene-2-carboxylic acid	34.42[11]	Different hydroxylation pattern and a C2-carboxylic acid group; potency is similar to Emodin.

Key Experimental Protocol: MTT Assay for Cell Viability

The MTT assay is a foundational colorimetric method to assess the cytotoxic effect of a compound by measuring the metabolic activity of cells. The causality behind this protocol lies in the activity of NAD(P)H-dependent cellular oxidoreductase enzymes, which are present in viable cells and can reduce the yellow tetrazolium salt MTT to an insoluble purple formazan. The amount of formazan produced is directly proportional to the number of living cells.

Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Treatment: Remove the old medium and replace it with fresh medium containing serial dilutions of the test anthraquinone derivative (e.g., 0.1 to 100 µM). Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin). Incubate for the desired period (e.g., 24, 48, or 72 hours).[11]

• MTT Addition: After incubation, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours at 37°C.[11] During this time, viable cells will convert the MTT to formazan crystals.

• Solubilization: Carefully remove the medium and add 150-200 µL of a solubilizing agent, typically DMSO or an acidified isopropanol solution, to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm is often used to subtract background noise.[11]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Visualization: Anticancer Signaling Pathways

Caption: Key anticancer mechanisms of substituted anthraquinones.

Antimicrobial Activity: Combating Pathogens

Anthraquinones from natural sources have long been recognized for their ability to inhibit the growth of bacteria, fungi, and viruses.[3][19] Their broad-spectrum activity makes them attractive candidates for developing new antimicrobial agents, especially in the face of rising antibiotic resistance.[19][20]

Antimicrobial Mechanisms of Action

The antimicrobial effects of anthraquinones are attributed to several mechanisms:

• Cell Wall and Membrane Disruption: The compounds can interfere with the integrity of the microbial cell wall or membrane, leading to leakage of cellular contents and cell death.[19]

• Inhibition of Biofilm Formation: Biofilms are structured communities of microbes that are notoriously resistant to antibiotics. Anthraquinones can inhibit the formation of these protective biofilms.[7]

• Inhibition of Synthesis Pathways: They can block the synthesis of essential macromolecules like nucleic acids and proteins.[7]

• Interference with Energy Metabolism: A key mechanism, particularly for antibacterial action, is the inhibition of electron transport in the microbial respiratory chain, which disrupts energy (ATP) production.[21]

Structure-Activity Relationship (SAR) Insights

For antimicrobial activity, the polarity of the substituents plays a significant role; stronger polarity is often correlated with more potent antibacterial effects.[20] The presence and position of hydroxyl groups are also crucial for activity.[7] For instance, studies have shown that emodin and aloe-emodin possess broad-spectrum antibacterial activity against bacteria like S. aureus.[3]

Key Experimental Protocol: Broth Microdilution for MIC Determination

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standardized and efficient way to determine MIC values.

Methodology:

• Prepare Inoculum: Culture the target microorganism (e.g., Staphylococcus aureus) overnight. Dilute the culture in appropriate broth (e.g., Mueller-Hinton Broth) to achieve a standardized concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Serial Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test anthraquinone compound in the broth.

• Inoculation: Add a standardized volume of the microbial inoculum to each well, including a positive control (broth + inoculum, no drug) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Determine MIC: The MIC is visually identified as the lowest concentration of the compound in which there is no visible turbidity (growth). The result can be confirmed by measuring absorbance with a plate reader.

Anti-inflammatory Activity: Modulating the Immune Response

Chronic inflammation is a key driver of numerous diseases, including arthritis, metabolic disorders, and neurodegenerative conditions.[22][23] Several anthraquinones, notably rhein and emodin, exhibit potent anti-inflammatory properties.[22][23]

Anti-inflammatory Mechanisms of Action

Anthraquinones exert their anti-inflammatory effects primarily by targeting key signaling pathways that regulate the production of inflammatory mediators.

• Inhibition of NF-κB Pathway: The Nuclear Factor kappa B (NF-κB) is a master transcription factor for pro-inflammatory genes. Anthraquinones can prevent the activation of NF-κB, thereby suppressing the expression of inflammatory cytokines like TNF-α and IL-1β, as well as enzymes like cyclooxygenase-2 (COX-2).[24][25]

• Modulation of MAPK and AP-1: They can inhibit the activation of MAPKs and the transcription factor Activator Protein-1 (AP-1), which also play crucial roles in the inflammatory response.[24][26]

Caption: Inhibition of the NF-κB inflammatory pathway by anthraquinones.

Key Experimental Protocol: LPS-Induced Inflammation in Macrophages

This in vitro model is a gold standard for screening anti-inflammatory compounds. Lipopolysaccharide (LPS), a component of Gram-negative bacteria, is a potent activator of macrophages (like the RAW 264.7 cell line), inducing a strong inflammatory response.

Methodology:

• Cell Culture: Culture RAW 264.7 macrophages in appropriate media until they reach 80-90% confluency.

• Pre-treatment: Treat the cells with various concentrations of the test anthraquinone for 1-2 hours. This allows the compound to enter the cells before the inflammatory stimulus is applied.

• LPS Stimulation: Add LPS (e.g., 1 µg/mL) to the wells (except for the negative control) and incubate for a specified period (e.g., 24 hours).

• Quantify Inflammatory Markers:

  • Nitric Oxide (NO): Measure nitrite accumulation in the cell culture supernatant using the Griess reagent, as NO is a key inflammatory mediator.

  • Cytokines: Collect the supernatant to quantify the levels of pro-inflammatory cytokines like TNF-α and IL-6 using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

  • Gene Expression: Extract RNA from the cells to measure the mRNA levels of genes like COX-2 and TNF-α using quantitative real-time PCR (qRT-PCR).

Conclusion and Future Directions

Substituted anthraquinones are a remarkably versatile class of compounds with well-documented anticancer, antimicrobial, and anti-inflammatory activities. Their efficacy is rooted in their ability to interact with fundamental cellular machinery, from DNA and key enzymes to complex signaling networks. The structure-activity relationships elucidated to date provide a rational basis for the design of new derivatives with enhanced potency and selectivity.[6][18]

However, challenges remain. The clinical use of some anthraquinones is limited by toxicity, such as the cardiotoxicity associated with doxorubicin, and potential hepatotoxicity or nephrotoxicity of some natural derivatives.[27] Furthermore, many natural anthraquinones suffer from poor bioavailability.[28] Future research must focus on the chemical modification of the anthraquinone scaffold to reduce off-target toxicity and improve pharmacokinetic profiles.[6] The development of novel drug delivery systems, such as nanoformulations, also holds significant promise for enhancing biocompatibility and therapeutic efficacy, ensuring that the full potential of this privileged scaffold can be realized in modern medicine.[27]

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Potential therapeutic effects of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

An In-Depth Technical Guide to the Therapeutic Potential of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

Abstract

1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is a naturally occurring anthraquinone isolated from the seeds of Cassia obtusifolia[1]. While direct pharmacological data on this specific molecule is nascent, its structural features—multiple hydroxyl groups, a methoxy group, and a methyl group on an anthraquinone scaffold—place it within a class of compounds renowned for a wide spectrum of biological activities. This guide synthesizes the current understanding of structurally related hydroxyanthraquinones to forecast the potential therapeutic effects and mechanisms of action of this target compound. We provide a comprehensive overview of its predicted anticancer, anti-inflammatory, antioxidant, and antimicrobial properties. Furthermore, this document outlines detailed, state-of-the-art experimental protocols for researchers to validate these predicted activities, from initial in vitro screening to mechanistic pathway analysis. This guide serves as a foundational resource for scientists and drug development professionals aiming to investigate the therapeutic utility of this promising, yet underexplored, natural product.

Introduction to Anthraquinones and the Target Compound

Anthraquinones are a large class of aromatic organic compounds based on the 9,10-anthracenedione core structure. They are widely distributed in nature, found in plants, fungi, lichens, and insects, and have been used for centuries in traditional medicine[2][3]. The biological activity of anthraquinone derivatives is heavily influenced by the nature and position of substituents on their tricyclic core[4]. Prominent examples include emodin, aloe-emodin, and rhein, which are known to possess anti-inflammatory, anticancer, and neuroprotective properties[5][6][7].

The target compound of this guide, 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, was identified in the seeds of Cassia obtusifolia[1]. Its structure suggests a significant potential for biological activity due to the presence of multiple phenolic hydroxyl groups, which are key to the antioxidant and radical-scavenging properties of many related compounds[8]. This guide will extrapolate from the extensive research on analogous compounds to build a predictive framework for its therapeutic investigation.

Physicochemical Properties and Structure-Activity Relationship (SAR) Insights

The structure of an anthraquinone is pivotal to its function. The arrangement of hydroxyl (-OH), methoxy (-OCH3), and methyl (-CH3) groups on the target compound's scaffold allows for key predictions regarding its activity.

• Hydroxyl Groups: The four hydroxyl groups are predicted to be the primary drivers of antioxidant activity. Phenolic hydroxyls can donate a hydrogen atom to neutralize free radicals, a mechanism known as Hydrogen Atom Transfer (HAT)[8]. Their position influences the molecule's ability to chelate metals and interact with biological macromolecules.

• Methoxy and Methyl Groups: These groups modulate the lipophilicity of the molecule, which in turn affects its ability to cross cell membranes and its pharmacokinetic profile[9]. The polarity of substituents is closely related to antibacterial effects, with stronger polarity often leading to more potent activity[4].

• Quinone Core: The quinone structure is essential for many of the cytotoxic effects of anthraquinones. It can participate in redox cycling to generate reactive oxygen species (ROS) within cancer cells and can intercalate into DNA, inhibiting the function of enzymes like topoisomerase II, which is crucial for DNA replication[6][10].

Property	Predicted Value/Characteristic	Rationale based on Analogues
Molecular Formula	C16H12O7	Based on IUPAC name
Molecular Weight	316.26 g/mol	Based on Molecular Formula
Solubility	Low in water; Soluble in organic solvents (DMSO, Ethanol)	Common for polycyclic aromatic compounds[11]
Predicted Activity	High	Multiple hydroxyl groups suggest strong antioxidant and protein-binding capabilities[8].

Predicted Therapeutic Potential Based on Analogous Anthraquinones

Based on the extensive literature on compounds like emodin, chrysophanol, and other hydroxylated anthraquinones, we can project several key therapeutic applications for 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone.

Anticancer Activity

Anthraquinones are among the most important classes of anticancer agents[2]. Synthetic derivatives like doxorubicin and mitoxantrone are staples in chemotherapy[3]. Natural anthraquinones exert their effects through multiple mechanisms:

• Induction of Apoptosis: Many anthraquinones trigger programmed cell death in cancer cells by activating caspase pathways and disrupting mitochondrial function[2][12].

• Cell Cycle Arrest: They can halt the proliferation of cancer cells at various phases of the cell cycle, preventing tumor growth[10].

• Inhibition of Angiogenesis: By suppressing the formation of new blood vessels, they can starve tumors of essential nutrients[6].

• Radiosensitization: Some derivatives can make cancer cells more susceptible to radiation therapy[13].

Anti-inflammatory and Antioxidant Effects

Chronic inflammation and oxidative stress are underlying factors in numerous diseases. Anthraquinones like emodin have demonstrated potent anti-inflammatory and antioxidant capabilities[5][7].

• Antioxidant Mechanism: The phenolic hydroxyl groups can effectively scavenge reactive oxygen species (ROS), protecting cells from oxidative damage[8]. The primary mechanisms are hydrogen atom transfer (HAT) and single-electron transfer followed by proton transfer (SPLET)[8].

• Anti-inflammatory Pathways: They can inhibit the production of pro-inflammatory mediators such as nitric oxide (NO) and prostaglandins, and down-regulate key inflammatory signaling pathways like NF-κB[6].

Antimicrobial Properties

The rise of antibiotic-resistant bacteria has spurred the search for new antimicrobial agents from natural sources[4]. Anthraquinones have shown broad-spectrum antibacterial activity[11]. Their mechanisms include:

• Inhibition of bacterial biofilm formation.

• Disruption of the bacterial cell wall and membrane integrity.

• Inhibition of nucleic acid and protein synthesis[4][11].

Proposed Mechanisms of Action

The therapeutic effects of anthraquinones are underpinned by their interaction with specific molecular signaling pathways.

Modulation of Cancer Signaling Pathways

The anticancer effects of anthraquinones are often linked to their ability to interfere with critical signaling cascades that regulate cell survival and proliferation. The diagram below illustrates a plausible pathway through which the target compound could induce apoptosis in cancer cells, based on known mechanisms of similar molecules.

Caption: Predicted apoptotic pathway induced by the anthraquinone in cancer cells.

Reactive Oxygen Species (ROS) Scavenging and Anti-inflammatory Pathways

In non-cancerous cells, the primary role of the compound is expected to be protective. Its antioxidant properties likely neutralize excessive ROS, preventing the activation of pro-inflammatory pathways like NF-κB, which is a key regulator of inflammation.

Caption: Predicted anti-inflammatory mechanism via ROS scavenging and NF-κB inhibition.

Methodologies for Therapeutic Investigation

To validate the predicted therapeutic potential, a structured experimental approach is necessary. The following protocols are standard in the field of natural product drug discovery.

In Vitro Cytotoxicity Assessment

Objective: To determine the concentration-dependent cytotoxic effect of the compound on various cancer cell lines.

Methodology: MTT Assay

• Cell Culture: Plate cancer cells (e.g., MCF-7 for breast cancer, HepG2 for liver cancer) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the anthraquinone compound in culture medium. Replace the old medium with the compound-containing medium and incubate for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

In Vitro Anti-inflammatory Assay (NO Inhibition)

Objective: To assess the compound's ability to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages.

Methodology: Griess Assay

• Cell Culture: Seed RAW 264.7 macrophage cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of the anthraquinone compound for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production. Include control groups (cells alone, cells + LPS, cells + compound alone).

• Griess Reagent: Collect 50 µL of the cell culture supernatant from each well. Add 50 µL of Griess Reagent A (sulfanilamide solution) followed by 50 µL of Griess Reagent B (NED solution) to the supernatant.

• Incubation and Reading: Incubate in the dark at room temperature for 10 minutes. Measure the absorbance at 540 nm.

• Data Analysis: Quantify the nitrite concentration using a sodium nitrite standard curve. Calculate the percentage of NO inhibition compared to the LPS-only group.

General Workflow for Natural Product Investigation

The following diagram outlines a logical workflow for the comprehensive evaluation of a novel natural product like the target anthraquinone.

Caption: General experimental workflow for natural product drug discovery.

Future Directions

Research on 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is in its infancy. The immediate priority is to conduct the foundational in vitro screening outlined above to confirm its biological activities. Subsequent research should focus on:

• Total Synthesis: Developing a synthetic route to produce the compound in larger quantities for extensive testing[14][15].

• Pharmacokinetic Studies: Evaluating its absorption, distribution, metabolism, and excretion (ADME) profile to assess its drug-likeness[9].

• In Vivo Efficacy: Testing the compound in relevant animal models of cancer or inflammatory diseases to validate its therapeutic effects in a living system.

• Derivative Synthesis: Modifying the structure to improve potency and reduce potential toxicity, guided by structure-activity relationship studies[10].

Conclusion

1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is a structurally intriguing natural product with significant, albeit currently unexplored, therapeutic potential. By drawing parallels with well-characterized anthraquinones, this guide posits that its most promising applications lie in oncology, anti-inflammatory therapies, and as an antimicrobial agent. The provided methodologies offer a clear and robust framework for the scientific community to systematically investigate and validate these predictions. Unlocking the full potential of this compound will require a dedicated research effort, moving from basic screening to advanced preclinical development, with the ultimate goal of translating a natural discovery into a novel therapeutic agent.

References

• A Comprehensive Review on Therapeutic Potential of a Natural Anthraquinone Derivative Emodin in Brain-related Disorders. (2023). Current Drug Targets, 24(12), 945-958.
• Journey of anthraquinones as anticancer agents – a systematic review of recent literature. (n.d.).
• What are the effects of anthraquinone derivatives on the pharmacodynamics? (2025). Blog.
• Therapeutic Potential of 1,8-Dihydroanthraquinone Derivatives for Breast Cancer. (n.d.).
• A Review on Bioactive Anthraquinone and Derivatives as the Regul
• The pharmacology, toxicology and therapeutic potential of anthraquinone deriv
• Antibacterial activities of anthraquinones: structure–activity relationships and action mechanisms. (n.d.).
• 1-Hydroxyanthraquinones Containing Aryl Substituents as Potent and Selective Anticancer Agents. (n.d.).
• Antibacterial activities of anthraquinones: structure–activity relationships and action mechanisms. (n.d.). RSC Publishing.
• Pharmacokinetics of Anthraquinones from Medicinal Plants. (2021).
• 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. (n.d.). MedChemExpress.
• Synthesis and Antibacterial Activity of 1,3,5,7-Tetrahydroxy-9,10-Anthraquinone and Anthrone Derivatives. (2022).
• Synthesis and Antibacterial Activity of 1,3,5,7-Tetrahydroxy-9,10-Anthraquinone and Anthrone Deriv
• 1,8-dihydroxy-3-acetyl-6-methyl-9,10 anthraquinone exhibits a potent radiosensitizing effect with induced oncosis in human nasopharyngeal carcinoma cells. (2014). Molecular Medicine Reports, 10(2), 965-970.
• Synthesis and cytotoxic effect of 1,3-dihydroxy-9,10-anthraquinone deriv

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In vitro studies of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

An In-Depth Technical Guide to the In Vitro Evaluation of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

Authored by: A Senior Application Scientist

Foreword: Unveiling the Therapeutic Potential of a Novel Anthraquinone

1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is a distinct anthraquinone derivative isolated from the seeds of Cassia obtusifolia[1][2]. This plant has a rich history in traditional medicine for treating a variety of ailments, and modern research has identified its diverse pharmacological properties, including anti-diabetic, anti-inflammatory, antioxidant, and hepatoprotective activities[3][4]. The therapeutic potential of Cassia obtusifolia is largely attributed to its rich composition of anthraquinones[3][4]. This guide provides a comprehensive framework for the in vitro investigation of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, offering researchers a scientifically rigorous and logically structured approach to elucidating its biological activities and mechanism of action.

The structural characteristics of this molecule, particularly its polyhydroxylated anthraquinone core, suggest a strong potential for antioxidant and enzyme-inhibitory activities[2][5][6]. This guide is designed to be a practical resource for researchers in drug discovery and development, providing detailed protocols and the scientific rationale behind each experimental choice.

Section 1: Foundational Bioactivity Screening

The initial phase of investigation focuses on broad-spectrum bioactivity screening to identify the most promising therapeutic avenues for 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. This involves a panel of assays to assess its antioxidant, cytotoxic, and anti-inflammatory potential.

Antioxidant Capacity Assessment

Oxidative stress is a key pathological factor in numerous chronic diseases. Anthraquinones are known for their antioxidant properties, and it is hypothesized that 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone will exhibit significant radical scavenging activity due to its phenolic hydroxyl groups[5][6].

1.1.1 Hydroxyl Radical Scavenging Assay (Fenton Reaction-Based)

Causality of Experimental Choice: The hydroxyl radical is one of the most reactive oxygen species (ROS) in biological systems. An assay that directly measures the scavenging of this radical provides a strong indication of the compound's potential to mitigate oxidative damage.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a stock solution of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone in a suitable solvent (e.g., DMSO).

  • Create serial dilutions of the stock solution in a phosphate buffer.

  • Prepare an 8.8 mM solution of hydrogen peroxide (H₂O₂).

• Reaction Mixture:

  • In a suitable reaction vessel, combine 1.0 mL of the anthraquinone solution at various concentrations with the necessary reagents for the Fenton reaction (e.g., FeSO₄).

• Initiation and Incubation:

  • Initiate the reaction by adding 1.0 mL of the 8.8 mM H₂O₂ solution.

  • Incubate the mixture at 37°C for 30 minutes.

• Absorbance Measurement:

  • Measure the absorbance of the resulting solution at 510 nm.

• Data Analysis:

  • Calculate the percentage of hydroxyl radical scavenging activity for each concentration.

  • Determine the IC₅₀ value, representing the concentration required to scavenge 50% of the hydroxyl radicals.

Cytotoxicity Profiling in HepG2 Cells

Causality of Experimental Choice: Before proceeding to more specific cellular assays, it is crucial to determine the cytotoxic profile of the compound. The HepG2 human hepatoma cell line is selected due to the known hepatoprotective effects of anthraquinones from Cassia obtusifolia, making it a relevant model to assess both potential toxicity and protective effects[3][5].

Step-by-Step Protocol:

• Cell Culture:

  • Culture HepG2 cells in an appropriate medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

  • Maintain the cells in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding:

  • Seed the HepG2 cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with a range of concentrations of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone for 24-48 hours.

• Cell Viability Assay (MTT):

  • Add MTT reagent to each well and incubate to allow the formation of formazan crystals.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

  • Measure the absorbance at the appropriate wavelength to determine cell viability.

• Data Analysis:

  • Calculate the percentage of cell viability relative to untreated control cells.

  • Determine the CC₅₀ (50% cytotoxic concentration) value.

Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition in RAW 264.7 Macrophages

Causality of Experimental Choice: Chronic inflammation is a hallmark of many diseases. Macrophages play a central role in the inflammatory response, and their production of nitric oxide (NO) is a key indicator of inflammation. This assay will determine if the compound can suppress this inflammatory mediator.

Step-by-Step Protocol:

• Cell Culture:

  • Culture RAW 264.7 murine macrophage cells in a suitable medium.

• Cell Seeding and Treatment:

  • Seed the cells in 96-well plates and allow them to adhere.

  • Pre-treat the cells with various non-toxic concentrations of the anthraquinone for 1 hour.

• Inflammatory Stimulation:

  • Stimulate the cells with lipopolysaccharide (LPS) to induce NO production.

• Nitrite Quantification (Griess Assay):

  • After a 24-hour incubation, collect the cell culture supernatant.

  • Use the Griess reagent to measure the concentration of nitrite, a stable product of NO.

  • Measure the absorbance at the appropriate wavelength.

• Data Analysis:

  • Calculate the percentage of NO inhibition compared to LPS-stimulated cells without the compound.

  • Determine the IC₅₀ value for NO inhibition.

Section 2: Mechanistic Exploration of Anti-diabetic Potential

Given that anthraquinones from Cassia obtusifolia have demonstrated anti-diabetic properties, this section focuses on elucidating the potential mechanisms through which 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone may exert such effects[3][4].

α-Glucosidase Inhibition Assay

Causality of Experimental Choice: α-Glucosidase is a key enzyme in the digestion of carbohydrates. Its inhibition can delay glucose absorption and help manage postprandial hyperglycemia, a critical aspect of diabetes management.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a solution of α-glucosidase in a phosphate buffer.

  • Prepare a solution of the substrate, p-nitrophenyl-α-D-glucopyranoside (pNPG).

  • Prepare various concentrations of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone.

• Enzymatic Reaction:

  • In a 96-well plate, pre-incubate the α-glucosidase solution with the anthraquinone at 37°C.

  • Initiate the reaction by adding the pNPG substrate.

• Reaction Termination and Measurement:

  • After a specific incubation time, stop the reaction by adding a solution of sodium carbonate (Na₂CO₃).

  • Measure the absorbance of the liberated p-nitrophenol at 405 nm.

• Data Analysis:

  • Calculate the percentage of α-glucosidase inhibition.

  • Determine the IC₅₀ value.

Protein Tyrosine Phosphatase 1B (PTP1B) Inhibition Assay

Causality of Experimental Choice: PTP1B is a negative regulator of the insulin signaling pathway. Its inhibition can enhance insulin sensitivity, making it a promising target for type 2 diabetes treatment.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a solution of recombinant human PTP1B.

  • Prepare a solution of the substrate, p-Nitrophenyl phosphate (pNPP).

  • Prepare various concentrations of the test compound.

• Enzymatic Reaction:

  • In a 96-well plate, pre-incubate the PTP1B enzyme with the anthraquinone.

  • Initiate the reaction by adding the pNPP substrate.

• Reaction Termination and Measurement:

  • Incubate at 37°C for a defined period.

  • Stop the reaction by adding a strong base (e.g., NaOH).

  • Measure the absorbance of the resulting p-nitrophenol at 405 nm.

• Data Analysis:

  • Calculate the percentage of PTP1B inhibition.

  • Determine the IC₅₀ value.

Section 3: Data Presentation and Visualization

Quantitative Data Summary

Assay	Endpoint	Cell Line/System	Expected Outcome
Hydroxyl Radical Scavenging	IC₅₀ (µM)	Fenton Reaction	Potent scavenging activity
Cytotoxicity	CC₅₀ (µM)	HepG2	Low cytotoxicity
NO Inhibition	IC₅₀ (µM)	RAW 264.7	Significant inhibition of NO
α-Glucosidase Inhibition	IC₅₀ (µM)	Enzyme Assay	Inhibition of enzyme activity
PTP1B Inhibition	IC₅₀ (µM)	Enzyme Assay	Inhibition of enzyme activity

Visualizations

Experimental Workflow

Caption: Hypothesized mechanism of enhanced insulin signaling via PTP1B inhibition.

References

• Phytochemistry, Ethnopharmacological Uses, Biological Activities, and Therapeutic Applications of Cassia obtusifolia L.: A Comprehensive Review. (n.d.). MDPI. Retrieved January 7, 2026, from [Link]

• In Vitro and in Silico Human Monoamine Oxidase Inhibitory Potential of Anthraquinones, Naphthopyrones, and Naphthalenic Lactones from Cassia obtusifolia Linn Seeds. (2019, September 18). ACS Omega. Retrieved January 7, 2026, from [Link]

• Effects of Cassia obtusifolia (sicklepod) extracts and anthraquinones on muscle mitochondrial function. (n.d.). PubMed. Retrieved January 7, 2026, from [Link]

• A Review on Bioactive Anthraquinone and Derivatives as the Regulators for ROS. (2023, December 17). PMC. Retrieved January 7, 2026, from [Link]

• Five new anthraquinones from the seed of Cassia obtusifolia. (2025, August 6). ResearchGate. Retrieved January 7, 2026, from [Link]

• Anthraquinones from the seeds of Cassia tora with inhibitory activity on protein glycation and aldose reductase. (n.d.). PubMed. Retrieved January 7, 2026, from [Link]

• 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. (n.d.). Anjiekai Biomedical. Retrieved January 7, 2026, from [Link]

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Mechanism of action of tetrahydroxy-methoxy-methyl-anthraquinone

An In-depth Technical Guide to the Core Mechanisms of Action of Bioactive Anthraquinones

Authored by: Gemini, Senior Application Scientist

Foreword

The anthraquinone scaffold represents a privileged chemical structure in medicinal chemistry, yielding a vast array of natural and synthetic compounds with profound biological activities. While the specific molecule, 1,2,3,7-tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, has been identified in nature, its mechanistic underpinnings remain largely unexplored.[1] This guide, therefore, navigates the intricate molecular mechanisms of this compound class by focusing on its well-characterized and clinically relevant members: Emodin and Physcion (also known as Parietin). By dissecting their modes of action, we aim to provide researchers, scientists, and drug development professionals with a foundational understanding of how this chemical class exerts its therapeutic effects, offering a predictive framework for the broader family of tetrahydroxy-methoxy-methyl-anthraquinones.

Introduction to Bioactive Anthraquinones: A Structural and Functional Overview

Anthraquinones are a class of aromatic organic compounds based on the 9,10-dioxoanthracene core.[2] Their derivatives, substituted with various functional groups such as hydroxyl (-OH), methyl (-CH3), and methoxy (-OCH3) groups, are abundant in plants, fungi, lichens, and insects.[3][4][5] These substitutions give rise to a wide spectrum of pharmacological properties, including anticancer, anti-inflammatory, antioxidant, antimicrobial, and laxative effects.[3][6][7]

Emodin (1,3,8-trihydroxy-6-methylanthraquinone) and Physcion (1,8-dihydroxy-3-methoxy-6-methylanthraquinone) are two of the most extensively studied anthraquinones, serving as archetypal examples of this class.[5][8] Their shared structural motifs, coupled with subtle chemical differences, dictate their interactions with molecular targets and subsequent cellular responses. This guide will delve into these interactions to illuminate the core mechanisms of action that are likely shared across similarly structured anthraquinones.

Core Mechanisms of Action: A Multi-pronged Approach to Cellular Regulation

The therapeutic potential of anthraquinones stems from their ability to modulate multiple, often interconnected, cellular signaling pathways. This pleiotropic activity allows them to influence complex pathological processes such as cancer, inflammation, and oxidative stress.

Anti-inflammatory Effects: Quelling the Inflammatory Cascade

A hallmark of bioactive anthraquinones is their potent anti-inflammatory activity. This is primarily achieved through the inhibition of key pro-inflammatory signaling pathways, most notably the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

Physcion, for instance, has been shown to be an inhibitor of the TLR4/NF-κB signaling pathway.[8] It can reverse the upregulation of TLR4, phosphorylated p65 (a key subunit of NF-κB), and phosphorylated IκB, an inhibitor of NF-κB.[8] By preventing the degradation of IκB, physcion sequesters NF-κB in the cytoplasm, thereby blocking its translocation to the nucleus and subsequent transcription of pro-inflammatory genes like interleukins (IL-1β, IL-6) and tumor necrosis factor-alpha (TNF-α).[9]

Emodin similarly exerts anti-inflammatory effects by suppressing the NLRP3 inflammasome and reducing the expression of TLR4 by decreasing the production of reactive oxygen species (ROS).[10] This leads to a downstream reduction in NF-κB activation.[10]

Caption: Physcion inhibits the NF-κB signaling pathway.

Anticancer Mechanisms: A Multi-faceted Assault on Tumor Cells

Anthraquinones like physcion and emodin exhibit significant anticancer properties through several mechanisms, including the induction of programmed cell death (apoptosis), autophagy, and cell cycle arrest.

2.2.1. Induction of Apoptosis

Apoptosis, or programmed cell death, is a critical process for eliminating damaged or cancerous cells. Physcion and emodin can induce apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[11]

• Intrinsic Pathway: These compounds can alter the balance of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins.[11] This shift in the Bax/Bcl-2 ratio disrupts the mitochondrial membrane potential, leading to the release of cytochrome c into the cytoplasm. Cytochrome c then activates a cascade of caspases, including caspase-9 (initiator) and caspase-3 (executioner), which ultimately leads to cell death.[11]

• Extrinsic Pathway: Physcion has also been shown to activate caspase-8, a key initiator caspase in the extrinsic pathway, which is typically triggered by the binding of death ligands to death receptors on the cell surface.[11]

2.2.2. Induction of Autophagy

Autophagy is a cellular process of self-digestion of damaged organelles and proteins. While it can be a survival mechanism, in some contexts, it can also lead to cell death. Physcion has been shown to induce autophagy in cancer cells, as evidenced by the increased expression of the autophagy marker LC3B-II.[8][12]

2.2.3. Cell Cycle Arrest

By interfering with the cell cycle, anthraquinones can halt the proliferation of cancer cells. Physcion has been observed to cause cell cycle arrest at the G0/G1 phase in cervical cancer cells.[12]

Caption: Physcion-induced apoptosis and autophagy in cancer cells.

Antioxidant and Pro-oxidant Activities

Anthraquinones can act as both antioxidants and pro-oxidants, depending on the cellular context. Their phenolic hydroxyl groups enable them to scavenge free radicals, thereby protecting cells from oxidative damage.[13] This antioxidant activity contributes to their neuroprotective and anti-inflammatory effects.[6]

Conversely, in cancer cells, which often have a higher basal level of reactive oxygen species (ROS), anthraquinones can exacerbate oxidative stress, leading to cellular damage and apoptosis.[11][12] This pro-oxidant effect is a key component of their anticancer mechanism.

Other Bioactivities

Beyond these core mechanisms, anthraquinones have demonstrated a range of other pharmacological effects:

• Neuroprotective Effects: Emodin has been shown to protect neurons from oxidative stress and inflammation, which are implicated in neurodegenerative diseases.[6]

• Antimicrobial and Antifungal Effects: Many anthraquinones possess activity against a broad spectrum of bacteria, fungi, and viruses by disrupting microbial cell membranes and inhibiting essential metabolic processes.[6][14]

• Laxative Effects: Certain anthraquinones stimulate colon motility and increase water and electrolyte secretion into the intestinal lumen, leading to a laxative effect.[6]

Quantitative Data Summary

The potency of anthraquinones as cytotoxic agents varies across different cancer cell lines. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's effectiveness in inhibiting a biological or biochemical function.

Anthraquinone	Cell Line	Cancer Type	IC50 (µM)	Assay	Reference
Physcion	HeLa	Cervical	~160-200	MTT	[12]
CNE2	Nasopharyngeal	10-20	Not Specified	[8]
Emodin	H9c2	Cardiomyoblast	15-20	Not Specified	[10]
Rhein	Caco-2	Colon	49.55	SRB	[11]
Aloe-emodin	HepG2	Liver	43.2	MTT	[11]

Experimental Protocols for Mechanistic Elucidation

To investigate the mechanisms of action of anthraquinones, a variety of in vitro assays are employed. Below are standardized protocols for key experiments.

MTT Cell Viability Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

Workflow:

Caption: General workflow for an MTT cytotoxicity assay.

Detailed Protocol:

• Cell Seeding: Plate cells in a 96-well flat-bottom plate at an optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).

• Compound Treatment: Prepare serial dilutions of the anthraquinone compound in a culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium to the respective wells. Include untreated cells as a control.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage relative to the untreated control.

Flow Cytometry for Apoptosis Analysis (Annexin V/PI Staining)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Detailed Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with the anthraquinone compound for the desired time.

• Cell Harvesting: Harvest the cells by trypsinization, wash with cold PBS, and resuspend in 1X Annexin V binding buffer.

• Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Analysis: Analyze the cells by flow cytometry. Viable cells are Annexin V-negative and PI-negative. Early apoptotic cells are Annexin V-positive and PI-negative. Late apoptotic/necrotic cells are Annexin V-positive and PI-positive.

Western Blotting for Protein Expression

This technique is used to detect specific proteins in a sample and is crucial for analyzing signaling pathway components.

Detailed Protocol:

• Protein Extraction: Treat cells with the anthraquinone, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors to extract total protein.

• Protein Quantification: Determine the protein concentration using a BCA assay.

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with primary antibodies against the target proteins (e.g., Bcl-2, Bax, Caspase-3, p-p65) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Conclusion and Future Directions

The tetrahydroxy-methoxy-methyl-anthraquinone scaffold, exemplified by compounds like Emodin and Physcion, represents a rich source of pharmacologically active molecules. Their mechanisms of action are multifaceted, primarily revolving around the modulation of fundamental cellular processes such as inflammation, apoptosis, and oxidative stress. The inhibition of pro-inflammatory pathways like NF-κB and the induction of programmed cell death in cancer cells are central to their therapeutic potential.

While this guide has illuminated the core mechanisms of well-studied anthraquinones, it also highlights the knowledge gap concerning less-characterized derivatives. Future research should focus on elucidating the specific molecular targets and signaling pathways affected by compounds like 1,2,3,7-tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. A deeper understanding of the structure-activity relationships within this class will be instrumental in the rational design and development of novel therapeutics for a wide range of diseases.

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An In-Depth Technical Guide to 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone: Discovery, Properties, and Scientific Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the anthraquinone derivative, 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. It delves into the historical context of its discovery from the seeds of Cassia obtusifolia, a plant with a long-standing history in traditional medicine. The guide details the chemical and physical properties of the compound, outlines a general methodology for its isolation and characterization based on established phytochemical techniques, and discusses its known and potential biological activities. This document serves as a foundational resource for researchers interested in the therapeutic potential and further development of this natural product.

Introduction: The Enduring Legacy of Anthraquinones from Cassia obtusifolia

The genus Cassia has been a cornerstone of traditional medicine across various cultures for centuries, with its seeds, known as Semen Cassiae, being particularly valued for their therapeutic properties.[1][2][3] These seeds are a rich reservoir of bioactive secondary metabolites, most notably anthraquinones.[1][2] These compounds are responsible for many of the plant's medicinal effects, including its use as a diuretic, laxative, and for improving eyesight.[1]

1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is one such anthraquinone isolated from the seeds of Cassia obtusifolia.[4][5] While the phytochemical landscape of Cassia species has been explored for decades, leading to the identification of numerous anthraquinone derivatives like emodin, chrysophanol, and physcion, the specific discovery of this particular compound is more recent.[1][2] This guide aims to provide a detailed account of its discovery, chemical nature, and what is currently understood about its biological significance.

Discovery and Historical Context

The journey to identifying 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is rooted in the extensive phytochemical exploration of Cassia obtusifolia. While traditional use of the plant's seeds hinted at a wealth of bioactive compounds, the specific isolation and characterization of this molecule is a testament to modern analytical techniques.

A significant report on the isolation of this compound comes from a 2019 study by Pang X. and colleagues, published in the Journal of Asian Natural Products Research.[4] In their investigation of the chemical constituents of the seeds of Cassia obtusifolia, they identified two new naphthalene glycosides alongside twelve known anthraquinones. While the full experimental details from this specific publication are not widely accessible, the citation by multiple chemical suppliers and databases points to this as a key moment in the compound's recent scientific documentation.[4][5]

It is important to contextualize this discovery within the broader history of Cassia research. Phytochemical studies on this genus have been ongoing for many years, with a primary focus on its well-known anthraquinone content.[3] This long history of investigation laid the groundwork for the eventual isolation and structural elucidation of less abundant or more complex derivatives like 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is crucial for its extraction, purification, and for comprehending its biological activity.

Property	Value	Source
Molecular Formula	C₁₆H₁₂O₇	[6]
Molecular Weight	316.26 g/mol	[6]
CAS Number	130018-57-4	[7]
Appearance	Yellow crystals or powder	[8]
IUPAC Name	1,2,3,7-tetrahydroxy-8-methoxy-6-methylanthracene-9,10-dione	[6]

The structure, characterized by a core anthraquinone skeleton with multiple hydroxyl groups and a methoxy group, suggests potential for antioxidant activity due to the presence of phenolic hydroxyls. The arrangement of these functional groups influences its polarity, solubility, and ultimately, its interaction with biological targets.

DOT Diagram of the Chemical Structure

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The Intricate World of Polyhydroxyanthraquinones: A Technical Guide for Researchers

This guide provides an in-depth exploration of polyhydroxyanthraquinones (PHAs), a significant class of naturally occurring or synthetic compounds built upon an anthraquinone core. Intended for researchers, scientists, and professionals in drug development, this document delves into the core chemistry, biosynthesis, multifaceted biological activities, and the analytical methodologies essential for their study. We will navigate through the established science and practical applications of PHAs, offering both a comprehensive overview and detailed, actionable protocols.

Unveiling the Polyhydroxyanthraquinone Core: Structure and Significance

Polyhydroxyanthraquinones are derivatives of anthraquinone, characterized by the presence of two or more hydroxyl groups attached to their tricyclic aromatic core. This hydroxylation pattern is pivotal, as it profoundly influences their chemical properties, including their color, solubility, and, most importantly, their biological activity.[1] These compounds are widely distributed in nature, found in various plants, fungi, lichens, and even some marine organisms.[2][3]

The biosynthesis of many PHAs in fungi and plants occurs via the polyketide pathway, a crucial route for the formation of a diverse array of secondary metabolites.[2] This pathway involves the sequential condensation of acetyl-CoA and malonyl-CoA units, leading to a poly-β-keto chain that undergoes cyclization and aromatization to form the characteristic anthraquinone scaffold. Subsequent enzymatic modifications, such as hydroxylation, methylation, and glycosylation, give rise to the vast structural diversity observed in this class of compounds.

A Spectrum of Biological Activities: From Anticancer to Antimicrobial

PHAs exhibit a remarkable array of pharmacological effects, making them a fertile ground for drug discovery. Their biological activities are intricately linked to their chemical structure, with the number and position of hydroxyl groups, as well as other substituents, playing a critical role in their mechanism of action.

Anticancer Potential

A significant body of research has focused on the anticancer properties of PHAs.[4][5] Compounds like emodin, aloe-emodin, and rhein have demonstrated cytotoxic effects against a variety of cancer cell lines.[6][7][8] The mechanisms underlying their anticancer activity are often pleiotropic and can include:

• Induction of Apoptosis: PHAs can trigger programmed cell death in cancer cells through both intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[9] This often involves the modulation of key regulatory proteins such as p53, Bax, Bcl-2, and caspases.[9]

• Cell Cycle Arrest: Many PHAs can halt the progression of the cell cycle at various checkpoints (e.g., G0/G1, S, or G2/M phases), thereby inhibiting cancer cell proliferation.[8][9]

• Inhibition of Metastasis and Angiogenesis: Some PHAs have been shown to suppress the invasion and migration of cancer cells and inhibit the formation of new blood vessels that supply tumors.[9]

• Modulation of Signaling Pathways: PHAs can interfere with crucial signaling pathways that are often dysregulated in cancer, such as the MAPK, PI3K/Akt, and NF-κB pathways.[10][11][12]

Table 1: Cytotoxic Activity of Selected Polyhydroxyanthraquinones against various Cancer Cell Lines

Compound	Cancer Cell Line	IC50 Value	Reference
Aloe-emodin	U373 (Glioblastoma)	18.59 µg/mL (48h)	[6]
Aloe-emodin	MCF-7 (Breast Carcinoma)	16.56 µg/mL (48h)	[6]
Aloe-emodin	HT-29 (Colorectal Cancer)	5.38 µg/mL (48h)	[6]
Aloe-emodin	U87 (Glioblastoma)	25.0 µg/mL (48h)	[6]
Aloe-emodin	Huh-7 (Hepatoma)	~75 µM	[6]
Aloe-emodin	K-562 (Leukemia)	60.98 µM	[6]
Aloe-emodin	HL-60 (Leukemia)	20.93 µM	[6]
Emodin	MCF-7 (Breast Carcinoma)	~25 µM (4 days)	[7]
Emodin	Melanoma Cell Lines	~40 µM	[13]
Aloe-emodin	Melanoma Cell Lines	~15 µM	[13]
Emodin	MKN45 (Gastric Cancer)	More potent than Aloe-emodin	[8]

Anti-inflammatory and Antioxidant Properties

Chronic inflammation and oxidative stress are implicated in the pathogenesis of numerous diseases. Many PHAs possess potent anti-inflammatory and antioxidant activities.[10][14]

• Anti-inflammatory Effects: Rhein, for example, has been shown to exert anti-inflammatory effects by inhibiting the production of pro-inflammatory mediators like nitric oxide (NO), prostaglandins, and cytokines such as TNF-α, IL-1β, and IL-6.[1][14][15] This is often achieved through the inhibition of the NF-κB signaling pathway.[1][16]

• Antioxidant Activity: The phenolic hydroxyl groups in PHAs enable them to act as effective free radical scavengers and metal chelators. They can donate a hydrogen atom to reactive oxygen species (ROS), thereby neutralizing them and preventing oxidative damage to cellular components.

Table 2: Anti-inflammatory Activity of Rhein

Model	Effect	Mechanism	Reference
Human Osteoarthritic Chondrocytes	↓ IL-6, MMP-3, NO	-	[14]
Carrageenan-induced paw edema (rats)	Dose-dependent inhibition of edema	↓ MDA, iNOS, COX-2; ↑ CAT, SOD, GSH-px	[15]
LPS-stimulated RAW264.7 cells	↓ NO, TNF-α, PGE2, COX-2	Inhibition of NF-κB pathway	[1]
Uric Acid Nephropathy (mice)	↓ Serum uric acid, inflammatory factors	-	[16]

Antimicrobial and Other Activities

Several PHAs have demonstrated activity against a range of microorganisms, including bacteria and fungi.[12][16][17] Their mechanisms of antibacterial action can involve the disruption of the bacterial cell wall, inhibition of biofilm formation, and interference with nucleic acid and protein synthesis.[16] Some PHAs have also been investigated for their potential as quorum sensing inhibitors, which could represent a novel antivirulence strategy.[3][14][18]

Furthermore, various PHAs have been reported to possess other beneficial properties, including hepatoprotective, nephroprotective, and antidiabetic effects.[19][20][21]

Methodologies for the Study of Polyhydroxyanthraquinones

A robust and well-defined set of experimental protocols is essential for the accurate investigation of PHAs. This section provides detailed, step-by-step methodologies for their extraction, characterization, and the assessment of their biological activities.

Extraction and Isolation

The choice of extraction method depends on the source material and the physicochemical properties of the target PHAs.

Experimental Protocol: Soxhlet Extraction of PHAs from Plant Material [22]

• Sample Preparation: Dry the plant material (e.g., roots, leaves) at a moderate temperature (40-50 °C) to a constant weight and grind it into a fine powder.

• Soxhlet Setup: Place a known amount of the powdered plant material (e.g., 20-30 g) into a cellulose thimble and insert it into the Soxhlet extractor.

• Solvent Selection: Fill a round-bottom flask with a suitable solvent, such as ethanol, methanol, or a mixture of acetone and water.[23][24] The choice of solvent should be based on the polarity of the target PHAs.

• Extraction Process: Heat the solvent to its boiling point. The solvent vapor will rise, condense, and drip onto the plant material, extracting the PHAs. The solvent containing the extracted compounds will then siphon back into the flask. Continue this process for several hours (e.g., 6-8 hours) until the solvent in the siphon tube becomes colorless.

• Concentration: After extraction, cool the apparatus and concentrate the extract using a rotary evaporator under reduced pressure to obtain the crude extract.

Experimental Protocol: Isolation by Column Chromatography [22]

• Column Preparation: Pack a glass column with a suitable stationary phase, such as silica gel, slurried in a non-polar solvent (e.g., hexane).

• Sample Loading: Dissolve the crude extract in a minimal amount of the mobile phase and load it onto the top of the column.

• Elution: Elute the column with a solvent system of increasing polarity (gradient elution). For example, start with 100% hexane and gradually increase the proportion of a more polar solvent like ethyl acetate or methanol.

• Fraction Collection: Collect the eluting solvent in fractions and monitor the separation using thin-layer chromatography (TLC).

• Purification: Combine the fractions containing the desired PHA and concentrate them to obtain the purified compound.

Structural Characterization

Accurate structural elucidation is paramount in natural product research. A combination of spectroscopic techniques is typically employed.

Experimental Protocol: NMR and Mass Spectrometry Analysis [21][25][26][27]

• NMR Spectroscopy:

  • Dissolve a small amount of the purified PHA (5-10 mg) in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Acquire ¹H and ¹³C NMR spectra. The chemical shifts (δ) and coupling constants (J) of the protons and carbons provide information about the molecular structure.

  • For complex structures, 2D NMR techniques such as COSY, HSQC, and HMBC can be used to establish connectivity between atoms.

• Mass Spectrometry:

  • Prepare a dilute solution of the PHA in a volatile solvent (e.g., methanol, acetonitrile).

  • Analyze the sample using a mass spectrometer with a suitable ionization technique (e.g., ESI, EI).

  • The mass spectrum will provide the molecular weight of the compound from the molecular ion peak ([M]⁺ or [M+H]⁺). High-resolution mass spectrometry (HRMS) can be used to determine the elemental composition.

  • Analysis of the fragmentation pattern can provide further structural information.

Experimental Protocol: HPLC Analysis [26][28]

• Sample and Mobile Phase Preparation: Prepare a standard solution of the PHA and dissolve the sample extract in the mobile phase. Filter both through a 0.45 µm filter. The mobile phase typically consists of a mixture of solvents like acetonitrile, methanol, and water, often with a small amount of acid (e.g., formic acid) to improve peak shape.

• Chromatographic Conditions: Set the appropriate column (e.g., C18), mobile phase composition (isocratic or gradient), flow rate, and column temperature.

• Injection and Detection: Inject a known volume of the sample and standard solutions into the HPLC system. Detect the eluting compounds using a suitable detector, such as a UV-Vis or photodiode array (PDA) detector, at the wavelength of maximum absorbance for the PHAs.

• Quantification: Identify the PHA peak in the sample chromatogram by comparing its retention time with that of the standard. Quantify the amount of the PHA in the sample by comparing its peak area with the peak area of the standard.

Biological Activity Assays

A variety of in vitro assays can be used to evaluate the biological potential of PHAs.

Experimental Protocol: MTT Cytotoxicity Assay [4][29][30]

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the PHA dissolved in a suitable solvent (e.g., DMSO, ensuring the final solvent concentration is non-toxic to the cells). Include untreated cells as a negative control and a known cytotoxic drug as a positive control. Incubate for a specific period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 2-4 hours.

• Formazan Solubilization: Remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO) to dissolve the purple formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value (the concentration that inhibits 50% of cell growth) can be determined by plotting cell viability against the compound concentration.

Experimental Protocol: DPPH Radical Scavenging Assay [10][17][19][31][32][33]

• Reagent Preparation: Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

• Assay Procedure: In a 96-well plate, add different concentrations of the PHA solution. Then, add the DPPH solution to each well. A control well should contain only the solvent and DPPH.

• Incubation and Measurement: Incubate the plate in the dark at room temperature for 30 minutes. Measure the absorbance at 517 nm.

• Data Analysis: The radical scavenging activity is calculated as the percentage of DPPH discoloration using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the sample. The EC50 value (the concentration that scavenges 50% of the DPPH radicals) can be determined.

Experimental Protocol: In Vitro Anti-inflammatory Assay (Inhibition of Protein Denaturation) [9][20][34][35]

• Reaction Mixture: Prepare a reaction mixture containing the PHA at different concentrations, bovine serum albumin (BSA), and phosphate-buffered saline (PBS, pH 6.4).

• Incubation: Incubate the mixture at 37 °C for 20 minutes.

• Denaturation: Induce protein denaturation by heating the mixture at 70 °C for 5 minutes.

• Absorbance Measurement: After cooling, measure the absorbance (turbidity) at 660 nm.

• Data Analysis: Calculate the percentage inhibition of protein denaturation. A known anti-inflammatory drug (e.g., diclofenac sodium) can be used as a positive control.

Experimental Protocol: Antibacterial Activity Assay (Agar Well Diffusion Method) [2][3][5][18][36]

• Inoculum Preparation: Prepare a standardized suspension of the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) in sterile saline or broth, adjusting the turbidity to a 0.5 McFarland standard.

• Agar Plate Preparation: Spread the bacterial inoculum evenly onto the surface of a Mueller-Hinton agar plate.

• Well Creation and Sample Addition: Create wells (6-8 mm in diameter) in the agar using a sterile cork borer. Add a known volume (e.g., 100 µL) of the PHA solution at different concentrations into each well. A solvent control and a standard antibiotic should also be included.

• Incubation: Incubate the plates at 37 °C for 18-24 hours.

• Zone of Inhibition Measurement: Measure the diameter of the clear zone of growth inhibition around each well in millimeters. A larger zone indicates greater antibacterial activity.

Conclusion and Future Perspectives

Polyhydroxyanthraquinones represent a structurally diverse and biologically significant class of compounds with immense potential for the development of new therapeutic agents. Their multifaceted activities, particularly in the realms of oncology, inflammation, and infectious diseases, continue to attract considerable scientific interest. The methodologies outlined in this guide provide a robust framework for the systematic investigation of these promising natural products.

Future research should focus on the discovery of novel PHAs from untapped natural sources, the elucidation of their precise molecular mechanisms of action, and the optimization of their structures through medicinal chemistry approaches to enhance their efficacy and safety profiles. Furthermore, the development of advanced drug delivery systems could help overcome challenges such as poor solubility and bioavailability, paving the way for the clinical translation of these versatile molecules. The continued exploration of the intricate world of polyhydroxyanthraquinones holds great promise for addressing unmet medical needs.

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• Rhein: An Updated Review Concerning Its Biological Activity, Pharmacokinetics, Structure Optimization, and Future Pharmaceutical Applications - MDPI. (URL: [Link])

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• Antioxidant assay by DPPH Method \ Free radical scavening activity - YouTube. (URL: [Link])

• Anti-inflammatory mechanism of rhein in treating asthma based on network pharmacology. (URL: [Link])

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• HPLC Testing and Analysis – Detailed Guide for Accurate Results - Torontech. (URL: [Link])

• Quantitative 1H NMR Spectroscopy Method for Determination of Anthraquinone Derivatives in Extracts from Rubia tinctorum L. Roots and Rhizomes - MDPI. (URL: [Link])

• Isolation and synthesis of anthraquinones and related compounds of Rubia cordifolia. (URL: [Link])

• Extraction Protocol for Collection. (URL: [Link])

• Anthraquinone Extraction and Quantification, Modification of the Pictet-Spengler Reaction for the Creation of Useful Isotopes an - Digital Commons@DePaul. (URL: [Link])

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• Quantification of the Antioxidant Activity of Plant Extracts: Analysis of Sensitivity and Hierarchization Based on the Method Used - PMC. (URL: [Link])

• Extraction of Anthraquinones from Japanese Knotweed Rhizomes and Their Analyses by High Performance Thin-Layer Chromatography and Mass Spectrometry - MDPI. (URL: [Link])

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• Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC. (URL: [Link])

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Protocols & Analytical Methods

Application Note & Protocols for the Synthesis of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

Audience: Researchers, scientists, and drug development professionals in the fields of organic synthesis, medicinal chemistry, and natural product chemistry.

Abstract This document provides a comprehensive guide to a plausible synthetic route for 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, a poly-substituted anthraquinone identified as a natural product from the seeds of Cassia obtusifolia[1]. Anthraquinones are a class of compounds renowned for their diverse biological activities, making them attractive targets for synthetic and medicinal chemistry[2][3]. Due to the absence of a documented total synthesis in the literature, this guide proposes a robust, multi-stage strategy designed for adaptability and educational value. The core of the synthesis relies on the foundational Friedel-Crafts acylation to construct the tricyclic skeleton, followed by an acid-catalyzed intramolecular cyclization. The final, critical stages involve challenging but feasible functional group manipulations, specifically, an exhaustive demethylation of a polymethoxy precursor followed by a regioselective mono-methylation to achieve the target's unique substitution pattern. Each stage is presented with detailed, step-by-step protocols, explanations of the underlying chemical principles, and methods for in-process validation.

Introduction and Strategic Overview

The 9,10-anthraquinone framework is a "privileged structure" in drug discovery, forming the core of numerous natural products with applications ranging from anticancer to antimicrobial agents[2][4]. The specific target, 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, presents a significant synthetic challenge due to its dense and asymmetric oxygenation pattern. This guide aims to deconstruct this complexity by proposing a logical, albeit challenging, synthetic pathway.

Our strategy is predicated on building a stable, fully-protected precursor molecule and performing the sensitive hydroxylations via demethylation in the final steps. This approach mitigates issues related to the high reactivity and poor solubility of poly-hydroxylated intermediates. The synthesis is divided into four principal stages:

• Stage I: Friedel-Crafts Acylation: Construction of a substituted 2-benzoylbenzoic acid, the key acyclic precursor to the anthraquinone system.

• Stage II: Intramolecular Cyclization: Formation of the tricyclic anthraquinone core via acid-catalyzed ring closure.

• Stage III: Exhaustive Demethylation: Complete conversion of all methoxy groups to hydroxyl groups to create a common poly-hydroxy intermediate.

• Stage IV: Regioselective Mono-methylation: Targeted methylation to install the final methoxy group at the C-8 position, yielding the desired natural product.

This linear approach, while requiring careful optimization at each step, relies on well-established and understood transformations in organic chemistry.

Caption: High-level overview of the four-stage synthetic strategy.

Experimental Protocols and Methodologies

Trustworthiness & Validation: Each protocol is a self-validating system. Progress should be meticulously monitored by Thin-Layer Chromatography (TLC). The structural identity and purity of all intermediates and the final product must be confirmed by standard analytical techniques, including ¹H NMR, ¹³C NMR, High-Resolution Mass Spectrometry (HRMS), and Infrared (IR) Spectroscopy.

Protocol 1: Stage I - Friedel-Crafts Acylation

Objective: To synthesize the 2-benzoylbenzoic acid precursor (3) from 2,3,4-trimethoxytoluene (1) and 3,4-dimethoxyphthalic anhydride (2).

Rationale: The Friedel-Crafts acylation is a classic method for forming carbon-carbon bonds between an aromatic ring and an acyl source[5]. Aluminum chloride (AlCl₃) is used as a strong Lewis acid to activate the phthalic anhydride, generating a highly electrophilic acylium ion intermediate that is attacked by the electron-rich trimethoxytoluene ring. The reaction is conducted in an inert solvent like dichloromethane (DCM) at low temperature to control reactivity and minimize side reactions[6][7].

Caption: Mechanism of the Lewis acid-catalyzed Friedel-Crafts acylation.

Materials & Reagents:

Reagent	MW ( g/mol )	Amount	Moles (mmol)	Equiv.
2,3,4-Trimethoxytoluene (1)	182.22	1.82 g	10.0	1.0
3,4-Dimethoxyphthalic Anhydride (2)	208.17	2.08 g	10.0	1.0
Aluminum Chloride (AlCl₃), anhydrous	133.34	3.33 g	25.0	2.5
Dichloromethane (DCM), anhydrous	-	100 mL	-	-
Hydrochloric Acid (2 M aq.)	-	50 mL	-	-
Sodium Sulfate (Na₂SO₄), anhydrous	-	-	-	-

Step-by-Step Procedure:

• To a flame-dried 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and thermometer, add anhydrous aluminum chloride (3.33 g, 25.0 mmol).

• Cool the flask to 0 °C in an ice-water bath and add anhydrous DCM (50 mL) under a nitrogen atmosphere.

• To the stirred suspension, add 3,4-dimethoxyphthalic anhydride (2.08 g, 10.0 mmol) portion-wise over 10 minutes, ensuring the temperature remains below 5 °C.

• Stir the mixture for 15 minutes at 0 °C to allow for complex formation.

• In a separate flask, dissolve 2,3,4-trimethoxytoluene (1.82 g, 10.0 mmol) in anhydrous DCM (50 mL).

• Add the toluene solution dropwise to the reaction mixture over 30 minutes via a dropping funnel. Maintain the temperature at 0 °C.

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 4-6 hours. Monitor the reaction progress by TLC (e.g., 3:1 Hexanes:Ethyl Acetate).

• Once the reaction is complete, carefully cool the flask back to 0 °C and slowly quench the reaction by the dropwise addition of 2 M HCl (50 mL). Caution: This is an exothermic process that will release HCl gas.

• Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with DCM (2 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude benzoylbenzoic acid (3).

• Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by flash column chromatography on silica gel.

Protocol 2: Stage II - Intramolecular Cyclization

Objective: To cyclize the benzoylbenzoic acid (3) to the protected anthraquinone core (4).

Rationale: This reaction is an intramolecular Friedel-Crafts acylation. A strong protic acid, such as concentrated sulfuric acid, protonates the carboxylic acid, facilitating the elimination of water and formation of an acylium ion. This electrophile is then attacked by the adjacent aromatic ring to close the central ring of the anthraquinone system[8]. Heating is required to overcome the activation energy of this ring-closing step.

Materials & Reagents:

Reagent	MW ( g/mol )	Amount	Moles (mmol)
Benzoylbenzoic acid precursor (3)	390.39	3.90 g	10.0
Sulfuric Acid (98%)	-	40 mL	-
Oleum (20% SO₃)	-	4 mL	-
Crushed Ice	-	~200 g	-

Step-by-Step Procedure:

• In a 100 mL round-bottom flask, combine concentrated sulfuric acid (40 mL) and oleum (4 mL). Cool the mixture to room temperature.

• Carefully add the dried benzoylbenzoic acid precursor (3.90 g, 10.0 mmol) to the acid mixture with stirring. The solid should dissolve to form a deeply colored solution.

• Heat the reaction mixture to 95-100 °C in an oil bath and maintain this temperature for 2 hours. Monitor the reaction by TLC by carefully taking a small aliquot, quenching it in ice, extracting with ethyl acetate, and spotting on a plate.

• After 2 hours, cool the reaction mixture to room temperature.

• Slowly and carefully pour the reaction mixture onto ~200 g of crushed ice in a large beaker with vigorous stirring. Caution: Highly exothermic.

• The anthraquinone product should precipitate as a solid. Allow the ice to melt completely, then collect the solid by vacuum filtration.

• Wash the filter cake thoroughly with cold deionized water until the filtrate is neutral (pH ~7).

• Dry the solid product (4) in a vacuum oven. Further purification can be achieved by recrystallization if necessary.

Protocol 3 & 4: Stage III & IV - Exhaustive Demethylation and Selective Mono-methylation

Objective: To convert the protected anthraquinone (4) into the final target molecule (6) via a poly-hydroxy intermediate (5).

Rationale:

• Stage III (Demethylation): Boron tribromide (BBr₃) is a potent Lewis acid that effectively cleaves aryl methyl ethers[9]. The lone pair on the ether oxygen coordinates to the boron atom, making the methyl group susceptible to nucleophilic attack by a bromide ion. Due to its high reactivity, the reaction is performed at low temperatures. This step is designed to be exhaustive, removing all methoxy groups to simplify the subsequent step.

• Stage IV (Methylation): Achieving regioselective mono-methylation on a poly-hydroxy system is exceptionally challenging. The acidity of the hydroxyl groups varies based on their position (e.g., peri-hydroxyls are chelated to the carbonyls). By using a carefully controlled amount of a mild methylating agent (dimethyl sulfate) and a weak base (K₂CO₃) in a polar aprotic solvent like acetone, it is possible to preferentially methylate the most reactive hydroxyl group[10]. This step requires significant empirical optimization.

Caption: Workflow for the final two stages of the synthesis.

Materials & Reagents:

Reagent	MW ( g/mol )	Amount	Moles (mmol)	Equiv.
Stage III: Demethylation
Protected Anthraquinone (4)	372.36	3.72 g	10.0	1.0
Boron Tribromide (1.0 M in DCM)	-	120 mL	120	12.0
Dichloromethane (DCM), anhydrous	-	100 mL	-	-
Stage IV: Methylation
Poly-hydroxy Intermediate (5)	302.25	3.02 g	10.0	1.0
Dimethyl Sulfate ((CH₃)₂SO₄)	126.13	1.32 g (1.0 mL)	10.5	1.05
Potassium Carbonate (K₂CO₃), anhydrous	138.21	2.76 g	20.0	2.0
Acetone, anhydrous	-	150 mL	-	-

Step-by-Step Procedure (Stage III):

• Dissolve the protected anthraquinone (4) (3.72 g, 10.0 mmol) in anhydrous DCM (100 mL) in a flame-dried 500 mL flask under a nitrogen atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add the 1.0 M solution of BBr₃ in DCM (120 mL, 120 mmol) dropwise via a syringe or dropping funnel over 1 hour. Maintain the temperature at -78 °C.

• After addition, allow the reaction to stir at -78 °C for 1 hour, then slowly warm to room temperature and stir for 12-18 hours.

• Cool the reaction back to 0 °C and cautiously quench by the slow, dropwise addition of methanol (50 mL), followed by water (50 mL).

• Concentrate the mixture under reduced pressure to remove the DCM. The poly-hydroxy product (5) will likely precipitate from the aqueous layer.

• Collect the solid by vacuum filtration, wash extensively with cold water, and dry thoroughly under vacuum. This intermediate is often used directly in the next step without extensive purification.

Step-by-Step Procedure (Stage IV):

• To a 250 mL flask, add the crude poly-hydroxy intermediate (5) (3.02 g, 10.0 mmol), anhydrous potassium carbonate (2.76 g, 20.0 mmol), and anhydrous acetone (150 mL).

• Heat the suspension to reflux with vigorous stirring for 30 minutes.

• Add dimethyl sulfate (1.0 mL, 10.5 mmol) dropwise to the refluxing mixture over 15 minutes. Caution: Dimethyl sulfate is highly toxic and a suspected carcinogen. Handle with extreme care in a fume hood.

• Maintain the reaction at reflux for 4-8 hours, monitoring carefully by TLC for the formation of the desired mono-methylated product and consumption of the starting material.

• After completion, cool the mixture to room temperature and filter off the K₂CO₃.

• Evaporate the acetone under reduced pressure.

• Redissolve the residue in ethyl acetate (100 mL), wash with water (2 x 50 mL) and brine (50 mL).

• Dry the organic layer over Na₂SO₄, filter, and concentrate.

• The final and most critical step is the purification of the crude product. This will require careful flash column chromatography on silica gel, potentially followed by preparative HPLC or recrystallization to isolate the pure 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone (6).

References

• A versatile Diels–Alder approach to functionalized hydroanthraquinones. (2020). Royal Society Open Science.
• Friedel–Crafts reactions of isopropyl-substituted benzenes with phthalic anhydride in the presence of aluminium trichloride, followed by cyclization of the products with strong sulfuric acid give, as expected, anthraquinones. Royal Society Open Science.
• Synthesis of isopropyl-substituted anthraquinones via Friedel–Crafts acylations: migration of isopropyl groups. (2017). Royal Society Publishing.
• Microbial Biotransformation of Anthraquinone: A Review. (2025).
• Synthesis of Anthraquinones via Pd-Catalyzed Acyl
• Recent total syntheses of anthraquinone-based natural products. (2021). PMC - PubMed Central.
• Chemistry of quinones. Part 7. Synthesis of anthracyclinone analogues via Diels–Alder reactions of 1,4-anthraquinones. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).
• Synthesis and purification of anthraquinone in a multifunctional reactor. (2025).
• Mechanochemical Friedel–Crafts acyl
• 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. MedChemExpress.
• O-Demethylation. (2024).
• Selective demethylation of the 5-methoxyl group in flavanones and synthesis of dihydrowogonin. Indian Academy of Sciences.
• Demethyl
• US4215062A - Anthracycline synthesis.
• US7658937B2 - Anthraquinones and process for the preparation and method of use thereof.
• US7053218B2 - Process for regioselective demethylation of p-methoxy group in phenolic ester and diaryl ketone moieties.
• Synthesis and biological evaluation of anthraquinone derivatives as allosteric phosphoglycerate mutase 1 inhibitors for cancer tre
• 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. Genome Context.

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Application Notes and Protocols for the Isolation of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone from Cassia obtusifolia Seeds

Introduction: The Significance of a Novel Anthraquinone

1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is a structurally distinct anthraquinone that has been successfully isolated from the seeds of the plant Cassia obtusifolia. Anthraquinones as a chemical class are of significant interest to the pharmaceutical and drug development sectors due to their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique substitution pattern of this particular molecule, featuring four hydroxyl groups, a methoxy group, and a methyl group on the anthraquinone scaffold, suggests the potential for novel pharmacological activities.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the isolation and characterization of this promising natural product. The protocols outlined herein are designed to be robust and reproducible, with a focus on the underlying scientific principles that govern each step of the process. Adherence to these methodologies will enable the procurement of a high-purity sample suitable for further biological evaluation and drug discovery endeavors.

Part 1: Sourcing and Preparation of Plant Material

Plant Material: Seeds of Cassia obtusifolia

The primary and confirmed botanical source for 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is the seeds of Cassia obtusifolia (L.) H. S. Irwin & Barneby, a plant belonging to the Leguminosae family.[1] For reproducible results, it is imperative to use properly identified and authenticated plant material. It is recommended to acquire the seeds from a reputable botanical supplier or to have them taxonomically verified.

Preparation of Plant Material for Extraction

Proper preparation of the plant material is a critical first step to ensure efficient extraction of the target compound.

Protocol 1: Grinding and Defatting of Cassia obtusifolia Seeds

• Drying: Ensure the seeds are thoroughly dried to a constant weight, either by air-drying in a well-ventilated area or by using a laboratory oven at a controlled temperature of 40-50°C to prevent degradation of thermolabile compounds.

• Grinding: Pulverize the dried seeds into a coarse powder using a laboratory mill. A particle size of 20-40 mesh is recommended to maximize the surface area for solvent penetration.

• Defatting (Optional but Recommended): Cassia obtusifolia seeds contain a significant amount of fatty oils which can interfere with the subsequent extraction and purification steps. To remove these lipids, a pre-extraction with a non-polar solvent is advisable.

  • Submerge the powdered seeds in n-hexane or petroleum ether (1:5 w/v) and stir for 12-24 hours at room temperature.

  • Filter the mixture and discard the solvent.

  • Repeat the process until the solvent runs clear.

  • Air-dry the defatted seed powder to remove any residual solvent.

Part 2: Extraction of the Crude Anthraquinone Mixture

The extraction process is designed to selectively solubilize the anthraquinone constituents from the prepared plant material. A sequential extraction with solvents of increasing polarity is a common and effective strategy.

Protocol 2: Solvent Extraction of Anthraquinones

• Maceration with Ethanol:

  • Submerge the defatted seed powder in 95% ethanol (1:10 w/v).

  • Allow the mixture to macerate for 48-72 hours at room temperature with occasional agitation. This prolonged soaking allows for the efficient leaching of the target compounds.

  • Filter the extract through Whatman No. 1 filter paper.

  • Repeat the extraction process two more times with fresh solvent to ensure exhaustive extraction.

• Concentration of the Crude Extract:

  • Combine the ethanolic extracts from all repetitions.

  • Concentrate the extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C. This will yield a dark, viscous crude extract.

Part 3: Chromatographic Purification of the Target Compound

The purification of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone from the complex crude extract is achieved through a multi-step chromatographic process. This involves an initial fractionation using column chromatography followed by finer purification steps as needed.

Initial Fractionation by Silica Gel Column Chromatography

Silica gel column chromatography is a fundamental technique for separating compounds based on their polarity.

Protocol 3: Silica Gel Column Chromatography

• Column Preparation:

  • Prepare a slurry of silica gel (60-120 mesh) in a non-polar solvent (e.g., n-hexane).

  • Pack a glass column with the slurry, ensuring a uniform and air-free column bed. The size of the column will depend on the amount of crude extract to be fractionated.

• Sample Loading:

  • Adsorb the crude extract onto a small amount of silica gel.

  • Allow the solvent to evaporate completely, resulting in a dry, free-flowing powder.

  • Carefully load this powder onto the top of the prepared silica gel column.

• Elution:

  • Begin elution with a non-polar solvent (e.g., 100% n-hexane or chloroform) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate or methanol) in a stepwise or gradient manner.

  • A suggested gradient could be:

    • n-hexane/Chloroform (100:0 to 0:100)

    • Chloroform/Ethyl Acetate (100:0 to 0:100)

    • Ethyl Acetate/Methanol (100:0 to 80:20)

• Fraction Collection and Analysis:

  • Collect the eluate in fractions of equal volume.

  • Monitor the separation process using Thin Layer Chromatography (TLC). Spot a small aliquot of each fraction onto a TLC plate and develop it in an appropriate solvent system (e.g., chloroform:methanol 9:1 v/v).

  • Visualize the spots under UV light (254 nm and 365 nm) and/or by spraying with a suitable visualizing agent.

  • Combine fractions with similar TLC profiles.

Further Purification (if necessary)

For obtaining a highly pure compound, further chromatographic steps such as preparative TLC or High-Performance Liquid Chromatography (HPLC) may be necessary for the fractions containing the target compound.

Part 4: Compound Characterization and Verification

The identity and purity of the isolated 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone must be confirmed using spectroscopic techniques.

Spectroscopic Data

The following data, based on the analysis of the isolated compound from Cassia obtusifolia, should be used for verification.[1][2]

Technique	Observed Data
¹H NMR	Specific proton chemical shifts and coupling constants characteristic of the substituted anthraquinone scaffold.
¹³C NMR	Specific carbon chemical shifts corresponding to the carbonyl, aromatic, methoxy, and methyl carbons.
Mass Spec.	Molecular ion peak corresponding to the molecular weight of C16H12O7 (316.26 g/mol ).

Note: The detailed, specific chemical shifts from NMR and the mass fragmentation pattern are crucial for unambiguous identification and should be compared with data from a reliable reference source, such as the work by Pang et al. (2019) who isolated this compound.

Experimental Workflow Diagram

Caption: Workflow for the isolation of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone.

Conclusion

The protocols detailed in this application note provide a robust framework for the successful isolation of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone from the seeds of Cassia obtusifolia. The causality behind each experimental choice, from the initial defatting of the plant material to the multi-step chromatographic purification, is grounded in established principles of natural product chemistry. By following these self-validating protocols and confirming the identity of the final product with rigorous spectroscopic analysis, researchers can confidently obtain this novel anthraquinone for further investigation into its therapeutic potential.

References

• Pang, X., Li, N. N., Yu, H. S., Kang, L. P., Yu, H. Y., Song, X. B., Fan, G. W., & Han, L. F. (2019). Two new naphthalene glycosides from the seeds of Cassia obtusifolia. Journal of Asian natural products research, 21(10), 970–976. [Link]

• Shi, B. J., Zhang, W. D., Jiang, H. F., Zhu, Y. Y., Zhang, L., Lu, Y. Y., & Zhang, W. M. (2015). A new anthraquinone from seed of Cassia obtusifolia. Natural product research, 29(16), 1513–1517. [Link]

• Dash, P. R., Rana, M. S., Hasan, C. M., & Muhit, M. A. (2018). Isolation of Anthraquinone Derivatives Along with Other Constituents from Polygonum flaccidum Extract. Journal of Biosciences and Experimental Pharmacology, 1(1), 94-102.

• Dong, X., Fu, J., Yin, X., Cao, S., Li, X., Lin, L., & Ni, J. (2012). Separation of anthraquinone compounds from the seed of Cassia obtusifolia L. using recycling counter-current chromatography. Journal of separation science, 35(2), 256–262. [Link]

• Jiang, T. F., Lv, Z. H., & Wang, Y. H. (2005). Separation and determination of anthraquinones in Cassia obtusifolia (Leguminosae) by micellar electrokinetic capillary electrophoresis. Journal of separation science, 28(16), 2225–2229. [Link]

• Branco, A., & Pinto, A. C. (2003). Complete 1H and 13C NMR assignments and antifungal activity of two 8-hydroxy flavonoids in mixture. Anais da Academia Brasileira de Ciencias, 75(4), 423–430. [Link]

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Application Notes & Protocols: A Robust HPLC-UV Method for the Analysis of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

Core Directive: A Methodological Framework for a Novel Anthraquinone

The compound 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is a specific anthraquinone isolated from the seeds of Cassia obtusifolia[1]. As a potentially novel or rare analyte, a dedicated, validated High-Performance Liquid Chromatography (HPLC) method for its quantification is likely undeveloped. This guide provides a comprehensive, scientifically-grounded starting point for developing and validating a robust analytical method.

The principles outlined here are based on established chromatographic theory and successful methods for structurally similar, highly substituted anthraquinones and quinones. The core of this proposed method is Reversed-Phase HPLC (RP-HPLC) coupled with UV-Vis detection, a powerful and widely accessible technique for the analysis of such compounds.

Our approach is built on the following pillars:

• Analyte-Centric Design: The method parameters are chosen to complement the physicochemical properties of a tetrahydroxylated, methoxylated anthraquinone.

• Methodical Optimization: A clear workflow for optimizing the separation is provided, ensuring the final method is both efficient and robust.

• Rigorous Validation: The protocol is designed to be validated in accordance with internationally recognized guidelines, such as those from the International Council for Harmonisation (ICH), ensuring data integrity and regulatory compliance.

This document will guide you through the entire process, from understanding the analyte's properties to implementing a fully validated HPLC method suitable for research and quality control environments.

Scientific Integrity & Logic: The "Why" Behind the Method

A successful analytical method is not just a series of steps; it's a well-reasoned scientific process. This section explains the rationale behind the key decisions in this proposed HPLC method.

Understanding the Analyte: Physicochemical Properties

1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone possesses a core anthraquinone structure (anthracene-9,10-dione)[2], which is planar and aromatic. The key to its chromatographic behavior lies in its substituents: four hydroxyl (-OH) groups and one methoxy (-OCH3) group.

• Polarity: The multiple hydroxyl groups impart significant polarity to the molecule, making it suitable for reversed-phase chromatography where a polar mobile phase and a non-polar stationary phase are used.

• Solubility: Anthraquinones are generally soluble in organic solvents like methanol, acetonitrile, and ethanol. The hydroxyl groups may also confer some aqueous solubility, particularly at higher pH where they can be deprotonated.

• UV-Vis Absorbance: The extended conjugated system of the anthraquinone core results in strong absorbance in the UV-Vis region. Anthraquinones typically exhibit characteristic absorbance maxima that can be exploited for selective and sensitive detection. For instance, many anthraquinones are detected at wavelengths around 254 nm and in the visible region (around 435 nm) if they are colored.

The Chromatographic System: A Deliberate Selection

Stationary Phase: The C18 Column

A C18 (octadecylsilane) column is the workhorse of reversed-phase HPLC and is an excellent starting point for the separation of anthraquinones[3][4][5]. The non-polar C18 chains interact with the hydrophobic anthraquinone backbone via van der Waals forces. The degree of retention will be modulated by the polarity of the mobile phase.

Mobile Phase: A Buffered Organic-Aqueous System

The mobile phase is a critical component for achieving optimal separation. A gradient elution using a mixture of an organic solvent and an acidified aqueous phase is proposed.

• Organic Modifier: Acetonitrile or methanol are common choices. Acetonitrile often provides better peak shape and lower viscosity, but methanol can offer different selectivity. A good starting point is a gradient of acetonitrile and water.

• Aqueous Phase and Acidification: The addition of a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) to the aqueous phase is crucial for several reasons[3][4][6]:

  • Suppressing Ionization: The hydroxyl groups on the anthraquinone are weakly acidic. At neutral or basic pH, they can deprotonate, leading to peak tailing and poor reproducibility. By maintaining a low pH, the hydroxyl groups remain in their protonated, neutral form, resulting in sharper, more symmetrical peaks.

  • Improving Peak Shape: A low pH can also suppress the ionization of residual silanol groups on the silica-based stationary phase, further minimizing undesirable interactions with the analyte.

Detection: UV-Vis for Sensitivity and Selectivity

A Diode Array Detector (DAD) or Photodiode Array (PDA) detector is highly recommended. This allows for the simultaneous acquisition of spectra across a range of wavelengths. This is invaluable for:

• Method Development: Determining the optimal detection wavelength for maximum sensitivity.

• Peak Purity Analysis: Assessing the homogeneity of the analyte peak.

• Compound Identification: Comparing the obtained spectrum with that of a reference standard.

Based on literature for similar compounds, initial monitoring at 254 nm is a good starting point, with the potential for higher selectivity at other wavelengths depending on the analyte's specific spectrum[4][7].

Experimental Protocols: From Sample to Result

This section provides a detailed, step-by-step methodology for the analysis of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone.

Materials and Reagents

• Analyte Standard: 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone (as available)

• Solvents: HPLC-grade acetonitrile, methanol, and water

• Acid: Formic acid or phosphoric acid (analytical grade or higher)

• Sample Matrix: As appropriate (e.g., plant extract, reaction mixture)

Instrumentation

• A High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Binary or quaternary pump

  • Autosampler

  • Column thermostat

  • Diode Array Detector (DAD) or Photodiode Array (PDA) detector

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (0.22 µm or 0.45 µm, compatible with the sample solvent)

Proposed HPLC Method Parameters

Parameter	Recommended Setting	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Standard column for good resolution of complex mixtures.
Mobile Phase A	0.1% Formic Acid in Water	Acidified aqueous phase to control ionization.
Mobile Phase B	Acetonitrile	Common organic modifier with good solvating power.
Gradient Program	0-20 min: 30-70% B20-25 min: 70-90% B25-30 min: 90% B30-31 min: 90-30% B31-40 min: 30% B	A starting gradient to elute compounds of varying polarity. Will require optimization.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Controlled temperature for reproducible retention times.
Injection Volume	10 µL	A typical injection volume, can be adjusted.
Detection	DAD/PDA at 254 nm and 435 nm	254 nm for general aromatic absorbance, 435 nm for potential visible absorbance.

Sample Preparation

• Standard Preparation:

  • Accurately weigh a suitable amount of the reference standard.

  • Dissolve in a suitable solvent (e.g., methanol or a mixture of methanol and water) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

  • Perform serial dilutions of the stock solution with the mobile phase to prepare a series of calibration standards.

• Sample Preparation (e.g., for a plant extract):

  • The extraction procedure will depend on the sample matrix. A common method for anthraquinones involves extraction with methanol or ethanol, potentially with the aid of ultrasonication[4].

  • After extraction, the sample should be filtered through a 0.22 µm or 0.45 µm syringe filter to remove particulate matter before injection.

  • If the analyte concentration is too high, dilute the sample with the mobile phase to fall within the calibration range.

Method Validation

Once the method is optimized, it must be validated to ensure it is fit for its intended purpose. Validation should be performed according to ICH Q2(R2) guidelines[8][9]. The key validation parameters include:

• Specificity: The ability to assess the analyte in the presence of other components. This can be demonstrated by analyzing a blank, a placebo (if applicable), and the analyte standard.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte. This is typically assessed over a range of 5-6 concentrations.

• Accuracy: The closeness of the test results to the true value. This is often determined by a recovery study on a spiked matrix.

• Precision: The degree of scatter between a series of measurements. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst precision).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Robustness: The ability of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH of the mobile phase, column temperature).

Visualization & Formatting

Experimental Workflow Diagram

Caption: Key parameters for method validation.

References

• U.S. Pharmacopeia. General Chapter <621> Chromatography. Available at: [Link]

• Agilent Technologies. (2022). Understanding the Latest Revisions to USP <621>. Available at: [Link]

• LCGC International. (2024). Are You Sure You Understand USP <621>? Available at: [Link]

• Wang, Y., et al. (2018). Sensitive Determination of Quinones by High-Performance Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry with Methanol Derivatization. Analytical Sciences, 34(3), 335-340. Available at: [Link]

• Ahmad, I., et al. (2010).

• Pochana, K., et al. (2005). Quantitative HPLC Determination and Extraction of Anthraquinones in Senna alata Leaves. Journal of Chromatographic Science, 43(8), 374-377. Available at: [Link]

• Suprun, E. V., et al. (2007). HPLC-MS of anthraquinoids, flavonoids, and their degradation products in analysis of natural dyes in archeological objects. Analytical and Bioanalytical Chemistry, 388(4), 949-958. Available at: [Link]

• Birajdar, A. S. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific Pharmaceutical Sciences, 4(4), 55-60. Available at: [Link]

• Genovese, S., et al. (2010). Comparison of three different extraction methods and HPLC determination of the anthraquinones aloe-emodine, emodine, rheine, chrysophanol and physcione in the bark of Rhamnus alpinus L. (Rhamnaceae). Phytochemical Analysis, 21(3), 261-267. Available at: [Link]

• Stodůlková, E., et al. (2020). Study of Tetrahydroxylated Anthraquinones—Potential Tool to Assess Degradation of Anthocyanins Rich Food. Foods, 9(11), 1669. Available at: [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). Available at: [Link]

• European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures. Available at: [Link]

• PubChem. Anthraquinone. Available at: [Link]

• Georgiev, M., et al. (2025). A novel UHPLC method for quantitative analysis of five anthraquinone derivatives in Asphodeline plant extracts. Pharmacia, 72, 1-10. Available at: [Link]

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• 4. Comparison of three different extraction methods and HPLC determination of the anthraquinones aloe-emodine, emodine, rheine, chrysophanol and physcione in the bark of Rhamnus alpinus L. (Rhamnaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: Elucidating the Structure of a Complex Anthraquinone via Tandem Mass Spectrometry

Abstract

Structural elucidation of complex natural products is a critical step in drug discovery and development. This application note presents a detailed protocol and analysis of the fragmentation behavior of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, a substituted anthraquinone isolated from the seeds of Cassia obtusifolia. [1]Utilizing high-resolution tandem mass spectrometry (MS/MS) with electrospray ionization (ESI), we propose a characteristic fragmentation pathway. The inherent poly-phenolic nature of the analyte makes it ideally suited for negative ion mode ESI. The subsequent collision-induced dissociation (CID) reveals a pattern of sequential neutral losses, including H₂O, CO, and •CH₃, which are diagnostic for hydroxylated and methoxylated anthraquinones. This guide provides a robust methodology for the identification and structural confirmation of this and similar compounds in complex matrices.

Introduction

Anthraquinones are a large class of aromatic compounds based on the 9,10-anthraquinone core. They are widely distributed in nature and exhibit a broad range of biological activities, including purgative, anti-inflammatory, and anti-cancer effects. The compound 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone (C₁₆H₁₂O₇, MW: 316.26 g/mol ) is a highly substituted member of this family. [1]Its complex substitution pattern, featuring multiple hydroxyl groups, a methoxy group, and a methyl group, presents a significant analytical challenge.

Tandem mass spectrometry is an indispensable tool for the structural characterization of such molecules. [2]By inducing fragmentation of a selected precursor ion, MS/MS experiments generate a unique "fingerprint" spectrum that provides detailed structural information. This note outlines the expected fragmentation pathway of the target molecule, drawing parallels with the known fragmentation behavior of structurally related anthraquinones like emodin. [3] Chemical Structure of the Analyte:

• Compound Name: 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

• Molecular Formula: C₁₆H₁₂O₇

• Monoisotopic Mass: 316.0583 u

• Structure:

Experimental Protocol: UPLC-MS/MS Analysis

This protocol is designed for a high-resolution quadrupole time-of-flight (Q-TOF) mass spectrometer, but it can be adapted for other tandem MS instruments like ion traps or triple quadrupoles.

Sample and Reagent Preparation

• Standard Preparation: Prepare a 1 mg/mL stock solution of the reference standard in HPLC-grade methanol. Serially dilute the stock solution with 50:50 methanol:water (v/v) to a working concentration of 1 µg/mL.

• Mobile Phase A: 0.1% Formic Acid in Deionized Water. The acidifier promotes better peak shape and ionization efficiency.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile or Methanol. [3][4]4. Extraction (for complex matrices): For plant extracts or biological samples, perform a solid-phase extraction (SPE) or liquid-liquid extraction to clean up the sample and enrich the analyte, minimizing matrix effects. [5][6]

UPLC Parameters

• Column: Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm (or equivalent). [4][5]The C18 stationary phase provides excellent retention for moderately polar compounds like anthraquinones.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C. Elevated temperature reduces viscosity and improves peak symmetry.

• Injection Volume: 2 µL.

• Gradient Elution:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	95	5
  1.0	95	5
  8.0	5	95
  10.0	5	95
  10.1	95	5

  | 12.0 | 95 | 5 |

Mass Spectrometry Parameters

• Ionization Mode: ESI Negative. Phenolic hydroxyl groups are acidic and readily deprotonate to form [M-H]⁻ ions, providing high sensitivity.

• Capillary Voltage: 2.5 kV.

• Source Temperature: 150 °C.

• Desolvation Temperature: 400 °C. [3]* Cone Gas Flow: 50 L/hr.

• Desolvation Gas Flow: 800 L/hr.

• Acquisition Mode: MS/MS or MSE. Data-dependent acquisition (DDA) is preferred.

  • Full Scan MS: m/z 100-500.

  • MS/MS Precursor Ion: m/z 315.05 (Calculated for [C₁₆H₁₁O₇]⁻).

  • Collision Energy: Ramped from 15-45 eV. A ramped energy ensures the capture of both low-energy (initial losses) and high-energy (secondary) fragments.

Results and Discussion: Proposed Fragmentation Pathway

The fragmentation of polyhydroxyanthraquinones in negative ion mode is characterized by a series of well-understood neutral losses and ring fissions. The proposed pathway for the [M-H]⁻ ion of our target analyte (m/z 315.05) is detailed below.

Primary Fragmentation Events

The initial fragmentation events are expected to involve the most labile groups. The presence of a methoxy group often leads to the characteristic loss of a methyl radical. [7]

• Loss of Methyl Radical (•CH₃): The precursor ion at m/z 315.05 can readily lose a methyl radical from the methoxy group, resulting in a highly stable radical anion fragment at m/z 300.03 . This is often a dominant fragmentation pathway for methoxylated compounds. [7] [C₁₆H₁₁O₇]⁻ → [C₁₅H₈O₇]•⁻ + •CH₃

• Loss of Water (H₂O): While less common as an initial step from the [M-H]⁻ ion compared to radical loss, dehydration can occur, particularly from adjacent hydroxyl groups, leading to a fragment at m/z 297.04 . [C₁₆H₁₁O₇]⁻ → [C₁₆H₉O₆]⁻ + H₂O

Secondary and Sequential Fragmentation

Subsequent fragmentation involves the loss of small, stable neutral molecules like carbon monoxide (CO), which is characteristic of quinone structures. [8]

• From the [M-H-CH₃]•⁻ Fragment (m/z 300.03):

  • Loss of CO: The fragment at m/z 300.03 can lose a molecule of carbon monoxide, yielding an ion at m/z 272.03 . [C₁₅H₈O₇]•⁻ → [C₁₄H₈O₆]•⁻ + CO

  • Sequential Loss of CO: A second loss of CO from m/z 272.03 can produce a fragment at m/z 244.04 . [C₁₄H₈O₆]•⁻ → [C₁₃H₈O₅]•⁻ + CO

• Retro-Diels-Alder (RDA) Fragmentation: Quinone systems are known to undergo RDA fragmentation, which involves the cleavage of the central ring. [9][10][11]This complex rearrangement can lead to a variety of smaller fragments, providing key information about the substitution pattern on the different rings of the anthraquinone core.

The workflow and key fragmentation relationships are visualized in the diagram below.

Caption: Proposed fragmentation pathway for [M-H]⁻ of the target analyte.

Summary of Key Diagnostic Ions

The table below summarizes the expected key ions, their calculated exact masses, and the proposed neutral losses. High-resolution mass spectrometry is crucial for confirming the elemental composition of each fragment.

Proposed Fragment	Elemental Composition	Calculated m/z	Neutral Loss
[M-H]⁻	[C₁₆H₁₁O₇]⁻	315.0510	-
[M-H-CH₃]•⁻	[C₁₅H₈O₇]•⁻	300.0275	•CH₃
[M-H-H₂O]⁻	[C₁₆H₉O₆]⁻	297.0404	H₂O
[M-H-CH₃-CO]•⁻	[C₁₄H₈O₆]•⁻	272.0326	•CH₃, CO
[M-H-CH₃-2CO]•⁻	[C₁₃H₈O₅]•⁻	244.0377	•CH₃, 2CO

Conclusion

The combination of UPLC separation with high-resolution tandem mass spectrometry provides a powerful and reliable method for the structural characterization of complex natural products like 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. By analyzing the compound in negative ESI mode, a clear fragmentation pattern emerges, dominated by the initial loss of a methyl radical followed by sequential losses of carbon monoxide. These diagnostic fragments allow for the confident identification of the methoxy group and the core anthraquinone structure. The protocol and fragmentation pathway detailed herein serve as a valuable reference for researchers working on the analysis of anthraquinones and other polyphenolic compounds.

References

• Jasińska, A., et al. (2022). The Comparison of the Efficiency of Emodin and Aloe-Emodin in Photodynamic Therapy. International Journal of Molecular Sciences. Available at: [Link]

• Audier, H. E., et al. (1968). Studies in mass spectrometry—XV: Retro‐diels‐alder fragmentation and double hydrogen migration in some polycyclic diketones. Organic Mass Spectrometry. Available at: [Link]

• Jirkovská, A., et al. (2021). Study of Tetrahydroxylated Anthraquinones—Potential Tool to Assess Degradation of Anthocyanins Rich Food. Foods. Available at: [Link]

• Zhou, W., et al. (2012). Simultaneous determination of aloin A and aloe emodin in products containing Aloe vera by ultra-performance liquid chromatography with tandem mass spectrometry. Analytical Methods. Available at: [Link]

• Zhou, W., et al. (2012). Simultaneous determination of aloin A and aloe emodin in products containing Aloe vera by ultra-performance liquid chromatography with tandem mass spectrometry. ResearchGate. Available at: [Link]

• Li, Y., et al. (2022). Analysis of Metabolites of Anthraquinones by Human Fecal Bacteria Using UPLC-Q-TOF-HRMS/MS. ResearchGate. Available at: [Link]

• Dunn, B. B., et al. (2011). Determination of the Anthraquinones Aloe-Emodin and Aloin-A by Liquid Chromatography with Mass Spectrometric and Diode Array Detection. ResearchGate. Available at: [Link]

• Różanowski, B., et al. (2022). The Mechanism of a Retro-Diels–Alder Fragmentation of Luteolin: Theoretical Studies Supported by Electrospray Ionization Tandem Mass Spectrometry Results. Molecules. Available at: [Link]

• Danikiewicz, W., et al. (2006). Thiol-functionalized anthraquinones: mass spectrometry and electrochemical studies. Journal of Mass Spectrometry. Available at: [Link]

• Mass Spectrometry Solutions. (2021). Mass spectrometry: Retro Diel's-Alder fragmentation (RDA). YouTube. Available at: [Link]

• Vukics, V., & Guttman, A. (2010). Collision-induced fragmentation of deprotonated methoxylated flavonoids, obtained by electrospray ionization mass spectrometry. ResearchGate. Available at: [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). Retrieved from [Link]

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• 2. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. Simultaneous determination of aloin A and aloe emodin in products containing Aloe vera by ultra-performance liquid chromatography with tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. Simultaneous determination of aloin A and aloe emodin in products containing Aloe vera by ultra-performance liquid chromatography with tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
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• 11. m.youtube.com [m.youtube.com]

Application Note &amp; Protocol: Evaluating the In Vitro Antibacterial Efficacy of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

Abstract & Introduction

The escalating crisis of antimicrobial resistance necessitates the urgent discovery and development of novel antibacterial agents. Natural products remain a vast and promising reservoir of chemical diversity for this endeavor. Among these, anthraquinones—a class of aromatic compounds found widely in plants, fungi, and bacteria—have garnered significant attention for their diverse pharmacological activities, including potent antibacterial effects.[1][2][3] This document provides a detailed technical guide for researchers evaluating the antibacterial properties of a specific anthraquinone, 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone , a compound isolated from the seeds of Cassia obtusifolia.[4][5]

This guide outlines two robust, complementary protocols: the Agar Well Diffusion Assay for initial qualitative screening and the Broth Microdilution Method for quantitative determination of the Minimum Inhibitory Concentration (MIC). These methods are grounded in standards set forth by the Clinical and Laboratory Standards Institute (CLSI) and are designed to yield reproducible and reliable data for drug discovery and development professionals.[6][7]

Scientific Rationale: The Antibacterial Mechanism of Anthraquinones

Understanding the potential mechanism of action is crucial for contextualizing experimental results. Anthraquinones are believed to exert their antibacterial effects through a multi-targeted approach. Their planar structure allows them to intercalate with bacterial DNA, inhibiting nucleic acid and protein synthesis.[1] Furthermore, many anthraquinones can disrupt bacterial redox processes and act as membrane-disrupting agents, compromising cell wall integrity.[1][8][9] The presence and position of hydroxyl (-OH) and methoxy (-OCH3) groups on the anthraquinone core, as seen in the subject compound, are known to significantly influence the potency and spectrum of antibacterial activity, often by enhancing the molecule's polarity.[1][8]

Compound Handling and Preparation

3.1 Physicochemical Properties

• Compound: 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

• Molecular Formula: C₁₆H₁₂O₇[4]

• Molecular Weight: 316.26 g/mol [4]

3.2 Solubility and Stock Solution Preparation A significant challenge in testing natural products is their often poor water solubility.[10] To ensure accurate and reproducible results, proper solubilization is paramount.

• Recommended Solvent: Dimethyl sulfoxide (DMSO) is the preferred solvent due to its high solubilizing power and low toxicity at the concentrations used in these assays.

• Protocol for 10 mg/mL Stock Solution:

  • Aseptically weigh 10 mg of the test compound.

  • Add the powder to a sterile 1.5 mL microcentrifuge tube.

  • Add 1 mL of sterile, cell-culture grade DMSO.

  • Vortex thoroughly until the compound is completely dissolved.

  • Store the stock solution at -20°C, protected from light.

• Causality: Creating a high-concentration stock in DMSO allows for subsequent dilution into aqueous culture media, ensuring the final DMSO concentration remains non-inhibitory to bacterial growth (typically ≤1%). A solvent-only control is mandatory in all experiments to validate that the observed antibacterial effect is due to the compound, not the solvent.[11][12]

Protocol 1: Agar Well Diffusion Assay (Qualitative Screening)

This method provides a preliminary, visual assessment of antibacterial activity and is ideal for screening multiple compounds or bacterial strains efficiently.[10][13] The principle relies on the diffusion of the compound from a well into the agar, creating a concentration gradient that results in a clear "zone of inhibition" where bacterial growth is prevented.[14]

4.1 Materials

• Test Compound Stock Solution (10 mg/mL in DMSO)

• Bacterial Strains (e.g., Staphylococcus aureus ATCC 25923, Escherichia coli ATCC 25922)

• Mueller-Hinton Agar (MHA) plates[14]

• Mueller-Hinton Broth (MHB)

• Sterile Saline (0.85% NaCl) or Phosphate-Buffered Saline (PBS)

• 0.5 McFarland Turbidity Standard

• Positive Control: Gentamicin (10 µg/mL) or other appropriate antibiotic

• Negative Control: Sterile DMSO

• Sterile cotton swabs, micropipettes, and tips

• Sterile cork borer (6-8 mm diameter)

• Incubator set to 37°C

• Calipers or ruler

4.2 Step-by-Step Methodology

• Inoculum Preparation: a. Select 3-5 isolated colonies of the test bacterium from a fresh agar plate. b. Inoculate the colonies into 4-5 mL of MHB. c. Incubate at 37°C for 2-6 hours until the culture reaches a turbidity equivalent to the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[15]

• Plate Inoculation: a. Dip a sterile cotton swab into the standardized bacterial suspension. b. Rotate the swab against the side of the tube to remove excess liquid. c. Swab the entire surface of an MHA plate evenly in three directions, rotating the plate approximately 60° after each application to ensure uniform coverage.[11] d. Allow the plate to dry for 5-15 minutes with the lid slightly ajar in a sterile environment.

• Well Preparation and Application: a. Using a sterile cork borer, punch 4-6 evenly spaced wells (6-8 mm diameter) into the inoculated agar.[13] b. Carefully remove the agar plugs. c. Pipette a defined volume (e.g., 50-100 µL) of the test compound solution into a designated well. d. Pipette the same volume of the positive control (Gentamicin) and negative control (DMSO) into separate wells.

• Incubation: a. Allow the plates to sit at room temperature for 1-2 hours to permit diffusion of the compounds. b. Invert the plates and incubate at 37°C for 18-24 hours.[16]

• Result Measurement: a. After incubation, measure the diameter of the zone of inhibition (the clear area around the well) in millimeters (mm) using calipers.

4.3 Workflow Diagram

Fig 1. Workflow for the Agar Well Diffusion Assay.

Protocol 2: Broth Microdilution Assay (Quantitative MIC Determination)

This method is the gold standard for determining the Minimum Inhibitory Concentration (MIC), defined as the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[17] It is a quantitative method recommended by CLSI for susceptibility testing.[6][15]

5.1 Materials

• Test Compound Stock Solution (10 mg/mL in DMSO)

• Bacterial Strains (standardized to 0.5 McFarland as in Protocol 1)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well flat-bottom microtiter plates

• Positive Control: Gentamicin or other appropriate antibiotic

• Multichannel pipette

• Microplate reader (optional, for spectrophotometric reading)

• Sterile reservoirs for reagents

5.2 Step-by-Step Methodology

• Plate Preparation (Serial Dilution): a. Add 100 µL of sterile CAMHB to all wells of a 96-well plate. b. Add an additional 100 µL of the test compound stock solution (appropriately diluted from the main stock to achieve the starting concentration) to the first column of wells. This results in a total volume of 200 µL. c. Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, mixing well, and repeating this process across the plate to the desired final concentration. Discard 100 µL from the last dilution column. This leaves 100 µL in each well.

• Inoculum Preparation: a. Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. b. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.[14]

• Plate Inoculation: a. Add 100 µL of the final bacterial inoculum to each well containing the serially diluted compound. The final volume in each well will be 200 µL.

• Control Setup: a. Growth Control: Wells containing 100 µL CAMHB and 100 µL of the bacterial inoculum (no compound). b. Sterility Control: Wells containing 200 µL of sterile CAMHB only (no bacteria or compound). c. Solvent Control: Wells containing the highest concentration of DMSO used in the assay and the bacterial inoculum to ensure the solvent is not inhibitory. d. Positive Control: A row of wells with a known antibiotic serially diluted and inoculated.

• Incubation: a. Seal the plate (e.g., with a sterile lid or adhesive seal) and incubate at 37°C for 18-24 hours.

• MIC Determination: a. The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth) as observed by the naked eye. b. Optionally, a microplate reader can be used to measure the optical density (OD) at 600 nm. The MIC is the concentration at which there is a significant reduction in OD compared to the growth control.

5.3 Workflow Diagram

Fig 2. Workflow for the Broth Microdilution MIC Assay.

Data Presentation and Interpretation

Results should be recorded systematically. For natural products, MIC values are often higher than those of pure antibiotics. Activity is generally considered significant if the MIC is below 100 µg/mL, with values below 10 µg/mL being very potent.[10]

Table 1: Example Data Summary for Antibacterial Activity

Bacterial Strain	Gram Type	Agar Well Diffusion	Broth Microdilution
Zone of Inhibition (mm)	MIC (µg/mL)
Staphylococcus aureus ATCC 25923	Positive	18 ± 1	16
Escherichia coli ATCC 25922	Negative	12 ± 1	64
Positive Control (Gentamicin)	N/A	25 ± 2 (vs. S. aureus)	0.5 (vs. S. aureus)
Negative Control (DMSO)	N/A	0	>1024

Data are hypothetical and for illustrative purposes only.

Conclusion

The protocols detailed in this application note provide a standardized framework for assessing the antibacterial potential of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone . By combining the qualitative agar well diffusion method for initial screening with the quantitative broth microdilution method for MIC determination, researchers can generate the robust and reliable data necessary to advance promising natural product candidates in the drug discovery pipeline. Adherence to these self-validating protocols, including the diligent use of controls, ensures the scientific integrity of the findings.

References

• Tang Q., Zhou T., Hao J., Wang C., Zhang K., Xu J., Wang X., & Zhou W. (2023). Antibacterial activities of anthraquinones: structure–activity relationships and action mechanisms. RSC Medicinal Chemistry, 14(8), 1446-1471. [Link]

• Chemistry Notes. (2021). Antimicrobial activity by Agar well diffusion. [Link]

• OUCI. Antibacterial activities of anthraquinones: structure–activity relationships and action mechanisms. [Link]

• RSC Publishing. (2023). Antibacterial activities of anthraquinones: structure–activity relationships and action mechanisms. RSC Medicinal Chemistry. [Link]

• PubMed. (2018). Mode of action investigation for the antibacterial cationic anthraquinone analogs. PubMed. [Link]

• Microbe Online. (2023). Antibacterial Efficacy: Step-by-Step Guide to the Well Diffusion Method for Evaluating Activity. [Link]

• ResearchGate. (2023). Exploring Anthraquinones as Antibacterial and Antifungal agents. [Link]

• MI - Microbiology. Broth Microdilution. [Link]

• ResearchGate. Broth microdilution for antibacterial testing as recommended by CLSI protocol. [Link]

• Wianet et al. (2018). Methods for in vitro evaluating antimicrobial activity: A review. PMC - PubMed Central. [Link]

• National Institutes of Health (NIH). (2022). Current Landscape of Methods to Evaluate Antimicrobial Activity of Natural Extracts. [Link]

• Clinical and Laboratory Standards Institute (CLSI). M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. [Link]

• American Society for Microbiology. (2004). Screening for the Antibacterial Activity of Medicinal Plants. [Link]

• Indian Journal of Pharmaceutical Sciences. (2012). Phytochemical Analysis, Antibacterial Activity and Mode of Action of Methanolic Extract of Tinospora cordifolia. [Link]

• SciELO. (2007). Screening methods to determine antibacterial activity of natural products. [Link]

• National Institutes of Health (NIH). (2021). Challenges to Antimicrobial Susceptibility Testing of Plant-derived Polyphenolic Compounds. [Link]

• ResearchGate. (2012). M07-A9: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. [Link]

Sources

• 1. Antibacterial activities of anthraquinones: structure–activity relationships and action mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone|130018-57-4|安捷凯 [anjiechem.com]
• 6. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 7. researchgate.net [researchgate.net]
• 8. Antibacterial activities of anthraquinones: structure–activity relationships and action mechanisms - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Mode of action investigation for the antibacterial cationic anthraquinone analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Current Landscape of Methods to Evaluate Antimicrobial Activity of Natural Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemistnotes.com [chemistnotes.com]
• 12. scielo.br [scielo.br]
• 13. Methods for in vitro evaluating antimicrobial activity: A review - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. Broth Microdilution | MI [microbiology.mlsascp.com]

Cell culture applications of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

Introduction: Unveiling the Potential of a Fungal Metabolite

Bostrycin, chemically known as 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, is a natural anthraquinone compound isolated from various fungi, including the mangrove endophytic fungus Nigrospora sp.[1][2]. Initially recognized for its phytotoxic and antibacterial properties, recent research has illuminated its significant potential as a cytotoxic agent against a range of cancer cell lines[1][3]. This technical guide provides an in-depth overview of the cell culture applications of Bostrycin, with a primary focus on its anti-cancer activities. We will delve into the molecular mechanisms, provide detailed protocols for key assays, and explore potential avenues for future research.

Bostrycin's mechanism of action is primarily centered on the induction of apoptosis through a mitochondria-mediated pathway[1]. This process is often accompanied by cell cycle arrest and an increase in intracellular reactive oxygen species (ROS)[1]. The compound has demonstrated efficacy in various cancer cell models, including tongue squamous cell carcinoma, lung adenocarcinoma, and breast cancer, making it a compound of significant interest for drug development professionals[4][5].

Application I: Induction of Apoptosis in Cancer Cells

A primary and well-documented application of Bostrycin in cell culture is the induction of programmed cell death, or apoptosis, in cancer cells. This is a critical mechanism for anti-cancer therapeutics as it leads to the controlled elimination of malignant cells.

Mechanism of Action: The Mitochondrial Pathway

Bostrycin triggers the intrinsic pathway of apoptosis, which is centered around the mitochondria[1]. Treatment of cancer cells with Bostrycin leads to a decrease in the mitochondrial membrane potential (ΔΨm), a key initiating event in this pathway[1]. This is followed by the release of pro-apoptotic factors from the mitochondria into the cytoplasm, ultimately leading to the activation of caspases, the executioners of apoptosis[1]. Key molecular events include the upregulation of the pro-apoptotic protein Bax and the subsequent cleavage of Poly (ADP-ribose) polymerase (PARP), a hallmark of caspase-dependent apoptosis[6].

Experimental Workflow: Assessing Bostrycin-Induced Apoptosis

Sources

• 1. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bostrycin, a novel coupling agent for protein immobilization and prevention of biomaterial-centered infection produced by Nigrospora sp. No. 407 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ir.lib.nycu.edu.tw [ir.lib.nycu.edu.tw]
• 4. Apoptosis western blot guide | Abcam [abcam.com]
• 5. creative-bioarray.com [creative-bioarray.com]
• 6. bio-rad-antibodies.com [bio-rad-antibodies.com]

Bostrycin: A Potent Research Tool for Interrogating Cell Proliferation and Apoptosis

Senior Application Scientist Note: While the initial query specified 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, a compound isolated from Cassia obtusifolia, the available scientific literature on this specific molecule is limited. To provide a comprehensive and actionable guide, this document will focus on Bostrycin , a closely related and extensively studied tetrahydroanthraquinone. Bostrycin shares a similar anthraquinone core and offers a wealth of data regarding its biological activity and use as a research tool, making it an excellent proxy for understanding the potential applications of this class of compounds.

Introduction

Bostrycin is a natural anthraquinone compound that has been isolated from various fungi, including mangrove endophytic fungus species.[1] It has garnered significant interest in the scientific community due to its diverse biological activities, which include antibacterial, phytotoxic, and potent antiproliferative properties against various cancer cell lines.[2][3] This makes Bostrycin a valuable tool for researchers in oncology, drug discovery, and cell biology who are investigating fundamental cellular processes such as cell cycle regulation and programmed cell death (apoptosis).

Mechanism of Action: A Dual Assault on Cancer Cell Proliferation

Bostrycin exerts its cytotoxic effects on cancer cells through a multi-pronged approach, primarily by inducing cell cycle arrest and promoting apoptosis. These effects are largely mediated by its ability to modulate key intracellular signaling pathways.

Induction of Cell Cycle Arrest

Bostrycin has been shown to block cell cycle progression, primarily at the G0/G1 or G2/M phase, depending on the cell type.[3][4] This arrest prevents cancer cells from entering the synthesis (S) phase, thereby halting their proliferation. In human lung adenocarcinoma A549 cells, Bostrycin treatment leads to a G0/G1 phase arrest.[2] This is associated with an increase in the activity of the cyclin-dependent kinase inhibitor p27, a key regulator of the G1 to S phase transition.[4]

Triggering of Mitochondria-Mediated Apoptosis

A primary mechanism of Bostrycin's anticancer activity is the induction of apoptosis. Hallmarks of apoptosis observed following Bostrycin treatment include chromatin condensation, DNA fragmentation, and the externalization of phosphatidylserine on the cell membrane.[1][5] Studies have shown that Bostrycin triggers the intrinsic, or mitochondrial, pathway of apoptosis. This is characterized by a decrease in the mitochondrial membrane potential and an increase in the expression of pro-apoptotic proteins like Bax.[1][6]

Inhibition of the PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a critical signaling cascade that promotes cell survival, growth, and proliferation, and is often hyperactivated in cancer.[7] Bostrycin has been identified as an inhibitor of this pathway.[2][4] Treatment of cancer cells with Bostrycin leads to a downregulation of key proteins in this pathway, including the p110α catalytic subunit of PI3K and the phosphorylated (active) form of Akt (p-Akt).[2] The inhibition of Akt activity is crucial, as Akt normally promotes cell survival by phosphorylating and inactivating pro-apoptotic factors and cell cycle inhibitors like p27.[4]

Visualization of Bostrycin's Mechanism of Action

To illustrate the interconnectedness of these events, the following diagrams depict the proposed signaling pathway affected by Bostrycin and a general experimental workflow for its investigation.

Bostrycin's proposed mechanism of action.

Sources

• 1. The anthracenedione compound bostrycin induces mitochondria-mediated apoptosis in the yeast Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bostrycin inhibits proliferation of human lung carcinoma A549 cells via downregulation of the PI3K/Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bostrycin inhibits growth of tongue squamous cell carcinoma cells by inducing mitochondrial apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bostrycin inhibits proliferation of human lung carcinoma A549 cells via downregulation of the PI3K/Akt pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Bostrycin inhibits growth of tongue squamous cell carcinoma cells by inducing mitochondrial apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]

Derivatization of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone for bioassays

Application Note & Protocols

Strategic Derivatization of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone for Enhanced Bioactivity Screening

Abstract: This technical guide provides a comprehensive framework for the chemical derivatization of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, a naturally occurring polyphenol isolated from Cassia obtusifolia[1]. Anthraquinones are a privileged scaffold in medicinal chemistry, exhibiting a vast array of biological activities including anticancer, antioxidant, and antimicrobial effects[2][3][4][5]. However, the therapeutic potential of natural anthraquinones can be limited by factors such as poor solubility or suboptimal pharmacokinetic profiles. This document outlines detailed protocols for strategic chemical modifications—acetylation, methylation, and glycosylation—of the parent compound's four hydroxyl groups. The rationale is to generate a library of derivatives with modulated physicochemical properties to enhance or discover novel bioactivities. Furthermore, we provide validated, step-by-step protocols for a suite of bioassays, including cytotoxicity, antioxidant, and enzyme inhibition assays, to effectively screen these new chemical entities and establish a robust structure-activity relationship (SAR) framework.

The Parent Compound: Rationale for Derivatization

The starting material, 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, possesses a poly-functionalized core that is ripe for chemical exploration. Its biological activity is intrinsically linked to the number and position of its phenolic hydroxyl groups, which can participate in hydrogen bonding and redox reactions[6][7].

Chemical Structure:

• Core Scaffold: 9,10-anthraquinone

• Substituents:

  • Four hydroxyl (-OH) groups at positions 1, 2, 3, and 7.

  • One methoxy (-OCH₃) group at position 8.

  • One methyl (-CH₃) group at position 6.

The four hydroxyl groups are the primary targets for derivatization. Their distinct chemical environments suggest potential for selective modification, although per-functionalization is often a practical first step.

Causality Behind Derivatization Choices:

• Acetylation (Esterification): Converting polar hydroxyl groups to less polar acetate esters can dramatically increase lipophilicity. This modification often enhances a compound's ability to cross cellular membranes, which can be critical for improving cytotoxicity in cancer cell line assays[8]. However, it may reduce activities that rely on free hydroxyls, such as hydrogen donation in antioxidant mechanisms.

• O-Methylation (Etherification): Replacing the acidic proton of a hydroxyl group with a methyl group removes its hydrogen-bonding donor capability and increases lipophilicity, though typically less so than acetylation. This modification can stabilize the molecule against metabolic oxidation and can fine-tune receptor binding interactions. The use of greener methylating agents like dimethyl carbonate is strongly advocated over toxic reagents like dimethyl sulfate[9][10].

• Glycosylation (Glycoside Formation): The attachment of sugar moieties is a key strategy employed by nature. Glycosylation significantly increases water solubility and is often essential for the transport and bioavailability of anthraquinones, with the sugar being cleaved in the target tissue (e.g., the colon) to release the active aglycone[11][12]. Enzymatic glycosylation offers high regio- and stereoselectivity, which is difficult to achieve through traditional chemical synthesis[13].

Experimental Workflow Overview

The following diagram outlines the comprehensive workflow from derivatization to bio-evaluation.

Caption: Overall experimental workflow.

Detailed Derivatization Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn.

Protocol 2.1: Per-Acetylation of the Anthraquinone Core

This protocol is designed for the complete acetylation of all four hydroxyl groups.

• Principle: Acetic anhydride, in the presence of a base catalyst like pyridine, serves as a powerful acetylating agent for phenolic hydroxyls. The reaction proceeds via nucleophilic acyl substitution. Pyridine activates the anhydride and neutralizes the acetic acid byproduct.

• Materials:

  • 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone (Parent Compound)

  • Anhydrous Pyridine

  • Acetic Anhydride

  • Dichloromethane (DCM)

  • 1 M Hydrochloric Acid (HCl)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Round-bottom flask, magnetic stirrer, reflux condenser

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., Hexane/Ethyl Acetate)

• Methodology:

  • Dissolve 100 mg of the parent anthraquinone in 10 mL of anhydrous pyridine in a 50 mL round-bottom flask.

  • To this solution, add 5 mL of acetic anhydride dropwise while stirring.

  • Heat the reaction mixture to 60°C and stir for 4 hours under a nitrogen atmosphere. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • After completion, cool the mixture to room temperature and pour it into 50 mL of ice-cold 1 M HCl.

  • Extract the aqueous mixture three times with 25 mL portions of DCM.

  • Combine the organic layers and wash sequentially with 50 mL of 1 M HCl, 50 mL of water, and 50 mL of saturated NaHCO₃ solution.

  • Dry the organic layer over anhydrous MgSO₄, filter, and evaporate the solvent under reduced pressure to yield the crude tetra-acetylated product.

  • Purify the crude product using silica gel column chromatography, eluting with a hexane/ethyl acetate gradient, to obtain the pure derivative.

  • Characterize the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm the structure.

Protocol 2.2: O-Methylation using Dimethyl Carbonate (DMC)

This protocol provides a greener and safer alternative for methylation.

• Principle: Dimethyl carbonate (DMC) acts as a methylating agent in the presence of a suitable base, such as cesium carbonate (Cs₂CO₃), which is particularly effective for phenol methylation[9]. The phenoxide anion, formed in situ, attacks the methyl group of DMC. This method avoids the use of highly toxic methyl iodide or dimethyl sulfate.

• Materials:

  • Parent Compound

  • Dimethyl Carbonate (DMC)

  • Cesium Carbonate (Cs₂CO₃)

  • N,N-Dimethylformamide (DMF, anhydrous)

  • Ethyl Acetate

  • Brine (saturated NaCl solution)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Schlenk flask or sealed reaction vial

• Methodology:

  • To a Schlenk flask, add 100 mg of the parent anthraquinone, 1.5 equivalents of Cs₂CO₃ per hydroxyl group (total of 6 equivalents), and 10 mL of anhydrous DMF.

  • Add a large excess of Dimethyl Carbonate (e.g., 5 mL).

  • Seal the flask and heat the mixture to 120°C with vigorous stirring for 12-24 hours. Monitor the reaction by TLC. Note: The reaction may yield a mixture of partially and fully methylated products. Reaction time and temperature can be adjusted to favor the per-methylated product.

  • Cool the reaction to room temperature and dilute with 50 mL of water.

  • Extract the product with ethyl acetate (3 x 30 mL).

  • Combine the organic extracts and wash with water (2 x 50 mL) followed by brine (1 x 50 mL).

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the resulting residue by column chromatography on silica gel to separate the different methylated derivatives.

  • Characterize each purified product by NMR and Mass Spectrometry.

Protocol 2.3: Enzymatic Glycosylation

This protocol uses a UDP-glycosyltransferase (UGT) for selective glycosylation.

• Principle: UGTs are enzymes that catalyze the transfer of a sugar moiety from an activated donor, typically a UDP-sugar, to an acceptor molecule[13]. This reaction is highly specific and occurs under mild aqueous conditions, preserving sensitive functional groups. The choice of UGT can influence which hydroxyl group is glycosylated.

• Materials:

  • Parent Compound

  • A suitable UDP-glycosyltransferase (UGT), e.g., from a bacterial or plant source.

  • UDP-glucose or other desired UDP-sugar

  • Reaction Buffer (e.g., 50 mM Tris-HCl, pH 7.5)

  • Dimethyl Sulfoxide (DMSO)

  • Ethyl Acetate

  • C18 Solid-Phase Extraction (SPE) cartridge

• Methodology:

  • Prepare a 10 mM stock solution of the parent anthraquinone in DMSO.

  • In a microcentrifuge tube, set up the reaction mixture:

    • 50 mM Tris-HCl buffer (to a final volume of 500 µL)

    • 2 mM UDP-glucose (final concentration)

    • 100 µM Parent Compound (final concentration, added from DMSO stock)

    • 5-10 µg of purified UGT enzyme

  • Incubate the reaction at 30°C for 2-16 hours.

  • Terminate the reaction by adding an equal volume of ice-cold ethyl acetate and vortexing vigorously to precipitate the enzyme and extract unreacted substrate.

  • Centrifuge to separate the layers. The aqueous layer contains the more polar glycosylated product.

  • Purify the glycoside from the aqueous layer using a C18 SPE cartridge. Wash with water to remove salts and buffer, then elute the product with methanol.

  • Analyze the product by HPLC-MS to confirm glycosylation and determine purity.

Bioassay Protocols for Screening Derivatives

Protocol 3.1: Cytotoxicity Screening using the MTT Assay

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells[2].

• Materials:

  • Human cancer cell line (e.g., MCF-7 for breast cancer)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Phosphate-Buffered Saline (PBS)

  • Trypsin-EDTA

  • MTT solution (5 mg/mL in PBS, sterile filtered)

  • DMSO

  • 96-well cell culture plates

  • Microplate reader

• Methodology:

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of medium and incubate for 24 hours at 37°C, 5% CO₂.

  • Prepare serial dilutions of the parent compound and its derivatives in culture medium from a 10 mM DMSO stock. The final DMSO concentration in the wells should not exceed 0.5%.

  • After 24 hours, replace the old medium with 100 µL of medium containing the test compounds at various concentrations (e.g., 0.1 to 100 µM). Include a vehicle control (medium with DMSO) and a no-cell blank.

  • Incubate the plate for 48 or 72 hours.

  • Add 10 µL of MTT solution to each well and incubate for another 3-4 hours until purple formazan crystals are visible.

  • Carefully aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10 minutes and measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

Caption: Mechanism of the MTT cytotoxicity assay.

Protocol 3.2: Antioxidant Capacity Assessment (DPPH & ABTS Assays)

• Principle:

  • DPPH Assay: 2,2-diphenyl-1-picrylhydrazyl (DPPH) is a stable free radical. In the presence of an antioxidant that can donate a hydrogen atom, the radical is scavenged, and the deep violet color of the DPPH solution fades to yellow. The change in absorbance is measured spectrophotometrically[14].

  • ABTS Assay: 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) is oxidized to its radical cation (ABTS•⁺), which is intensely colored. Antioxidants reduce the radical, causing decolorization. This assay is applicable to both hydrophilic and lipophilic compounds[15][16].

• Materials:

  • DPPH solution (0.1 mM in methanol)

  • ABTS stock solution (7 mM)

  • Potassium persulfate (2.45 mM)

  • Methanol or Ethanol

  • Trolox or Ascorbic Acid (as a positive control)

  • 96-well plate and microplate reader

• Methodology (DPPH):

  • Prepare serial dilutions of the test compounds and a standard (Trolox) in methanol.

  • In a 96-well plate, add 100 µL of each compound dilution to the wells.

  • Add 100 µL of the DPPH solution to all wells.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm.

  • Calculate the percentage of radical scavenging activity and determine the IC₅₀ value.

• Methodology (ABTS):

  • Prepare the ABTS•⁺ working solution by mixing ABTS stock solution and potassium persulfate solution in equal volumes and allowing it to stand in the dark for 12-16 hours.

  • Dilute the ABTS•⁺ solution with methanol to an absorbance of ~0.70 at 734 nm.

  • Add 190 µL of the diluted ABTS•⁺ solution to 10 µL of the test compound dilutions in a 96-well plate.

  • Incubate for 6 minutes and measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition and determine the Trolox Equivalent Antioxidant Capacity (TEAC).

Protocol 3.3: In Vitro Protein Kinase Inhibition Assay

• Principle: This protocol provides a general method for screening inhibitors against a protein kinase. Many commercial kits (e.g., ADP-Glo™) quantify kinase activity by measuring the amount of ADP produced in the phosphorylation reaction. A decrease in ADP production indicates inhibition of the kinase[17]. Anthraquinones have been shown to inhibit kinases and other enzymes like topoisomerases[18].

• Materials:

  • Purified protein kinase of interest

  • Specific peptide substrate for the kinase

  • ATP (Adenosine triphosphate)

  • Kinase assay buffer

  • ADP-Glo™ Kinase Assay kit (or similar detection reagent)

  • White, opaque 96-well or 384-well plates

  • Plate reader capable of luminescence detection

• Methodology:

  • Prepare serial dilutions of the test compounds in the kinase assay buffer from a DMSO stock.

  • Add 5 µL of the diluted compound or vehicle control to the wells of the plate.

  • Add 10 µL of a solution containing the kinase and its specific substrate to each well.

  • Initiate the kinase reaction by adding 10 µL of ATP solution.

  • Incubate the plate at 30°C for 60 minutes.

  • Stop the reaction and measure the amount of ADP produced by following the manufacturer’s instructions for the detection kit (e.g., add ADP-Glo™ Reagent, incubate, then add Kinase Detection Reagent).

  • Measure the luminescence using a plate reader.

  • Plot the percentage of inhibition against the inhibitor concentration to determine the IC₅₀ value.

Data Interpretation & SAR Framework

Systematic evaluation of the bioassay data is crucial for understanding how chemical modifications affect activity.

Table 1: Hypothetical Bioactivity Data for Anthraquinone Derivatives

Compound	Modification	Cytotoxicity IC₅₀ (µM) [MCF-7 Cells]	Antioxidant IC₅₀ (µM) [DPPH Assay]	Kinase Inhibition IC₅₀ (µM) [Target Kinase X]
Parent	None (4-OH)	25.5	15.2	18.9
D1-Acetate	Per-acetylated	8.3	>100	35.1
D2-Methyl	Per-methylated	12.1	85.7	10.4
D3-Glycoside	7-O-Glucoside	45.8	18.9	22.5

Interpretation of Hypothetical Data:

• Acetylation (D1): Significantly improved cytotoxicity, likely due to increased cell permeability. However, it abolished antioxidant activity, confirming the role of free hydroxyls in radical scavenging. Kinase inhibition was reduced, suggesting the hydroxyl groups are important for binding.

• Methylation (D2): Also enhanced cytotoxicity and improved kinase inhibition, suggesting that removing the H-bond donor ability while increasing lipophilicity is favorable for this specific kinase target. Antioxidant activity was severely diminished.

• Glycosylation (D3): Decreased cytotoxicity in this in vitro model, which is expected as the active aglycone cannot be released without specific enzymes (e.g., β-glucosidase) that may not be present. Antioxidant and kinase activity remained similar to the parent compound.

Structure-Activity Relationship (SAR) Logic

The following diagram illustrates the logical connections between chemical modifications and their predicted impact on biological outcomes.

Caption: Logical framework for SAR analysis.

Conclusion

This application guide provides a robust and scientifically grounded approach to the derivatization of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. By systematically applying acetylation, methylation, and glycosylation reactions, researchers can generate a diverse library of novel compounds. The subsequent screening of these derivatives using the detailed cytotoxicity, antioxidant, and enzyme inhibition bioassays will enable the construction of a clear structure-activity relationship. This integrated strategy is essential for unlocking the full therapeutic potential of the anthraquinone scaffold and accelerating the discovery of new drug candidates.

References

• BenchChem. (2025).

• Dai, Y., et al. (2020). Bioactivities and Structure–Activity Relationships of Natural Tetrahydroanthraquinone Compounds: A Review. Frontiers in Chemistry. [Link]

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• Dey, D., et al. (2022). Antibacterial activities of anthraquinones: structure–activity relationships and action mechanisms. RSC Medicinal Chemistry. [Link]

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Analytical Standards for 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone: A Comprehensive Guide

Introduction

1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is a notable member of the anthraquinone class of compounds, which are aromatic organic compounds based on the anthracene core.[1][2] This particular substituted anthraquinone has been isolated from the seeds of Cassia obtusifolia, a plant with a history in traditional medicine.[3][4] The diverse biological activities exhibited by anthraquinone derivatives, including anti-cancer and antimicrobial properties, underscore the critical need for precise and reliable analytical methods for their identification, quantification, and structural elucidation.[2][5][6]

This comprehensive guide provides detailed application notes and robust protocols for the analytical characterization of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. The methodologies outlined herein are designed for researchers, scientists, and drug development professionals, emphasizing the causality behind experimental choices to ensure scientific integrity and reproducible results.

Chemical Structure and Properties

A thorough understanding of the analyte's chemical structure is fundamental to developing effective analytical methods.

Structure:

Caption: Chemical structure of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone.

Property	Value	Source
Molecular Formula	C16H12O7	Inferred from structure
Molecular Weight	316.26 g/mol	Inferred from structure
CAS Number	130018-57-4	[7]

Part 1: Chromatographic Analysis - High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is an indispensable technique for the separation, identification, and quantification of anthraquinones in various matrices.[8][9] A reversed-phase HPLC method is generally preferred for the analysis of moderately polar compounds like the target anthraquinone.

Rationale for Method Development

The choice of a C18 column as the stationary phase is based on its wide applicability and excellent resolving power for a broad range of analytes, including anthraquinones.[8][10] The mobile phase, consisting of an organic modifier (methanol or acetonitrile) and an acidified aqueous phase, is selected to ensure good peak shape and resolution. The addition of a small amount of acid, such as acetic or formic acid, helps to suppress the ionization of the phenolic hydroxyl groups, leading to sharper, more symmetrical peaks.[10]

Detailed HPLC Protocol

Objective: To develop a robust isocratic HPLC method for the quantification of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone.

Instrumentation and Materials:

• HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• HPLC grade methanol, acetonitrile, and water.

• Acetic acid, analytical grade.

• Analytical standard of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone (>95% purity).

Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Methanol: 2% Aqueous Acetic Acid (70:30, v/v)[11]
Flow Rate	1.0 mL/min[11]
Column Temperature	25 °C[11]
Detection Wavelength	254 nm[11]
Injection Volume	20 µL[11]

Procedure:

• Standard Preparation: Prepare a stock solution of the analytical standard in methanol at a concentration of 1 mg/mL. From this stock, prepare a series of calibration standards ranging from 1 to 100 µg/mL by serial dilution with the mobile phase.

• Sample Preparation: For plant extracts or other matrices, a suitable extraction and clean-up procedure should be employed. A common method involves extraction with methanol, followed by filtration through a 0.45 µm syringe filter before injection.

• System Equilibration: Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Analysis: Inject the calibration standards, followed by the samples.

• Data Analysis: Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of the analyte in the samples by interpolating their peak areas on the calibration curve.

Self-Validating System:

• System Suitability: Before sample analysis, inject a mid-range standard solution five times. The relative standard deviation (RSD) of the peak area and retention time should be less than 2%.

• Linearity: The calibration curve should have a correlation coefficient (r²) of >0.999.[10]

• Accuracy and Precision: These parameters should be evaluated according to established guidelines (e.g., ICH Q2(R1)).

Caption: HPLC workflow for the analysis of the target anthraquinone.

Part 2: Mass Spectrometric Analysis

Mass spectrometry (MS) is a powerful tool for confirming the molecular weight and elucidating the structure of anthraquinones through fragmentation analysis.[2][12] When coupled with liquid chromatography (LC-MS), it provides a highly sensitive and selective method for the analysis of complex mixtures.

Rationale for Ionization and Fragmentation

Electrospray ionization (ESI) is a suitable ionization technique for polar compounds like the target anthraquinone, and it can be operated in both positive and negative ion modes.[12] In negative ion mode, deprotonation of the hydroxyl groups is expected, while in positive ion mode, protonation or adduction with ions from the mobile phase (e.g., Na⁺, K⁺) may occur. Collision-induced dissociation (CID) in the mass spectrometer will lead to characteristic fragmentation patterns, primarily involving the loss of small neutral molecules such as CO, H₂O, and CH₃ radicals.[2][13]

Detailed LC-MS Protocol

Objective: To confirm the identity of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone and to characterize its fragmentation pattern.

Instrumentation:

• LC-MS system equipped with an ESI source and a quadrupole time-of-flight (QToF) or Orbitrap mass analyzer for high-resolution mass spectrometry (HRMS).

LC Conditions:

• Use the HPLC conditions described in Part 1, but with a mobile phase compatible with MS (e.g., using formic acid instead of acetic acid and ensuring the use of volatile salts if necessary).

MS Conditions:

Parameter	Condition
Ionization Mode	ESI Negative and Positive
Capillary Voltage	3.5 kV
Source Temperature	120 °C
Desolvation Temperature	350 °C
Cone Gas Flow	50 L/h
Desolvation Gas Flow	800 L/h
Mass Range	m/z 50-500
Collision Energy (for MS/MS)	Ramped from 10 to 40 eV

Procedure:

• Infusion Analysis (Optional): Infuse a standard solution directly into the mass spectrometer to optimize MS parameters.

• LC-MS Analysis: Inject a standard solution into the LC-MS system.

• Data Acquisition: Acquire full scan MS data and data-dependent MS/MS spectra.

• Data Analysis:

  • Extract the ion chromatogram for the expected m/z of the protonated ([M+H]⁺) or deprotonated ([M-H]⁻) molecule.

  • Determine the accurate mass and elemental composition from the HRMS data.

  • Interpret the MS/MS spectra to propose fragmentation pathways.

Expected Mass Spectrometric Data:

Ion	Expected m/z
[M-H]⁻	315.0504
[M+H]⁺	317.0661

Predicted Fragmentation:

• Loss of CO: A common fragmentation pathway for anthraquinones.[2]

• Loss of CH₃ radical: From the methoxy group.

• Loss of H₂O: From the hydroxyl groups.

Caption: LC-MS workflow for the characterization of the target anthraquinone.

Part 3: Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation of organic molecules, providing detailed information about the carbon-hydrogen framework.[1][14]

Rationale for NMR Experiments

A combination of one-dimensional (¹H and ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments is necessary for the complete assignment of all proton and carbon signals.[1][15] The choice of a deuterated solvent is crucial and depends on the solubility of the compound; deuterated dimethyl sulfoxide (DMSO-d₆) is often a good choice for polyhydroxylated aromatic compounds.

Detailed NMR Protocol

Objective: To perform a complete structural elucidation of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone.

Instrumentation and Materials:

• High-field NMR spectrometer (e.g., 400 MHz or higher).[1]

• High-purity analytical standard (>95%).

• Deuterated solvent (e.g., DMSO-d₆).

• 5 mm NMR tubes.

Sample Preparation:

• Dissolve 5-10 mg of the sample in 0.5-0.6 mL of deuterated solvent.[1]

• Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

NMR Data Acquisition:

Experiment	Purpose
¹H NMR	Identifies all protons and their chemical environments.
¹³C NMR	Identifies all unique carbon atoms.
COSY	Establishes proton-proton correlations (H-H connectivity).
HSQC	Correlates protons with their directly attached carbons (C-H connectivity).
HMBC	Shows long-range correlations between protons and carbons (2-3 bonds), crucial for assembling the molecular skeleton.

Expected Spectral Features:

• ¹H NMR:

  • Aromatic protons in the region of δ 6.5-8.5 ppm.

  • Downfield-shifted hydroxyl protons (δ > 10 ppm), especially those hydrogen-bonded to the quinone carbonyls.[14]

  • A singlet for the methoxy group protons around δ 3.8-4.0 ppm.

  • A singlet for the methyl group protons around δ 2.2-2.5 ppm.

• ¹³C NMR:

  • Characteristic signals for the two carbonyl carbons (C-9 and C-10) in the highly deshielded region of the spectrum (δ 180-195 ppm).[14]

  • Signals for the aromatic carbons, with those bearing hydroxyl and methoxy groups shifted downfield.

Caption: NMR workflow for the structural elucidation of the target anthraquinone.

Conclusion

The protocols detailed in this guide provide a robust framework for the comprehensive analytical characterization of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. By integrating HPLC for separation and quantification, MS for identity confirmation and fragmentation analysis, and NMR for definitive structural elucidation, researchers can ensure the quality, purity, and identity of this important natural product. The emphasis on the rationale behind methodological choices and the inclusion of self-validating checks are intended to empower scientists to generate reliable and reproducible data, which is paramount in the fields of natural product chemistry, drug discovery, and quality control.

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Application Notes and Protocols for the Investigation of Anthraquinone Bioactivity

These comprehensive application notes serve as a detailed guide for researchers, scientists, and drug development professionals investigating the diverse biological activities of anthraquinones. This document provides the foundational principles and step-by-step protocols for a systematic evaluation of anthraquinone bioactivity, from initial cytotoxicity screening to elucidating specific mechanisms of action, including antioxidant, anti-inflammatory, and enzyme-inhibiting properties.

Introduction to Anthraquinones and their Biological Significance

Anthraquinones are a class of aromatic organic compounds derived from anthracene. They are widely distributed in nature, found in various plants, fungi, and lichens, and have been used in traditional medicine for centuries.[1][2] Modern pharmacological research has revealed a broad spectrum of bioactivities, including anticancer, anti-inflammatory, antioxidant, antimicrobial, and laxative effects.[2][3] The therapeutic potential of anthraquinones is largely attributed to their ability to modulate key cellular processes and signaling pathways.[1][4][5] Understanding the intricate mechanisms through which these compounds exert their effects is paramount for the development of novel therapeutics.

This guide is structured to provide a logical workflow for the comprehensive study of anthraquinone bioactivity, beginning with fundamental safety and efficacy assessments and progressing to more complex mechanistic studies.

Part 1: Foundational Analysis - Cytotoxicity and Genotoxicity Assessment

A crucial first step in evaluating any potential therapeutic agent is to determine its cytotoxic and genotoxic profile. This ensures that the observed bioactivities are not merely a consequence of cellular toxicity and provides a safe concentration range for subsequent mechanistic studies.

Rationale for Cytotoxicity Screening

Cytotoxicity assays are essential to determine the concentration at which an anthraquinone derivative inhibits cell growth or induces cell death.[6] This information is critical for establishing the therapeutic index and for selecting appropriate, non-toxic concentrations for further in vitro experiments. The half-maximal inhibitory concentration (IC50) is a key parameter derived from these assays, representing the concentration of a compound required to inhibit 50% of cell proliferation.[6]

Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Anthraquinone compound of interest

• Human cancer cell lines (e.g., HepG2 for liver, MCF-7 for breast) and a normal cell line (e.g., MDCK)[7]

• DMEM or RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000 cells per well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO2 incubator.[8]

• Compound Treatment: Prepare serial dilutions of the anthraquinone compound in culture medium. Replace the old medium with 100 µL of the medium containing different concentrations of the compound. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).[9]

• Incubation: Incubate the plates for 24, 48, or 72 hours.[6][10]

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.[8]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[8]

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[8]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Rationale for Genotoxicity Assessment

Given that some anthraquinones have been reported to possess genotoxic properties, it is imperative to evaluate their potential to damage genetic material.[11][12][13] The In Vitro Mammalian Cell Micronucleus Test is a well-established method for assessing chromosomal damage.[14]

Protocol: In Vitro Mammalian Cell Micronucleus Test

This test identifies substances that cause cytogenetic damage, which results in the formation of micronuclei (MNi) containing lagging chromosome fragments or whole chromosomes.

Materials:

• Human lymphoblastoid TK6 cells[14]

• RPMI-1640 medium supplemented with fetal bovine serum, L-glutamine, and penicillin-streptomycin

• Anthraquinone compound of interest

• S9 metabolic activation system (for assessing metabolically activated genotoxins)[14]

• Cytochalasin B (optional, for cytokinesis block)

• Flow cytometer[14]

Procedure:

• Cell Culture and Treatment: Culture TK6 cells in suspension. Treat the cells with a range of concentrations of the anthraquinone compound for a short duration (e.g., 3 hours) with and without S9 activation, and for a longer duration (e.g., 26 hours) without S9 activation.[14]

• Recovery Period: After short-term treatment, wash the cells and incubate them in a fresh medium for a recovery period (e.g., 23 hours).[14]

• Cell Harvesting and Staining: Harvest the cells and stain them with a DNA dye (e.g., propidium iodide) and a cytoplasmic stain.

• Flow Cytometry Analysis: Analyze the cells using a flow cytometer to quantify the frequency of micronuclei in viable cells.[14]

• Data Analysis: Compare the frequency of micronuclei in treated cells to that in concurrent negative controls. A statistically significant increase in micronuclei frequency indicates a positive genotoxic result.[14]

Part 2: Mechanistic Bioactivity Assays

Once the cytotoxic and genotoxic profiles are established, the investigation can proceed to elucidate the specific biological activities of the anthraquinone.

Antioxidant Activity

Many anthraquinones exhibit potent antioxidant properties by scavenging free radicals and reducing oxidative stress, which is implicated in numerous diseases.[1][5]

Assays like DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) are commonly used to evaluate the free radical scavenging capacity of compounds.[1][15]

Materials:

• Anthraquinone compound of interest

• DPPH solution in methanol

• Methanol

• Ascorbic acid (positive control)

• 96-well plate

• Spectrophotometer

Procedure:

• Preparation: Prepare serial dilutions of the anthraquinone compound and ascorbic acid in methanol.

• Reaction Mixture: Add 100 µL of the DPPH solution to 100 µL of each sample dilution in a 96-well plate.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm.

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity and determine the IC50 value.

Anti-inflammatory Activity

Anthraquinones have been shown to possess anti-inflammatory properties by modulating key inflammatory pathways.[16][17][18][19]

Lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7) are a common in vitro model to study inflammation. Key inflammatory mediators such as nitric oxide (NO) and prostaglandin E2 (PGE2), and enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) are measured.[16][17]

Materials:

• RAW 264.7 macrophage cell line

• DMEM with 10% FBS

• Lipopolysaccharide (LPS)

• Anthraquinone compound of interest

• Griess reagent

• 96-well plate

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Seed RAW 264.7 cells in a 96-well plate and allow them to adhere. Pre-treat the cells with different concentrations of the anthraquinone for 1 hour.

• LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.

• Nitrite Measurement: Collect the cell supernatant and mix it with an equal volume of Griess reagent.

• Absorbance Measurement: After 10 minutes, measure the absorbance at 540 nm.

• Data Analysis: Quantify the nitrite concentration using a sodium nitrite standard curve and determine the inhibitory effect of the anthraquinone.

Enzyme Inhibition

The ability of anthraquinones to inhibit specific enzymes is a key mechanism underlying their therapeutic effects.[4]

Enzyme inhibition assays are crucial for identifying specific molecular targets of anthraquinones.[4] For example, inhibition of protein kinases is relevant to anticancer activity, while inhibition of enzymes like cyclooxygenase is linked to anti-inflammatory effects.[4][17]

Materials:

• Purified protein kinase of interest

• Specific peptide substrate for the kinase

• Anthraquinone compound of interest

• Kinase assay buffer

• ATP

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

• 96-well or 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Compound Preparation: Prepare serial dilutions of the anthraquinone compound in the kinase assay buffer.

• Reaction Setup: In a multi-well plate, combine the kinase, peptide substrate, and the anthraquinone compound.

• Initiation of Reaction: Add ATP to initiate the kinase reaction and incubate at the optimal temperature for the enzyme.

• Detection: Add the detection reagent to stop the kinase reaction and measure the amount of ADP produced, which is proportional to kinase activity.

• Data Analysis: Calculate the percentage of kinase inhibition and determine the IC50 value.

Part 3: Pharmacokinetic Considerations

Understanding the absorption, distribution, metabolism, and excretion (ADME) of anthraquinones is vital for translating in vitro findings to in vivo efficacy.[20][21][22]

Rationale for Pharmacokinetic Studies

Pharmacokinetic studies provide insights into the bioavailability and in vivo fate of the compounds.[20][23] Anthraquinones are primarily absorbed in the intestines, and their metabolism often involves hydrolysis, glucuronidation, and sulfation.[20]

Experimental Approach

Pharmacokinetic parameters can be determined in animal models (e.g., rats) following oral or intravenous administration of the anthraquinone.[23] Plasma concentrations of the compound and its metabolites are measured over time using techniques like HPLC.[23]

Data Presentation and Visualization

Quantitative Data Summary

Assay Type	Parameters Measured	Example Cell Lines/Models	Key Readouts
Cytotoxicity	Cell Viability/Proliferation	HepG2, MCF-7, MDA-MB-231[6][7][10]	IC50 (µM)
Genotoxicity	Chromosomal Damage	TK6 cells[14]	Micronuclei Frequency
Antioxidant	Radical Scavenging	-	IC50 (µM)
Anti-inflammatory	NO, PGE2, iNOS, COX-2	RAW 264.7 macrophages[16][17]	Inhibition (%)
Enzyme Inhibition	Enzyme Activity	Purified enzymes	IC50 (µM), Ki (µM)[4][24]

Experimental Workflow and Signaling Pathway Diagrams

Workflow for Anthraquinone Bioactivity Screening

A generalized workflow for the systematic evaluation of anthraquinone bioactivity.

Simplified Anti-inflammatory Signaling Pathway

Anthraquinones can inhibit inflammatory responses by targeting key signaling pathways like NF-κB and MAPK.

References

• Zhao, L., et al. (2023). A Review on Bioactive Anthraquinone and Derivatives as the Regulators for ROS. Molecules. [Link]

• Li, Y., & Jiang, J. (2020). Bioactivities and Structure–Activity Relationships of Natural Tetrahydroanthraquinone Compounds: A Review. Frontiers in Pharmacology. [Link]

• Wang, D., et al. (2021). Pharmacokinetics of Anthraquinones from Medicinal Plants. Frontiers in Pharmacology. [Link]

• Semantic Scholar. (n.d.). Pharmacokinetics of Anthraquinones from Medicinal Plants. Retrieved from [Link]

• ResearchGate. (n.d.). Pharmacokinetics (PK) of anthraquinones. Retrieved from [Link]

• Ajaib, M., et al. (2018). Cytotoxic properties of the anthraquinone derivatives isolated from the roots of Rubia philippinensis. BMC Complementary and Alternative Medicine. [Link]

• Li, C. Y., et al. (2009). Pharmacokinetics of anthraquinones in Xiexin decoction and in different combinations of its constituent herbs. Phytotherapy Research. [Link]

• Ovid. (n.d.). Anti-inflammatory properties of anthraquinones and their relationship with the regulation of P-glycoprotein function and express. Retrieved from [Link]

• Chen, X., et al. (2021). Anthraquinones inhibit cytochromes P450 enzyme activity in silico and in vitro. Journal of Applied Toxicology. [Link]

• Choi, R. J., et al. (2013). Anti-inflammatory properties of anthraquinones and their relationship with the regulation of P-glycoprotein function and expression. European Journal of Pharmaceutical Sciences. [Link]

• Wang, D., et al. (2021). Pharmacokinetics of Anthraquinones from Medicinal Plants. Frontiers in Pharmacology. [Link]

• MDPI. (n.d.). A Review on Bioactive Anthraquinone and Derivatives as the Regulators for ROS. Retrieved from [Link]

• Hindawi. (n.d.). Anti-Inflammatory and Antinociceptive Activities of Anthraquinone-2-Carboxylic Acid. Retrieved from [Link]

• SciSpace. (n.d.). Synthesis of New Anthraquinone Derivatives and Anticancer Effects on Breast Cancer Cell Lines. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Antibacterial activities of anthraquinones: structure–activity relationships and action mechanisms. RSC Medicinal Chemistry. [Link]

• MDPI. (n.d.). In Vitro Toxicity Assessment of Cortinarius sanguineus Anthraquinone Aglycone Extract. Retrieved from [Link]

• ResearchGate. (n.d.). Evaluation of antioxidant, enzyme inhibition and cytotoxic activity of three anthraquinones (Alizarin, Purpurin and Quinizarin). Retrieved from [Link]

• National Institutes of Health. (n.d.). Anti-Inflammatory and Antinociceptive Activities of Anthraquinone-2-Carboxylic Acid. Retrieved from [Link]

• American Association for Cancer Research. (2005). Cytotoxic anthraquinones compounds revisited: Synthesis and preclinical testing in the BOT-2 human breast cancer cell line. Cancer Research. [Link]

• Selvaraj, M., et al. (2022). Spectroscopic studies on the antioxidant and anti-tyrosinase activities of anthraquinone derivatives. Journal of King Saud University - Science. [Link]

• National Institutes of Health. (n.d.). Radical Scavenging Activity of Natural Anthraquinones: a Theoretical Insight. Retrieved from [Link]

• ResearchGate. (n.d.). Antiproliferative mechanisms of anthraquinone-containing drugs. Retrieved from [Link]

• ResearchGate. (n.d.). Antioxidant activity of anthraquinones and anthrone. Retrieved from [Link]

• National Institutes of Health. (n.d.). Discovery of natural anthraquinones as potent inhibitors against pancreatic lipase: structure-activity relationships and inhibitory mechanism. Retrieved from [Link]

• ResearchGate. (n.d.). Inhibition Effects of Some Phenolic Anthraquinone Derivatives on Lactoperoxidase Activity: A Detailed in Vitro and in Silico investigation. Retrieved from [Link]

• American Chemical Society. (2021). Radical Scavenging Activity of Natural Anthraquinones: a Theoretical Insight. ACS Omega. [Link]

• ResearchGate. (n.d.). Anthraquinones: Analytical Techniques as a Novel Tool to Investigate on the Triggering of Biological Targets. Retrieved from [Link]

• National Institutes of Health. (n.d.). Anthraquinones: Genotoxic until Proven Otherwise? A Study on a Substance-Based Medical Device to Implement Available Data for a Correct Risk Assessment. Retrieved from [Link]

• ResearchGate. (n.d.). Genotoxicity testing of the anthraquinone dye Alizarin Red S. Retrieved from [Link]

• Oxford Academic. (n.d.). Analysis of the genotoxicity of anthraquinone dyes in the mouse lymphoma assay. Retrieved from [Link]

• National Institutes of Health. (n.d.). Characterization of the genotoxicity of anthraquinones in mammalian cells. Retrieved from [Link]

• MDPI. (n.d.). Novel Anthraquinone Compounds Inhibit Colon Cancer Cell Proliferation via the Reactive Oxygen Species/JNK Pathway. Retrieved from [Link]

• R Discovery. (n.d.). Genotoxicity testing of the anthraquinone dye Alizarin Red S. Retrieved from [Link]

• National Institutes of Health. (n.d.). Journey of anthraquinones as anticancer agents – a systematic review of recent literature. Retrieved from [Link]

• ResearchGate. (n.d.). Design, Synthesis, Molecular Docking, and Biological Evaluation of New Emodin Anthraquinone Derivatives as Potential Antitumor Substances. Retrieved from [Link]

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Application Note &amp; Protocol: Quantification of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone in Plant and Fungal Extracts

For: Researchers, scientists, and drug development professionals engaged in the analysis of natural products.

Abstract

This document provides a comprehensive guide to the quantitative analysis of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, an important bioactive compound.[1] Recognizing the challenges inherent in natural product analysis, this guide emphasizes robust extraction techniques and validated analytical methodologies. We detail protocols for High-Performance Liquid Chromatography (HPLC) and High-Performance Thin-Layer Chromatography (HPTLC), offering a multi-faceted approach to quantification. The causality behind experimental choices is explained to empower researchers to adapt and troubleshoot these methods effectively. All protocols are designed as self-validating systems, adhering to principles outlined in the International Council for Harmonisation (ICH) guidelines.[2][3][4][5]

Introduction: The Significance of Anthraquinone Quantification

1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone belongs to the large class of naturally occurring aromatic compounds known as anthraquinones.[6] These compounds are widely distributed in plants, fungi, lichens, and insects, and are known for a diverse range of biological activities, including laxative, anti-inflammatory, antimicrobial, and potential anticancer properties. The specific compound of interest has been isolated from sources such as the seeds of Cassia obtusifolia.[1]

Accurate quantification of this and related anthraquinones in crude extracts is paramount for several reasons:

• Quality Control: Ensuring the consistency and potency of herbal medicines and botanical supplements.

• Drug Discovery: Determining the concentration of the active pharmaceutical ingredient (API) in extracts for pharmacological and toxicological studies.

• Process Optimization: Monitoring the efficiency of extraction and purification procedures.

This guide provides the technical framework to achieve reliable and reproducible quantification, forming the bedrock of scientifically sound research and development.

Foundational Step: Extraction of Anthraquinones

The choice of extraction method is critical and directly impacts the final quantitative result. The goal is to efficiently solubilize the target analyte from the complex plant or fungal matrix while minimizing the co-extraction of interfering substances. Anthraquinones exist in both free (aglycone) and glycosidic forms.[7] The protocol must be chosen based on which form is of primary interest.

Causality of Solvent Selection

The polarity of the solvent system is the primary determinant of extraction efficiency.

• For Free Aglycones: Non-polar to moderately polar solvents are effective. Dichloromethane has been shown to be highly selective for anthraquinone aglycones.[8] Other options include ether, chloroform, and ethyl acetate.[7]

• For Glycosides: More polar solvents are required. Mixtures of ethanol or methanol with water are commonly used.[7] For instance, 70% ethanol has been identified as an efficient solvent for extracting anthraquinones from golden shower pods.[9]

Protocol: Optimized Solvent Extraction

This protocol is a robust starting point for extracting total anthraquinones (aglycones and glycosides) and can be adapted based on the specific matrix.

Materials:

• Dried and powdered plant/fungal material

• Methanol (HPLC grade)

• Ethanol (HPLC grade)

• Hydrochloric acid (HCl)

• Soxhlet apparatus or Ultrasonic bath

• Rotary evaporator

• Whatman No. 1 filter paper or equivalent

Protocol Steps:

• Sample Preparation: Weigh approximately 1 g of finely powdered, dried plant or fungal material.

• Solvent Selection: For general screening, a mixture of 70-80% ethanol in water is a robust choice.[9] Methanol is also a common and effective solvent.[7][10]

• Extraction Method (Choose one):

  • Soxhlet Extraction: Place the sample in a thimble and extract with the chosen solvent for 4-6 hours. This method is exhaustive but can lead to thermal degradation of some compounds.[9][10]

  • Ultrasonic-Assisted Extraction (UAE): Suspend the sample in the solvent (e.g., 1:20 solid to solvent ratio) and sonicate for 30-45 minutes.[11] This method is faster and operates at lower temperatures, reducing the risk of degradation.

• Acid Hydrolysis (Optional, to convert glycosides to aglycones):

  • Rationale: Many anthraquinones exist as glycosides. Acid hydrolysis cleaves the sugar moieties, yielding the aglycone, which can significantly increase the quantifiable amount of the target compound.[11]

  • To the extract, add a sufficient volume of HCl to reach a final concentration of approximately 5% (v/v).[12][13]

  • Reflux the mixture for 1 hour.[11][12][13]

• Filtration and Concentration: Filter the extract through Whatman No. 1 paper. Concentrate the filtrate using a rotary evaporator under reduced pressure at a temperature below 50°C.

• Final Preparation: Re-dissolve the dried extract in a known volume of HPLC-grade methanol for subsequent analysis. Filter through a 0.22 or 0.45 µm syringe filter before injection.

Quantitative Analysis: Chromatographic Methodologies

We present two validated methods for quantification: High-Performance Liquid Chromatography (HPLC) for its high resolution and sensitivity, and High-Performance Thin-Layer Chromatography (HPTLC) for its high throughput and cost-effectiveness.

Method 1: High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for the quantification of phytochemicals due to its specificity, precision, and accuracy.[14] A reversed-phase C18 column is most commonly used for separating anthraquinones.[15]

Workflow Diagram: HPLC Quantification

Caption: Workflow for HPLC-based quantification of the target anthraquinone.

Protocol: HPLC-UV Analysis

• Instrumentation: A standard HPLC system with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.[14]

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is recommended.[12][16]

• Mobile Phase: An isocratic mobile phase consisting of methanol and 0.1-2% aqueous acetic or formic acid (e.g., 70:30 v/v) is often effective.[12][16] The acidic modifier improves peak shape and resolution.

• Flow Rate: 1.0 mL/min.[16]

• Detection Wavelength: Anthraquinones typically exhibit strong absorbance between 254 nm and 445 nm.[16][17][18] Monitor at a wavelength appropriate for the target analyte, determined by running a UV scan of a pure standard. A wavelength of 254 nm is a common starting point.[16]

• Standard Preparation:

  • Accurately weigh and dissolve a certified reference standard of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone in methanol to prepare a stock solution (e.g., 1 mg/mL).

  • Perform serial dilutions to prepare a series of calibration standards (e.g., 1, 10, 25, 50, 100 µg/mL).[19]

• Analysis:

  • Inject the calibration standards to construct a calibration curve (Peak Area vs. Concentration).

  • Inject the prepared sample extracts.

  • Identify the peak corresponding to the target analyte by comparing its retention time with that of the pure standard.

  • Calculate the concentration in the extract by interpolating its peak area on the calibration curve.

Method 2: High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC offers a rapid, cost-effective, and high-throughput alternative for quantification.[20] It allows for the simultaneous analysis of multiple samples and standards on a single plate.

Protocol: HPTLC-Densitometry Analysis

• Instrumentation: HPTLC system including an automatic sample applicator, developing chamber, and a densitometric scanner.

• Stationary Phase: Pre-coated HPTLC plates with silica gel 60 F254 or RP-18 F254S.[17][20] For many anthraquinones, a reversed-phase (RP-18) plate provides excellent separation.[17][20]

• Sample Application: Apply precise volumes (e.g., 2-10 µL) of the standards and sample extracts as bands using an automated applicator.

• Mobile Phase: A mixture of methanol, water, and formic acid (e.g., 80:19:1, v/v/v) is a good starting point for RP-18 plates.[17][20] The chamber should be pre-saturated with the mobile phase vapor for at least 20 minutes to ensure reproducible results.

• Development: Develop the plate to a distance of approximately 8-9 cm.[20]

• Densitometric Analysis:

  • After drying the plate, scan it using a densitometer in absorbance/reflectance mode.

  • The detection wavelength should be set to the absorbance maximum of the analyte (e.g., 445 nm for some anthraquinones).[17][20]

  • Record the peak areas of the separated bands.

• Quantification: Prepare a calibration curve by plotting the peak area against the amount of standard applied. Determine the amount of the analyte in the sample by interpolation.

Method Validation: Ensuring Trustworthy Results

Validation is the documented evidence that a method is fit for its intended purpose.[3][5] According to ICH guidelines Q2(R1) and Q2(R2), the following parameters must be assessed for a quantitative impurity assay.[2][4]

Diagram: Analytical Method Validation Logic

Caption: Key parameters for analytical method validation as per ICH guidelines.

• Specificity: The ability to assess the analyte unequivocally in the presence of other components (e.g., impurities, matrix components). This is typically demonstrated by the resolution of the analyte peak from adjacent peaks and by comparing chromatograms of the sample with and without the standard.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A linear regression analysis should be performed, and the correlation coefficient (r²) should ideally be >0.999.[12][13]

• Accuracy: The closeness of the test results to the true value. It is assessed using a recovery study, where a known amount of pure standard is spiked into a sample matrix. The recovery should typically be within 98-102%.[12][13]

• Precision: The degree of scatter between a series of measurements.

  • Repeatability (Intra-day precision): Assessed by analyzing the same sample multiple times on the same day.

  • Intermediate Precision (Inter-day precision): Assessed by analyzing the same sample on different days, with different analysts, or on different equipment.

  • The Relative Standard Deviation (RSD) for precision studies should typically be less than 5%.[13]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantitatively determined with suitable precision and accuracy, respectively.

Quantitative Data Summary

The following table presents typical performance characteristics for well-validated HPLC and HPTLC methods for anthraquinone analysis, compiled from literature.[12][13][17][21]

Parameter	HPLC-UV	HPTLC-Densitometry	Reference
Linearity (r²)	> 0.999	> 0.99	[12][21]
Range	e.g., 1 - 100 µg/mL	e.g., 20 - 1000 ng/spot	[17][19]
Accuracy (% Recovery)	98 - 102%	98 - 103%	[12][20]
Precision (% RSD)	< 2%	< 5%	[13]
LOD	µg/mL level	ng/spot level	[14]
LOQ	µg/mL level	ng/spot level	[14]

Conclusion

The protocols and validation principles detailed in this application note provide a robust framework for the accurate and reliable quantification of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. By understanding the causality behind the chosen extraction and chromatographic conditions, researchers can confidently adapt these methods for various complex matrices. Adherence to the validation guidelines ensures data integrity, which is critical for quality control, regulatory submission, and advancing natural product-based drug discovery.

References

• Singh, D., et al. (2005). High-performance thin layer chromatography method for quantitative determination of four major anthraquinone derivatives in Rheum emodi. Journal of Chromatography A, 1077(2), 202-6. Available at: [Link]

• ResearchGate. (n.d.). High-performance thin layer chromatography method for quantitative determination of four major anthraquinone derivatives in Rheum emodi. Available at: [Link]

• Chinese Pharmaceutical Analysis Journal. (1995). HPTLC Determination of Three Anthraquinone Derivatives of Chinese Rhubarb in Plasma. Available at: [Link]

• Sakunphueak, A., & Panichayupakaranant, P. (2012). Quantitative HPLC determination and extraction of anthraquinones in Senna alata leaves. PubMed. Available at: [Link]

• SciSpace. (n.d.). Quantitative HPLC Determination and Extraction of Anthraquinones in Senna alata Leaves. Available at: [Link]

• ResearchGate. (n.d.). High-performance thin layer chromatography method for quantitative determination of four major anthraquinone derivatives in Rheum emodi | Request PDF. Available at: [Link]

• ResearchGate. (n.d.). (PDF) Quantitative HPLC Determination and Extraction of Anthraquinones in Senna alata Leaves. Available at: [Link]

• Ivanova, G., et al. (2023). A novel UHPLC method for quantitative analysis of five anthraquinone derivatives in Asphodeline plant extracts. Pharmacia. Available at: [Link]

• CABI Digital Library. (n.d.). HPLC Separation of Anthraquinones from Rhubarbs. Available at: [Link]

• Arvindekar, A., et al. (2015). Assessment of conventional and novel extraction techniques on extraction efficiency of five anthraquinones from Rheum emodi. PMC - NIH. Available at: [Link]

• Research Trend. (2023). Isolation of Anthraquinone from the Roots of North Western Himalayan Medicinal Plant Eremurus himalaicus Baker. Available at: [Link]

• ResearchGate. (2014). How do I extract anthraquinones from a plant roots?. Available at: [Link]

• MDPI. (2021). Extraction of Anthraquinones from Japanese Knotweed Rhizomes and Their Analyses by High Performance Thin-Layer Chromatography and Mass Spectrometry. Available at: [Link]

• ThaiScience. (2019). Extraction and Determination of Anthraquinone from Herbal Plant as Bird Repellent. Available at: [Link]

• AMSbiopharma. (2024). ICH Guidelines for Analytical Method Validation Explained. Available at: [Link]

• IVT Network. (n.d.). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Available at: [Link]

• European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Available at: [Link]

• International Journal of Research and Review. (n.d.). Analytical Method Validation: ICH and USP Perspectives. Available at: [Link]

• Wikipedia. (n.d.). Anthraquinone. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. This resource is designed to provide in-depth troubleshooting guidance and answers to frequently asked questions that may arise during your experimental work. As Senior Application Scientists, we have compiled this information based on established synthetic routes and extensive experience in overcoming common challenges in anthraquinone chemistry.

The synthesis of highly substituted anthraquinones like 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, a compound isolated from the seeds of Cassia obtusifolia, presents unique challenges.[1] This guide will walk you through potential issues, from starting material selection to final product purification, providing explanations for the underlying chemical principles and actionable solutions.

I. Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific problems you may encounter during the synthesis. The questions are organized to follow a logical progression from reaction setup to product analysis.

FAQ 1: My overall yield is consistently low. What are the most likely causes?

Low yield in a multi-step synthesis can be attributed to several factors. A systematic approach is crucial to identify the bottleneck.

Answer: The synthesis of a polysubstituted anthraquinone is sensitive to reaction conditions at each step. The most common culprits for low yield are incomplete reactions, formation of side products, and losses during workup and purification.

Troubleshooting Steps:

• Re-evaluate Your Synthetic Strategy: The classical approach to synthesizing substituted anthraquinones often involves a Friedel-Crafts acylation followed by cyclization.[2][3] However, for a molecule with this specific substitution pattern, a convergent synthesis strategy might be more efficient. Consider if a Diels-Alder reaction between a suitably substituted 1,4-naphthoquinone and a diene could be a viable alternative.[4][5]

• Purity of Starting Materials: Ensure the purity of your starting materials. Impurities can interfere with catalysts and lead to unwanted side reactions. For instance, in a Friedel-Crafts reaction, moisture can deactivate the Lewis acid catalyst.

• Optimize Reaction Conditions:

  • Temperature: Are you using the optimal temperature for each step? Some reactions, like Friedel-Crafts acylation, require careful temperature control to prevent side reactions such as rearrangements or polyalkylation.[6]

  • Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the optimal reaction time. Insufficient time leads to incomplete conversion, while excessive time can promote decomposition or side product formation.

  • Solvent Choice: The polarity and boiling point of the solvent can significantly impact reaction rates and selectivity. For instance, using polar, water-miscible organic solvents can improve the yield of some anthraquinone syntheses.[7]

• Workup and Purification Losses: Polyhydroxyanthraquinones can be challenging to purify due to their polarity and potential for chelation with metal ions.[8][9][10] Significant material loss can occur during extraction and chromatography. Consider using techniques like solid-phase extraction or optimizing your chromatography conditions (e.g., solvent system, stationary phase).

FAQ 2: I am observing the formation of multiple products in my Friedel-Crafts acylation step. How can I improve the regioselectivity?

The Friedel-Crafts acylation is a powerful tool for forming C-C bonds with aromatic rings, but it can be prone to regioselectivity issues, especially with highly substituted benzenes.

Answer: The formation of multiple isomers during Friedel-Crafts acylation is a common problem. The directing effects of the substituents on the aromatic ring and the reaction conditions play a crucial role in determining the position of acylation.

Troubleshooting Steps:

• Catalyst Choice: The choice of Lewis acid can influence regioselectivity. While aluminum trichloride (AlCl₃) is a common choice, other Lewis acids like tin(IV) chloride (SnCl₄) or iron(III) chloride (FeCl₃) might offer better selectivity in some cases.[11] Heteropoly acids have also been explored as catalysts for Friedel-Crafts acylations and can offer advantages in terms of reusability and reduced waste.[12]

• Solvent Effects: The solvent can influence the reactivity of the electrophile and the stability of the intermediates. Non-polar solvents are typically used, but in some cases, a more polar solvent might improve selectivity.

• Temperature Control: Running the reaction at a lower temperature can sometimes enhance selectivity by favoring the thermodynamically more stable product.

• Protecting Groups: If a particular functional group is directing the acylation to an undesired position, consider using a protecting group to temporarily block that position.

FAQ 3: The cyclization of my o-benzoylbenzoic acid intermediate is not proceeding to completion. What can I do?

The intramolecular Friedel-Crafts acylation to form the anthraquinone ring system is a critical step that often requires harsh conditions.

Answer: Incomplete cyclization can be due to insufficient activation of the carboxylic acid or deactivation of the aromatic ring.

Troubleshooting Steps:

• Stronger Dehydrating Agents: This ring closure is typically achieved using strong acids like concentrated sulfuric acid or polyphosphoric acid (PPA).[2][3] If you are experiencing incomplete reaction, consider using a stronger dehydrating agent or increasing the reaction temperature.

• Alternative Catalysts: As mentioned earlier, heteropoly acids can also catalyze this intramolecular acylation.[12]

• Activation of the Carboxylic Acid: Conversion of the carboxylic acid to an acid chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂) prior to the intramolecular Friedel-Crafts reaction can facilitate the cyclization under milder conditions.

FAQ 4: My final product is difficult to purify. What are some effective purification strategies for polyhydroxyanthraquinones?

The multiple hydroxyl groups on the anthraquinone core make the target molecule highly polar and prone to interactions that can complicate purification.

Answer: The purification of polyhydroxyanthraquinones often requires a multi-step approach.

Troubleshooting Strategies:

• Crystallization: If the crude product is sufficiently pure, crystallization is an effective method for obtaining highly pure material. Experiment with different solvent systems. A mixture of a polar solvent (like ethanol or acetone) and a non-polar solvent (like hexane) is often effective.

• Column Chromatography:

  • Stationary Phase: Silica gel is the most common stationary phase. However, for highly polar compounds, reversed-phase silica (C18) or alumina might provide better separation.

  • Solvent System: A gradient elution from a non-polar solvent to a more polar solvent system is typically required. Common solvent systems include hexane/ethyl acetate and dichloromethane/methanol. Adding a small amount of acetic acid or formic acid to the mobile phase can help to suppress the ionization of the phenolic hydroxyl groups and reduce tailing on silica gel.

• Preparative HPLC: For obtaining highly pure material, especially on a smaller scale, preparative High-Performance Liquid Chromatography (HPLC) is a powerful technique.[8][9]

• Derivatization: In some cases, it may be beneficial to protect the hydroxyl groups (e.g., as methyl ethers or acetates) before purification. The protecting groups can then be removed in a subsequent step. This can improve the solubility of the compound in less polar solvents and simplify the chromatography.

II. Experimental Protocols & Data

This section provides a generalized workflow and key considerations for the synthesis.

Generalized Synthetic Workflow

A potential synthetic approach could involve the symmetrical condensation of a substituted benzoic acid derivative. For instance, a similar compound, 1,3,5,7-tetrahydroxy-9,10-anthraquinone, has been synthesized through the self-condensation of 3,5-dihydroxybenzoic acid in concentrated sulfuric acid.[13][14]

Workflow Diagram:

Caption: Generalized workflow for anthraquinone synthesis.

Table 1: Troubleshooting Guide Summary

Issue	Potential Cause(s)	Recommended Action(s)
Low Overall Yield	Incomplete reaction, side products, purification loss.	Re-evaluate synthetic strategy, check starting material purity, optimize reaction conditions (temperature, time, solvent), refine workup and purification.
Poor Regioselectivity in Friedel-Crafts Acylation	Inappropriate catalyst, non-optimal solvent or temperature.	Screen different Lewis acids, adjust solvent and temperature, consider using protecting groups.
Incomplete Cyclization	Insufficient dehydrating agent strength, deactivated ring.	Use stronger dehydrating agent (e.g., PPA), increase temperature, activate carboxylic acid (e.g., convert to acid chloride).
Difficult Purification	High polarity of the product.	Employ crystallization, optimize column chromatography (stationary phase, solvent system), use preparative HPLC, consider derivatization.

III. Advanced Considerations & Alternative Methods

For researchers facing persistent challenges, exploring alternative synthetic methodologies may be beneficial.

Microwave-Assisted Synthesis

Microwave irradiation has emerged as a powerful tool in organic synthesis, often leading to shorter reaction times, higher yields, and cleaner reactions.[15][16] For the synthesis of anthraquinone derivatives, microwave-assisted methods can be particularly advantageous, especially for steps requiring high temperatures, such as cyclizations.

Continuous Flow Synthesis

Continuous flow chemistry offers several advantages over traditional batch processing, including improved safety, better heat and mass transfer, and the potential for automation. For the synthesis of some anthraquinone derivatives, continuous-flow methods have been shown to provide high yields and excellent process control.[17]

Palladium-Catalyzed Acylation

Recent advances in catalysis have led to the development of palladium-catalyzed methods for the synthesis of anthraquinones. These methods can offer milder reaction conditions and avoid the use of harsh acids.[18]

IV. Conclusion

The synthesis of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is a challenging but achievable goal. By systematically addressing potential issues related to yield, selectivity, and purification, researchers can significantly improve the efficiency and success of their synthetic efforts. This guide provides a framework for troubleshooting common problems and encourages the exploration of modern synthetic techniques to overcome persistent obstacles.

V. References

• Gogin, L., & Zhizhina, E. (2013). One-Pot Process of Anthraquinone Synthesis in the Presence of Mo-V-P Heteropoly Acid Solutions as a Bifunctional Catalysts. Modern Research in Catalysis, 2(3), 90-92. [Link]

• Mehta, B., & Bhardwaj, S. (2009). MICROWAVE INDUCED SYNTHESIS OF ANTHRAQUINONE DERIVATIVES A SOLVENT FREE PATH. Rasayan Journal of Chemistry, 2(3), 659-661. [Link]

• Efficient and Controllable Synthesis of 1-Aminoanthraquinone via High-Temperature Ammonolysis Using Continuous-Flow Method. (2023). MDPI. [Link]

• Synthesis of anthraquinone derivatives from phthalic anhydride with substituted benzenes in the presence of alum in water. (n.d.). ResearchGate. [Link]

• An efficient one-pot synthesis of anthraquinone derivatives catalyzed by alum in aqueous media. (n.d.). Taylor & Francis Online. [Link]

• Bohlmann–Rahtz pyridine synthesis. (2023, November 26). In Wikipedia. [Link]

• Recent total syntheses of anthraquinone-based natural products. (2021). PubMed Central. [Link]

• Synthesis of an anthraquinone derivative (DHAQC) and its effect on induction of G2/M arrest and apoptosis in breast cancer MCF-7 cell line. (2017). National Institutes of Health. [Link]

• Jain, K., & Singh, S. (n.d.). MICROWAVE INDUCED SYNTHESIS OF ANTHRAQUINONE COMPOUNDS : A SOLVENT FREE PATH FOR SOME DYES. TSI Journals. [Link]

• Polyhydroxyanthraquinones as Quorum Sensing Inhibitors from the Guttates of Penicillium restrictum and Their Analysis by Desorption Electrospray Ionization Mass Spectrometry. (2014). PubMed Central. [Link]

• The Bohlmann-Rahtz Pyridine Synthesis: From Discovery to Applications. (2025). ResearchGate. [Link]

• Polyhydroxyanthraquinones as Quorum Sensing Inhibitors from the Guttates of Penicillium restrictum and Their Analysis by Desorption Electrospray Ionization Mass Spectrometry. (2014). ACS Publications. [Link]

• Bohlmann-Rahtz Pyridine Synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Bohlmann-Rahtz Pyridine Synthesis Guide. (n.d.). Scribd. [Link]

• Synthesis of isopropyl-substituted anthraquinones via Friedel–Crafts acylations: migration of isopropyl groups. (2017). Royal Society Publishing. [Link]

• One-pot process for preparing substituted anthraquinones via diene synthesis in the presence of solutions of Mo-V-P heteropoly acids. (2025). ResearchGate. [Link]

• Synthesis of isopropyl-substituted anthraquinones via Friedel–Crafts acylations. (n.d.). Royal Society Publishing. [Link]

• Anthraquinone. (n.d.). Britannica. [Link]

• Research progress on synthesis of anthraquinone through oxidation of anthracene. (n.d.). ResearchGate. [Link]

• Synthesis and Antibacterial Activity of 1,3,5,7-Tetrahydroxy-9,10-Anthraquinone and Anthrone Derivatives. (2022). ResearchGate. [Link]

• Synthesis and Antibacterial Activity of 1,3,5,7-Tetrahydroxy-9,10-Anthraquinone and Anthrone Derivatives. (2022). Jurnal Kimia Valensi. [Link]

• Synthesis of Aromatic Cycloketones via Intramolecular Friedel–Crafts Acylation Catalyzed by Heteropoly Acids. (2007). CSIRO Publishing. [Link]

• Polyhydroxyanthraquinones as quorum sensing inhibitors from the guttates of Penicillium restrictum and their analysis by desorption electrospray ionization mass spectrometry. (2014). PubMed. [Link]

• 15.12: Limitations of Friedel-Crafts Alkylations. (2015). Chemistry LibreTexts. [Link]

• Synthesis of Anthraquinones via Pd-Catalyzed Acylation. (n.d.). Thieme Chemistry. [Link]

• Process for the purification of anthraquinone derivatives. (2012). Google Patents.

• Bio-Based Polyhydroxyanthraquinones as High-Voltage Organic Electrode Materials for Batteries. (2023). PubMed Central. [Link]

• 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. (n.d.). Genome Context. [Link]

• Method for preparing anthraquinones. (1998). Google Patents.

• Synthesis and cytotoxic effect of 1,3-dihydroxy-9,10-anthraquinone derivatives. (2004). PubMed. [Link]

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• 18. Synthesis of Anthraquinones via Pd-Catalyzed Acylation - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]

Technical Support Center: Purification of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

Here is the technical support center for the purification of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone.

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for the purification of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. This polyhydroxyanthraquinone (PHA), a bioactive compound often isolated from natural sources like the seeds of Cassia obtusifolia, presents unique purification challenges due to its structural complexity.[1] Its multiple hydroxyl groups impart high polarity, leading to issues with solubility, chromatographic separation, and stability.

This guide is structured to provide direct, actionable solutions to common problems encountered in the laboratory. We will first address foundational questions in our FAQ section before moving to a detailed, problem-oriented troubleshooting guide.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the properties and general purification strategy for this specific anthraquinone.

Q1: What are the key physicochemical properties of this anthraquinone that I should be aware of before starting purification?

A1: Understanding the molecule's properties is critical for designing an effective purification strategy. The structure, featuring four hydroxyl groups and a methoxy group on the anthraquinone core, dictates its behavior.

• High Polarity: The multiple phenolic hydroxyl groups make the molecule highly polar. This results in low solubility in non-polar organic solvents (like hexane and dichloromethane) and moderate solubility in more polar solvents (like methanol, ethanol, and ethyl acetate).[2] It is poorly soluble in water at neutral pH.

• Hydrogen Bonding: The hydroxyl groups can act as both hydrogen bond donors and acceptors. This leads to strong intermolecular interactions and a tendency to adsorb strongly to polar stationary phases like silica gel, which can cause significant challenges during column chromatography.[3]

• Chelation Potential: The hydroxyl groups, particularly those in adjacent positions (1,2,3-trihydroxy), can chelate metal ions. It is crucial to use high-purity solvents and avoid metal apparatus where possible to prevent the formation of metallic complexes, which can alter chromatographic behavior and spectroscopic properties.

• Potential for Instability: Polyhydroxyanthraquinones can be susceptible to oxidation, especially under basic conditions or when exposed to heat and light for extended periods. This can lead to the formation of degradation products that complicate purification.

Property	Value	Source
Molecular Formula	C₁₆H₁₂O₇	[1]
Molecular Weight	316.26 g/mol	[1]
Appearance	Typically a colored crystalline solid	[4][5]
General Solubility	Poor in water and non-polar solvents; soluble in polar organic solvents and basic aqueous solutions.	[2][4]

Q2: I am isolating this compound from a crude plant extract. What are the most common types of impurities I should expect?

A2: When working with natural product extracts, the complexity of the starting material is a major challenge. You should anticipate several classes of impurities:

• Structurally Related Anthraquinones: The source material, Cassia obtusifolia, contains numerous other anthraquinone derivatives (e.g., chrysophanol, emodin, rhein).[6] These compounds have similar polarities and chromophores, making them difficult to separate.

• Anthraquinone Glycosides: Many anthraquinones exist in plants as glycosides (attached to a sugar moiety).[7] These are significantly more polar than their aglycone counterparts. Their presence can complicate the chromatographic profile. An initial acid hydrolysis step is sometimes employed to cleave these sugar groups, simplifying the mixture, though this can risk degrading the target compound.

• Flavonoids and Phenolic Compounds: Plant extracts are rich in other phenolic compounds, such as flavonoids, which share similar polarity and UV absorbance characteristics with your target molecule, leading to potential co-elution.

• Lipids and Pigments: Non-polar impurities like fats, waxes, and chlorophyll are typically present. These are usually removed in an initial defatting step using a non-polar solvent like hexane.[2]

Q3: Can you provide a general workflow for purifying 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone from a crude extract?

A3: A multi-step approach is essential for achieving high purity. A typical workflow involves initial extraction and cleanup, followed by one or more high-resolution chromatographic steps.

Caption: General purification workflow for the target anthraquinone.

Section 2: Troubleshooting Guide

This section provides solutions to specific experimental problems in a question-and-answer format.

Problem: Poor Chromatographic Resolution

Q: I'm using a standard silica gel column for purification, but I'm getting very broad peaks and significant, irreversible adsorption of my colored compound. How can I fix this?

A: This is a classic issue when separating highly polar polyhydroxyanthraquinones on normal-phase silica.

• Causality: The numerous hydroxyl groups on your molecule form strong hydrogen bonds with the acidic silanol (Si-OH) groups on the silica surface. This interaction is often so strong that it leads to very long retention times, severe peak tailing, and in some cases, complete and irreversible adsorption. The compound effectively "stains" the column.

• Solutions:

  • Switch to a Different Stationary Phase (Recommended):

    • Reversed-Phase (C18): This is the most effective solution. The separation occurs on a non-polar stationary phase with a polar mobile phase (e.g., methanol/water or acetonitrile/water). This minimizes the strong hydrogen bonding interactions that cause problems on silica.[6]

    • Sephadex LH-20: This size-exclusion chromatography medium is excellent for separating phenolic compounds. Separation is based on molecular size and polarity-driven interactions with the gel in solvents like methanol or ethanol.

  • Modify the Mobile Phase (If Silica Must Be Used):

    • Add an Acid: Incorporating a small amount of acid (e.g., 0.1-1% acetic or formic acid) into your mobile phase (e.g., dichloromethane/methanol) can help. The acid protonates the silanol groups, reducing their ability to strongly interact with your compound, which can improve peak shape.

    • Use a More Polar Solvent System: Employing highly polar mobile phases may help elute the compound, but often at the cost of selectivity between similar anthraquinones.

Recommended Starting Conditions for Preparative HPLC:

Parameter	Recommendation	Rationale
Column	Reversed-Phase C18, 10 µm particle size	Ideal for retaining and separating polar compounds based on subtle differences in hydrophobicity.[6][8]
Mobile Phase	Gradient of Acetonitrile (or Methanol) and Water, both containing 0.1% Formic Acid	The acid improves peak shape and ensures the phenolic hydroxyls are protonated.[6]
Gradient	Start at 20-30% organic and increase to 90-100% over 30-40 minutes	A gradient is necessary to first elute highly polar impurities and then the desired anthraquinones.
Detection	UV-Vis at 254 nm and ~430 nm (for colored anthraquinones)	Allows for monitoring of the aromatic system (254 nm) and the specific anthraquinone chromophore.

Problem: Compound Degradation During Purification

Q: My fractions are changing color over time, and analytical HPLC shows the appearance of new peaks, suggesting my compound is degrading. What is causing this and how can I prevent it?

A: The polyhydroxy nature of your anthraquinone makes it susceptible to oxidative degradation.

• Causality: Phenolic compounds, especially those with multiple hydroxyl groups, can be easily oxidized. This process can be accelerated by exposure to oxygen, light, high temperatures, or trace metals. The quinone structure itself is a redox-active system.

• Solutions:

  • Solvent Purity and Degassing: Use high-purity, HPLC-grade solvents. Before use, degas your mobile phases by sparging with an inert gas (like helium or argon) or by sonication to remove dissolved oxygen.

  • Work Quickly and at Low Temperatures: Minimize the time the compound spends in solution. Keep fractions on ice and evaporate solvents using a rotary evaporator at low temperatures (<40°C).

  • Protect from Light: Work in a fume hood with the sash lowered or wrap your glassware (flasks, columns) in aluminum foil to protect the light-sensitive compound.

  • Control pH: Avoid basic conditions, as they deprotonate the phenolic hydroxyls and make the compound much more susceptible to oxidation. If you used a basic solution for extraction, neutralize it promptly.[2]

Caption: Troubleshooting decision tree for compound degradation.

Problem: Difficulty with Final Crystallization

Q: My purified fraction ( >95% by HPLC) is an amorphous solid or an oil. How can I induce crystallization to get a pure, solid compound?

A: Crystallization of complex polar molecules can be challenging and often requires screening various solvent systems.

• Causality: The molecule's polarity and potential for multiple hydrogen bonding conformations can inhibit the formation of a well-ordered crystal lattice. The presence of even minor impurities can also disrupt this process.

• Solutions:

  • Solvent/Anti-Solvent Method: This is often the most successful technique for polar compounds.[9]

    • Protocol: Dissolve your compound in a minimal amount of a "good" solvent in which it is highly soluble (e.g., DMSO, acetone, or methanol). Then, slowly add a "poor" solvent (an anti-solvent, like water or hexane) dropwise until the solution becomes slightly turbid. Warm the solution gently to redissolve the precipitate, and then allow it to cool slowly and undisturbed.

  • Slow Evaporation: Dissolve the compound in a suitable solvent (e.g., ethyl acetate or methanol) in a vial. Cover the vial with parafilm and poke a few small holes in it with a needle. Allow the solvent to evaporate slowly over several days in a vibration-free location.

  • Screening: Experiment with different solvent systems. A good starting point is to find a solvent that dissolves the compound only when heated.

Recommended Solvent Systems for Crystallization Screening:

Good Solvent (for dissolution)	Anti-Solvent (for precipitation)	Target Polarity
Methanol	Water	Polar
Acetone	Water or Hexane	Polar/Non-polar
Ethyl Acetate	Hexane	Intermediate
Dichloromethane/Methanol (9:1)	Hexane	Intermediate

References

• Purification of anthraquinone - US1420198A. (1922).
• Process for the purification of anthraquinone derivatives - EP2497761B1. (2012).
• Process for the purification of anthraquinone - US4450111A. (1984).
• Purification of anthraquinone solutions - US2860036A. (1958).

• Gevaerts, V. S., et al. (2023). Bio-Based Polyhydroxyanthraquinones as High-Voltage Organic Electrode Materials for Batteries. ACS Publications. [Link]

• HPLC Separation of Anthraquinones from Rhubarbs. (n.d.). CABI Digital Library. [Link]

• Preparation of hydroxyanthraquinones - US4292248A. (1981).

• Russo, V., et al. (2015). Synthesis and purification of anthraquinone in a multifunctional reactor. ResearchGate. [Link]

• Steyn, P. S., et al. (1975). Polyhydroxyanthraquinones from Aspergillus versicolor, Aspergillus nidulans and Bipolaris SP. Their significance in relation. Sabinet African Journals. [Link]

• Hazni, H., et al. (2008). Quantitative HPLC determination and extraction of anthraquinones in Senna alata leaves. PubMed. [Link]

• Du, Q., et al. (2007). Preparative Isolation of Three Anthraquinones from Rumex japonicus by High-Speed Counter-Current Chromatography. MDPI. [Link]

• El-Elimat, T., et al. (2014). Polyhydroxyanthraquinones as Quorum Sensing Inhibitors from the Guttates of Penicillium restrictum and Their Analysis by Desorption Electrospray Ionization Mass Spectrometry. ACS Publications. [Link]

• El-Elimat, T., et al. (2014). Polyhydroxyanthraquinones as Quorum Sensing Inhibitors from the Guttates of Penicillium restrictum and Their Analysis by Desorption Electrospray Ionization Mass Spectrometry. PMC - NIH. [Link]

• Wang, Y., et al. (2014). Application of high-speed counter-current chromatography combined with macroporous resin for rapid enrichment and separation of three anthraquinone glycosides and one stilbene glycoside from Rheum tanguticum. PubMed. [Link]

• The structure of anthraquinones and the position of the substituted... (n.d.). ResearchGate. [Link]

• Anthraquinone Impurities and Related Compound. (n.d.). Veeprho. [Link]

• Proof of surface crystallisation for anthraquinone. (n.d.). Institute of Solid State Physics - TU Graz. [Link]

• Ferraroni, M., et al. (2005). Crystallization and preliminary X-ray crystallographic analysis of hydroquinone dioxygenase from Sphingomonas sp. TTNP3. PMC - NIH. [Link]

• 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. (n.d.). Genome Context. [Link]

• How do I extract anthraquinones from a plant roots? (2014). ResearchGate. [Link]

• 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. (n.d.). Anjiekai Biomedical. [Link]

• Dash, P. R., et al. (2024). Isolation of Anthraquinone Derivatives Along with Other Constituents from Polygonum flaccidum Extract. Journal of Biosciences and Experimental Pharmacology. [Link]

• Polyhydroxyanthraquinones as quorum sensing inhibitors from the guttates of Penicillium restrictum and their analysis by desorption electrospray ionization mass spectrometry. (2014). PubMed. [Link]

• Anthraquinone as emerging contaminant: technological, toxicological, regulatory and analytical aspects. (2021). PMC - PubMed Central. [Link]

• Hydroxyanthraquinone. (n.d.). Wikipedia. [Link]

• Cruz-Cabeza, A. J., et al. (2024). Elucidating the Polymorphism of Xanthone: A Crystallization and Characterization Study. ACS Publications. [Link]

• Anthraquinone. (n.d.). PubChem - NIH. [Link]

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Technical Support Center: 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone (CAS: 130018-57-4). This document is designed for researchers, scientists, and drug development professionals to provide in-depth answers and troubleshooting for stability-related issues encountered during experimental work with this compound. As an anthraquinone isolated from the seeds of Cassia obtusifolia, its unique polyhydroxylated structure presents specific handling and stability considerations.[1][2] This guide provides expert insights and validated protocols to ensure the integrity of your research.

Quick Facts Table

Property	Value	Source
IUPAC Name	1,2,3,7-Tetrahydroxy-8-methoxy-6-methylanthracene-9,10-dione	N/A
Molecular Formula	C₁₆H₁₂O₇	[3]
Molecular Weight	316.26 g/mol	[3]
CAS Number	130018-57-4	[4]
Appearance	Crystalline solid (typical for anthraquinones)
Solubility	Poorly soluble in water; soluble in hot organic solvents like ethanol, and polar aprotic solvents (e.g., DMSO, DMF).
Storage	Store at -20°C for long-term stability.	[3]

Frequently Asked Questions (FAQs) on Solution Stability

This section addresses the most common questions regarding the stability of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone in a solution environment.

Q1: What are the primary factors that can cause this compound to degrade in solution?

A1: The stability of this polyhydroxylated anthraquinone is primarily influenced by four key factors: pH, light, temperature, and the presence of oxidizing agents.[5][6]

• pH: The multiple phenolic hydroxyl groups on the molecule are susceptible to deprotonation, especially under neutral to alkaline conditions. This makes the compound highly sensitive to pH, which can catalyze degradation.[7][8][9]

• Light (Photodegradation): The anthraquinone core is a chromophore that can absorb UV-Visible light. This absorption can lead to photochemical reactions and degradation.[10] While electron-donating groups (like hydroxyl and methoxy) can sometimes increase photostability compared to the unsubstituted parent anthraquinone, it remains a significant risk.[10]

• Temperature: Elevated temperatures accelerate the rates of all chemical reactions, including hydrolysis and oxidation, leading to faster degradation.[6][11]

• Oxidation: The electron-rich phenolic rings are prone to oxidation, which can be initiated by dissolved oxygen, metal ions, or other oxidizing agents in the solution.[5]

Caption: Key factors influencing the stability of the compound in solution.

Q2: I'm preparing a stock solution. Which solvent should I use and how should I store it?

A2: For optimal stability, a high-quality, anhydrous polar aprotic solvent such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) is recommended for preparing stock solutions.

Rationale:

• Avoids Hydrolysis: Protic solvents, especially water or methanol, can participate in hydrolytic degradation, particularly at non-optimal pH or elevated temperatures.[12][13] Using an aprotic solvent minimizes this risk.

• Good Solubility: Anthraquinones generally exhibit better solubility in these solvents compared to alcohols or water.

Storage Protocol:

• Prepare the stock solution (e.g., 10 mM in DMSO).

• Aliquot the solution into small, single-use volumes in amber glass vials or tubes to minimize freeze-thaw cycles and light exposure.

• Store the aliquots at -20°C or lower . A datasheet suggests stability for ≥ 2 years under these conditions.[3] Before use, allow the vial to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture into the solution.

Q3: How does pH affect the stability of the compound, and what is the optimal pH range?

A3: The pH of the aqueous medium is arguably the most critical factor for this compound's stability. Due to its multiple hydroxyl groups, it is significantly more stable in acidic conditions and degrades rapidly in neutral or alkaline solutions.

Mechanism: At neutral or basic pH, the phenolic hydroxyl groups deprotonate to form phenoxide ions. These ions are highly susceptible to oxidation, leading to the formation of quinone-like structures and other degradation products, often accompanied by a color change.[7] Studies on similar phenolic compounds show they are not stable at high pH.[7] For instance, the stability of the anthraquinone aloin decreases substantially as the pH increases from acidic to basic.[14]

Recommendation: For experiments in aqueous buffers, maintain a pH between 3 and 5 . If the experimental conditions require a higher pH, prepare the solution immediately before use and keep it protected from light and heat to minimize degradation. A stability-indicating analytical method (see Protocol 2) should be used to confirm integrity at your specific working pH.

Troubleshooting Guide

Problem: My solution of the compound changes color (e.g., from yellow to brown/red) over a short period.

• Probable Cause: This is a classic sign of oxidative degradation or pH-induced decomposition. The formation of new, more highly conjugated species as the compound degrades often results in a bathochromic shift (a shift to longer wavelengths), perceived as a color change.

• Solution:

  • Check the pH: If you are using an aqueous buffer, ensure the pH is in the acidic range (pH 3-5). Unbuffered water can have a pH close to neutral, which may be sufficient to cause slow degradation.

  • Deoxygenate Your Solvent: If working in an aqueous buffer for an extended period, consider sparging the solvent with nitrogen or argon gas before dissolving the compound to remove dissolved oxygen.

  • Protect from Light: Ensure your container is wrapped in aluminum foil or is made of amber glass. Room light can be sufficient to initiate photodegradation over several hours.[10]

Problem: I am seeing new, unexpected peaks in my HPLC/LC-MS analysis after incubating my sample.

• Probable Cause: You are observing degradation products. The appearance of new, typically more polar, peaks is a direct indication that the parent compound is breaking down.

• Solution: This confirms a stability issue. To identify the cause, a systematic forced degradation study is the most robust approach.[15][16] This involves intentionally stressing the compound under various conditions (acid, base, heat, light, oxidation) to see which condition generates the same degradation products observed in your experiment. This not only identifies the liability but also helps validate that your analytical method can separate the degradants from the parent compound.[16]

Experimental Protocols

Protocol 1: Preparation of a Stable Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO for long-term storage.

• Pre-analysis: Allow the solid compound and anhydrous DMSO to equilibrate to room temperature.

• Weighing: Accurately weigh a sufficient amount of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone (MW: 316.26 g/mol ) in a sterile microfuge tube.

• Dissolution: Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration. Vortex thoroughly until the compound is fully dissolved. Gentle warming (to 30-35°C) can be applied if necessary, but avoid excessive heat.

• Aliquoting: Dispense the solution into single-use aliquots (e.g., 20 µL) in amber, low-retention microfuge tubes or glass vials.

• Storage: Immediately store the aliquots at -20°C. For maximum stability, storage at -80°C is preferable.

Protocol 2: Forced Degradation Study Workflow

This protocol outlines a forced degradation study to identify stability liabilities, based on ICH Q1A guidelines.[16] It is essential for developing a stability-indicating analytical method.

• Prepare Solutions: Prepare a 1 mg/mL solution of the compound in a 50:50 acetonitrile:water mixture.

• Apply Stress Conditions: Aliquot the solution and subject it to the following stress conditions in parallel:

  • Acid Hydrolysis: Add 1 M HCl to a final concentration of 0.1 M. Incubate at 60°C for 4 hours.

  • Base Hydrolysis: Add 1 M NaOH to a final concentration of 0.1 M. Incubate at room temperature for 1 hour. Note: Base-catalyzed degradation is expected to be rapid.

  • Oxidative Degradation: Add 3% hydrogen peroxide (H₂O₂). Incubate at room temperature for 8 hours.

  • Thermal Degradation: Incubate the solution at 70°C for 24 hours, protected from light.

  • Photodegradation: Expose the solution to a photostability chamber (ICH Q1B guidelines) or direct sunlight for 24 hours. Keep a control sample wrapped in foil.

• Neutralization & Analysis:

  • After incubation, neutralize the acidic and basic samples.

  • Dilute all samples to an appropriate concentration (e.g., 50 µg/mL).

  • Analyze all samples, including an unstressed control, by a suitable reverse-phase HPLC-UV/DAD method.[17]

• Data Evaluation: Compare the chromatograms. The goal is to achieve 5-20% degradation of the active compound. Assess peak purity of the parent peak and the resolution between the parent compound and any new peaks formed.

Caption: Workflow for a forced degradation study.

References

• Giles, C. H., & McKay, R. B. (2008). Photostability of Anthraquinone and Azo Dyes in N‐Ethylacetamide (Nylon Model). Journal of the Society of Dyers and Colourists.
• Zaragoza, L. G., et al. (2020).

• Zaragoza, L. G., et al. (2020). Imaging studies of photodegradation and self-healing in anthraquinone derivative dye-doped PMMA. PubMed. [Link]

• Narayanan, S., Jadhav, A. P., & Kadam, V. J. (2015). Forced Degradation Studies of Aloe Emodin and Emodin by HPTLC. PMC - NIH. [Link]

• Anjiekai Biomedical. 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. [Link]

• Goryl, A., et al. (2014). Hydrolytical instability of hydroxyanthraquinone glycosides in pressurized liquid extraction. PMC - NIH. [Link]

• Science.gov. forced degradation products: Topics by Science.gov. [Link]

• Ferreira, E. S. B., et al. (2018). Analytical methods for determination of anthraquinone dyes in historical textiles: A review. ScienceDirect. [Link]

• Wang, Y., et al. (2021). Construction of Enhanced Photostability Anthraquinone-Type Nanovesicles Based on a Novel Two-Step Supramolecular Assembly Strategy and Their Application on Multiband Laser-Responsive Composites. ACS Publications. [Link]

• Molnova. 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthracenedione Datasheet. [Link]

• Ferreira, E. S. B., et al. (2018). Analytical methods for determination of anthraquinone dyes in historical textiles. CORE. [Link]

• ResearchGate. (2017). Anthraquinone derivatives as organic stabilizers for rigid poly(vinyl chloride) against photo-degradation. [Link]

• Ashraf, W., et al. (2022). Temperature and pH Stability of Anthraquinones from Native Aloe vera Gel, Spray-Dried and Freeze-Dried Aloe vera Powders during Storage. PubMed Central. [Link]

• Goryl, A., et al. (2014). Hydrolytical instability of hydroxyanthraquinone glycosides in pressurized liquid extraction. SpringerLink. [Link]

• Sabnis, M. A., et al. (2023). Analytical methods for determination of anthraquinone dyes in historical textiles: A review. Taylor & Francis Online. [Link]

• Sharma, M., & Rathore, P. S. (2016). Forced Degradation Studies. MedCrave online. [Link]

• Zhang, Y., et al. (2023). Effective degradation of anthraquinones in Folium Sennae with Monascus fermentation for toxicity reduce and efficacy enhancement. PubMed Central. [Link]

• Kishikawa, N., et al. (2023). Determination of Anthraquinone-Tagged Amines Using High-Performance Liquid Chromatography with Online UV Irradiation and Luminol Chemiluminescence Detection. PMC - NIH. [Link]

• Glasnapp, A. (2022). Factors That Affect the Stability of Compounded Medications. PCCA. [Link]

• Gantt, G. (2024). Top 5 Factors Affecting Chemical Stability. [Link]

• National Center for Biotechnology Information. Anthraquinone. PubChem. [Link]

• Ataman Kimya. ANTHRAQUINONE. [Link]

• Friedman, M., & Jürgens, H. S. (2000). Effect of pH on the stability of plant phenolic compounds. PubMed. [Link]

• Genome Context. 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. [Link]

• Ibis Scientific, LLC. (2024). The Impact of pH on Chemical Stability in Lab Experiments. [Link]

• Vardan, M. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. ResearchGate. [Link]

• Al-kassas, R. (2016). "Drug Stability and factors that affect on the drug stability" Review. ResearchGate. [Link]

• Hao, Y., et al. (2008). 2-Hydroxy-1,6,7,8-tetramethoxy-3-methylanthraquinone. PMC - NIH. [Link]

• Dash, P. R., et al. (2024). Isolation of Anthraquinone Derivatives Along with Other Constituents from Polygonum flaccidum Extract. [Link]

• FooDB. (2020). Showing Compound Physcion (FDB014824). [Link]

• Buttachon, S., et al. (2018). Anthraquinones and Their Analogues from Marine-Derived Fungi: Chemistry and Biological Activities. PMC - NIH. [Link]

• Bohrium. (2020). The Effect of pH and Temperature on The Stability of Anthocyanins from Black Soybean Skin Extracts. [Link]

• ChemSynthesis. 1,2,3,8-tetrahydroxy-6-methylanthra-9,10-quinone. [Link]

• Ohta, A., et al. (2012). 2,3,6,7-Tetramethoxy-9,10-anthraquinone. ResearchGate. [Link]

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Technical Support Center: Overcoming Solubility Challenges with 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the significant solubility challenges often encountered with this class of compounds during experimental workflows.

Introduction to the Challenge

1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is a polyhydroxylated and methoxylated anthraquinone, a class of compounds known for their diverse biological activities. However, their therapeutic potential is often hampered by poor aqueous solubility, a consequence of their largely hydrophobic polycyclic aromatic structure. This can lead to compound precipitation, inaccurate dosing, and unreliable results in biological assays. This guide will equip you with the knowledge and practical protocols to overcome these solubility hurdles.

Frequently Asked Questions (FAQs)

Q1: Why is my 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone difficult to dissolve in aqueous buffers?

The core structure of your compound is an anthraquinone, which is inherently hydrophobic. While the multiple hydroxyl groups increase polarity, the large, planar aromatic system dominates, leading to low solubility in water and aqueous buffers.[1][2] Glycosylation of anthraquinones can increase water solubility, but as an aglycone, your compound lacks this feature.[3]

Q2: What is the recommended solvent for preparing a stock solution?

For creating a high-concentration stock solution, Dimethyl Sulfoxide (DMSO) is the most effective and widely recommended solvent for anthraquinones and other poorly soluble research compounds.[4][5] Other polar aprotic solvents like dimethylformamide (DMF) or alcohols such as ethanol can also be used, but DMSO generally offers superior dissolving power for this class of molecules.[4]

Q3: My compound precipitates when I dilute my DMSO stock solution into my cell culture medium or aqueous buffer. What should I do?

This is a common phenomenon known as "crashing out," which occurs when a compound soluble in a high concentration of an organic solvent becomes insoluble upon dilution into an aqueous environment.[6] Here are several strategies to address this:

• Decrease the final concentration: The simplest approach is to work with a lower final concentration of the compound in your assay.

• Optimize the dilution process: Add the DMSO stock solution to your pre-warmed aqueous medium dropwise while vortexing or stirring vigorously. This rapid dispersion can help prevent localized high concentrations that lead to precipitation.[6]

• Use a co-solvent system: Incorporating a co-solvent can increase the solubility of your compound in the final working solution.

• Adjust the pH of your buffer: As a phenolic compound, the solubility of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is pH-dependent.

Q4: What is the maximum concentration of DMSO that is safe for my cell-based assays?

A general guideline is to keep the final concentration of DMSO in your cell culture medium at or below 0.1% (v/v) to minimize solvent-induced toxicity.[4] However, cell line sensitivity to DMSO can vary. It is crucial to perform a vehicle control experiment to determine the tolerance of your specific cell line. While some robust cell lines may tolerate up to 0.5%, concentrations of 1% or higher are often cytotoxic.[4]

Troubleshooting Guide: Step-by-Step Protocols

Protocol 1: Preparing a Stock Solution in DMSO

This protocol outlines the standard procedure for preparing a concentrated stock solution of your anthraquinone.

Materials:

• 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone powder

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional, but recommended)

• Water bath (optional)

Procedure:

• Weigh the Compound: Accurately weigh the desired amount of the anthraquinone powder.

• Add DMSO: Add the appropriate volume of DMSO to achieve your target stock concentration (e.g., 10 mM, 20 mM, or 50 mM).

• Facilitate Dissolution:

  • Vortex the solution vigorously for 1-2 minutes.

  • If the compound is not fully dissolved, sonicate the vial in a water bath sonicator for 10-15 minutes.[4]

  • Gentle warming in a 37°C water bath can also aid dissolution.[4]

• Visual Inspection: Ensure the solution is clear and free of any visible particles before use.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C in tightly sealed vials.[7]

Caption: Workflow for preparing a DMSO stock solution.

Protocol 2: pH-Mediated Solubilization

The multiple hydroxyl groups on the anthraquinone ring are phenolic and thus acidic. By increasing the pH of the aqueous solution, these groups can be deprotonated, forming more soluble phenolate salts.

Important Consideration: While increasing pH enhances solubility, it can also lead to the degradation of some phenolic compounds, especially in the presence of oxygen.[8] Therefore, it is crucial to assess the stability of your compound at the chosen pH.

Procedure:

• Prepare a pH Gradient: Prepare a series of buffers with increasing pH values (e.g., pH 7.4, 8.0, 8.5, 9.0).

• Solubility Test: Add a small, known amount of your compound to each buffer and determine the pH at which it readily dissolves.

• Prepare Working Solution:

  • Prepare your final aqueous medium at the optimized pH.

  • Slowly add your DMSO stock solution to the pH-adjusted buffer while vortexing.

• Stability Check: Monitor the solution for any color changes that might indicate degradation and consider performing a stability study using techniques like HPLC.

Caption: Workflow for pH-mediated solubilization.

Protocol 3: The Co-Solvent Method

A co-solvent is a water-miscible organic solvent that, when added to an aqueous solution, increases its capacity to dissolve hydrophobic compounds.[9]

Commonly Used Co-solvents:

• Ethanol

• Propylene glycol

• Polyethylene glycol 300 (PEG 300)[10]

Procedure:

• Prepare a Co-solvent Mixture: Prepare a mixture of your chosen co-solvent and the aqueous buffer (e.g., a 1:1 solution of ethanol and PBS).

• Dissolve the Compound: Attempt to dissolve your compound directly in the co-solvent/buffer mixture.

• Alternative Approach (for stock dilution):

  • Prepare a high-concentration stock solution in 100% of the co-solvent (e.g., ethanol).

  • Dilute this co-solvent stock into your aqueous buffer. The presence of the co-solvent in the final solution can help maintain the solubility of your anthraquinone.

Caption: Two approaches for using the co-solvent method.

Data Summary: Solubility of Structurally Similar Anthraquinones

Compound	Solvent	Solubility	Reference
Danthron (1,8-Dihydroxyanthraquinone)	DMSO	4 - 5 mg/mL (16.65 - 20.82 mM)	[11]
Chrysophanol (1,8-dihydroxy-3-methylanthracene-9,10-dione)	Water	Slightly soluble	[12]
Anthraquinone (unsubstituted)	Water	Insoluble	[2]
Anthraquinone (unsubstituted)	Ethanol	Sparingly soluble (2.25 g in 100 g of boiling ethanol)	[2]

Final Recommendations

For successful experimentation with 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, a systematic approach to solubilization is key. We recommend the following workflow:

• Always start by preparing a high-concentration stock solution in anhydrous, high-purity DMSO.

• When preparing aqueous working solutions, always add the DMSO stock to the aqueous phase with vigorous mixing.

• If precipitation occurs, first try reducing the final concentration.

• If a higher concentration is necessary, explore the co-solvent and pH-adjustment methods, paying close attention to the stability of your compound under these conditions.

• Always include a vehicle control in your experiments to account for any effects of the solvent system.

By following these guidelines and protocols, you can confidently navigate the solubility challenges associated with this promising class of compounds and ensure the accuracy and reproducibility of your research findings.

References

• World Journal of Pharmaceutical Sciences. (2021). Source, isolation & impact of glycone and aglycone in human body. [Link]

• Pharmacy 180. (n.d.). Anthracene Glycosides. [Link]

• World Journal of Pharmaceutical Research. (2020). Co-solvency and anti-solvent method for the solubility enhancement. [Link]

• ResearchGate. (2016). Techniques to enhance solubility of hydrophobic drugs: An overview. [Link]

• International Journal of Pharmaceutical and Chemical Analysis. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. [Link]

• 4_2017_10_25!08_12_03_PM.docx. (n.d.). [No valid URL available]

• National Center for Biotechnology Information. (2012). Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation. [Link]

• DigitalOcean. (n.d.). Troubleshooting: Cell Culture. [No valid URL available]
• Google Patents. (n.d.). US5723675A - Method for preparing anthraquinones.
• Anthraquinone glycosides. (n.d.). [No valid URL available]

• SlideShare. (n.d.). Anthraquinone Glycosides. [Link]

• Procell. (2024). Troubleshooting Precipitation in Cell Culture: Causes and Solutions. [Link]

• BioProcess International. (2014). Troubleshooting Cell Culture Media for Bioprocessing. [Link]

• Google Patents. (n.d.). EP1748759B1 - Methods of enhancing solubility in water of hydrophobic compounds by micellar dispersions.

• National Center for Biotechnology Information. (2015). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. [Link]

• ElectronicsAndBooks. (n.d.). Spectroscopic study of anthraquinone dye/amphiphile systems in binary aqueous/organic solvent mixtures. [No valid URL available]

• ResearchGate. (2013). Thermochemical and structural properties of anthraquinones. [Link]

• National Center for Biotechnology Information. (n.d.). Chrysophanol. [Link]

• National Center for Biotechnology Information. (2022). Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling to Develop Nanosuspension Formulation. [Link]

• Liberty University. (2021). ANTHRAQUINONE DERAVITIVE 1 Use of Anthraquinone Derivatives and Methods of Efficient Syntheses. [Link]

• ResearchGate. (2013). Structure of emodin and chrysophanol. [Link]

• Agritrop. (2023). SOP for Extraction, Quantification and Analysis of Phenol Acid Components of Cassava. [Link]

• ResearchGate. (2020). Effect of methyl substituent on the solubility of 1,4-benzoquinone derivatives in n-octanol/water system. [Link]

• National Center for Biotechnology Information. (2019). Pharmacodynamics of Five Anthraquinones (Aloe-emodin, Emodin, Rhein, Chysophanol, and Physcion) and Reciprocal Pharmacokinetic Interaction in Rats with Cerebral Ischemia. [Link]

• ResearchGate. (2016). Structure of emodin and chrysophanol. [Link]

• ResearchGate. (2011). 1-(2-Methoxyanilino)anthraquinone. [Link]

• PubMed. (2000). Occurrence of emodin, chrysophanol and physcion in vegetables, herbs and liquors. Genotoxicity and anti-genotoxicity of the anthraquinones and of the whole plants. [Link]

• National Center for Biotechnology Information. (2011). Methodologies for the Extraction of Phenolic Compounds from Environmental Samples: New Approaches. [Link]

• SciSpace. (n.d.). Extraction techniques for the determination of phenolic compounds in food. [Link]

• ResearchGate. (2021). Extraction of phenolic compounds: A review. [Link]

• ResearchGate. (2013). Methods for Extraction and Determination of Phenolic Acids in Medicinal Plants: A Review. [Link]

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Technical Support Center: Optimizing HPLC Separation of Anthraquinone Isomers

Welcome to the technical support center for High-Performance Liquid Chromatography (HPLC) analysis of anthraquinone isomers. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges of separating these structurally similar compounds. Here, we move beyond generic advice to provide in-depth, mechanism-based solutions in a direct question-and-answer format, grounded in established chromatographic principles.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries and provides foundational knowledge for developing a separation method for anthraquinone isomers.

Q1: Why are anthraquinone isomers so difficult to separate using standard reversed-phase HPLC methods?

A1: The primary challenge lies in their structural similarity. Positional isomers of anthraquinones often have nearly identical hydrophobicity (log P values) and molecular weight. Standard C18 columns, which separate primarily based on hydrophobic interactions, often fail to differentiate between these subtle structural differences, leading to poor resolution or complete co-elution.[1][2] The separation requires a chromatographic system that can exploit more nuanced molecular properties beyond simple hydrophobicity.

Q2: What is the most critical parameter to change when my C18 column isn't providing separation?

A2: The most powerful way to improve the resolution of closely eluting or co-eluting peaks is to change the stationary phase chemistry to introduce different separation mechanisms.[1][3][4] While mobile phase and temperature are crucial for optimization, if the fundamental interaction mechanism (hydrophobicity) of a C18 column is insufficient, no amount of mobile phase tweaking will create the necessary selectivity. Switching to a column with a different selectivity, such as a Phenyl-Hexyl phase, is the most effective next step.[1][2]

Q3: Should I use acetonitrile or methanol as the organic modifier in my mobile phase?

A3: The choice between acetonitrile (ACN) and methanol (MeOH) can significantly impact selectivity.[3]

• Acetonitrile is generally a stronger, less viscous solvent that can provide better peak efficiency (sharper peaks).[5] However, it is aprotic and acts primarily as a non-polar modifier.

• Methanol is a protic solvent capable of hydrogen bonding. This property can introduce additional interaction mechanisms with both the analyte and stationary phase, sometimes dramatically altering selectivity for polar or ionizable anthraquinones.

Recommendation: Start with acetonitrile for good efficiency. If selectivity is poor, switching to methanol is a powerful and simple way to explore alternative separation mechanisms.[3] Using mobile phases containing methanol can also enhance π-π interactions on phenyl-type columns compared to acetonitrile.[6][7]

Q4: What is the role of adding an acid like formic acid or acetic acid to the mobile phase?

A4: Adding a small amount of acid (typically 0.1%) serves two main purposes:

• Improved Peak Shape: Many anthraquinone derivatives have hydroxyl or carboxylic acid groups. At neutral pH, these groups can be partially ionized, leading to interactions with residual silanols on the silica support of the column, which causes peak tailing.[5] An acidic mobile phase suppresses this ionization, ensuring the analyte is in a single, neutral form, resulting in sharper, more symmetrical peaks.

• Consistent Retention: By controlling the ionization state of the analytes, an acidified mobile phase ensures stable and reproducible retention times.[5]

For many anthraquinones, a mobile phase of methanol and 0.1% o-phosphoric acid solution or 2% aqueous acetic acid has proven effective.[8][9]

Section 2: Troubleshooting Guide: Resolving Co-eluting Peaks

This section provides a systematic, in-depth approach to tackling the most common and frustrating problem in isomer analysis: co-elution.

Scenario: You are trying to separate two or more anthraquinone isomers, but they are eluting as a single, broad peak or as poorly resolved shoulders on a standard C18 column.

Step 1: Confirm Co-elution

Q: How can I be sure I have co-elution and not just a poorly shaped peak from a single compound?

A: Before spending extensive time on method development, confirm that more than one analyte is present in the peak.

• Visual Inspection: A peak with a "shoulder" or a split top is a strong indicator of co-elution.[10][11] A tailing peak has a gradual exponential decline, whereas a shoulder is a more distinct discontinuity.[11]

• Diode Array Detector (DAD/PDA): This is the most powerful tool for this task. A DAD detector can perform a "peak purity" analysis by acquiring UV-Vis spectra across the entire peak.[10][11] If the spectra at the upslope, apex, and downslope of the peak are not identical, it confirms the presence of multiple, co-eluting compounds.[10]

• Mass Spectrometry (MS): If connected to an MS detector, you can examine the mass spectra across the peak. Different m/z values at different points in the peak are definitive proof of co-elution.

Step 2: The Selectivity-First Approach - Changing the Stationary Phase

Q: I've confirmed co-elution on my C18 column. Mobile phase adjustments aren't working. What column should I try next and why?

A: When hydrophobic interactions are insufficient, you must introduce alternative chemical interactions. For aromatic, planar molecules like anthraquinones, exploiting π-π interactions is the most logical and effective strategy.[6][12]

• Recommended Column: A Phenyl-Hexyl or Biphenyl stationary phase.

• Mechanism of Action: These phases contain phenyl groups bonded to the silica support. The electron-rich aromatic rings of the anthraquinone isomers can interact with the electron clouds of the phenyl rings on the stationary phase.[2][12] Subtle differences in the position of functional groups on the isomer rings will alter the strength of these π-π interactions, providing a powerful mechanism for separation that is orthogonal to the hydrophobic mechanism of a C18 phase.[6][7]

Experimental Protocol: Screening for Alternative Selectivity

• Column Installation: Install a high-quality Phenyl-Hexyl column (e.g., 150 mm x 4.6 mm, 3 or 5 µm particle size) into your HPLC system.

• Equilibration: Equilibrate the column with your initial mobile phase composition (e.g., 50:50 Acetonitrile:0.1% Formic Acid in Water) for at least 15-20 column volumes.

• Initial Injection: Inject your isomer standard mix.

• Analysis: Compare the resulting chromatogram to the one obtained from the C18 column. Look for changes in elution order and, most importantly, any improvement in peak separation (selectivity, α). Even a small improvement indicates that this interaction mechanism is effective and can be further optimized.

Step 3: Fine-Tuning with Mobile Phase and Temperature

Q: I see partial separation on the phenyl column. How do I optimize it to get baseline resolution?

A: Now that you have a stationary phase with the correct selectivity, you can fine-tune the separation using mobile phase strength, organic modifier choice, and temperature.

1. Adjusting Mobile Phase Strength (Isocratic or Gradient):

• The Problem: Your peaks are partially resolved but still too close together.

• The Logic: Decreasing the percentage of the organic solvent (e.g., from 60% ACN to 55% ACN) will increase the retention factor (k').[1][4] This gives the analytes more time to interact with the stationary phase, which often magnifies the separation between them, improving resolution.[11]

• The Action: In isocratic elution, decrease the organic solvent percentage in 3-5% increments. If using a gradient, make the gradient slope shallower (e.g., change from a 5-minute ramp of 30-90% B to a 10-minute ramp).

2. Leveraging Temperature:

• The Problem: Peaks are still not baseline resolved, or peak shape is broad.

• The Logic: Column temperature is a surprisingly powerful tool for optimizing isomer separations.[13][14] Changing the temperature alters the thermodynamics of the analyte-stationary phase interaction and can significantly affect selectivity (α).[14] Increasing temperature generally reduces retention time and sharpens peaks by lowering mobile phase viscosity and increasing analyte diffusion rates.[15][16] Conversely, decreasing temperature can sometimes improve resolution for closely eluting compounds by enhancing subtle interactions.[14][17]

• The Action: Systematically vary the column temperature. Start at your ambient or standard temperature (e.g., 30°C) and analyze your sample at 25°C, 35°C, and 45°C. A change of even a few degrees can sometimes be enough to resolve a critical pair.[14] Ensure your system has a column oven for stable and reproducible results.[13]

Data Summary: Parameter Optimization Strategy

Parameter	Primary Effect	Strategy for Isomer Separation	Causality
Stationary Phase	Selectivity (α)	Change from C18 to Phenyl-Hexyl/Biphenyl.	Introduces π-π interactions, providing an alternative mechanism to hydrophobic interactions for separating aromatic isomers.[2][6][12]
Mobile Phase %B	Retention (k')	Decrease % organic solvent (ACN or MeOH).	Increases retention time, allowing for more interactions with the stationary phase and amplifying small selectivity differences.[1][4]
Mobile Phase Type	Selectivity (α)	Switch between Acetonitrile and Methanol.	Methanol's protic nature can introduce hydrogen bonding interactions, altering selectivity compared to aprotic acetonitrile.[3][7]
Temperature	Selectivity (α) & Efficiency (N)	Vary temperature (e.g., 25°C to 45°C).	Affects the thermodynamics of partitioning and analyte diffusion rates, which can alter selectivity and improve peak sharpness.[14][15][16]

Section 3: Visual Workflow Guides

The following diagrams illustrate the logical workflows described in this guide.

Method Development Workflow for Anthraquinone Isomers

This diagram outlines a systematic approach to developing a robust HPLC method from scratch.

Caption: A systematic workflow for HPLC method development.

Troubleshooting Decision Tree for Poor Resolution

This diagram provides a logical path to follow when encountering co-eluting peaks.

Caption: A decision tree for troubleshooting poor peak resolution.

References

• Characterisation of P-P Interactions Which Determine Retention of Aromatic Compounds in Reversed-Phase Liquid Chromatography. (n.d.). Scribd. Retrieved January 7, 2026, from [Link]

• Bayne, C. K., & Ma, C. Y. (1989). A comparison of overlapping resolution mapping with ideal separation to optimize the mobile phase composition for high performance thin-layer chromatography.
• Schellinger, A. P., & Carr, P. W. (2006). Relevance of pi-pi and dipole-dipole interactions for retention on cyano and phenyl columns in reversed-phase liquid chromatography.

• Why Temperature Is Important in Liquid Chromatography. (2025, March 6). Chromatography Online. Retrieved January 7, 2026, from [Link]

• A Validated RP-HPLC Method Development for Determination of Anthraquinone Marker from the Roots of Rubia cordifolia Linn. (2012). Research Journal of Pharmacy and Technology, 5(10), 1335-1338.

• How To Improve Resolution In HPLC: 5 Simple Tips. (2025, June 6). PharmaGuru. Retrieved January 7, 2026, from [Link]

• Gaudin, K., et al. (2021). Advanced high-resolution chromatographic strategies for efficient isolation of natural products from complex biological matrices: from metabolite profiling to pure chemical entities. Natural Product Reports, 38(10), 1845-1871.

• How Does Column Temperature Affect HPLC Resolution? (2025, October 28). Chrom Tech, Inc. Retrieved January 7, 2026, from [Link]

• Determination of Anthraquinone-Tagged Amines Using High-Performance Liquid Chromatography with Online UV Irradiation and Luminol Chemiluminescence Detection. (2023). Molecules, 28(5), 2154.
• Akgul, M., et al. (2023). Development and Validation of a SPE–HPLC Method for Quantification of Rhein, Emodin, Chrysophanol and Physcion in Rhamnus petiolaris Boiss. & Balansa.
• Effect of Temperature on Enantiomer Separation of Oxzepam and Lorazepam by High-Performance Liquid Chromatography on a β-Cyclodextrin-Bonded Column. (2004).
• HPLC Separation of Anthraquinones from Rhubarbs. (2012). International Journal of Pharmaceutical and Phytopharmacological Research, 1(6), 374-380.
• Panichayupakaranant, P., Sakunpak, A., & Sakunphueak, A. (2009). Quantitative HPLC determination and extraction of anthraquinones in Senna alata leaves.
• Damayanti, S., et al. (2020). Simple Method of 9,10-Anthraquinone Assay in Eleutherine americana (Aubl.) Merr. ex K.

• Using pi-pi Interactions to Enhance Selectivity for Unsaturated Compounds. (n.d.). Restek. Retrieved January 7, 2026, from [Link]

• Axion Labs. (2025, July 3). Co-Elution: How to Detect and Fix Overlapping Peaks. YouTube. Retrieved January 7, 2026, from [Link]

• Panichayupakaranant, P., Sakunpak, A., & Sakunphueak, A. (2009). Quantitative HPLC determination and extraction of anthraquinones in Senna alata leaves.

• Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). (n.d.). Axion Labs. Retrieved January 7, 2026, from [Link]

• Schellinger, A. P., & Carr, P. W. (2006). Relevance of π–π and dipole–dipole interactions for retention on cyano and phenyl columns in reversed-phase liquid chromatography.

• Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. (n.d.). LCGC North America. Retrieved January 7, 2026, from [Link]

• Różyło, J. K., & Dąbrowska, M. (2020). Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents. Molecules, 25(21), 5133.

• Methods for Changing Peak Resolution in HPLC. (2025, October 14). Chrom Tech, Inc. Retrieved January 7, 2026, from [Link]

• The Use of Temperature for Method Development in LC. (n.d.). Chromatography Today. Retrieved January 7, 2026, from [Link]

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• 8. Development and Validation of a SPE–HPLC Method for Quantification of Rhein, Emodin, Chrysophanol and Physcion in Rhamnus petiolaris Boiss. & Balansa - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantitative HPLC determination and extraction of anthraquinones in Senna alata leaves - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Minimizing Degradation of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone During Extraction

Last Updated: January 7, 2026

Introduction

Welcome to the technical support guide for the handling and extraction of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. This molecule, an important anthraquinone derivative isolated from sources like the seeds of Cassia obtusifolia, holds significant interest for researchers in drug development and natural product chemistry.[1] However, its polyhydroxylated structure presents unique stability challenges during extraction, making it susceptible to degradation.

This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth, experience-driven advice to help you navigate the complexities of extracting this compound while preserving its structural integrity. We will move beyond simple procedural lists to explain the underlying chemical principles, empowering you to troubleshoot effectively and optimize your extraction workflows.

I. Frequently Asked Questions (FAQs)

This section provides quick answers to common issues encountered during the extraction of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone and related polyhydroxyanthraquinones.

Q1: My extract has a brownish tint instead of the expected color. What does this indicate?

A: A brownish color often signals degradation. Polyhydroxyanthraquinones are prone to oxidation, especially under harsh conditions. This can lead to the formation of polymeric degradation products or other colored impurities. Key factors to investigate are excessive heat, prolonged exposure to light, and suboptimal pH during extraction.

Q2: What is the best general-purpose solvent for extracting this anthraquinone?

A: Ethanol and acetone are excellent starting points. Studies on similar anthraquinones show that ethanol is often the best solvent for extraction, while acetone also demonstrates high efficiency.[2][3] For this specific molecule, a mid-polarity solvent is ideal. A 70% aqueous acetone or ethanol solution can also be highly effective, as it balances polarity to extract the target compound while minimizing the co-extraction of highly polar or non-polar impurities.[4]

Q3: Can I use hot methanol or ethanol for extraction to increase yield?

A: Caution is advised. While heat can increase solubility and extraction rates, it can also accelerate degradation, especially with reactive solvents like methanol or ethanol.[2][5] For anthraquinones, prolonged heating should be avoided. If heat is necessary, refluxing for a limited time (e.g., 45 minutes) has been shown to be effective for some anthraquinones.[2] However, for this thermally sensitive molecule, room temperature extraction or gentler methods like ultrasonication are preferable.

Q4: How critical is pH control during the extraction process?

A: Extremely critical. The stability of polyhydroxyanthraquinones is highly pH-dependent.[6] Both highly acidic and alkaline conditions can catalyze degradation.[7][8] It is generally recommended to maintain a slightly acidic to neutral pH (around 3.5 to 7) to minimize degradation.[6]

Q5: My final product shows multiple spots on a TLC plate when I expect one. What could be the cause?

A: This could be due to several factors:

• Degradation: The additional spots may be degradation products.

• Incomplete Extraction: Different solvents may extract different related compounds from the source material.

• Isomers or Related Compounds: The natural source may contain structurally similar anthraquinones.

• Impure Starting Material: The plant material itself may contain a variety of compounds.

Careful optimization of your extraction solvent and purification method is necessary. High-Performance Liquid Chromatography (HPLC) is a powerful tool for analyzing the purity of your extract and identifying different components.[9][10][11]

II. Troubleshooting Guide: Diagnosing and Solving Extraction Problems

This section delves deeper into specific problems, providing a logical framework for troubleshooting and resolution.

Problem 1: Low Yield of the Target Anthraquinone

Symptoms:

• Low concentration of the desired compound in the final extract as confirmed by analytical methods (e.g., HPLC, UV-Vis).

• Weak color intensity of the extract.

Potential Causes & Solutions:

Potential Cause	Scientific Rationale	Recommended Action
Inappropriate Solvent Selection	The polarity of the solvent may not be optimal for solubilizing the target molecule. Polyhydroxyanthraquinones have moderate polarity.	Test a range of solvents with varying polarities. Good starting points include ethanol, acetone, and their aqueous mixtures (e.g., 70% ethanol or 70% acetone).[4] Dichloromethane can be effective for more selective extraction of anthraquinone aglycones.[4]
Insufficient Extraction Time	The solvent may not have had enough time to penetrate the plant matrix and dissolve the compound.	For maceration, allow for at least 24 hours with intermittent shaking.[2] For ultrasonic-assisted extraction (UAE), optimal times are often around 40-45 minutes.[2][5]
Degradation During Extraction	Harsh conditions (high temperature, extreme pH, light exposure) may be degrading the target molecule.	Implement the mitigation strategies outlined in the "Minimizing Degradation" section below. This includes using lower temperatures, controlling pH, and protecting the extraction from light.
Saturation of the Solvent	The amount of solvent used may be insufficient to dissolve all of the available compound from the plant material.	Increase the solvent-to-solid ratio. A common starting point is 20:1 (v/w).[2]

Problem 2: Evidence of Compound Degradation

Symptoms:

• Appearance of unknown peaks in HPLC chromatograms.

• Formation of insoluble precipitates.

• Significant color change of the extract (e.g., turning brown or black).

Potential Causes & Solutions:

Potential Cause	Scientific Rationale	Recommended Action
Thermal Degradation	High temperatures can cause decomposition of thermally sensitive anthraquinones.[6][12]	Avoid prolonged heating. Use room temperature extraction or controlled, low-temperature methods like UAE. If heating is necessary, keep it below 50°C.[5]
pH-Induced Degradation	The phenolic hydroxyl groups are susceptible to ionization and subsequent oxidation at high pH. Acidic conditions can also lead to degradation.[6]	Maintain the pH of the extraction solvent between 3.5 and 7. Use buffers if necessary.[6]
Oxidative Degradation	The polyhydroxy structure is prone to oxidation, especially in the presence of oxygen, light, and metal ions.	Degas solvents before use by sparging with an inert gas like nitrogen or argon. Conduct extractions under an inert atmosphere. Add antioxidants like ascorbic acid or BHT to the extraction solvent.
Photodegradation	Anthraquinones are photosensitive compounds and can degrade upon exposure to UV or even ambient light.[13][14]	Protect the extraction vessel from light by wrapping it in aluminum foil or using amber glassware.[6]

III. Detailed Experimental Protocols

These protocols are designed to provide a robust starting point for your extractions. Always perform small-scale pilot experiments to optimize conditions for your specific sample matrix.

Protocol 1: Optimized Ultrasonic-Assisted Extraction (UAE)

This method is recommended for its efficiency at lower temperatures, minimizing thermal degradation.

Methodology:

• Sample Preparation: Grind the dried plant material to a fine powder (e.g., 40-60 mesh) to increase the surface area for extraction.

• Solvent Selection: Prepare a solution of 70% acetone in deionized water. Degas the solvent by sonicating it for 15 minutes prior to use.

• Extraction:

  • Weigh 1 gram of the powdered plant material into a 50 mL conical flask.

  • Add 20 mL of the 70% acetone solvent (a 1:20 solid-to-solvent ratio).[2]

  • Place the flask in an ultrasonic bath.

  • Sonicate for 45 minutes at a controlled temperature of 25-30°C.[2]

• Isolation:

  • After sonication, centrifuge the mixture at 4000 rpm for 10 minutes to pellet the solid material.

  • Decant the supernatant.

  • Filter the supernatant through a 0.45 µm syringe filter to remove any remaining fine particles.

• Solvent Removal: Evaporate the solvent from the extract under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

• Storage: Store the dried extract at -20°C in an amber vial under a nitrogen atmosphere.

Protocol 2: Room Temperature Maceration

This is a simpler, though more time-consuming, method that avoids heat entirely.

Methodology:

• Sample Preparation: As described in Protocol 1.

• Solvent Selection: Use absolute ethanol. Degas the solvent prior to use.

• Extraction:

  • Place 1 gram of the powdered plant material in a 50 mL sealed container.

  • Add 20 mL of ethanol.

  • Shake vigorously for 15 minutes and then let it stand at room temperature for 24 hours.[2] Intermittently shake the container during this period.

• Isolation and Solvent Removal: Follow steps 4-6 from Protocol 1.

IV. Visualizing Key Concepts

Degradation Pathway of Polyhydroxyanthraquinones

The following diagram illustrates the general degradation pathway for polyhydroxyanthraquinones, highlighting the key factors that contribute to the loss of the parent compound.

Caption: Key factors leading to the degradation of the target anthraquinone.

Optimized Extraction Workflow

This workflow diagram provides a visual representation of the recommended steps to minimize degradation during extraction.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Assessment of conventional and novel extraction techniques on extraction efficiency of five anthraquinones from Rheum emodi - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Temperature and pH Stability of Anthraquinones from Native Aloe vera Gel, Spray-Dried and Freeze-Dried Aloe vera Powders during Storage - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bacterial degradation of anthraquinone dyes - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. storage.imrpress.com [storage.imrpress.com]

Technical Resource Center: Enhancing the Bioactivity of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone and its Derivatives

Welcome to the technical support center for 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone and its related derivatives. This guide is designed for researchers, scientists, and drug development professionals actively working with this class of compounds. My objective is to provide not just protocols, but the underlying scientific rationale to empower you to troubleshoot effectively and enhance the therapeutic potential of your molecules.

The core structure, an anthraquinone, is a powerful scaffold found in numerous natural products and FDA-approved drugs.[1][2] However, its rigid, planar nature often leads to significant challenges, primarily poor aqueous solubility, which can mask true bioactivity and hinder clinical translation.[3][4] This resource hub will address these challenges head-on.

Part 1: Foundational Understanding & Frequently Asked Questions (FAQs)

This section addresses the most common initial hurdles researchers face.

Q1: My anthraquinone derivative precipitates immediately when I add my DMSO stock to my aqueous cell culture medium. What's happening and how do I fix it?

A1: This is the most frequent issue and stems from the compound's low aqueous solubility.[5][6] Your compound is highly soluble in the DMSO stock, but when diluted into the aqueous medium, the DMSO concentration drops, and the compound crashes out of solution.

• Immediate Troubleshooting Steps:

  • Lower the Final Concentration: You may be exceeding the kinetic solubility limit. Perform a serial dilution to find the highest concentration that remains in solution.

  • Decrease the Final DMSO Concentration: While counterintuitive, adding a larger volume of a more dilute DMSO stock can sometimes help. However, the final DMSO concentration in cell-based assays should ideally be below 0.5% to avoid solvent-induced artifacts.[7]

  • Use a Co-solvent: Incorporating a pharmaceutically acceptable co-solvent like Polyethylene Glycol 400 (PEG400) or ethanol in your final medium can improve solubility.[8][9]

  • Gentle Warming & Mixing: Pre-warming your aqueous medium to 37°C and adding the DMSO stock dropwise while vortexing can sometimes prevent immediate precipitation.[6][8]

Q2: I'm observing inconsistent results in my cell viability (e.g., MTT, MTS) assays. Could this be a solubility issue?

A2: Absolutely. Compound precipitation can lead to highly variable results.[6][10] Precipitated particles are not bioavailable to the cells in the same way as solubilized molecules. Furthermore, these particles can interfere with the optical readings of absorbance or fluorescence-based assays.[6]

• Self-Validation Check: Before running a full assay, prepare your highest concentration of the compound in the final assay medium in a cell-free well. Let it incubate for an hour and visually inspect for precipitation under a microscope. You can also measure light scattering with a plate reader at a wavelength outside the compound's absorbance spectrum (e.g., 600-700 nm) to detect turbidity.[6]

Q3: What are the main strategies to fundamentally enhance the bioactivity of my lead anthraquinone derivative?

A3: Enhancing bioactivity typically involves two main pillars:

• Structural Modification (Lead Optimization): Altering the chemical structure to improve intrinsic activity or physicochemical properties. The number and position of hydroxyl groups, for instance, are critical determinants of biological activity.[11][12][13]

• Formulation & Delivery (Drug Delivery): Encapsulating the existing molecule in a carrier system to improve its solubility, stability, and pharmacokinetic profile.[14][15] This is often the fastest way to get a proof-of-concept in animal models.

Q4: What is the mechanism of action for this class of compounds?

A4: Anthraquinones are known to exert their effects through multiple mechanisms. A primary mechanism involves their ability to generate reactive oxygen species (ROS), which can induce oxidative stress and trigger apoptosis in cancer cells.[1][16] They are also known as DNA intercalating agents and inhibitors of key enzymes like DNA topoisomerase II.[1] The specific activity of your derivative will depend on its unique substitution pattern.

Part 2: Troubleshooting Guide: Poor In Vivo Efficacy

You have a compound with promising in vitro data, but it fails to show efficacy in an animal model. Here's a logical workflow to diagnose the problem.

Caption: Workflow for diagnosing poor in vivo efficacy.

Part 3: Key Experimental Protocols

As a Senior Application Scientist, I advocate for formulation-based approaches as a first step to unlock the potential of a poorly soluble, but otherwise promising, molecule. Below are two robust, field-proven protocols.

Protocol 1: Enhancing Aqueous Solubility using β-Cyclodextrin Inclusion Complexes

Rationale: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate poorly soluble molecules like anthraquinones, effectively shielding the hydrophobic parts from water and increasing overall solubility.[17][15][18] This method is rapid and excellent for generating material for both in vitro and early in vivo studies.

Materials:

• Your anthraquinone derivative

• (2-hydroxypropyl)-β-cyclodextrin (HP-β-CD)

• Deionized water or desired buffer (e.g., PBS)

• Vortex mixer

• Magnetic stirrer and stir bar

• 0.22 µm syringe filter

Procedure (Phase Solubility Method):

• Prepare HP-β-CD Solutions: Create a series of aqueous solutions of HP-β-CD at varying concentrations (e.g., 0, 5, 10, 20, 40, 80 mM) in your desired buffer.

• Add Excess Compound: To 1 mL of each HP-β-CD solution, add an excess amount of your solid anthraquinone derivative (enough that a solid pellet will remain after equilibration).

• Equilibrate: Tightly seal the vials. Place them on a magnetic stirrer or orbital shaker at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separate Undissolved Compound: After equilibration, allow the samples to stand for 1 hour for the excess solid to settle. Carefully collect the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

• Quantify Solubilized Compound: Measure the concentration of your anthraquinone derivative in each filtered sample using a validated analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• Analyze Data: Plot the concentration of the dissolved anthraquinone (Y-axis) against the concentration of HP-β-CD (X-axis). The slope of this line can be used to determine the complexation efficiency. A linear increase in drug solubility with increasing cyclodextrin concentration (an AL-type diagram) indicates successful complex formation.[19]

HP-β-CD Conc. (mM)	Measured Drug Conc. (µM)	Fold Increase in Solubility
0	1.5	1.0x
10	18.2	12.1x
20	35.8	23.9x
40	70.1	46.7x
80	135.5	90.3x
Table 1: Representative data showing solubility enhancement of a hypothetical anthraquinone derivative using HP-β-CD. Complexation can increase aqueous solubility by over 28-fold.[18]

Protocol 2: Preparation of a Liposomal Formulation for Hydrophobic Drugs

Rationale: Liposomes are vesicles composed of a lipid bilayer that can encapsulate hydrophobic drugs within that bilayer, shielding them from the aqueous environment.[14][20] This not only improves solubility but can also alter pharmacokinetics, prolonging circulation time and potentially reducing systemic toxicity.[14] The thin-film hydration method is a standard and reliable technique.[21]

Materials:

• Your anthraquinone derivative

• Phospholipids (e.g., DSPC or DPPC)

• Cholesterol

• Organic solvent (e.g., Chloroform or a Methanol/Chloroform mixture)[22]

• Hydration buffer (e.g., PBS, pH 7.4)

• Rotary evaporator

• Water bath sonicator or extruder

Procedure (Thin-Film Hydration Method):

• Dissolve Lipids and Drug: In a round-bottom flask, dissolve the lipids (e.g., DSPC), cholesterol, and your anthraquinone derivative in the organic solvent. A common starting molar ratio is 55:40:5 (Lipid:Cholesterol:Drug), but this requires optimization.

• Form Lipid Film: Attach the flask to a rotary evaporator. Evaporate the organic solvent under vacuum at a temperature above the lipid's phase transition temperature (e.g., 40-45°C) to form a thin, uniform lipid film on the flask wall.[14][22] Dry the film under vacuum for at least 1 hour to remove all residual solvent.

• Hydrate the Film: Add the aqueous hydration buffer, pre-heated to the same temperature, to the flask.[14] Agitate the flask vigorously (e.g., by vortexing or hand-shaking) until the lipid film is fully dispersed from the walls, forming multilamellar vesicles (MLVs). This can take 30-60 minutes.

• Size Reduction (Sonication/Extrusion):

  • Sonication: For small volumes, place the MLV suspension in a water bath sonicator to create smaller unilamellar vesicles (SUVs). This process can be difficult to control.

  • Extrusion (Recommended): For more uniform sizing, load the MLV suspension into an extruder fitted with polycarbonate membranes of a defined pore size (e.g., 100 nm). Pass the suspension through the membrane 10-20 times. This produces large unilamellar vesicles (LUVs) with a narrow size distribution.[23]

• Purification: Remove any unencapsulated drug by dialysis or size exclusion chromatography.

• Characterization (Self-Validation):

  • Size & Polydispersity: Measure using Dynamic Light Scattering (DLS).

  • Encapsulation Efficiency (%EE): Disrupt a known volume of the liposome formulation with a solvent like methanol to release the drug. Quantify the total drug concentration via HPLC. Compare this to the amount of drug initially added.[14]

Caption: Hydrophobic anthraquinones partition into the lipid bilayer.

References

• Antibacterial activities of anthraquinones: structure–activity relationships and action mechanisms - PMC. (n.d.). PubMed Central. Retrieved January 7, 2026, from [Link]

• Adjusting the Structure of β-Cyclodextrin to Improve Complexation of Anthraquinone-Derived Drugs. (n.d.). MDPI. Retrieved January 7, 2026, from [Link]

• Adjusting the Structure of β-Cyclodextrin to Improve Complexation of Anthraquinone-Derived Drugs - PMC. (n.d.). National Institutes of Health. Retrieved January 7, 2026, from [Link]

• Adjusting the Structure of β-cyclodextrin to Improve Complexation of Anthraquinone-derived Drugs. (2021). Preprints.org. Retrieved January 7, 2026, from [Link]

• Liposome formulations of hydrophobic drugs. (n.d.). SciSpace. Retrieved January 7, 2026, from [Link]

• Antibacterial activities of anthraquinones: structure–activity relationships and action mechanisms. (n.d.). RSC Publishing. Retrieved January 7, 2026, from [Link]

• Structure-Activity Relationships of Anthraquinones in the Decrease of Intestinal Motility. (n.d.). Oxford Academic. Retrieved January 7, 2026, from [Link]

• Liposome formulations of hydrophobic drugs. (n.d.). PubMed. Retrieved January 7, 2026, from [Link]

• Structure-activity relationships of anthraquinones in the decrease of intestinal motility. (2000). Journal of Pharmacy and Pharmacology. Retrieved January 7, 2026, from [Link]

• Methods for making liposomes containing hydrophobic drugs. (n.d.). Google Patents.

• Adjusting the structure of β-cyclodextrin to improve complexation of anthraquinone-derived drugs. (2021). ResearchGate. Retrieved January 7, 2026, from [Link]

• Novel Anthraquinone Derivatives and Their Complexes with Metal Ions with Anticancer Activity: Structure/Redox and Chelation Activity Correlations. (2024). National Institutes of Health. Retrieved January 7, 2026, from [Link]

• Parietin Cyclodextrin-Inclusion Complex as an Effective Formulation for Bacterial Photoinactivation. (2022). PubMed. Retrieved January 7, 2026, from [Link]

• A Review on Bioactive Anthraquinone and Derivatives as the Regulators for ROS - PMC. (2023). National Institutes of Health. Retrieved January 7, 2026, from [Link]

• Synthesis of an anthraquinone derivative (DHAQC) and its effect on induction of G2/M arrest and apoptosis in breast cancer MCF-7 cell line. (n.d.). National Institutes of Health. Retrieved January 7, 2026, from [Link]

• Anthraquinone. (n.d.). Wikipedia. Retrieved January 7, 2026, from [Link]

• Effect of Substituents on Solubility, Medicinal, Absorption, Emission and Cationic/Anionic Detection Properties of Anthraquinone Derivatives. (n.d.). PubMed. Retrieved January 7, 2026, from [Link]

• Effect of Substituents on Solubility, Medicinal, Absorption, Emission and Cationic/Anionic Detection Properties of Anthraquinone Derivatives. (2023). ProQuest. Retrieved January 7, 2026, from [Link]

• Solubility of Anthraquinone Derivatives in Supercritical Carbon Dioxide: New Correlations. (2021). MDPI. Retrieved January 7, 2026, from [Link]

• Pharmacokinetics of Anthraquinones from Medicinal Plants - PMC. (2021). National Institutes of Health. Retrieved January 7, 2026, from [Link]

• Innovative Formulation Strategies for Poorly Soluble Drugs. (n.d.). World Pharma Today. Retrieved January 7, 2026, from [Link]

• How to deal with the poor solubility of tested compounds in MTT assay?. (2013). ResearchGate. Retrieved January 7, 2026, from [Link]

• (PDF) Formulation strategies for poorly soluble drugs. (2025). ResearchGate. Retrieved January 7, 2026, from [Link]

• Formulation Tactics for the Delivery of Poorly Soluble Drugs. (n.d.). sphinxsai.com. Retrieved January 7, 2026, from [Link]

• Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. (2021). YouTube. Retrieved January 7, 2026, from [Link]

• 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. (n.d.). Genome Context. Retrieved January 7, 2026, from [Link]

• 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. (n.d.). Anjiekai Biomedical. Retrieved January 7, 2026, from [Link]

• Biological activity of anthraquinone derivatives. (n.d.). ResearchGate. Retrieved January 7, 2026, from [Link]

• Chemical diversity, medicinal potentialities, biosynthesis, and pharmacokinetics of anthraquinones and their congeners derived from marine fungi. (2022). RSC Publishing. Retrieved January 7, 2026, from [Link]

• Isolation of Anthraquinone Derivatives Along with Other Constituents from Polygonum flaccidum Extract. (n.d.). Journal of Biosciences and Experimental Pharmacology. Retrieved January 7, 2026, from [Link]

• A Review on Bioactive Anthraquinone and Derivatives as the Regulators for ROS. (2023). PubMed. Retrieved January 7, 2026, from [Link]

• Anthraquinone. (n.d.). PubChem. Retrieved January 7, 2026, from [Link]

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Technical Support Center: Mass Spectrometry of Anthraquinones

Welcome to the technical support center for mass spectrometry analysis of anthraquinones. As a Senior Application Scientist, I have designed this guide to provide you with field-proven insights and robust troubleshooting strategies. This resource moves beyond simple procedural lists to explain the causality behind common artifacts and experimental choices, ensuring your methods are self-validating and your results are trustworthy.

Troubleshooting Guide: Diagnosing and Resolving Common Artifacts

This section addresses specific, practical problems you may encounter during the analysis of anthraquinones. Each issue is presented in a question-and-answer format, detailing the cause, diagnostic steps, and solutions.

Question 1: I'm observing an unexpected peak at [M+2H]⁺ that is far too intense to be an isotope. What is it?

Answer:

This is a known artifact, particularly in laser-based ionization methods like Matrix-Assisted Laser Desorption/Ionization (MALDI), and can also occur under certain high-energy source conditions. This anomalous [M+2H]⁺ ion is not a doubly protonated molecule but rather results from a laser-induced photoreduction of one of the anthraquinone's carbonyl groups in the ion source.[1] The resulting species has a molecular weight that is two daltons higher than the parent molecule, leading to the observed m/z value.

Causality: The anthraquinone core is susceptible to reduction, especially under the high-energy conditions of a laser pulse. The matrix or analyte itself can act as a proton source for this reduction. The extent of this reduction can even increase with higher analyte concentration.[1]

Troubleshooting Protocol:

• Confirm the Artifact: Perform MS/MS on the [M+H]⁺ and the anomalous [M+2H]⁺ ions. The fragmentation patterns will be different. The [M+2H]⁺ ion will often show a characteristic neutral loss of water (H₂O), which is not typical for the fragmentation of the true [M+H]⁺ ion of the parent anthraquinone.[1]

• Mitigation (MALDI/LDI):

  • Reduce Laser Fluence: Lower the laser power to the minimum required for good signal intensity. This reduces the energy imparted to the analyte, minimizing photoreduction.

  • Matrix Selection: Experiment with different MALDI matrices. The matrix can influence the local chemical environment and the efficiency of the reduction reaction.

• Mitigation (LC-ESI/MS): If observed in ESI, this suggests harsh source conditions.

  • Optimize Source Parameters: Reduce the capillary voltage and source temperature to find a balance that maintains efficient ionization without inducing in-source reactions.

Question 2: My spectra show multiple adducts ([M+Na]⁺, [M+K]⁺, [M+NH₄]⁺) that complicate interpretation and reduce the intensity of my primary [M+H]⁺ or [M-H]⁻ ion. How can I control this?

Answer:

Adduct formation is a very common phenomenon in electrospray ionization (ESI) and is caused by the association of the analyte molecule with cations or anions present in the mobile phase, sample, or from the analytical system itself (e.g., glassware).[2] While adducts can help confirm the molecular weight, uncontrolled formation splits the analyte signal across multiple species, reducing sensitivity for your ion of interest.[3]

Causality: Anthraquinones, with their carbonyl and hydroxyl groups, are effective at coordinating with cations like Na⁺ and K⁺. The relative abundance of these adducts versus the protonated/deprotonated molecule depends on the analyte's proton affinity, the mobile phase composition, and the concentration of adduct-forming species.[3]

Troubleshooting & Optimization Workflow:

The following workflow helps to control and manage adduct formation.

Caption: Workflow for diagnosing and controlling adduct formation.

Quantitative Data: Common Adducts

The table below summarizes common adducts seen with anthraquinones. Use this to identify unexpected peaks based on mass differences from your target molecule.

Ionization Mode	Adduct Ion	Mass-to-Charge (m/z) Shift	Common Source
Positive	[M+H]⁺	+1.0073	Acidic mobile phase (formic, acetic acid)
[M+NH₄]⁺	+18.0338	Ammonium formate/acetate buffer
[M+Na]⁺	+22.9892	Glassware, solvent impurities, buffers
[M+K]⁺	+38.9632	Glassware, solvent impurities
Negative	[M-H]⁻	-1.0073	Basic mobile phase, inherent acidity
[M+Cl]⁻	+34.9694	Chlorinated solvents, impurities
[M+HCOO]⁻	+44.9982	Formic acid in mobile phase
[M+CH₃COO]⁻	+59.0139	Acetic acid/acetate buffer in mobile phase

Question 3: I am losing my parent ion, and the spectrum is dominated by what appear to be fragment ions. Is this in-source fragmentation?

Answer:

Yes, this is very likely in-source fragmentation (ISF) , sometimes called in-source collision-induced dissociation (CID). It is a widespread phenomenon where molecules fragment in the ion source before they enter the mass analyzer.[4][5] Anthraquinones are susceptible to this, especially those with glycosidic linkages (e.g., sennosides) or other labile functional groups.

Causality: High energies in the ion source (e.g., high capillary voltage, high source temperature, aggressive nebulizer gas flow) can cause molecules to collide with gas molecules and fragment.[5] Instead of a soft ionization process that preserves the molecular ion, you are essentially performing MS/MS in the source. This can lead to misidentification of compounds or failure to detect the parent molecule.[4]

Common In-Source Fragments for Anthraquinones:

• Loss of CO: A characteristic fragmentation pathway for the anthraquinone core is the sequential loss of carbon monoxide molecules.[6] You may see peaks at [M+H-28]⁺ or [M-H-28]⁻.

• Loss of H₂O: Hydroxylated anthraquinones can lose a water molecule, resulting in a peak at [M+H-18]⁺.[7]

• Loss of Glycosyl Moiety: For anthraquinone glycosides like sennosides or aloin, the most common in-source fragmentation is the cleavage of the glycosidic bond, leading to the loss of the sugar unit (e.g., neutral loss of 162 Da for a hexose).[7][8] The spectrum will be dominated by the aglycone fragment.

Protocol for Minimizing In-Source Fragmentation:

• Instrument Tuning: Begin by infusing a standard solution of your anthraquinone analyte directly into the mass spectrometer.

• Reduce Capillary/Spray Voltage: Lower the voltage in 200-500V increments. Find the lowest voltage that provides stable and sufficient ion current.

• Optimize Source Temperature: Decrease the source temperature in 10-20°C steps. High temperatures can promote thermal degradation and fragmentation.

• Adjust Nebulizer and Cone Gas Flow: Reduce gas flow rates. While these are needed for desolvation, excessive flow increases the energy of collisions.

• Monitor the [Fragment]/[Parent] Ratio: As you adjust each parameter, monitor the intensity ratio of a known fragment ion to the molecular ion. The goal is to minimize this ratio, thereby maximizing the signal of the intact molecule.

• Verify with LC-MS: Apply the optimized source parameters to your LC-MS method and confirm that the molecular ion is now more prominent in the chromatogram.

Caption: Common fragmentation pathways for anthraquinones.

Question 4: My signal intensity is low and inconsistent, especially when analyzing samples in a complex matrix like plasma or a plant extract. What's causing this?

Answer:

This is a classic symptom of matrix effects , specifically ion suppression .[9][10] Co-eluting compounds from your sample matrix (e.g., salts, lipids, other metabolites) interfere with the ionization of your target anthraquinone in the ESI source.[11][12] They compete for access to the droplet surface or for available charge, leading to a decreased signal for your analyte.[10] This is a major cause of poor sensitivity, inaccuracy, and poor reproducibility in quantitative studies.[9]

Workflow for Mitigating Matrix Effects:

Caption: A systematic workflow to address and mitigate matrix effects.

Experimental Protocol: Solid-Phase Extraction (SPE) for Anthraquinones from Plasma

This protocol is a generalized example for extracting moderately polar compounds like anthraquinones from a biological matrix.[13]

• Column Conditioning: Condition a mixed-mode or reversed-phase SPE cartridge (e.g., C18, 100 mg) by passing 1 mL of methanol, followed by 1 mL of water.

• Sample Pre-treatment: To 200 µL of plasma, add 600 µL of 4% phosphoric acid in water. Vortex to mix. This step precipitates proteins and adjusts pH. Centrifuge at 10,000 x g for 10 minutes.

• Load Sample: Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge.

• Wash: Wash the cartridge with 1 mL of water to remove salts and polar interferences. Follow with a wash of 1 mL of 20% methanol in water to remove weakly-bound interferences.

• Elute: Elute the target anthraquinones with 1 mL of methanol or acetonitrile into a clean collection tube.

• Evaporate & Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase for injection.[13]

Frequently Asked Questions (FAQs)

Q1: What is the best ionization mode for anthraquinones, ESI or APCI?

For most hydroxylated or glycosylated anthraquinones (e.g., aloe-emodin, sennosides, alizarin), Electrospray Ionization (ESI) is generally preferred .[14][15] ESI is well-suited for these moderately polar to polar compounds. Negative ion mode [M-H]⁻ is often more sensitive for acidic hydroxyl groups.[9][14] Atmospheric Pressure Chemical Ionization (APCI) can be a better choice for less polar, neutral anthraquinone backbones, but may cause more thermal degradation for labile compounds due to the heated nebulizer.[16][17]

Q2: Why do I see peak tailing or fronting in my chromatograms?

• Peak Tailing: This is often caused by secondary interactions between acidic hydroxyl groups on the anthraquinone and active sites (e.g., residual silanols) on the HPLC column. To fix this, try adding a small amount of acid (e.g., 0.1% formic acid) to the mobile phase to suppress the ionization of the silanols, or consider using a column with end-capping.[9]

• Peak Fronting: This is a classic sign of column overload. Reduce the injection volume or dilute your sample.[9]

Q3: Can I analyze anthraquinones with GC-MS?

Yes, but it requires derivatization. The low volatility and polar nature of most anthraquinones make them unsuitable for direct GC-MS analysis. They must be derivatized, typically via silylation (e.g., using BSTFA to create trimethylsilyl (TMS) derivatives), to increase their volatility.[18][19] This adds a sample preparation step and may not be suitable for all anthraquinone structures.

References

• Cai, Y., Peng, L., & Chen, Y. (2007). Double cation adduction in matrix-assisted laser desorption/ionization time-of-flight mass spectrometry of electron deficient anthraquinone derivatives. Rapid Communications in Mass Spectrometry, 21(10), 1597-1602. [Link]

• Betz, J. M., Eppley, R. M., et al. (2003). Determination of the Anthraquinones Aloe-Emodin and Aloin-A by Liquid Chromatography with Mass Spectrometric and Diode Array. Food and Chemical Toxicology, 41(12), 1767-1775. [Link]

• Kopera, E., et al. (2022). The Comparison of the Efficiency of Emodin and Aloe-Emodin in Photodynamic Therapy. International Journal of Molecular Sciences, 23(11), 6276. [Link]

• Niedziałkowski, P., et al. (2011). Thiol-functionalized anthraquinones: mass spectrometry and electrochemical studies. Journal of Mass Spectrometry, 46(7), 706-712. [Link]

• Hogan, C. J., et al. (2018). Tandem Mass Spectrometry of Laser-Reduced Anthraquinones for Painted Works and Dyed Cultural Artifacts. Journal of the American Society for Mass Spectrometry, 29(10), 2095-2104. [Link]

• Avula, B., et al. (2010). Determination of the Anthraquinones Aloe-Emodin and Aloin-A by Liquid Chromatography with Mass Spectrometric and Diode Array Detection. Journal of AOAC International, 93(5), 1380-1387. [Link]

• ElSohly, M. A., et al. (2000). Analysis of the anthraquinones aloe-emodin and aloin by gas chromatography/mass spectrometry. Journal of AOAC International, 83(4), 854-858. [Link]

• ResearchGate. (n.d.). Proposed MS/MS fragmentation pathways of five free anthraquinones standard references. ResearchGate. [Link]

• Becker, G. (2023). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical and Bioanalytical Techniques. [Link]

• Yan, Y., et al. (2017). Simultaneous Analysis of Iridoid Glycosides and Anthraquinones in Morinda officinalis Using UPLC-QqQ-MS/MS and UPLC-Q/TOF-MSE. Molecules, 22(9), 1447. [Link]

• Fernando, W. A. R. P., et al. (2016). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America, 34(7), 492-501. [Link]

• ResearchGate. (n.d.). A HPLC chromatogram of emodin and aloe-emodin reaction product with... ResearchGate. [Link]

• Beltrán, E., et al. (2019). Presence of anthraquinone in coffee and tea samples. An improved methodology based on mass spectrometry and a pilot monitoring programme. Analytical Methods, 11(2), 169-176. [Link]

• Orlińska, M., et al. (2007). HPLC-MS of anthraquinoids, flavonoids, and their degradation products in analysis of natural dyes in archeological objects. Analytical and Bioanalytical Chemistry, 389(6), 1959-1971. [Link]

• Flamini, R., et al. (2016). Performance comparison of electrospray ionization and atmospheric pressure chemical ionization in untargeted and targeted liquid chromatography/mass spectrometry based metabolomics analysis of grapeberry metabolites. Rapid Communications in Mass Spectrometry, 30(15), 1771-1779. [Link]

• ResearchGate. (n.d.). Proposed fragmentation pattern in the positive-ion mode (a) and MS²... ResearchGate. [Link]

• Li, X., et al. (2024). Determination of Sennoside A in Rat Plasma by Liquid Chromatography/Electrospray Ionization Tandem Mass Spectrometry and Its Application to a Rat Pharmacokinetic Study. Biomedical Chromatography. [Link]

• Thurman, E. M., et al. (2001). Choosing Between Atmospheric Pressure Chemical Ionization and Electrospray Ionization Interfaces for the HPLC/MS Analysis of Pesticides. Analytical Chemistry, 73(21), 5281-5289. [Link]

• Yulianto, E., et al. (2023). Development and validation of analysis method for sennoside B in Cassia angustifolia using UPLC-MRM/MS. Journal of Applied Pharmaceutical Science, 13(2), 164-170. [Link]

• Microsaic Systems. (2020). Straight to the Source: ESI vs APCI…. Microsaic Systems. [Link]

• Rafaelly, N., et al. (2008). Optimisation of ESI-MS detection for the HPLC of anthraquinone dyes. Journal of Separation Science, 31(16-17), 3027-3036. [Link]

• Li, Y., et al. (2023). Widespread occurrence of in-source fragmentation in the analysis of natural compounds by liquid chromatography-electrospray ionization mass spectrometry. Rapid Communications in Mass Spectrometry, 37(12), e9519. [Link]

• ResearchGate. (n.d.). Mass spectra of anthraquinone and 2-methylanthraquinone and... ResearchGate. [Link]

• Wang, Y., et al. (2020). Pharmacokinetic and metabolic profiling studies of sennoside B by UPLC-MS/MS and UPLC-Q-TOF-MS. Journal of Pharmaceutical and Biomedical Analysis, 182, 113123. [Link]

• Ivanisevic, J., et al. (2024). The Hidden Impact of In-Source Fragmentation in Metabolic and Chemical Mass Spectrometry Data Interpretation. Analytical Chemistry, 96(1), 15-18. [Link]

• Stahnke, H., & Alder, L. (2016). Matrix Effects in Liquid Chromatography–Electrospray Ionization–Mass Spectrometry. ResearchGate. [Link]

• Freeman, H. S., et al. (2012). Analysis of Sulfonated Anthraquinone Dyes by Electrospray Ionization Quadrupole Time-of-flight Tandem Mass Spectrometry. Journal of The American Society for Mass Spectrometry, 23(10), 1697-1709. [Link]

• Kruve, A., & Kaupmees, K. (2017). Adduct Formation in ESI/MS by Mobile Phase Additives. Journal of the American Society for Mass Spectrometry, 28(7), 1199-1206. [Link]

• Puchalska, M., et al. (2003). Identification of anthraquinone coloring matters in natural red dyes by electrospray mass spectrometry coupled to capillary electrophoresis. Journal of Mass Spectrometry, 38(12), 1252-1258. [Link]

• CORE. (n.d.). Analytical methods for determination of anthraquinone dyes in historical textiles. CORE. [Link]

• ResearchGate. (n.d.). Mass spectrometry investigation of DNA adduct formation from bisphenol A quinone metabolite and MCF-7 cell DNA. ResearchGate. [Link]

• ACD/Labs. (2022). Common Adduct and Fragment Ions in Mass Spectrometry. ACD/Labs Blog. [Link]

• Chen, X., et al. (2018). Identification and Quantification of Four Anthraquinones in Rhubarb and its Preparations by Gas Chromatography–Mass Spectrometry. Journal of Chromatographic Science, 56(3), 225-232. [Link]

• CGSpace. (n.d.). Mass Spectrometer (MS) Troubleshooting Guide. CGSpace. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• ChemHelp ASAP. (2022). common fragmentation mechanisms in mass spectrometry. YouTube. [Link]

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Technical Support Center: Troubleshooting Cell Viability Assay Interference by 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for researchers encountering challenges with 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone in cell viability and cytotoxicity studies. This document provides in-depth troubleshooting advice, validated protocols, and frequently asked questions to help you navigate and resolve common assay artifacts.

The compound , 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, is a member of the anthraquinone family.[1] Molecules in this class are known for their distinct chemical and physical properties, which are beneficial in many applications but can be a significant source of interference in common cell-based assays.[2][3] Their inherent color and redox potential are primary reasons for these complications.[4][5] This guide will equip you with the expertise to identify, understand, and circumvent these issues to ensure the integrity of your experimental data.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common issues reported by researchers working with this and structurally similar anthraquinone compounds.

Q1: I'm using an MTT (or MTS/XTT) assay and see an unexpected increase in absorbance at higher concentrations of my compound. This suggests increased viability, which contradicts my hypothesis. What is happening?

A1: This is a classic sign of assay interference and likely not a true biological effect.[6] The core of tetrazolium-based assays like MTT, MTS, and XTT is the enzymatic reduction of a tetrazolium salt into a colored formazan product by mitochondrial dehydrogenases in living cells.[7][8] However, compounds with inherent reducing properties, such as polyphenols and anthraquinones, can directly, non-enzymatically reduce the tetrazolium salt to formazan.[5][9] This chemical reaction occurs independently of cellular metabolic activity, leading to a false-positive signal that is proportional to the compound's concentration, thus masking any actual cytotoxic effects.[6]

Q2: My 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone solution has a distinct color. How does this impact my results from absorbance-based assays?

A2: The intrinsic color of your test compound is a major potential source of interference due to spectral overlap. Anthraquinones are pigments that absorb light in the visible spectrum.[4][10] If the compound's absorbance spectrum overlaps with the wavelength used to measure the formazan product (e.g., ~570 nm for MTT; ~450-490 nm for MTS/XTT), the final reading will be an additive signal of both the formazan and your compound.[11] This leads to an overestimation of the signal, which can be misinterpreted as higher cell viability.

Q3: What is the most critical first step to determine if 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is interfering with my assay?

A3: The definitive first step is to perform a cell-free control experiment .[5][12] This involves running your complete assay protocol, including all reagents and serial dilutions of your test compound, but in wells that contain only cell culture medium (no cells). This control will isolate the compound's chemical activity from any biological response. An increase in signal in these cell-free wells directly confirms that your compound is interfering with the assay reagents.[5][6]

Part 2: Troubleshooting Workflows & Protocols

Follow these structured workflows to systematically diagnose interference and select a reliable alternative assay.

Workflow 1: Diagnosing Assay Interference

This workflow provides a logical sequence of steps to confirm and characterize the nature of the interference.

Caption: A workflow for diagnosing assay interference.

Protocol 1: Cell-Free Interference Control Assay

This is an essential protocol to quantify interference from either direct reagent reduction or spectral overlap.

Objective: To determine if 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone chemically reacts with the assay reagent or possesses intrinsic absorbance at the measurement wavelength.

Materials:

• 96-well cell culture plates

• Cell culture medium (identical to that used in your cell-based experiments)

• 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone stock solution

• The cell viability assay kit being tested (e.g., MTT, MTS, or XTT reagents)

• Microplate reader

Procedure:

• Plate Setup: Design a 96-well plate layout. Include wells for "Medium Blank," "Compound-Only Controls," and "Cell-Free Reagent Controls."

• Compound Dilution: Prepare a serial dilution of your compound in cell culture medium at the exact same concentrations used in your cell-based experiments.

• Plating:

  • Add only medium to the "Medium Blank" wells.

  • Add the compound dilutions to the "Compound-Only Controls" and "Cell-Free Reagent Controls" wells. Use at least three replicate wells per condition.

• Incubation: Incubate the plate under the same conditions as your cell-based assay (e.g., 37°C, 5% CO₂, for the duration of your compound treatment).

• Reagent Addition:

  • Do not add any assay reagent to the "Compound-Only Controls" wells.

  • Add the viability assay reagent (e.g., MTT) to the "Medium Blank" and "Cell-Free Reagent Controls" wells according to the manufacturer's protocol.

• Final Incubation: Incubate for the time specified in the assay protocol (e.g., 1-4 hours for MTT). If your assay requires a final solubilization step (like MTT), perform it on all wells except the "Compound-Only Controls".

• Measurement: Read the absorbance on a microplate reader at the appropriate wavelength.

Data Analysis:

• Assess Spectral Overlap: The absorbance from the "Compound-Only Controls" (minus the medium blank) reveals the compound's intrinsic absorbance.

• Assess Direct Reduction: The absorbance from the "Cell-Free Reagent Controls" (minus the "Compound-Only Controls") reveals the signal generated from the chemical reduction of the assay reagent. If this value is significant and concentration-dependent, direct interference is confirmed.

Workflow 2: Selecting a Suitable Alternative Assay

Once interference is confirmed, this decision tree will guide you to a more appropriate method.

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Technical Support Center: A Guide to Increasing the Purity of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

Welcome to the technical support guide for the purification of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. This molecule, an anthraquinone typically isolated from the seeds of Cassia obtusifolia, presents unique purification challenges due to its multiple hydroxyl groups, which significantly increase its polarity compared to other common anthraquinones.[1][2]

This guide is designed for researchers and drug development professionals. It moves beyond simple protocols to explain the underlying principles of each purification step, empowering you to troubleshoot and optimize your workflow effectively. We will address common issues in a question-and-answer format, providing a structured, problem-solving approach.

Part 1: Initial Purity Assessment & Troubleshooting FAQs

A successful purification strategy begins with a thorough understanding of your starting material. An impure sample of a natural product extract rarely contains a single contaminant; rather, it's a complex mixture.

Q1: What are the most probable impurities in my crude isolate of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone?

A1: Given its origin from a plant extract, your crude sample likely contains a variety of structurally related and unrelated compounds. These can be broadly categorized as:

• Structurally Similar Anthraquinones: Cassia species are rich in other anthraquinones like emodin, physcion, chrysophanol, and their glycosides.[2][3] These are often the most difficult to separate due to similar polarities and chromatographic behavior.

• Other Plant Metabolites: Flavonoids, tannins, lipids, and sterols are common co-extractives that can interfere with purification and analysis.[4][5]

• Degradation Products: The multiple hydroxyl groups make the target compound susceptible to oxidation or other degradation pathways, especially if exposed to harsh extraction conditions, light, or high temperatures.

Q2: Which analytical techniques should I use to get a clear picture of my sample's impurity profile?

A2: No single technique tells the whole story. A multi-pronged analytical approach is essential for a comprehensive assessment.

Technique	Primary Use & Insights	Strengths	Limitations
TLC	Rapid, qualitative assessment of mixture complexity; monitoring column chromatography fractions.[6][7][8]	Inexpensive, fast, allows for testing multiple solvent systems simultaneously.	Low resolution; not quantitative; difficult to resolve closely related compounds.
HPLC (Analytical)	Quantitative purity assessment (% area); resolving closely related impurities; method development for preparative HPLC.[9][10]	High resolution, highly sensitive, quantitative. The gold standard for purity determination.	Requires method development; more expensive and time-consuming than TLC.
¹H NMR	Structural confirmation of the main component; identification of major impurities if their structures are known; can be quantitative (qNMR).[11][12]	Provides detailed structural information; can detect non-chromophoric impurities.	Can be difficult to interpret in complex mixtures; may not detect impurities present at <1-2%.
LC-MS	Molecular weight confirmation of the target compound and identification of impurities by mass.	Highly sensitive; provides molecular weight data, which is crucial for impurity identification.	Ionization efficiency can vary between compounds, affecting relative quantification.

Q3: My initial HPLC chromatogram shows multiple peaks very close to my main product peak. What does this mean?

A3: This is a classic sign of isomeric or structurally similar impurities, such as other hydroxylated anthraquinones. The shared anthraquinone backbone results in similar retention times on standard columns (like a C18). This scenario indicates that simple recrystallization is unlikely to succeed and that a high-resolution chromatographic method, such as preparative HPLC, will be necessary for achieving high purity.[13][14]

Part 2: A Strategic Workflow for Purity Enhancement

Purification should be approached as a logical, multi-step process that systematically removes classes of impurities. The general principle is to move from high-capacity, low-resolution techniques to low-capacity, high-resolution techniques as the sample becomes purer.

Caption: A strategic workflow for purifying the target anthraquinone.

Part 3: Troubleshooting Guides for Key Purification Techniques

This section provides detailed protocols and answers to common problems encountered during purification.

A. Recrystallization

Recrystallization is a powerful technique but is highly dependent on finding a solvent system where the target compound has high solubility when hot and low solubility when cold, while impurities remain soluble at all temperatures.

Q1: I've tried common solvents like ethanol and methanol, but my compound either doesn't dissolve or doesn't crystallize upon cooling. What should I do?

A1: This is a common issue with highly polar molecules. A single solvent may not provide the ideal solubility gradient. You must perform a systematic solvent screening using a two-solvent system.

Experimental Protocol: Two-Solvent System Screening for Recrystallization

• Principle: Use a "soluble" solvent in which your compound is readily soluble and a "miscible anti-solvent" in which it is poorly soluble.

• Setup: Place ~10-20 mg of your crude material into several small test tubes.

• Solvent Selection:

  • Potential "Soluble" Solvents: Based on the polar nature of your compound, try acetone, ethyl acetate, or a mixture like dichloromethane:methanol (9:1).

  • Potential "Anti-Solvents": Hexane, heptane, or toluene are good choices.

• Procedure: a. Add the "soluble" solvent dropwise to a test tube while warming gently until the solid just dissolves. Use the minimum amount of solvent necessary. b. Add the "anti-solvent" dropwise at the elevated temperature until you observe persistent cloudiness (turbidity). c. Add one or two drops of the "soluble" solvent to redissolve the precipitate and obtain a clear, saturated solution. d. Allow the solution to cool slowly to room temperature, then transfer to an ice bath (0-4°C).

• Observation: The ideal system will produce well-formed crystals. If an oil forms, the solubility gradient is too steep; try a more polar anti-solvent.

Q2: My recrystallized product looks cleaner, but HPLC analysis shows the purity only increased by 10-15%. Why?

A2: This indicates that your primary impurities are co-crystallizing with your product, which is very likely if they are structurally similar anthraquinones. While multiple recrystallizations might help, this is a strong signal that you need to switch to a chromatography-based method for effective separation.[15]

B. Flash Column Chromatography

Column chromatography is the workhorse for separating compounds based on their differential adsorption to a solid stationary phase.

Q1: My compound seems to be irreversibly stuck to the top of the silica gel column, even when I use a very polar mobile phase like 100% ethyl acetate.

A1: The multiple hydroxyl groups on your anthraquinone are forming strong hydrogen bonds with the silanol groups (Si-OH) on the silica surface, leading to extreme retention. There are two primary solutions:

• Modify the Mobile Phase: Add a small amount of a competitive hydrogen-bonding solvent. Acetic acid or formic acid (0.1-1%) is excellent for this. It will protonate the hydroxyl groups on your compound and compete for binding sites on the silica, allowing your compound to elute.

• Switch the Stationary Phase: Use a less acidic stationary phase like alumina or, more effectively, switch to a reversed-phase (C18) column where polar compounds elute earlier.

Caption: Logic for selecting a mobile phase for silica gel chromatography using TLC.

Experimental Protocol: Silica Gel Chromatography with an Acid Modifier

• TLC Analysis: Develop a mobile phase using a mixture like Hexane:Ethyl Acetate or Toluene:Ethyl Acetate. Add 0.5% acetic acid to the solvent mixture. Adjust the solvent ratio until your target compound has an Rf value of ~0.25-0.35.

• Column Packing: Pack a silica gel column using the developed mobile phase (without the acid modifier first) to create a stable bed.

• Equilibration: Equilibrate the column with at least 3-5 column volumes of the mobile phase containing the 0.5% acetic acid.

• Sample Loading: Dissolve your crude sample in a minimal amount of the mobile phase or a strong solvent like DCM/Methanol. Adsorb it onto a small amount of silica gel ("dry loading"). Carefully apply the dried powder to the top of the column bed.

• Elution: Run the column using the acid-modified mobile phase, collecting fractions and monitoring by TLC.

C. Preparative HPLC

Preparative HPLC is a high-resolution technique essential for separating closely related compounds and achieving >99% purity.[13][16][17] Reversed-phase chromatography is almost always the method of choice for polar natural products.

Q1: When is it time to abandon other methods and move to preparative HPLC?

A1: Move to preparative HPLC when:

• Flash chromatography fails to provide adequate separation between your target and key impurities.

• Your target purity is very high (e.g., >99.5%) for applications like reference standard generation or pharmacological testing.

• Your compound is not crystalline, making recrystallization impossible.

Q2: How do I translate my analytical HPLC method to a preparative scale?

A2: The key is to maintain the same linear velocity of the mobile phase across columns of different diameters. This ensures that the separation (selectivity) you achieved on the analytical scale is replicated on the preparative scale.

Parameter	Analytical Scale	Preparative Scale	Rationale
Column ID	2.1 - 4.6 mm	20 - 50 mm	Increased diameter for higher loading capacity.
Particle Size	1.7 - 5 µm	5 - 10 µm	Larger particles reduce backpressure in larger columns.
Flow Rate	0.2 - 1.0 mL/min	15 - 100 mL/min	Flow rate is scaled quadratically with the column radius to maintain linear velocity.
Injection Volume	1 - 10 µL	500 - 5000 µL	Increased volume for higher throughput.
Mobile Phase	Same as analytical	Same as analytical	The chemistry of the separation must remain identical.

Formula for Scaling Flow Rate: Flow Rate (prep) = Flow Rate (analytical) × [ (Radius (prep))² / (Radius (analytical))² ]

Experimental Protocol: Analytical Method Development for Prep-HPLC Scale-Up

• Column: Use a standard analytical C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • Solvent A: Water + 0.1% Formic Acid (or Acetic Acid)

  • Solvent B: Methanol or Acetonitrile + 0.1% Formic Acid

• Method Development: a. Run a fast scouting gradient (e.g., 5% to 95% B in 10 minutes) to determine the approximate elution time of your compound. b. Based on the scouting run, develop a shallower gradient or an isocratic method that provides a retention time (k') between 2 and 10 for your target peak and maximizes the resolution from nearby impurities.

• Loading Study: Once the method is optimized, perform injections with increasing concentrations of your sample to identify the maximum loading capacity of the analytical column before peak distortion occurs. This helps predict the loading capacity on the preparative column.

• Scale-Up: Use the optimized mobile phase and the flow rate scaling formula to transfer the method to your preparative column.

Part 4: Final Purity Confirmation

After your final purification step, it is critical to confirm the purity and identity of your compound using orthogonal analytical methods.

• Final HPLC Analysis: Run the purified sample on your optimized analytical HPLC method. The chromatogram should show a single, sharp, and symmetrical peak. Purity should be calculated as a percentage of the total peak area.

• ¹H and ¹³C NMR Spectroscopy: Acquire high-resolution spectra. The ¹H NMR should show sharp signals with correct integration ratios corresponding to the 12 protons of the molecule. The ¹³C NMR should show 16 distinct carbon signals. The absence of minor signals confirms high purity.[12]

• Mass Spectrometry: Confirm the correct molecular weight (m/z) for the compound (C16H12O7, MW = 316.26).

By following this structured approach—assessing your crude material, choosing a logical workflow, and systematically troubleshooting each step—you can effectively increase the purity of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone for your research needs.

References

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Reference Data & Comparative Studies

A Comparative Guide to the Structural Confirmation of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Unambiguous Identification

1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone (Molecular Formula: C₁₆H₁₂O₇, Molecular Weight: 316.26 g/mol ) is a polyketide-derived natural product isolated from the seeds of Cassia obtusifolia[1]. Anthraquinones are a prominent class of compounds known for their diverse and potent biological activities, making them a focal point in natural product chemistry and drug discovery[2]. The precise arrangement of hydroxyl, methoxy, and methyl substituents on the anthraquinone scaffold is critical, as even minor isomeric variations can dramatically alter pharmacological and toxicological profiles.

Therefore, the unambiguous structural confirmation of this specific isomer is not merely an academic exercise; it is a foundational requirement for any further research, be it mechanistic studies, medicinal chemistry optimization, or preclinical development. This guide provides an in-depth comparison of the essential analytical techniques required for its structural elucidation. We will move beyond simple data reporting to explain the causality behind experimental choices and interpret the expected data, providing a robust framework for researchers in the field.

The Integrated Analytical Workflow: A Synergy of Techniques

No single analytical method can provide the complete structural picture for a molecule of this complexity. True confidence in structural assignment is achieved through the convergence of data from multiple, orthogonal techniques. Mass spectrometry provides the molecular formula, vibrational and electronic spectroscopy identify functional groups and the conjugated system, while NMR spectroscopy maps the intricate atomic connectivity.

The following diagram illustrates the logical workflow for definitive structural confirmation.

Caption: Integrated workflow for structural elucidation.

Mass Spectrometry (MS): Defining the Elemental Composition

Mass spectrometry is the first-line technique, providing the non-negotiable foundation of molecular weight and elemental formula. For this compound, high-resolution mass spectrometry (HRMS) is essential to distinguish the target formula from other potential elemental compositions with the same nominal mass.

Expected Data & Interpretation

• High-Resolution MS (HRMS): Using a soft ionization technique like Electrospray Ionization (ESI), the expected protonated molecule [M+H]⁺ would yield a measured m/z value extremely close to 317.0605 , confirming the elemental composition of C₁₆H₁₂O₇ .

• Tandem MS (MS/MS): Fragmentation analysis provides clues to the molecule's structure. The highly substituted nature of this anthraquinone offers several predictable fragmentation pathways. Common losses for substituted anthraquinones include molecules of carbon monoxide (CO), water (H₂O), and radicals like methyl (•CH₃)[3][4].

Ion	Predicted m/z	Description	Causality
[M+H]⁺	317.0605	Protonated Molecular Ion	Confirms Molecular Formula C₁₆H₁₂O₇
[M+H - H₂O]⁺	299.0499	Loss of Water	Dehydration from adjacent hydroxyl groups
[M+H - CH₃]⁺	302.0370	Loss of Methyl Radical	Cleavage of the methoxy or methyl group
[M+H - CO]⁺	289.0656	Loss of Carbon Monoxide	Characteristic fragmentation of the quinone core[3]
[M+H - 2CO]⁺	261.0707	Sequential Loss of CO	Further breakdown of the anthraquinone skeleton

Comparative Insight: Why MS/MS Matters

An isomer such as 1,2,3,8-Tetrahydroxy-7-methoxy-6-methyl-9,10-anthraquinone would have the identical HRMS data. However, its MS/MS fragmentation pattern might show subtle differences in fragment ion intensities due to the altered stability of intermediates, underscoring the need for complementary techniques like NMR.

Experimental Protocol: HRMS (ESI-QTOF)

• Sample Preparation: Prepare a dilute solution (1-10 µg/mL) of the purified compound in a suitable volatile solvent like methanol or acetonitrile[3].

• Instrumentation: Utilize a Quadrupole Time-of-Flight (QTOF) mass spectrometer equipped with an ESI source.

• Analysis Mode: Acquire data in positive ion mode. The high accuracy of the TOF analyzer is critical for elemental composition determination.

• Data Acquisition: Infuse the sample directly or via LC. Acquire a full scan spectrum to identify the [M+H]⁺ ion.

• MS/MS Acquisition: Select the precursor ion (m/z 317.1) for collision-induced dissociation (CID) to generate the fragmentation spectrum[5].

• Data Analysis: Use the instrument's software to calculate the elemental composition from the accurate mass of the parent ion. Analyze the fragmentation pattern to support the proposed structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint

While MS provides the formula, NMR spectroscopy reveals the atomic connectivity, making it the most powerful tool for distinguishing between isomers[3]. A combination of 1D (¹H, ¹³C) and 2D (HSQC, HMBC) experiments is required to assemble the complete molecular puzzle.

¹H NMR - Predicted Spectrum (500 MHz, DMSO-d₆)

The choice of DMSO-d₆ as a solvent is strategic; its hydrogen-bonding capabilities can slow the exchange rate of phenolic protons, sometimes allowing them to be observed as distinct, albeit broad, signals.

Predicted Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.1-7.3	s	1H	H-4	This is the only aromatic proton. Its chemical shift is influenced by the electron-donating effects of the three adjacent hydroxyl groups.
~3.9-4.0	s	3H	8-OCH₃	Methoxy protons typically appear in this region.
~2.3-2.4	s	3H	6-CH₃	Aromatic methyl groups are typically found in this upfield region.
~9.0-12.0	br s	4H	1,2,3,7-OH	Phenolic protons are often broad and their chemical shifts are highly dependent on concentration and residual water. The hydroxyl at C-1 may be further downfield due to intramolecular hydrogen bonding with the C-9 carbonyl.

¹³C NMR - Predicted Spectrum (125 MHz, DMSO-d₆)

The molecule is asymmetric, so all 16 carbon atoms should be chemically distinct and produce unique signals.

Predicted Shift (δ, ppm)	Carbon Type	Assignment	Rationale
~180-190	Carbonyl	C-9, C-10	Quinone carbonyls are highly deshielded. The C-9 carbonyl, being peri to two hydroxyl groups (C1-OH, C8-substituent), will likely have a different shift than C-10.
~145-160	Aromatic C-O	C-1, C-2, C-3, C-7, C-8	Carbons bearing electron-donating oxygen substituents are significantly deshielded.
~130-140	Aromatic C-C	C-6, C-10a, C-8a	Quaternary carbons within the aromatic rings.
~110-125	Aromatic C-H / C-C	C-4, C-4a, C-5, C-9a	Remaining aromatic carbons. C-4, bearing a proton, will be identifiable via an HSQC experiment.
~60-62	Methoxy	8-OCH₃	Typical chemical shift for an aromatic methoxy carbon.
~20-22	Methyl	6-CH₃	Typical chemical shift for an aromatic methyl carbon.

2D NMR: Unambiguous Connectivity via HMBC

The Heteronuclear Multiple Bond Correlation (HMBC) experiment is the key to solving the structure. It reveals correlations between protons and carbons that are two or three bonds away (²JCH, ³JCH)[6][7]. This allows for the unequivocal placement of substituents and the connection of different parts of the molecule.

The diagram below illustrates the most critical HMBC correlations needed to confirm the structure of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone and differentiate it from its isomers.

Caption: Key HMBC correlations for structural confirmation.

Key Diagnostic Correlations:

• Protons of 6-CH₃ to C-5, C-6, and C-7: This definitively places the methyl group at the C-6 position.

• Protons of 8-OCH₃ to C-8: This unambiguously anchors the methoxy group at C-8.

• Proton H-4 to C-5, C-10, and C-4a: This confirms the position of the sole aromatic proton and links it to the adjacent ring system.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a clean 5 mm NMR tube[3].

• Instrumentation: Use a high-field NMR spectrometer (≥400 MHz) equipped with a broadband probe.

• 1D Spectra Acquisition: Acquire standard ¹H and ¹³C{¹H} spectra.

• 2D Spectra Acquisition:

  • HSQC (Heteronuclear Single Quantum Coherence): To identify all direct one-bond C-H correlations.

  • HMBC (Heteronuclear Multiple Bond Correlation): Set the long-range coupling constant delay (e.g., for 8-10 Hz) to optimize for ²JCH and ³JCH correlations[8]. This is the most critical experiment for mapping the carbon skeleton.

  • COSY (Correlation Spectroscopy): While not critical for this molecule due to the isolated aromatic proton, it would confirm the absence of H-H coupling partners for H-4.

• Data Processing and Analysis: Process the spectra using appropriate software (e.g., MestReNova, TopSpin). Assign all proton and carbon signals based on chemical shifts, multiplicities, and 2D correlations.

Vibrational & Electronic Spectroscopy: Corroborating the Core Structure

FTIR and UV-Vis spectroscopy provide rapid, valuable, and complementary data that corroborates the main structural features identified by MS and NMR.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR identifies the functional groups present in the molecule. The spectrum is expected to be complex but highly characteristic.

Predicted Wavenumber (cm⁻¹)	Vibration Type	Rationale
3500-3200 (broad)	O-H stretch	The four phenolic hydroxyl groups will lead to a very strong, broad absorption due to extensive hydrogen bonding[9].
3050-3000	Aromatic C-H stretch	Characteristic of the C-H bond on the aromatic ring.
2950-2850	Aliphatic C-H stretch	From the methyl and methoxy groups.
~1670	C=O stretch (non-H-bonded)	One of the quinone carbonyls (likely C-10) will be at a typical frequency.
~1630	C=O stretch (H-bonded)	The C-9 carbonyl, being peri to the C-1 hydroxyl, will form a strong intramolecular hydrogen bond, shifting its stretching frequency to a lower wavenumber[10].
1600-1450	C=C stretch	Multiple bands corresponding to the aromatic ring system.
1280-1200	C-O stretch	Phenolic C-O stretching vibrations.

UV-Visible (UV-Vis) Spectroscopy

This technique provides information about the electronic transitions within the conjugated π-system of the anthraquinone core. The extensive substitution with auxochromic (color-intensifying) hydroxyl and methoxy groups is expected to cause a significant bathochromic (red) shift compared to the parent anthraquinone.

Compound	Solvent	λmax (nm)	Rationale / Comparison
Anthraquinone (Parent)	Ethanol	~252, ~272, ~325	The baseline π → π* and n → π* transitions of the unsubstituted core[2].
Predicted for Target Compound	Methanol	~230, ~280, ~430-450	The four hydroxyl and one methoxy groups are powerful auxochromes that extend the conjugation and lower the energy of electronic transitions, pushing the longest wavelength absorption significantly into the visible region[2][11].

Conclusion: A Triad of Unambiguous Confirmation

The structural confirmation of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is not reliant on a single piece of evidence but on the collective, self-validating power of multiple analytical techniques.

• Mass Spectrometry establishes the exact molecular formula (C₁₆H₁₂O₇).

• NMR Spectroscopy , particularly the 2D HMBC experiment, provides the definitive map of atomic connectivity, distinguishing this compound from all other possible isomers.

• FTIR and UV-Vis Spectroscopy rapidly corroborate the presence of the key functional groups (hydroxyls, carbonyls) and the highly substituted, conjugated anthraquinone core.

By methodically applying this integrated workflow, researchers can achieve an unimpeachable structural assignment, paving the way for confident exploration of this natural product's biological potential.

References

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A Comparative Guide to Cassia Anthraquinones: Unveiling the Therapeutic Potential of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone and its Congeners

For Researchers, Scientists, and Drug Development Professionals

The genus Cassia, a treasure trove of phytochemicals, is particularly rich in anthraquinones, a class of aromatic compounds renowned for their diverse pharmacological activities.[1][2] These compounds form the backbone of many traditional remedies and are the subject of intense modern scientific scrutiny for their potential in drug discovery. This guide provides a comprehensive comparison of the biological activities of prominent Cassia anthraquinones, including the well-studied emodin, rhein, aloe-emodin, chrysophanol, and physcion. Furthermore, we introduce 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, a less-explored derivative from Cassia obtusifolia, and discuss its potential based on structure-activity relationships within this fascinating class of molecules.[3]

Chemical Structures: A Family Portrait of Bioactivity

The biological effects of anthraquinones are intimately linked to their chemical structures, particularly the substitution patterns on the tricyclic core. The number and position of hydroxyl (-OH), methyl (-CH₃), and methoxy (-OCH₃) groups significantly influence their therapeutic properties.

Figure 1: Chemical Structures of Selected Cassia Anthraquinones

Caption: Chemical structures of key anthraquinones found in Cassia species.

Comparative Biological Activities: A Quantitative Overview

The therapeutic potential of these anthraquinones spans a wide spectrum of activities, including anticancer, anti-inflammatory, and antioxidant effects. The following sections provide a comparative analysis based on available experimental data, primarily focusing on the half-maximal inhibitory concentration (IC₅₀), a key measure of a compound's potency.

Anticancer Activity

Anthraquinones have demonstrated significant cytotoxic effects against various cancer cell lines, primarily through the induction of apoptosis, cell cycle arrest, and inhibition of metastasis.[2]

Table 1: Comparative Anticancer Activity (IC₅₀ in µM) of Cassia Anthraquinones

Compound	Cancer Cell Line	Cancer Type	IC₅₀ (µM)	Reference(s)
Emodin	A549	Lung Carcinoma	~3.7-30	[4][5]
MCF-7	Breast Adenocarcinoma	~7.22 µg/mL (~26.7 µM)	[2]
HCT116	Colon Carcinoma	~40	[6]
Aloe-Emodin	A375	Melanoma	~15	[7]
MCF-7	Breast Adenocarcinoma	~16.56 µg/mL (~61.3 µM)	[8]
HT-29	Colorectal Adenocarcinoma	~5.38 µg/mL (~19.9 µM)	[8]
Rhein	A549	Lung Carcinoma	23.9	[9]
PC-9	Lung Adenocarcinoma	24.59	[9]
OVCAR-3	Ovarian Cancer	-	[10]
Chrysophanol	J5	Liver Cancer	Induces necrosis at 100-120 µM	[11]
Physcion	A549	Lung Carcinoma	4.12 µg/mL (~14.5 µM)	[1]
HepG2	Liver Carcinoma	2.84 µg/mL (~10.0 µM)	[1]
MDA-MB-231	Breast Adenocarcinoma	2.97 µg/mL (~10.4 µM)	[1]
1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone	-	-	Data not available	-

Note: IC₅₀ values can vary depending on the specific experimental conditions, including cell line, incubation time, and assay method.

Anti-inflammatory Activity

Chronic inflammation is a key driver of many diseases. Cassia anthraquinones have been shown to possess potent anti-inflammatory properties, often by inhibiting the production of inflammatory mediators like nitric oxide (NO).[8][12]

Table 2: Comparative Anti-inflammatory Activity (Inhibition of NO Production, IC₅₀ in µM) of Cassia Anthraquinones in LPS-stimulated Macrophages

Compound	IC₅₀ (µM)	Reference(s)
Emodin	Data varies	[13]
Rhein	Data varies	-
Aloe-Emodin	Data varies	-
Chrysophanol	Reduces NO production	[13][14]
Physcion	Data varies	-
1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone	Data not available	-

Note: Direct comparative IC₅₀ values for NO inhibition are not consistently reported under standardized conditions.

Antioxidant Activity

The ability to scavenge free radicals is another crucial therapeutic property of anthraquinones, helping to mitigate oxidative stress implicated in various pathologies. The DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay is a common method to evaluate this activity.

Table 3: Comparative Antioxidant Activity (DPPH Radical Scavenging, IC₅₀) of Cassia Anthraquinones

Compound	IC₅₀	Reference(s)
Emodin	~265 µM
Rhein	Significant activity
Aloe-Emodin	Significant activity
Chrysophanol	Data varies	-
Physcion	33.31 µg/mL (~117 µM)	[1]
1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone	Data not available	-

Note: IC₅₀ values are dependent on the specific assay conditions.

Structure-Activity Relationship: Decoding the Molecular Blueprint

The diverse biological activities of these anthraquinones can be attributed to their distinct structural features. For instance, the presence and position of hydroxyl groups are critical for their antioxidant and cytotoxic effects. The methoxy group in physcion is thought to reduce its cytotoxicity compared to emodin while retaining antimicrobial properties. The unique tetrahydroxy-methoxy-methyl substitution pattern of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone suggests a potentially interesting biological profile, balancing hydrophilicity and lipophilicity, which could influence its bioavailability and cellular uptake. However, without experimental data, its specific activities remain speculative.

Experimental Protocols: A Guide to In Vitro Evaluation

To ensure the reproducibility and validity of research in this field, standardized experimental protocols are essential. Below are detailed methodologies for the key assays discussed in this guide.

Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.

Workflow Diagram: MTT Assay

Caption: A stepwise workflow of the MTT assay for determining cytotoxicity.

Step-by-Step Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 × 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.[3]

• Compound Treatment: Replace the medium with fresh medium containing various concentrations of the anthraquinone derivatives. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After incubation, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours.[3]

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of a solubilization solution, such as dimethyl sulfoxide (DMSO), to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC₅₀ value.

Anti-inflammatory Assessment: Nitric Oxide (NO) Inhibition Assay

This assay measures the ability of a compound to inhibit the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7 cells).

Workflow Diagram: NO Inhibition Assay

Caption: A workflow for the Griess assay to measure nitric oxide inhibition.

Step-by-Step Protocol:

• Cell Seeding: Seed RAW 264.7 macrophages in a 96-well plate and incubate for 24 hours.

• Compound Treatment: Pre-treat the cells with various concentrations of the anthraquinones for 1-2 hours.

• LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS; e.g., 1 µg/mL) to induce NO production.

• Incubation: Incubate the plates for 24 hours.

• Supernatant Collection: Collect the cell culture supernatant.

• Griess Reaction: Mix an equal volume of the supernatant with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid).

• Incubation: Incubate the mixture at room temperature for 10-15 minutes.

• Absorbance Measurement: Measure the absorbance at approximately 540 nm.

• Data Analysis: Determine the nitrite concentration from a standard curve and calculate the percentage of NO inhibition to derive the IC₅₀ value.

Antioxidant Assessment: DPPH Radical Scavenging Assay

The DPPH assay is a rapid and simple method to evaluate the free radical scavenging activity of a compound.

Workflow Diagram: DPPH Assay

Caption: A simplified workflow for the DPPH radical scavenging assay.

Step-by-Step Protocol:

• Solution Preparation: Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol or ethanol. Prepare serial dilutions of the test compounds.

• Reaction Mixture: Add a specific volume of the test compound solution to the DPPH solution. A control containing only the solvent and DPPH is also prepared.

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance of the solution at approximately 517 nm.

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity and determine the IC₅₀ value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals.

Future Directions and Conclusion

The well-characterized anthraquinones from Cassia species, such as emodin, rhein, and aloe-emodin, continue to be promising candidates for drug development due to their potent anticancer, anti-inflammatory, and antioxidant properties.[2][9] The comparative data presented in this guide highlights the nuanced differences in their bioactivities, which are intrinsically linked to their chemical structures.

The compound 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone represents an intriguing but understudied member of this family. Its unique substitution pattern suggests the potential for significant biological activity. Future research should focus on isolating or synthesizing this compound in sufficient quantities for comprehensive in vitro and in vivo studies. Direct comparative analyses with its better-known congeners using standardized protocols will be crucial to elucidate its specific therapeutic potential and mechanism of action. Such studies will not only expand our understanding of the structure-activity relationships of anthraquinones but may also unveil a novel lead compound for the development of new therapeutics.

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• Anthraquinone glycosides from Cassia roxburghii and evaluation of its free radical scavenging activity | Request PDF. (2012).
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A Comparative Guide to the Bioactivity of Tetrahydroxyanthraquinone Isomers: A Researcher's Handbook

In the landscape of drug discovery and natural product chemistry, anthraquinones represent a privileged scaffold, lauded for a wide spectrum of biological activities. Among them, tetrahydroxyanthraquinone isomers are of particular interest due to the profound influence of hydroxyl group positioning on their therapeutic potential. This guide offers an in-depth comparative analysis of these isomers, synthesizing available experimental data to provide researchers, scientists, and drug development professionals with a comprehensive reference for their work. While research has heavily focused on 1,2,5,8-tetrahydroxyanthraquinone (quinalizarin), this guide will also shed light on what is known about its other isomers, highlighting both established bioactivities and critical knowledge gaps that present opportunities for future investigation.

The Isomeric Landscape: More Than Just Four Hydroxyl Groups

The seemingly subtle shift of four hydroxyl groups around the anthraquinone core gives rise to distinct chemical entities with markedly different biological profiles. The isomers central to this guide are:

• 1,2,5,8-Tetrahydroxyanthraquinone (Quinalizarin): The most extensively studied isomer, recognized for its potent and selective enzyme inhibition.

• 1,2,3,4-Tetrahydroxyanthraquinone: Another key isomer whose bioactivity is less characterized but holds potential.

• 1,4,5,8-Tetrahydroxyanthraquinone: A symmetrical isomer with noted antiviral and cytotoxic properties.

• 1,2,5,6-Tetrahydroxyanthraquinone: One of the least studied isomers, representing a frontier for new discoveries.

The specific arrangement of these hydroxyl groups dictates the molecule's polarity, ability to chelate metals, and, most importantly, its interaction with biological targets such as enzymes and nucleic acids. This structure-activity relationship is the cornerstone of the diverse bioactivities we will explore.

Comparative Bioactivity Profiles: A Tale of Four Isomers

The therapeutic potential of tetrahydroxyanthraquinone isomers is multifaceted, with research pointing to anticancer, enzyme inhibitory, antioxidant, anti-inflammatory, and antimicrobial properties. Here, we delve into a comparative analysis of these activities, drawing upon available quantitative data.

Anticancer Activity: A Promising but Incomplete Picture

Anthraquinones are well-established as a source of anticancer agents, with mechanisms often involving DNA intercalation, induction of apoptosis, and cell cycle arrest.[1][2] However, a direct comparison of the cytotoxic effects of all four tetrahydroxyanthraquinone isomers is hampered by a lack of studies that evaluate them concurrently against the same cancer cell lines.

Quinalizarin (1,2,5,8-Tetrahydroxyanthraquinone) has demonstrated cytotoxic effects against a range of cancer cell lines. While specific IC50 values are not consistently reported across a wide panel of cells in the available literature, its pro-apoptotic and anti-proliferative effects are well-documented.[3]

Table 1: Comparative Anticancer Activity of Tetrahydroxyanthraquinone Isomers (IC50 in µM)

Isomer	Cancer Cell Line	IC50 (µM)	Reference
1,2,5,8-Tetrahydroxyanthraquinone (Quinalizarin)	Various	Data not consistently available	[3]
1,2,3,4-Tetrahydroxyanthraquinone	Not available	Not available
1,4,5,8-Tetrahydroxyanthraquinone	Not available	Not available
1,2,5,6-Tetrahydroxyanthraquinone	Not available	Not available	[4]

Note: The lack of directly comparable IC50 values across multiple isomers against the same cell lines is a significant finding of this review, highlighting a need for further research.

Enzyme Inhibition: The Specificity of Quinalizarin

A significant area of investigation for tetrahydroxyanthraquinones is their ability to inhibit key cellular enzymes.[2] This is where Quinalizarin (1,2,5,8-isomer) truly distinguishes itself as a potent and highly selective inhibitor of Protein Kinase CK2 (formerly Casein Kinase II).[2] CK2 is a crucial enzyme in cell growth and proliferation and is often overexpressed in cancer cells, making it an attractive therapeutic target.[2]

In stark contrast, there is a notable absence of published experimental data on the CK2 inhibitory properties of the other tetrahydroxyanthraquinone isomers. This highlights the critical role of the 1,2,5,8-hydroxylation pattern for CK2 inhibition.

Table 2: Comparative Inhibition of Protein Kinase CK2

Isomer	IC50 (µM)	Ki (µM)	Inhibition Mechanism	Reference
1,2,5,8-Tetrahydroxyanthraquinone (Quinalizarin)	0.15 (Holoenzyme)	0.058	ATP-competitive
1.35 (α subunit)	0.675
1,2,3,4-Tetrahydroxyanthraquinone	No data available	No data available	No data available
1,4,5,8-Tetrahydroxyanthraquinone	No data available	No data available	No data available
1,2,5,6-Tetrahydroxyanthraquinone	No data available	No data available	No data available

Antimicrobial Activity: A Broad Spectrum of Possibilities

The antimicrobial potential of anthraquinones is well-documented. Recent studies have shed light on the antifungal and antibacterial properties of Quinalizarin (1,2,5,8-tetrahydroxyanthraquinone) .

Antifungal Activity: Quinalizarin has demonstrated notable antifungal activity against a range of opportunistic pathogenic Candida species and Geotrichum capitatum.[6][7] It has been shown to inhibit fungal growth, reduce hyphal formation, and inhibit and damage mature biofilms of Candida albicans.[6] The mechanism of action appears to involve the induction of both apoptosis and necrosis in fungal cells.[6][7]

Antibacterial Activity: The antibacterial activity of quinalizarin has also been reported, with the ability to inhibit biofilm formation.[1]

Table 3: Antimicrobial Activity of Quinalizarin (MIC in µg/mL)

Organism	MIC Range (µg/mL)	Reference
Candida species	0.5 - 128	[6]
Geotrichum capitatum	0.5 - 128	[6]
Various Bacteria	Data not consistently available in MIC values	[1]

Data on the antimicrobial activities of the other tetrahydroxyanthraquinone isomers is currently lacking in the scientific literature, presenting another avenue for future research.

Antioxidant and Anti-inflammatory Activity

The anti-inflammatory effects of anthraquinones are often attributed to the inhibition of the NF-κB signaling pathway, which leads to a reduction in the production of pro-inflammatory cytokines like TNF-α and IL-6.[8][9] While this provides a likely mechanism for tetrahydroxyanthraquinone isomers, isomer-specific comparative studies are needed to confirm and quantify these effects.

Experimental Protocols: A Guide to Reproducible Research

To ensure the integrity and reproducibility of research in this field, this section provides detailed, step-by-step methodologies for key bioassays.

In Vitro Anticancer Activity: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the tetrahydroxyanthraquinone isomers in culture medium. Remove the overnight culture medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO, used to dissolve the compounds) and a no-treatment control. Incubate for 48-72 hours.

• MTT Addition: After the incubation period, add 10 µL of a 5 mg/mL MTT solution in sterile PBS to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C, protected from light. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the percentage of viability against the compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is a standard method to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Protocol:

• Microorganism Preparation: Prepare a standardized inoculum of the test microorganism (bacteria or fungi) in a suitable broth medium, adjusted to a specific turbidity (e.g., 0.5 McFarland standard).

• Compound Dilution: Prepare serial two-fold dilutions of the tetrahydroxyanthraquinone isomers in a 96-well microtiter plate containing the appropriate growth medium.

• Inoculation: Add a standardized volume of the microbial inoculum to each well. Include a positive control (microorganism in broth without the compound) and a negative control (broth only).

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 35°C for 48 hours for yeast).

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Visualizing the Mechanisms: Signaling Pathways and Workflows

To better understand the biological impact of tetrahydroxyanthraquinone isomers, visualizing their mechanisms of action is crucial.

Caption: Workflow of the MTT assay for assessing cytotoxicity.

Caption: Postulated inhibition of the NF-κB pathway by Quinalizarin.

Conclusion and Future Directions

This comparative guide underscores the significant therapeutic potential of tetrahydroxyanthraquinone isomers while simultaneously highlighting critical gaps in our current understanding. Quinalizarin (1,2,5,8-tetrahydroxyanthraquinone) has emerged as a well-characterized bioactive molecule with potent and selective CK2 inhibitory activity and promising antimicrobial effects.

However, the bioactivities of its isomers—1,2,3,4-, 1,4,5,8-, and 1,2,5,6-tetrahydroxyanthraquinone —remain largely unexplored. The lack of comprehensive, directly comparative data on their anticancer, antioxidant, anti-inflammatory, and antimicrobial properties represents a significant opportunity for future research.

We recommend the following avenues for future investigation:

• Systematic Comparative Studies: Designing studies that evaluate all four key isomers in parallel across a panel of cancer cell lines and against various microbial strains to obtain directly comparable IC50 and MIC values.

• Mechanism of Action Studies: Elucidating the specific molecular targets and signaling pathways modulated by the lesser-known isomers.

• Structure-Activity Relationship (SAR) Elucidation: A comprehensive SAR study of these isomers will provide invaluable insights for the rational design of more potent and selective therapeutic agents.

By addressing these knowledge gaps, the scientific community can unlock the full therapeutic potential of the tetrahydroxyanthraquinone scaffold, paving the way for the development of novel drugs for a range of diseases.

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Validating the Anti-Inflammatory Efficacy of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone: A Comparative Guide

This guide provides a comprehensive framework for validating the anti-inflammatory properties of the novel compound, 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. We will explore its potential efficacy by comparing it with two well-established anti-inflammatory agents: the corticosteroid Dexamethasone and the non-steroidal anti-inflammatory drug (NSAID) Ibuprofen. This document is intended for researchers, scientists, and professionals in drug development, offering both theoretical background and practical, step-by-step experimental protocols.

Introduction: The Inflammatory Cascade and the Promise of Anthraquinones

Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. While a crucial component of the innate immune system, chronic or dysregulated inflammation contributes to a multitude of diseases. Key signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways, are central to the inflammatory process, orchestrating the production of pro-inflammatory mediators including nitric oxide (NO) and prostaglandin E2 (PGE2).[1][2][3][4]

Anthraquinones, a class of aromatic organic compounds, are widely distributed in nature and have garnered significant interest for their diverse pharmacological activities, including anti-inflammatory effects.[5][6] Studies on various anthraquinone derivatives have demonstrated their ability to suppress the production of inflammatory mediators in cellular models of inflammation.[5][6][7][8] Specifically, compounds like emodin have been shown to inhibit NO and PGE2 production in lipopolysaccharide (LPS)-stimulated macrophages by targeting the NF-κB and MAPK signaling pathways.[5][8] This established background provides a strong rationale for investigating the anti-inflammatory potential of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone.

Comparative Framework: Establishing Benchmarks for Efficacy

To rigorously evaluate the anti-inflammatory profile of our target compound, we will utilize a comparative approach against two gold-standard drugs with distinct mechanisms of action:

• Dexamethasone: A potent synthetic glucocorticoid that exerts its anti-inflammatory effects by binding to the glucocorticoid receptor.[9][10] This complex then translocates to the nucleus to regulate the expression of anti-inflammatory and pro-inflammatory genes, leading to broad immunosuppressive effects.[9][11][12]

• Ibuprofen: A widely used NSAID that functions by non-selectively inhibiting the cyclooxygenase (COX) enzymes, COX-1 and COX-2.[13][14][15][16] By blocking these enzymes, ibuprofen reduces the synthesis of prostaglandins, which are key mediators of pain, fever, and inflammation.[13][14][15][17]

This comparative analysis will not only quantify the potency of our novel anthraquinone but also provide initial insights into its potential mechanism of action.

In Vitro Validation: Probing the Molecular Mechanisms

The initial validation will be conducted using in vitro assays to assess the direct effects of the compounds on inflammatory responses in a controlled cellular environment. The murine macrophage cell line, RAW 264.7, is a well-established model for studying inflammation as these cells produce significant amounts of NO and PGE2 upon stimulation with LPS.[5][18][19]

Experimental Workflow: In Vitro Anti-Inflammatory Assays

Caption: Workflow for in vitro anti-inflammatory validation.

Detailed Protocols

1. Cell Culture and Treatment:

• Cell Line: RAW 264.7 murine macrophage cell line.[18]

• Culture Conditions: Maintain cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Seed RAW 264.7 cells into 96-well plates at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with varying concentrations of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, Dexamethasone (positive control), or Ibuprofen (positive control) for 1 hour.

• Stimulation: Following pre-treatment, stimulate the cells with 1 µg/mL of lipopolysaccharide (LPS) to induce an inflammatory response.[20][21][22]

2. Nitric Oxide (NO) Production Assay:

• Principle: The concentration of nitrite, a stable product of NO, in the cell culture supernatant is measured using the Griess reagent.[18][23][24]

• Procedure:

  • After 24 hours of LPS stimulation, collect 100 µL of the cell culture supernatant.

  • Add 100 µL of Griess reagent (a mixture of 1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 5% phosphoric acid) to the supernatant.[24]

  • Incubate at room temperature for 10 minutes.

  • Measure the absorbance at 540-550 nm using a microplate reader.[18]

  • Quantify the nitrite concentration by comparing the absorbance to a sodium nitrite standard curve.

3. Prostaglandin E2 (PGE2) Immunoassay:

• Principle: A competitive enzyme-linked immunosorbent assay (ELISA) is used to quantify the amount of PGE2 in the cell culture supernatant.[25][26][27][28]

• Procedure:

  • Use a commercially available PGE2 ELISA kit and follow the manufacturer's instructions.[25][26][29]

  • Briefly, the supernatant is added to a microplate pre-coated with antibodies specific for PGE2.

  • An enzyme-conjugated PGE2 is then added, which competes with the PGE2 in the supernatant for antibody binding.

  • After washing, a substrate is added, and the color development is inversely proportional to the amount of PGE2 in the sample.

  • Measure the absorbance and calculate the PGE2 concentration based on a standard curve.

Comparative Data Analysis

The results from the in vitro assays can be summarized in the following table to provide a clear comparison of the inhibitory effects of the test compounds.

Compound	IC50 for NO Inhibition (µM)	IC50 for PGE2 Inhibition (µM)
1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone	Experimental Value	Experimental Value
Dexamethasone	Experimental Value	Experimental Value
Ibuprofen	Experimental Value	Experimental Value

IC50 (half-maximal inhibitory concentration) values will be calculated from dose-response curves.

In Vivo Validation: Assessing Efficacy in a Preclinical Model

To translate the in vitro findings into a more physiologically relevant context, the anti-inflammatory activity of the novel anthraquinone will be evaluated in an established in vivo model of acute inflammation. The carrageenan-induced paw edema model in rats is a widely used and reproducible method for screening anti-inflammatory drugs.[30][31][32][33][34]

Experimental Workflow: Carrageenan-Induced Paw Edema Model

Caption: Workflow for the carrageenan-induced paw edema model.

Detailed Protocol

• Animals: Male Wistar rats (180-200 g) will be used.

• Acclimatization: Animals will be housed under standard laboratory conditions for at least one week before the experiment.

• Grouping: The rats will be randomly divided into the following groups (n=6 per group):

  • Control (vehicle)

  • 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone (different doses)

  • Dexamethasone (positive control)

  • Ibuprofen (positive control)

• Compound Administration: The test compound and positive controls will be administered intraperitoneally or orally 30-60 minutes before the carrageenan injection.

• Induction of Edema: Acute inflammation will be induced by a sub-plantar injection of 0.1 mL of 1% carrageenan suspension into the right hind paw of each rat.[34]

• Measurement of Edema: The paw volume will be measured using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after the carrageenan injection.[34]

• Data Analysis: The percentage inhibition of edema will be calculated for each group relative to the control group.

Comparative Data Analysis

The in vivo efficacy of the compounds can be presented in a table for direct comparison.

Treatment	Dose (mg/kg)	Paw Edema Inhibition (%) at 3 hours
Control	-	0%
1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone	Dose 1	Experimental Value
Dose 2	Experimental Value
Dose 3	Experimental Value
Dexamethasone	Standard Dose	Experimental Value
Ibuprofen	Standard Dose	Experimental Value

Mechanistic Insights and Signaling Pathways

The inflammatory response is a complex process involving multiple signaling cascades. The NF-κB and MAPK pathways are key regulators of the expression of pro-inflammatory genes.[1][4][35][36]

Inflammatory Signaling Pathways

Caption: Simplified overview of inflammatory signaling pathways.

• Anthraquinones: Many anthraquinones are known to inhibit the activation of NF-κB and MAPK pathways, thereby reducing the expression of iNOS and COX-2.[5][8][37]

• Dexamethasone: This glucocorticoid can inhibit NF-κB signaling and also induces the expression of anti-inflammatory proteins.[11][38]

• Ibuprofen: Its primary mechanism is the direct inhibition of COX enzyme activity, which acts downstream of the signaling pathways that regulate COX-2 expression.[13][14][17]

By comparing the effects of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone on NO and PGE2 production, we can infer its potential site of action within these inflammatory cascades.

Conclusion

This guide outlines a systematic and comparative approach to validate the anti-inflammatory effects of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. By employing standardized in vitro and in vivo models and comparing its efficacy against well-characterized drugs like Dexamethasone and Ibuprofen, researchers can obtain robust and reliable data. This comprehensive evaluation will not only determine the therapeutic potential of this novel compound but also provide valuable insights into its mechanism of action, paving the way for further preclinical and clinical development.

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A Researcher's Guide to 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone: Synthetic versus Natural Sources

For researchers and drug development professionals, the origin of a bioactive compound is a critical consideration. The choice between a synthetically derived molecule and one isolated from a natural source can have profound implications for purity, impurity profiles, biological activity, and ultimately, the success of a research endeavor. This guide provides an in-depth comparison of synthetic and natural 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, a promising anthraquinone compound. While direct comparative studies on this specific molecule are not extensively documented in current literature, this guide synthesizes established principles of natural product chemistry and synthetic chemistry to provide a robust framework for comparison, supported by actionable experimental protocols.

Introduction to 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone (CAS No. 130018-57-4) is a member of the anthraquinone family, a class of aromatic organic compounds known for their diverse biological activities.[1][2][3][4][5] Anthraquinones are widely distributed in nature, found in various plants, fungi, lichens, and insects.[5] They are recognized for their potential as anticancer, antimicrobial, anti-inflammatory, and antiviral agents.[1][2][3][6] The subject of this guide has been isolated from natural sources such as the seeds of Cassia obtusifolia.[7][8][9]

Comparative Analysis: Synthetic vs. Natural

The primary distinctions between synthetic and natural 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone lie in their origin, which dictates their impurity profiles, potential for isomeric variation, and scalability of production.

Feature	Natural Source	Synthetic Route
Source	Primarily isolated from the seeds of Cassia obtusifolia and potentially from fungi of the Dermocybe genus.[7][8][9][10][11][12][13]	Produced through multi-step chemical reactions from simpler starting materials. Common strategies include Friedel-Crafts reactions and Diels-Alder cycloadditions.[14][15]
Purity & Impurity Profile	Purity depends on the efficiency of the extraction and purification process. May contain co-extracted natural products with similar physicochemical properties, including isomers and closely related anthraquinones.	Purity is dependent on the success of the synthesis and subsequent purification steps. Impurities typically consist of unreacted starting materials, reagents, catalysts, and by-products of the chemical reactions.
Isomeric Purity	Generally high isomeric purity due to the stereospecificity of biosynthetic enzymes.	May contain a mixture of isomers depending on the regioselectivity of the chemical reactions employed.
Biological Activity	The observed biological activity may be influenced by the presence of synergistic or antagonistic effects from co-occurring natural compounds.	The biological activity is solely attributable to the synthesized molecule, providing a clearer structure-activity relationship.
Scalability & Yield	Limited by the availability of the natural source material and the efficiency of extraction, which can be low.	Highly scalable for large-scale production, with yields dependent on the optimization of the synthetic route.
Cost	Can be high due to the labor-intensive processes of harvesting, extraction, and purification.	Potentially lower cost for large-scale production, although initial route development can be expensive.

Experimental Protocols for Comparative Evaluation

To empower researchers to make informed decisions, this section provides detailed protocols for the comparative analysis of synthetic and natural 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone.

Protocol 1: Purity and Impurity Profiling by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a method to compare the purity and identify potential impurities in samples of synthetic and natural origin.

Objective: To qualitatively and quantitatively compare the purity and impurity profiles of synthetic and natural 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone.

Materials:

• Synthetic 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

• Natural 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

• HPLC-grade methanol, water, and formic acid

• C18 reverse-phase HPLC column (e.g., 4.6 x 250 mm, 5 µm)

• HPLC system with a UV-Vis or Diode Array Detector (DAD)

Procedure:

• Sample Preparation:

  • Accurately weigh 1 mg of each sample (synthetic and natural) and dissolve in 1 mL of methanol to prepare 1 mg/mL stock solutions.

  • Further dilute the stock solutions with methanol to a final concentration of 100 µg/mL.

  • Filter the solutions through a 0.22 µm syringe filter before injection.

• HPLC Conditions:

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in methanol

  • Gradient:

    • 0-5 min: 20% B

    • 5-25 min: 20% to 80% B

    • 25-30 min: 80% B

    • 30-35 min: 80% to 20% B

    • 35-40 min: 20% B

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection Wavelength: 254 nm and 435 nm (or scan with DAD)

• Data Analysis:

  • Compare the chromatograms of the synthetic and natural samples.

  • Calculate the purity of the main peak as a percentage of the total peak area.

  • Identify and quantify any impurity peaks. For a more in-depth analysis, HPLC coupled with mass spectrometry (HPLC-MS) can be employed to identify the chemical structures of the impurities.[16]

Expected Outcome: This analysis will reveal differences in the number and concentration of impurities between the two samples. The natural sample may show a more complex chromatogram with additional peaks corresponding to other co-extracted natural products.

Protocol 2: Comparative Biological Activity Assessment - In Vitro Cytotoxicity Assay

This protocol provides a framework for comparing the biological efficacy of the two compounds using a standard cell-based assay.

Objective: To compare the cytotoxic effects of synthetic and natural 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone on a cancer cell line.

Materials:

• Human cancer cell line (e.g., MCF-7 breast cancer cells)

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• Synthetic and natural 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Plate reader

Procedure:

• Cell Seeding:

  • Seed the MCF-7 cells into 96-well plates at a density of 5,000 cells per well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare a series of dilutions of the synthetic and natural compounds in cell culture medium (e.g., 0.1, 1, 10, 50, 100 µM).

  • Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with DMSO) and a positive control (e.g., doxorubicin).

  • Incubate the plates for 48 hours.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the cell viability against the compound concentration and determine the half-maximal inhibitory concentration (IC50) for both the synthetic and natural samples.

Expected Outcome: This assay will provide a quantitative comparison of the cytotoxic potency of the two compounds. Any significant difference in the IC50 values may suggest that impurities in one of the samples are modulating the biological activity.

Visualizing the Comparison

To further clarify the concepts discussed, the following diagrams illustrate the key aspects of this comparative guide.

Caption: Workflow comparing the origin of natural vs. synthetic compounds.

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Structure-activity relationship of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone analogs

Introduction: The Anthraquinone Scaffold as a Privileged Structure in Drug Discovery

The 9,10-anthraquinone core, a tricyclic aromatic system, represents a "privileged scaffold" in medicinal chemistry, serving as the foundational structure for a multitude of natural and synthetic compounds with profound biological activities.[1][2] From the vibrant pigments in plants and fungi to clinically utilized anticancer agents like Doxorubicin and Mitoxantrone, anthraquinones have demonstrated remarkable versatility.[2] Their planar structure allows them to intercalate with DNA, a primary mechanism for their cytotoxic effects, while their quinone moiety enables them to participate in redox cycling, generating reactive oxygen species (ROS) and inducing cellular stress.[1][2]

This guide focuses on the structure-activity relationship (SAR) of analogs derived from 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone , a naturally occurring anthraquinone isolated from the seeds of Cassia obtusifolia.[3] By systematically dissecting this parent molecule, we will explore how subtle modifications to its core structure—specifically the number and position of hydroxyl groups, the influence of methoxy and methyl substituents, and the addition of novel side chains—dramatically alter its biological performance. We will provide an objective comparison of these analogs, supported by experimental data from anticancer, antioxidant, and antibacterial assays, to offer a predictive framework for the rational design of next-generation therapeutic agents.

The Core Moiety: Deconstructing 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

The parent compound features a highly substituted anthraquinone core. Understanding the role of each substituent is fundamental to predicting the activity of its analogs. The key functional groups and their potential for modification are illustrated below.

Caption: Core structure of the parent anthraquinone with key functional groups highlighted.

Comparative Analysis of Biological Activities

The therapeutic potential of an anthraquinone analog is not defined by a single property but by its performance across a spectrum of biological activities. Here, we compare analogs based on their anticancer cytotoxicity, antioxidant capacity, and antibacterial efficacy.

Anticancer Activity: A Multi-Mechanistic Assault

Anthraquinones exert their anticancer effects through various mechanisms, including DNA damage, cell cycle arrest, and induction of apoptosis.[2] The substitution pattern on the anthraquinone ring is a critical determinant of both potency and the preferred mechanism of action.[4]

Structure-Activity Relationship Insights:

• Hydroxyl (-OH) Groups: The number and position of hydroxyl groups are paramount. Phenolic hydroxyls contribute to the generation of ROS and can form hydrogen bonds with biological targets like DNA and topoisomerase enzymes.[5] For instance, the anticancer activity of many natural anthraquinones like emodin and rhein is strongly linked to their hydroxyl substituents.[1] Analogs with hydroxyl groups on both side rings often exhibit enhanced activity.

• Methoxy (-OCH3) Groups: The replacement of a hydroxyl group with a methoxy group generally reduces antioxidant potential but can increase lipophilicity, potentially improving cell membrane permeability. However, this can also lead to altered metabolic pathways.

• Alkyl (-CH3) Groups: The methyl group at the C-6 position can influence the electronic properties of the ring system and introduce steric hindrance, which may affect binding to target enzymes.

• Other Substituents: Introducing amino groups or linking the scaffold to other moieties can drastically enhance cytotoxicity. For example, replacing hydroxyls with amino or thioanthraquinone derivatives has been shown to yield compounds with potent inhibitory effects on breast cancer cell lines.

Comparative Cytotoxicity Data:

The following table summarizes the half-maximal inhibitory concentration (IC₅₀) values for various anthraquinone analogs against several human cancer cell lines, illustrating the impact of structural modifications.

Compound/Analog	Key Structural Features	Cell Line	IC₅₀ (µM)	Reference
Emodin	1,3,8-Trihydroxy, 6-Methyl	HCT116 (Colon)	~20-40	[6]
Aloe-emodin	1,8-Dihydroxy, 3-Hydroxymethyl	CH27 (Lung)	~50	[7]
Rhein	1,8-Dihydroxy, 3-Carboxy	HepG2/C3A (Liver)	~75
Compound 7	Amino-thioanthraquinone derivative	MCF-7 (Breast)	1.78
Compound 58	Substituted anthraquinone	PGAM1 Target	0.27	[1]
Compound 4	A-Ring substituted derivative	PC3 (Prostate)	4.65

Note: IC₅₀ values are approximate and can vary based on experimental conditions. This table is for comparative purposes.

Antioxidant Activity: Quenching Cellular Oxidative Stress

The ability of anthraquinones to act as antioxidants is primarily attributed to their phenolic hydroxyl groups, which can donate a hydrogen atom to scavenge free radicals.[8] This activity is crucial, as excessive ROS can lead to cellular damage and contribute to various pathologies.

Structure-Activity Relationship Insights:

• Hydroxyl Group Number and Position: Antioxidant capacity generally increases with the number of hydroxyl groups. The position is also critical; for example, ortho-dihydroxy arrangements enhance metal-chelating abilities, another important antioxidant mechanism.[9] Purpurin, with three adjacent hydroxyl groups, shows a potent scavenging effect.[9]

• Electron-Donating Groups: Groups like methoxy and methyl can modulate the electron density of the aromatic system, influencing the ease with which a hydrogen atom is donated from a nearby hydroxyl group.

Comparative Antioxidant Performance:

Compound/Analog	Assay	Result (IC₅₀ or % Inhibition)	Key Structural Feature	Reference
Purpurin	DPPH Scavenging	IC₅₀ = 3.49 µg/mL	1,2,4-Trihydroxy	[9]
Kermisic Acid	Lipid Peroxidation Inhibition	76.1% Inhibition	Hydroxyl and Carboxyl groups	[9]
Compound 2	DPPH Scavenging	65.2% Inhibition @ 100 µg/mL	Benzamide/Benzaldehyde derivative	[10]
Standard BHT	DPPH Scavenging	45.7% Inhibition @ 100 µg/mL	Standard Antioxidant	[10]

Antibacterial Activity: Targeting Bacterial Processes

Anthraquinones exhibit broad-spectrum antibacterial activity, with mechanisms including the disruption of bacterial redox processes, inhibition of biofilm formation, and damage to the cell wall.[11][12]

Structure-Activity Relationship Insights:

• Polarity: The antibacterial efficacy of anthraquinones is often correlated with the polarity of their substituents.[11] Stronger polarity tends to lead to more potent effects.

• Cationic Analogs: The development of cationic anthraquinone analogs has shown superb potency against Gram-positive pathogens, including Methicillin-resistant Staphylococcus aureus (MRSA), by disrupting bacterial redox processes and, at higher concentrations, acting as membrane-disrupting agents.[13]

• Hydroxyl Groups: While important, the presence of hydroxyl groups is not strictly necessary for antibacterial activity, unlike in antioxidant and anticancer contexts.[12] However, their presence and position do modulate the activity spectrum.

Experimental Protocols: A Foundation of Trustworthiness

To ensure scientific integrity, the protocols used to generate comparative data must be robust and reproducible. Below are detailed methodologies for key assays used in the evaluation of anthraquinone analogs.

Protocol 1: MTT Assay for In Vitro Cytotoxicity

This colorimetric assay measures the metabolic activity of cells and is a standard method for assessing the cytotoxic effects of chemical compounds.

Methodology:

• Cell Seeding: Plate cancer cells (e.g., HCT116, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.[6]

• Compound Treatment: Prepare serial dilutions of the anthraquinone analogs in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compounds at various concentrations (e.g., 1 to 100 µM). Include a vehicle control (e.g., DMSO) and a positive control.

• Incubation: Incubate the treated cells for a specified period, typically 24 to 72 hours, at 37°C in a 5% CO₂ humidified atmosphere.[14]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.[6] Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the supernatant and add 150 µL of DMSO to each well to dissolve the formazan crystals.[6]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value using non-linear regression analysis.

Protocol 2: DPPH Free Radical Scavenging Assay

This assay evaluates the ability of a compound to act as a free radical scavenger or hydrogen donor.

Methodology:

• Reagent Preparation: Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol. Prepare various concentrations of the test analogs and a standard antioxidant (e.g., Butylated Hydroxytoluene - BHT) in methanol.[15]

• Reaction Mixture: In a 96-well plate, add a fixed volume of the DPPH solution to each well, followed by the test compounds at different concentrations.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance of the solution at 517 nm.[15] The reduction of the DPPH radical by an antioxidant is observed as a change in color from deep violet to light yellow.

• Calculation: Calculate the percentage of scavenging activity using the formula: Scavenging (%) = [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the DPPH solution without the sample. Determine the IC₅₀ value, which is the concentration of the sample required to scavenge 50% of the DPPH radicals.

Caption: A typical experimental workflow for screening novel anthraquinone analogs.

Mechanistic Insights: Unraveling Cellular Signaling Pathways

Potent anthraquinone analogs often trigger programmed cell death, or apoptosis, a critical pathway in cancer therapy. The induction of apoptosis by these compounds is frequently mediated by the generation of intracellular ROS.

Caption: Simplified signaling pathway for ROS-mediated apoptosis induced by anthraquinones.

An increase in ROS can lead to the depolarization of the mitochondrial membrane, a point of no return in the intrinsic apoptosis pathway.[6] This triggers the release of cytochrome c from the mitochondria into the cytoplasm, which then activates a cascade of cysteine proteases known as caspases. The activation of initiator caspase-9 and subsequent executioner caspases like caspase-3 and -7 culminates in the systematic dismantling of the cell. Furthermore, ROS can activate other stress-related pathways, such as the JNK signaling pathway, which can amplify the apoptotic signal.[6]

Conclusion and Future Directions

The 9,10-anthraquinone scaffold is a remarkably tunable platform for developing potent therapeutic agents. This guide highlights clear structure-activity relationships that can guide future drug design:

• Anticancer & Antioxidant Potency is Hydroxyl-Dependent: The presence, number, and position of phenolic hydroxyl groups are the most critical determinants for both cytotoxic and antioxidant activities. Future designs should focus on optimizing this aspect.

• Solubility and Permeability can be Modulated: Methoxy, methyl, and other functional groups can be used to fine-tune the physicochemical properties of the analogs, such as lipophilicity, which affects their cellular uptake and distribution.

• Novel Substitutions Unlock Potency: The introduction of nitrogen- and sulfur-containing moieties can lead to analogs with exceptionally high cytotoxicity, shifting the mechanism of action and overcoming resistance.

By leveraging these SAR principles, researchers can move beyond serendipitous discovery towards the rational design of anthraquinone analogs with enhanced potency, improved selectivity, and novel mechanisms of action. Further investigation into how these compounds interact with specific cellular targets and how their metabolism affects their activity in vivo will be crucial for translating these promising scaffolds into clinical realities.

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A Comparative Guide to the Efficacy of Anthraquinones: Emodin as a Benchmark for Novel Compound Evaluation

Introduction

In the landscape of natural product research and drug development, anthraquinones represent a pivotal class of aromatic compounds with a diverse range of pharmacological activities. Among these, emodin (1,3,8-trihydroxy-6-methylanthraquinone) has been extensively studied, revealing a wide spectrum of biological effects including anticancer, anti-inflammatory, and antioxidant properties.[1][2] In contrast, the therapeutic potential of many other anthraquinone derivatives, such as 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, remains largely unexplored. This guide provides a comprehensive overview of the well-documented efficacy of emodin, establishing it as a benchmark for the evaluation of novel anthraquinone compounds. We will delve into the molecular mechanisms underlying emodin's activity and provide detailed experimental protocols for researchers to assess the efficacy of new compounds in a comparative framework.

1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is an anthraquinone that has been isolated from the seeds of Cassia obtusifolia.[3] However, to date, its biological activities and mechanisms of action have not been extensively characterized in publicly available scientific literature.

Emodin , on the other hand, is a well-known anthraquinone found in various plants, including rhubarb and buckthorn.[4][5] Its pharmacological effects are numerous and well-documented, making it an ideal reference compound for comparative studies.[1][2]

Emodin: A Multifaceted Anthraquinone with Established Efficacy

Emodin's therapeutic potential stems from its ability to modulate multiple key signaling pathways involved in cell proliferation, inflammation, and oxidative stress.

Anticancer Efficacy

Emodin has demonstrated significant anticancer effects across a variety of cancer cell lines.[1] Its mechanisms of action are multifaceted and include the induction of apoptosis (programmed cell death), inhibition of cell proliferation, and suppression of metastasis.[1][6]

Key Signaling Pathways Modulated by Emodin in Cancer:

• PI3K/Akt Pathway: Emodin has been shown to inhibit the phosphoinositide 3-kinase (PI3K)/Akt signaling pathway, which is a critical regulator of cell survival and proliferation.[7][8][9][10] By downregulating this pathway, emodin promotes apoptosis in cancer cells.

• MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway, which includes ERK, JNK, and p38, plays a complex role in cancer. Emodin has been observed to modulate this pathway, often leading to cell cycle arrest and apoptosis.[8][10][11]

• NF-κB Pathway: Nuclear factor-kappa B (NF-κB) is a transcription factor that promotes the expression of genes involved in inflammation, cell survival, and proliferation. Emodin is a known inhibitor of NF-κB activation, thereby suppressing tumor growth and metastasis.[2][12][13][14]

Diagram of Emodin's Impact on Key Cancer Signaling Pathways

Caption: Emodin's inhibitory and modulatory effects on key cancer signaling pathways.

Anti-inflammatory Efficacy

Chronic inflammation is a key driver of many diseases. Emodin exhibits potent anti-inflammatory properties primarily through its inhibition of the NF-κB signaling pathway.[12][13][14] By blocking NF-κB activation, emodin reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6.[12]

Diagram of Emodin's Anti-inflammatory Mechanism via NF-κB Inhibition

Caption: Emodin inhibits the NF-κB pathway, reducing pro-inflammatory cytokine production.

Antioxidant Capacity

Emodin possesses antioxidant properties, enabling it to scavenge free radicals and reduce oxidative stress, a key factor in cellular damage and aging. This activity is often evaluated using in vitro assays such as the DPPH radical scavenging assay.

A Framework for Comparative Efficacy Testing

To objectively compare the efficacy of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone to emodin, a series of standardized in vitro assays are recommended. The following protocols provide a robust framework for this evaluation.

Experimental Protocol 1: Cytotoxicity Assessment using the MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.[15][16][17]

Step-by-Step Methodology:

• Cell Seeding:

  • Seed cancer cells (e.g., HeLa, MCF-7, HepG2) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare stock solutions of emodin and 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone in DMSO.

  • Perform serial dilutions in culture medium to achieve a range of final concentrations (e.g., 0, 1, 5, 10, 25, 50, 100 µM).

  • Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (DMSO) and a blank (medium only).

  • Incubate for 24, 48, or 72 hours.

• MTT Addition:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37°C.

• Formazan Solubilization:

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Determine the IC₅₀ (half-maximal inhibitory concentration) value for each compound.

Data Presentation: Cytotoxicity (IC₅₀ in µM)

Compound	Cell Line 1	Cell Line 2	Cell Line 3
Emodin	Expected Value	Expected Value	Expected Value
1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone	Experimental Value	Experimental Value	Experimental Value

Experimental Protocol 2: Antioxidant Capacity Assessment using the DPPH Assay

Principle: The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay measures the free radical scavenging capacity of a compound. The stable DPPH radical has a deep purple color, which is reduced to a yellow-colored compound in the presence of an antioxidant. The decrease in absorbance is proportional to the antioxidant activity.[18][19][20]

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 0.1 mM DPPH solution in methanol.

  • Prepare stock solutions of emodin, 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, and a standard antioxidant (e.g., ascorbic acid) in methanol.

  • Perform serial dilutions to obtain a range of concentrations.

• Assay Procedure:

  • In a 96-well plate, add 50 µL of the diluted compound or standard to triplicate wells.

  • Add 150 µL of the DPPH solution to each well.

  • Include a control (methanol + DPPH).

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement:

  • Measure the absorbance at 517 nm.

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity using the formula: % Scavenging = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

  • Determine the IC₅₀ value for each compound.

Data Presentation: Antioxidant Activity (IC₅₀ in µg/mL)

Compound	DPPH Radical Scavenging IC₅₀
Ascorbic Acid (Standard)	Expected Value
Emodin	Expected Value
1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone	Experimental Value

Experimental Protocol 3: Anti-inflammatory Activity via NF-κB Activation Assay

Principle: This assay measures the activation of the NF-κB transcription factor. Many commercial kits are available that utilize an ELISA-based method where a specific oligonucleotide containing the NF-κB consensus binding site is immobilized on a 96-well plate. Activated NF-κB from nuclear extracts binds to this oligonucleotide and is detected using a specific primary antibody against the NF-κB p65 subunit and a secondary HRP-conjugated antibody.[3][21][22]

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Culture macrophages (e.g., RAW 264.7) in a 6-well plate.

  • Pre-treat the cells with various concentrations of emodin or 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone for 1 hour.

  • Stimulate the cells with an inflammatory agent like lipopolysaccharide (LPS) for 1 hour to induce NF-κB activation.

• Nuclear Extract Preparation:

  • Harvest the cells and prepare nuclear extracts according to a standard protocol or a commercially available kit.

• NF-κB Activation Assay (ELISA-based):

  • Follow the manufacturer's protocol for the NF-κB p65 transcription factor assay kit.

  • Briefly, add the prepared nuclear extracts to the wells coated with the NF-κB consensus sequence.

  • Incubate to allow binding.

  • Wash the wells and add the primary antibody against NF-κB p65.

  • Incubate and wash.

  • Add the HRP-conjugated secondary antibody.

  • Incubate and wash.

  • Add the substrate and stop solution.

• Absorbance Measurement:

  • Measure the absorbance at 450 nm.

• Data Analysis:

  • Calculate the percentage of NF-κB inhibition for each compound concentration relative to the LPS-stimulated control.

  • Determine the IC₅₀ value.

Data Presentation: NF-κB Inhibition (IC₅₀ in µM)

Compound	NF-κB Activation IC₅₀
Emodin	Expected Value
1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone	Experimental Value

Conclusion

Emodin stands as a well-characterized anthraquinone with proven efficacy in anticancer, anti-inflammatory, and antioxidant applications. Its established mechanisms of action provide a valuable reference point for the scientific community. While the biological activities of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone are yet to be fully elucidated, the experimental framework provided in this guide offers a clear and robust methodology for its evaluation. By employing these standardized assays, researchers can generate comparable data to benchmark the efficacy of this and other novel anthraquinones against the established profile of emodin, thereby accelerating the discovery and development of new therapeutic agents.

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A Comparative Guide to the Bioactivity of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone: Bridging In Vitro Potential and In Vivo Effects

In the landscape of natural product research, anthraquinones stand out for their diverse pharmacological potential. This guide provides a comparative analysis of the in vitro and in vivo activities of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, an anthraquinone compound isolated from the seeds of Cassia obtusifolia.[1] Due to the limited direct research on this specific molecule, this guide will also draw upon data from the closely related and more extensively studied bianthraquinone, Cassiamin A, and extracts from Cassia species, which are rich in similar anthraquinone structures. This approach allows for a broader, more insightful comparison between controlled laboratory assays and the complex biological responses observed in living organisms.

Introduction to 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone belongs to the large class of naturally occurring anthraquinone compounds. These compounds, characterized by a 9,10-anthracenedione core, are known for a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[2][3][4] The specific substitution pattern of hydroxyl and methoxy groups on the anthraquinone scaffold is a key determinant of the molecule's biological function and mechanism of action. This guide will delve into the reported activities, comparing its performance in isolated, controlled in vitro systems with the more complex and dynamic in vivo environments.

In Vitro Activity Profile

In vitro studies provide a foundational understanding of a compound's biological activity at a cellular and molecular level. For 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone and its analogs, the primary reported in vitro activities include pancreatic lipase inhibition, antioxidant effects, and cytotoxicity against cancer cell lines.

Enzyme Inhibition: A Potential Anti-Obesity Mechanism

One of the most promising in vitro activities reported for compounds structurally related to 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is the inhibition of pancreatic lipase. Cassiamin A, a bianthraquinone, has been identified as a potent inhibitor of this enzyme.[5]

Experimental Protocol: In Vitro Pancreatic Lipase Inhibition Assay

The inhibitory activity against pancreatic lipase is typically assessed using a colorimetric assay.

• Enzyme Preparation : Porcine pancreatic lipase is dissolved in a suitable buffer (e.g., Tris-HCl).

• Substrate Solution : A substrate for the lipase, such as p-nitrophenyl butyrate (pNPB), is prepared in a solvent like isopropanol.

• Assay Procedure :

  • The test compound (e.g., Cassiamin A) at various concentrations is pre-incubated with the pancreatic lipase solution.

  • The enzymatic reaction is initiated by the addition of the pNPB substrate solution.

  • The hydrolysis of pNPB by lipase releases p-nitrophenol, which has a yellow color.

  • The absorbance of the solution is measured spectrophotometrically at a specific wavelength (e.g., 405 nm) over time.

• Data Analysis : The percentage of inhibition is calculated by comparing the rate of reaction in the presence of the inhibitor to the rate of the control (without inhibitor). The IC50 value, the concentration of the inhibitor required to reduce the enzyme activity by 50%, is then determined.

Key Findings:

Compound	Target Enzyme	IC50 Value	Source
Cassiamin A	Pancreatic Lipase	41.8 ± 1.2 µM	[5][6]

This in vitro data suggests a potential therapeutic application for this class of compounds in the management of obesity by reducing fat absorption.[5]

Antioxidant and Anti-inflammatory Activities

Extracts from Cassia species, which contain a variety of anthraquinones, have demonstrated significant in vitro antioxidant and anti-inflammatory properties.[7][8]

Experimental Protocol: DPPH Radical Scavenging Assay (Antioxidant)

• Reagent Preparation : A solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol is prepared.

• Assay Procedure :

  • Different concentrations of the test compound or extract are added to the DPPH solution.

  • The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement : The absorbance of the solution is measured at 517 nm. The decrease in absorbance indicates the radical scavenging activity.

• Calculation : The percentage of scavenging activity is calculated, and the EC50 value (the concentration required to scavenge 50% of the DPPH radicals) is determined.

Experimental Protocol: Inhibition of Nitric Oxide (NO) Production in Macrophages (Anti-inflammatory)

• Cell Culture : Macrophage cell lines (e.g., RAW 264.7) are cultured in appropriate media.

• Treatment : The cells are pre-treated with various concentrations of the test compound for a short period.

• Stimulation : Inflammation is induced by adding lipopolysaccharide (LPS) to the cell culture.

• NO Measurement : After a 24-hour incubation, the amount of nitric oxide produced in the culture medium is quantified using the Griess reagent.

• Analysis : The inhibition of NO production by the test compound is calculated relative to the LPS-stimulated control.

Cytotoxic Activity

Numerous studies have explored the in vitro anticancer potential of anthraquinone derivatives.[3][4] These compounds can induce apoptosis and inhibit cell proliferation in various cancer cell lines.

Experimental Protocol: MTT Assay for Cell Viability

• Cell Seeding : Cancer cells (e.g., MCF-7, HCT116) are seeded in 96-well plates and allowed to attach overnight.

• Compound Treatment : The cells are treated with different concentrations of the anthraquinone compound for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition : A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well and incubated.

• Formazan Solubilization : The resulting formazan crystals are dissolved in a solvent like DMSO.

• Absorbance Reading : The absorbance is measured at a specific wavelength (e.g., 570 nm) to determine the number of viable cells.

• IC50 Determination : The IC50 value, representing the concentration that inhibits 50% of cell growth, is calculated.

In Vivo Activity Profile

In vivo studies are crucial for validating the therapeutic potential observed in vitro and for assessing the overall effects of a compound in a living organism, including its absorption, distribution, metabolism, and excretion (ADME) properties.[9]

Anti-inflammatory Effects

Ethanolic extracts of Cassia siamea have been shown to possess significant and dose-dependent in vivo anti-inflammatory effects.[7][8]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

• Animal Model : Wistar albino rats are typically used for this model.

• Compound Administration : The test compound or extract is administered orally at different doses. A standard anti-inflammatory drug (e.g., diclofenac sodium) is used as a positive control.

• Induction of Inflammation : A solution of carrageenan is injected into the sub-plantar region of the rat's hind paw to induce localized inflammation and edema.

• Measurement of Edema : The paw volume is measured at different time points after carrageenan injection using a plethysmometer.

• Data Analysis : The percentage of inhibition of edema is calculated for each group compared to the control group.

Workflow for In Vivo Anti-inflammatory Assay

Caption: Proposed anti-inflammatory mechanism of anthraquinones.

Conclusion and Future Directions

1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone and its related compounds exhibit a range of promising biological activities. The in vitro data provides a strong rationale for their potential as therapeutic agents, particularly as anti-inflammatory, antioxidant, and anti-obesity compounds. The available in vivo studies on related molecules and extracts lend further support to these possibilities, demonstrating that the effects observed in the laboratory can translate to a physiological response.

However, a significant gap remains in the direct in vivo evaluation of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. Future research should focus on:

• Isolation and Purification : Obtaining sufficient quantities of the pure compound to enable comprehensive in vivo studies.

• Pharmacokinetic Profiling : Understanding the absorption, distribution, metabolism, and excretion of the compound to optimize dosing and delivery.

• In Vivo Efficacy Studies : Conducting well-designed animal studies to confirm the in vitro findings for anti-obesity and anticancer activities.

• Mechanism of Action Studies : Further elucidating the specific molecular targets and signaling pathways modulated by this anthraquinone.

By bridging the gap between in vitro and in vivo research, the full therapeutic potential of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone can be unlocked, paving the way for the development of novel, natural product-based therapies.

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A Comparative Guide to Replicating Published Findings on Bioactive Anthraquinones: A Case Study on Emodin's α-Glucosidase Inhibitory Activity

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: The Challenge of Replicating Findings on Novel Natural Products

In the field of natural product research, the discovery of novel compounds often outpaces the in-depth characterization of their biological activities. A case in point is the compound 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone , an anthraquinone isolated from the seeds of Cassia obtusifolia[1]. While its structure is known, a significant body of published, replicable findings on its specific biological activities remains to be established. This presents a challenge for researchers aiming to build upon existing work.

This guide, therefore, pivots to a well-characterized analogue from the same source, Emodin (1,3,8-trihydroxy-6-methyl-anthraquinone) , to provide a practical framework for replicating and comparing published findings on bioactive anthraquinones. Emodin, also a constituent of Cassia obtusifolia, has documented inhibitory effects on the enzyme α-glucosidase, a key target in the management of type 2 diabetes[2][3][4][5][6][7]. By using Emodin as a case study, we will demonstrate a robust methodology for performance comparison, supported by experimental protocols and data analysis. This approach allows us to maintain scientific rigor while addressing the common challenge of data scarcity for newly isolated natural products.

Comparative Analysis of α-Glucosidase Inhibitors

A critical aspect of evaluating a potential therapeutic compound is to compare its efficacy against existing standards. In the context of α-glucosidase inhibition, the microbial-derived drug Acarbose is a widely used clinical standard[8][9][10]. The following table summarizes the in vitro inhibitory potency of Emodin against α-glucosidase, benchmarked against Acarbose.

Compound	Type	Source Organism	IC50 Value (µg/mL)	IC50 Value (µM)
Emodin	Natural Anthraquinone	Cassia obtusifolia	1.02 ± 0.01	~3.77
Acarbose	Standard Drug	Actinoplanes sp.	123.54 ± 0.29	~191.3

Note: IC50 values are sourced from a comparative study on compounds from Cassia obtusifolia and may vary between different experimental setups[2].

The significantly lower IC50 value for Emodin suggests a more potent in vitro inhibitory activity against α-glucosidase compared to Acarbose. This makes Emodin an interesting candidate for further investigation as a potential antidiabetic agent.

Experimental Protocol: In Vitro α-Glucosidase Inhibitory Assay

The following protocol provides a detailed, step-by-step methodology to replicate the findings on Emodin's α-glucosidase inhibitory activity. This protocol is designed to be a self-validating system, ensuring the reliability of the generated data.

Materials and Reagents

• α-Glucosidase from Saccharomyces cerevisiae (Sigma-Aldrich)

• p-Nitrophenyl-α-D-glucopyranoside (pNPG) (Sigma-Aldrich)

• Emodin (≥95% purity)

• Acarbose (≥95% purity)

• Sodium phosphate buffer (50 mM, pH 6.8)

• Sodium carbonate (Na₂CO₃) (1 M)

• Dimethyl sulfoxide (DMSO)

• 96-well microplate

• Microplate reader

Experimental Workflow

Caption: Emodin inhibits α-glucosidase, blocking carbohydrate breakdown.

Conclusion and Future Directions

While direct, replicable findings for 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone are currently limited, the established bioactivity of its analogue, Emodin, provides a valuable roadmap for future research. The potent α-glucosidase inhibitory activity of Emodin, as demonstrated through the detailed protocol in this guide, highlights the therapeutic potential of anthraquinones from Cassia obtusifolia.

Researchers are encouraged to apply this comparative framework to investigate the biological activities of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone and other novel natural products. A systematic approach, involving bioassay-guided fractionation, isolation, and comparative analysis against established standards, is crucial for advancing the field of drug discovery from natural sources.

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• Promising Inhibitory Effects of Anthraquinones, Naphthopyrone, and Naphthalene Glycosides, from Cassia obtusifolia on α-Glucosidase and Human Protein Tyrosine Phosphatases 1B. (n.d.). MDPI. Retrieved from [Link]

• In vitro α-glucosidase inhibitory assay. (2018, September 4). Protocols.io. Retrieved from [Link]

• 3.5. Alpha-Glucosidase Inhibition Assay. (n.d.). Bio-protocol. Retrieved from [Link]

• Design and Synthesis of Novel Anti-Proliferative Emodin Derivatives and Studies on their Cell Cycle Arrest, Apoptosis Pathway and Migration. (n.d.). MDPI. Retrieved from [Link]

• Kobayashi's Aryne Precursor for the One-Step Synthesis of Anthraquinones and Its Application to the Total Synthesis of Chrysophanol, Danthron, and Physcion. (n.d.). ACS Publications. Retrieved from [Link]

• Study on synthesis and bioactivity of biotinylated emodin. (n.d.). PubMed. Retrieved from [Link]

• Extraction, Synthesis and Derivatization of Emodin: An Overview. (2024, August 21). International Journal of Agriculture and Biology. Retrieved from [Link]

• A review of alpha-glucosidase inhibitors from plants as potential candidates for the treatment of type-2 diabetes. (n.d.). PubMed Central. Retrieved from [Link]

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• Alpha-Glucosidase Inhibitory Assay-Screened Isolation and Molecular Docking Model from Bauhinia pulla Active Compounds. (n.d.). PubMed Central. Retrieved from [Link]

• Inhibitory effect (IC 50 ) of samples and positive control acarbose for alpha-glucosidase. (n.d.). ResearchGate. Retrieved from [Link]

• Phytochemistry, Ethnopharmacological Uses, Biological Activities, and Therapeutic Applications of Cassia obtusifolia L.: A Comprehensive Review. (n.d.). MDPI. Retrieved from [Link]

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• Phytochemistry, Ethnopharmacological Uses, Biological Activities, and Therapeutic Applications of Cassia obtusifolia L.: A Comprehensive Review. (n.d.). PubMed. Retrieved from [Link]

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• Inhibitory Effect of Fisetin on α-Glucosidase Activity: Kinetic and Molecular Docking Studies. (2021, August 31). MDPI. Retrieved from [Link]

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A Senior Application Scientist's Guide to Benchmarking 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone Against Known Kinase Inhibitors

Introduction: The Rationale for Benchmarking a Novel Anthraquinone

The human kinome, comprising over 500 protein kinases, represents a cornerstone of cellular signaling and, consequently, a fertile ground for therapeutic intervention, particularly in oncology. The dysregulation of kinase activity is a hallmark of many cancers, driving aberrant proliferation, survival, and metastasis. This has led to the development of a multitude of kinase inhibitors, many of which have transformed cancer treatment.

This guide focuses on a specific natural product, 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone , an anthraquinone isolated from the seeds of Cassia obtusifolia.[1] While direct evidence of its kinase inhibitory activity is not yet available in the public domain, the broader class of anthraquinone derivatives has shown significant potential as kinase inhibitors.[2][3][4][5] For instance, emodin, another naturally occurring anthraquinone, has been identified as an inhibitor of several kinases, including Her-2/neu and Aurora A kinase.[4][6] Furthermore, extracts from Cassia obtusifolia have been shown to modulate signaling pathways involving kinases such as Akt and GSK-3β.[7]

This precedent provides a strong scientific rationale for investigating the kinase inhibitory potential of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. A thorough and objective benchmarking study against well-characterized, potent kinase inhibitors is the critical first step in determining its potential as a novel therapeutic lead.

This guide provides a comprehensive framework for conducting such a study, from the selection of appropriate benchmark inhibitors to detailed experimental protocols and data interpretation. It is designed for researchers, scientists, and drug development professionals seeking to evaluate the potential of novel compounds in the kinase inhibitor landscape.

Selecting the Benchmark Inhibitors: A Multi-faceted Approach

To comprehensively assess the inhibitory profile of a novel compound, it is essential to benchmark it against inhibitors with diverse selectivity profiles. For this study, we propose a panel of three well-established kinase inhibitors: Staurosporine, Sorafenib, and Dasatinib.

• Staurosporine: A natural product derived from the bacterium Streptomyces staurosporeus, Staurosporine is a prototypical ATP-competitive kinase inhibitor.[8] Its notoriety stems from its broad-spectrum activity, potently inhibiting a wide range of kinases with little selectivity.[8] This promiscuity, while precluding its clinical use, makes it an invaluable research tool and an excellent positive control to validate assay performance and to provide a baseline for the potency of a novel inhibitor.

• Sorafenib: An oral multi-kinase inhibitor, Sorafenib is approved for the treatment of several cancers.[9] It targets multiple serine/threonine and receptor tyrosine kinases, including those involved in the RAF/MEK/ERK pathway and angiogenesis (e.g., VEGFRs, PDGFR).[9] Benchmarking against Sorafenib will provide insights into the potential of our test compound to inhibit key cancer-related pathways.

• Dasatinib: A potent, orally available small-molecule inhibitor of multiple tyrosine kinases, Dasatinib's primary targets include BCR-ABL and Src family kinases.[4] It is used in the treatment of chronic myeloid leukemia (CML).[4] Comparing our compound to Dasatinib will help to position its activity within the landscape of inhibitors targeting non-receptor tyrosine kinases.

The following table summarizes the key characteristics of the proposed benchmark inhibitors:

Inhibitor	Primary Targets	Mechanism of Action
Staurosporine	Broad-spectrum (PKC, PKA, etc.)	ATP-competitive
Sorafenib	RAF kinases, VEGFRs, PDGFR	ATP-competitive
Dasatinib	BCR-ABL, Src family kinases, c-KIT	ATP-competitive

Experimental Design: A Step-by-Step Guide to In Vitro Kinase Profiling

The following protocols outline a robust and systematic approach to benchmarking 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone.

Initial Single-Concentration Kinase Panel Screening

The initial step is to perform a broad screen against a panel of kinases at a single, relatively high concentration (e.g., 10 µM) to identify potential "hits." This provides a cost-effective way to survey a large portion of the kinome and prioritize kinases for further investigation.[10][11]

Workflow for Single-Concentration Screening:

Caption: Workflow for determining the mechanism of action via ATP competition.

Interpreting the Results: Positioning the Novel Compound

The data generated from these experiments will allow for a comprehensive evaluation of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone's kinase inhibitory profile.

• Potency: The IC50 values will directly indicate the potency of the compound against specific kinases. A comparison with the IC50 values of the benchmark inhibitors will provide context for its activity.

• Selectivity: The results from the kinase panel screen will reveal the selectivity of the compound. A highly selective inhibitor will show potent activity against a limited number of kinases, while a non-selective inhibitor will inhibit a broad range of kinases.

• Mechanism of Action: The ATP competition assay will elucidate whether the compound binds to the ATP-binding pocket of the kinase, which is the most common mechanism for kinase inhibitors.

Conclusion

This guide provides a robust and scientifically sound framework for the initial characterization and benchmarking of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone as a potential kinase inhibitor. By systematically evaluating its potency, selectivity, and mechanism of action against well-defined standards, researchers can make informed decisions about its potential for further development as a therapeutic agent. The exploration of natural products like this anthraquinone continues to be a valuable avenue for the discovery of novel chemical scaffolds for targeting the human kinome.

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• 10. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PMC [pmc.ncbi.nlm.nih.gov]
• 11. reactionbiology.com [reactionbiology.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

The primary directive for handling this and similar compounds is the prevention of environmental release and personnel exposure. Therefore, under no circumstances should this chemical be disposed of in standard laboratory trash or flushed down the drain.[2]

Hazard Assessment and Pre-Disposal Considerations

1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone is an aromatic organic compound belonging to the anthraquinone family, isolated from natural sources like the seeds of Cassia obtusifolia.[3] While specific toxicity data for this compound is limited, the known hazards of related anthraquinone derivatives necessitate a cautious approach.

Rationale: The structural similarity to other anthraquinones, which are known to have potential health effects, requires us to assume similar hazard profiles in the absence of specific data. This is a cornerstone of laboratory safety, known as the precautionary principle. Many anthraquinone derivatives are poorly soluble in water, meaning they can persist in the environment and should not be released into aquatic systems.[4]

Table 1: Potential Hazards Based on Structurally Similar Anthraquinones

Hazard Type	Potential Risk	Rationale & Cited Sources
Carcinogenicity	May cause cancer.[2]	The parent compound, anthraquinone, and other derivatives are classified as possible carcinogens.[2][5][6]
Skin Sensitization	May cause an allergic skin reaction.[2]	This is a common hazard for this class of compounds, requiring the use of appropriate gloves and immediate removal of contaminated clothing.
Eye Irritation	May cause serious eye irritation.	Direct contact with the eyes can cause irritation or damage.[5]
Combustibility	May form combustible dust concentrations in air.	As a solid organic powder, generating dust during handling can create a risk of a dust explosion if an ignition source is present.
Aquatic Toxicity	Potentially toxic to aquatic life.	To prevent environmental contamination, the compound and its containers should not be allowed to enter drains or waterways.

Required Personal Protective Equipment (PPE)

Before beginning any disposal procedures, ensure the following PPE is worn to minimize exposure risks.

Rationale: A multi-layered approach to PPE is essential to protect against the potential hazards of skin contact, eye exposure, and inhalation of fine dust.

• Eye Protection: Wear chemical safety goggles or glasses with side shields.[7]

• Hand Protection: Wear chemically resistant nitrile gloves. Immediately remove and properly dispose of gloves after handling, avoiding skin contamination.

• Protective Clothing: A standard laboratory coat is required. For larger quantities, consider additional protective clothing.[7]

• Respiratory Protection: If there is a risk of generating dust, use a NIOSH/MSHA or European Standard EN 149 approved respirator with a particle filter.[7] All handling of the solid compound should ideally be performed in a chemical fume hood.

Step-by-Step Disposal Protocol

This protocol is divided into procedures for solid waste and the decontamination of associated labware, which generates liquid waste.

Solid Waste Disposal

This procedure applies to expired reagents, unused compound, and material from spill cleanup.

• Work Area Preparation: Conduct all work inside a certified chemical fume hood to control dust.

• Waste Collection:

  • Carefully sweep or scoop the solid material using a chemically compatible spatula or brush.

  • Crucially, avoid generating dust during transfer. Do not crush larger particles.

  • Place the solid directly into a designated, sealable, and properly labeled "Hazardous Solid Chemical Waste" container.

• Container Labeling: The waste container must be clearly labeled with:

  • The full chemical name: "1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone"

  • The CAS Number: "130018-57-4"[1]

  • Associated hazard pictograms (e.g., Health Hazard, Exclamation Mark) based on the potential hazards identified in Table 1.

  • The date of accumulation.

Decontamination and Liquid Waste Disposal

This procedure applies to cleaning glassware, spatulas, and surfaces contaminated with the compound.

• Initial Rinse: Rinse the contaminated labware with a minimal amount of a suitable organic solvent (e.g., acetone, ethanol, or methanol). Perform this rinse in a chemical fume hood. Rationale: Anthraquinones are generally poorly soluble in water but soluble in organic solvents.[4] Using an organic solvent ensures effective removal of chemical residues.

• Waste Collection:

  • Collect all solvent rinsate into a designated, sealable "Hazardous Liquid Chemical Waste" container.

  • This waste stream should be segregated from other liquid wastes (e.g., halogenated solvents) unless your institution's EHS policy permits mixing.

• Container Labeling: The liquid waste container must be labeled with:

  • "Waste Acetone" (or other solvent used)

  • "Contaminated with 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone"

  • Associated hazard pictograms for both the solvent and the contaminant.

• Final Cleaning: After the initial organic solvent rinse, labware can typically be washed using standard laboratory detergents and water.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper segregation and disposal of waste generated from this compound.

Caption: Disposal workflow for 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone.

Final Disposition and Regulatory Compliance

The ultimate responsibility for chemical disposal lies with licensed hazardous waste management facilities. Your role as a researcher is to ensure waste is collected, segregated, labeled, and stored safely for pickup.

• Storage: Store all sealed waste containers in a designated and secure satellite accumulation area, away from incompatible materials.

• Institutional Procedures: Always follow your institution's specific procedures for chemical waste disposal. Contact your Environmental Health & Safety (EHS) department to schedule a waste pickup.

• Record Keeping: Maintain accurate records of the waste generated, as required by your institution and local regulations.

By adhering to this comprehensive guide, you ensure the safe and compliant disposal of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, protecting yourself, your colleagues, and the environment.

References

• FooDB. (2010, April 8). Showing Compound Physcion (FDB014824). Retrieved from [Link]

• Wikipedia. (n.d.). Anthraquinone. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Anthraquinone. Retrieved from [Link]

• PubChem. (n.d.). Anthraquinone. National Institutes of Health. Retrieved from [Link]

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• 7. fishersci.com [fishersci.com]

A Comprehensive Guide to Personal Protective Equipment for Handling 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

Understanding the Risks: A Precautionary Approach

Given the absence of a comprehensive Safety Data Sheet (SDS) detailing specific toxicological data for 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, we must adopt the precautionary principle. This principle dictates that in the face of scientific uncertainty, the burden of proof that a substance is not harmful falls on the proponent. Therefore, we will treat this compound with the same level of caution as other anthraquinones for which data is available.

Structurally related anthraquinone compounds are known to present several potential hazards:

• Skin Sensitization: Some anthraquinones may cause allergic skin reactions upon contact.

• Respiratory Irritation: As a fine powder, this compound poses a risk of respiratory tract irritation if inhaled.[3]

• Potential Carcinogenicity: Certain anthraquinone derivatives are classified as possible carcinogens.

• Ocular Irritation: Direct contact with the eyes can cause irritation.

Therefore, the cornerstone of our safety protocol is the prevention of exposure through inhalation, skin contact, and eye contact.

Essential Personal Protective Equipment (PPE) Ensemble

A multi-layered PPE strategy is essential to mitigate the potential risks associated with handling 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. The following table summarizes the required PPE for various laboratory operations involving this compound.

Operation	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Chemical safety goggles and a face shield	Nitrile or neoprene gloves (double-gloving recommended)	Fully-buttoned lab coat with tight-fitting cuffs	NIOSH-approved N95 or higher-rated respirator
Solution Preparation	Chemical safety goggles	Nitrile or neoprene gloves	Fully-buttoned lab coat with tight-fitting cuffs	Not generally required if performed in a certified chemical fume hood
Handling Solutions	Chemical safety goggles	Nitrile or neoprene gloves	Fully-buttoned lab coat	Not generally required
Waste Disposal	Chemical safety goggles	Nitrile or neoprene gloves	Fully-buttoned lab coat	Not generally required

Step-by-Step PPE Protocols for Core Laboratory Tasks

Adherence to a systematic workflow is critical for ensuring safety. The following protocols detail the step-by-step use of PPE during common laboratory procedures involving 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone.

Workflow for Handling Solid 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone

Caption: Workflow for safely handling solid 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone.

Disposal Plan: A Commitment to Environmental Stewardship

Proper disposal of 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone and all contaminated materials is a critical component of laboratory safety and environmental responsibility.

• Solid Waste: All disposable materials that have come into contact with the solid compound, including weighing paper, pipette tips, and contaminated gloves, must be collected in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing the compound should be collected in a labeled hazardous waste container. Do not dispose of these solutions down the drain.[4]

• Decontamination: All glassware and equipment should be decontaminated by rinsing with a suitable solvent, and the rinsate should be collected as hazardous waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific guidelines on hazardous waste disposal.

Emergency Procedures: Preparedness is Key

In the event of an exposure, immediate and appropriate action is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[5]

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[6] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

Always have a copy of the available safety information and the chemical structure readily accessible for emergency responders.

Logical Relationship of Hazard Mitigation

Caption: Mitigation of potential hazards through the use of appropriate PPE.

By implementing these comprehensive PPE protocols and operational plans, researchers can confidently handle 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, ensuring a safe and productive laboratory environment. The principles of proactive risk assessment and meticulous adherence to safety procedures are the cornerstones of responsible scientific practice.

References

• Powder Coating Safety and Regulations. International Enviroguard. [Link]

• Recommended PPE to handle chemicals. BESA. [Link]

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